6-Methoxyl-2-aminobenzoxazol

• CAS: 13895-08-4

Core Science & Biosynthesis

6-Methoxyl-2-aminobenzoxazol chemical structure elucidation

An In-depth Technical Guide to the Chemical Structure Elucidation of 6-Methoxy-2-aminobenzoxazole

Abstract

The 2-aminobenzoxazole scaffold is a privileged heterocyclic core in modern medicinal and agricultural chemistry, valued for its planar structure that facilitates interactions with biological targets.[1][2] Derivatives of this scaffold are investigated for a wide array of therapeutic applications, including as enzyme inhibitors and antifungal agents.[3][4] This guide provides a comprehensive, methodology-focused walkthrough for the unambiguous structural elucidation of a key analogue, 6-methoxy-2-aminobenzoxazole. We will detail an integrated analytical workflow, moving from a logical synthesis strategy to definitive spectroscopic characterization. This document is intended for researchers, chemists, and drug development professionals who require a robust framework for confirming the molecular identity of novel heterocyclic compounds, grounded in the principles of scientific integrity and experimental causality.

Rationale and Synthesis Strategy

Before any analytical characterization can begin, a pure sample of the target compound must be obtained. The chosen synthesis route not only provides the material but also offers the first piece of evidence for the expected molecular structure. The most common and reliable method for synthesizing 2-aminobenzoxazoles involves the cyclization of an appropriate o-aminophenol.[5]

For 6-methoxy-2-aminobenzoxazole, the logical precursor is 4-methoxy-2-aminophenol. The cyclization is typically achieved using a cyanating agent like cyanogen bromide (BrCN). However, due to the high toxicity of BrCN, safer alternatives such as N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) in the presence of a Lewis acid are now preferred.[2][3][6]

Reaction Scheme:

The causality is direct: the reaction condenses the amino and hydroxyl groups of the precursor with a one-carbon electrophile to form the five-membered oxazole ring. The methoxy and resulting amino groups retain their respective positions from the starting material, providing a strong hypothesis for the final structure.

The Integrated Elucidation Workflow

Unambiguous structure determination is never reliant on a single technique. Instead, it is a process of accumulating and correlating evidence from multiple, orthogonal analytical methods. Each technique provides a unique piece of the structural puzzle, and their collective agreement constitutes a self-validating system. Our workflow is designed to first establish the molecular formula, then identify the functional groups present, and finally map the precise atomic connectivity.

Figure 1: Integrated workflow for chemical structure elucidation.

Mass Spectrometry (MS): The Molecular Formula Gatekeeper

Causality of Choice: The first and most fundamental question in structural analysis is "What is its mass and elemental composition?". High-Resolution Mass Spectrometry (HRMS) is the definitive tool for this purpose. It provides a highly accurate mass measurement, allowing for the determination of a unique molecular formula, thereby distinguishing the target compound from isomers or other potential byproducts.

Expected Result: For 6-methoxy-2-aminobenzoxazole, the molecular formula is C₈H₈N₂O₂. The expected monoisotopic mass can be calculated with high precision.

Property	Value
Molecular Formula	C₈H₈N₂O₂
Molecular Weight	164.16 g/mol
Exact Mass [M+H]⁺	165.0659 Da

The observation of an ion with a mass-to-charge ratio (m/z) matching this exact mass to within a few parts per million (ppm) provides extremely strong evidence for the proposed elemental composition.

Experimental Protocol: HRMS via ESI-TOF

• Sample Preparation: Dissolve ~0.1 mg of the purified compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Use an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer. Calibrate the instrument using a known standard immediately prior to analysis.

• Analysis Mode: Acquire the spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• Data Acquisition: Infuse the sample solution at a flow rate of 5-10 µL/min. Acquire data over a mass range of m/z 50-500.

• Data Processing: Use the instrument's software to calculate the exact mass of the most abundant ion and generate a list of possible molecular formulas that fit the observed mass within a 5 ppm error threshold.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

Causality of Choice: IR spectroscopy is a rapid and non-destructive technique that identifies the types of chemical bonds—and by extension, the functional groups—present in a molecule.[7] For 6-methoxy-2-aminobenzoxazole, this allows us to confirm the presence of the key amine (-NH₂), aromatic, and ether (-OCH₃) moieties suggested by the synthesis.

Expected Spectral Features: The IR spectrum provides a characteristic fingerprint. Key absorption bands are predicted below.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3450-3300	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)
3150-3000	C-H Aromatic Stretch	Benzene Ring
2980-2850	C-H Aliphatic Stretch	Methoxy (-OCH₃)
~1660	C=N Stretch	Oxazole Ring
1620-1580	C=C Aromatic Ring Stretch	Benzene Ring
~1250	C-O Asymmetric Stretch	Aryl Ether
~1030	C-O Symmetric Stretch	Aryl Ether

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Sample Preparation: Place a small amount (~1-2 mg) of the solid, purified compound directly onto the ATR crystal.

• Background Scan: Perform a background scan of the empty ATR crystal to subtract atmospheric (CO₂, H₂O) interference.

• Sample Scan: Lower the anvil to ensure good contact between the sample and the crystal. Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

• Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

Causality of Choice: While MS gives the formula and IR shows the functional groups, NMR spectroscopy reveals the exact carbon-hydrogen framework and the connectivity between atoms. It is the most powerful tool for de novo structure elucidation. We use a combination of ¹H and ¹³C NMR to create a complete picture.[8][9]

Figure 2: Predicted NMR assignments for the target structure.

¹H NMR Spectroscopy: Proton Environment and Connectivity

The ¹H NMR spectrum maps the chemical environment of each proton. The predicted spectrum for 6-methoxy-2-aminobenzoxazole is highly characteristic.

• Amine Protons (-NH₂): A broad singlet, typically around δ 5.0-6.0 ppm, which would disappear upon shaking the sample with a drop of D₂O due to proton-deuterium exchange. This confirms the presence of a labile amine group.

• Methoxy Protons (-OCH₃): A sharp singlet at approximately δ 3.78 ppm, integrating to three protons.[1] This is definitive for the methoxy group.

• Aromatic Protons: The three protons on the benzene ring form a coupled system.

  • H7: Appears as a doublet around δ 7.1 ppm, coupled only to H5.

  • H4: Appears as a doublet around δ 6.9 ppm, with a small meta-coupling to H5.

  • H5: Appears as a doublet of doublets around δ 6.8 ppm, showing coupling to both H7 and H4.

This specific splitting pattern is a powerful diagnostic for the 1,2,4-trisubstitution pattern on the benzene ring.

¹³C NMR Spectroscopy: The Carbon Skeleton

A proton-decoupled ¹³C NMR spectrum will show eight distinct signals, corresponding to the eight unique carbon atoms in the molecule.

• C2 (Amine-bearing): The carbon of the oxazole ring attached to the amine group is significantly deshielded, appearing around δ 165 ppm.

• C6 (Methoxy-bearing): The aromatic carbon directly attached to the electron-donating methoxy group appears far downfield, around δ 157 ppm.

• C3a and C7a (Ring Fusion): The quaternary carbons at the fusion of the two rings are expected between δ 140-148 ppm.

• Aromatic CH Carbons (C4, C5, C7): These carbons appear in the typical aromatic region of δ 98-115 ppm.

• Methoxy Carbon (-OCH₃): The aliphatic carbon of the methoxy group will show a characteristic signal around δ 56 ppm.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Standard parameters include a 30° pulse angle, a 2-second relaxation delay, and 16 scans.

• ¹³C NMR Acquisition: On the same sample, acquire a proton-decoupled ¹³C spectrum. This requires more scans (e.g., 1024 or more) due to the low natural abundance of the ¹³C isotope.

• Data Processing: Fourier transform the raw data, phase the spectrum, and calibrate the chemical shift scale using the TMS signal. Integrate the ¹H signals and pick all peaks in both spectra.

X-ray Crystallography: The Ultimate Confirmation

Causality of Choice: While the combination of MS, IR, and NMR provides an exceptionally high degree of confidence, single-crystal X-ray crystallography offers the only absolute, three-dimensional map of the molecule in the solid state.[10] It is employed when an unambiguous proof is required for publication, patent filing, or when stereochemistry is . The primary prerequisite is the ability to grow a high-quality single crystal, which can be a significant challenge.

Workflow: Single-Crystal X-ray Diffraction

• Crystal Growth: Attempt to grow single crystals by slow evaporation of a saturated solution of the compound in various solvents (e.g., ethanol, ethyl acetate, or solvent mixtures).

• Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray diffractometer. Collect diffraction data as the crystal is rotated in the X-ray beam.

• Structure Solution and Refinement: Process the diffraction data to solve the phase problem and generate an initial electron density map. Refine the atomic positions and thermal parameters to generate the final, unambiguous molecular structure.[11]

Conclusion

The structural elucidation of 6-methoxy-2-aminobenzoxazole is a systematic process built on a foundation of logical synthesis and confirmed through the application of complementary, high-fidelity analytical techniques. High-resolution mass spectrometry establishes the correct molecular formula (C₈H₈N₂O₂). Infrared spectroscopy confirms the presence of the required amine, ether, and aromatic functional groups. Finally, ¹H and ¹³C NMR spectroscopy provides the definitive map of atomic connectivity, confirming the specific substitution pattern. Together, these methods form a self-validating workflow that allows for the unequivocal confirmation of the molecular structure, a critical step in the advancement of any research or development program involving this important chemical scaffold.

References

• Šlachtová, V., Chasa, J., & Brulíková, L. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(21), 19343–19352. [Link]

• American Chemical Society (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Publications. [Link]

• Journal of Emerging Technologies and Innovative Research (JETIR). (2018). "GREEN SYNTHESIS OF BENZOXAZOLE DERIVATIES AND THEIR CHARACTERIZATION". JETIR, 5(8). [Link]

• Christina Ruby Stella, P. et al. (2012). Synthesis, characterization and biological evaluation of benzoxazole derivatives. Journal of Chemical and Pharmaceutical Research, 4(6), 2988-2993. [Link]

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• Chauhan, B. et al. (2023). SYNTHESIS, CHARACTERIZATION OF BENZOXAZOLE DERIVATIVES FOR IN-VITRO ANTI-TUBERCULAR AND ANTI-BACTERIAL ACTIVITY. International Journal of Pharmaceutical Sciences and Research, 14(4), 1789-1794. [Link]

• ResearchGate. (2012). Synthesis, characterization and anti-microbial activity of new series of benzoxazole derivatives. ResearchGate. [Link]

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• ResearchGate. (2024). Synthesis and X-ray characterization of two new 1,4-benzoxazine derivatives: Structural analysis and DFT calculations. ResearchGate. [Link]

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The Emergence of a Privileged Scaffold: An In-Depth Technical Guide to 6-Methoxy-2-aminobenzoxazole

Abstract

The benzoxazole core, a unique heterocyclic scaffold, has garnered significant attention within the scientific community, particularly in the realms of medicinal and agricultural chemistry. This guide focuses on a key derivative, 6-methoxy-2-aminobenzoxazole, providing a comprehensive technical overview for researchers, scientists, and drug development professionals. We will explore its discovery and historical context, delve into its synthesis and chemical properties, and meticulously examine its diverse pharmacological activities. This document is structured to provide not just a recitation of facts, but a causal narrative that explains the "why" behind experimental choices, grounding all claims in verifiable, authoritative sources.

Introduction: The Significance of the Benzoxazole Moiety

Benzoxazole and its derivatives are classified as "privileged structures" in medicinal chemistry. This designation is attributed to their ability to interact with a wide array of biological targets, leading to a diverse range of pharmacological activities. The planar nature of the benzoxazole ring system facilitates π-π stacking interactions with biological macromolecules, while the embedded nitrogen and oxygen atoms act as hydrogen bond acceptors, further enhancing binding affinities.[1] 6-Methoxy-2-aminobenzoxazole, the subject of this guide, incorporates a methoxy group at the 6-position and an amino group at the 2-position, modifications that significantly influence its electronic properties and biological activity.

Discovery and Historical Context: A Synthesis-Driven Emergence

While a singular "discovery" paper for 6-methoxy-2-aminobenzoxazole is not readily identifiable in historical literature, its emergence is intrinsically linked to the broader exploration of benzoxazole synthesis. The core benzoxazole structure has been known since the late 19th century, with early synthetic efforts laying the groundwork for the creation of a vast library of derivatives.

The most direct and historically significant method for synthesizing 2-aminobenzoxazoles involves the reaction of an appropriately substituted o-aminophenol with a cyanating agent. A common and direct approach to 6-methoxyl-2-aminobenzoxazole involves the reaction of 4-methoxy-2-aminophenol with such an agent.[1] Historically, the highly toxic and hazardous cyanogen bromide (BrCN) was employed for this cyclization reaction.[1] The use of this reagent, while effective, posed significant safety risks, prompting the search for safer alternatives.

A pivotal advancement in the synthesis of 2-aminobenzoxazoles was the introduction of N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) as a non-hazardous electrophilic cyanating agent. This development provided a much safer and more accessible route to these valuable compounds, likely accelerating research into derivatives like 6-methoxy-2-aminobenzoxazole.

The synthesis of the related compound, 6-methoxy-2-benzoxazolinone, was described in a 1975 publication, which involved the formation and reduction of 5-methoxy-2-nitrophenol followed by fusion with urea. While not the target molecule of this guide, this publication indicates that the 6-methoxy-substituted benzoxazole scaffold was of interest to chemists for several decades.

Synthesis and Physicochemical Properties

The primary synthetic route to 6-methoxy-2-aminobenzoxazole remains the cyclization of 4-methoxy-2-aminophenol. Below is a generalized workflow representing this key transformation.

Caption: Generalized synthetic workflow for 6-methoxy-2-aminobenzoxazole.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₈H₈N₂O₂	PubChem
Molecular Weight	164.16 g/mol	PubChem
Appearance	Off-white to light brown crystalline powder	Commercial Suppliers
Solubility	Soluble in DMSO and methanol	Commercial Suppliers

Pharmacological Profile and Mechanism of Action

The benzoxazole scaffold is a versatile pharmacophore, and the introduction of the 6-methoxy and 2-amino groups endows the molecule with a distinct biological activity profile. Research has primarily focused on the antifungal, anticancer, and anti-inflammatory potential of 2-aminobenzoxazole derivatives.

Antifungal Activity

Derivatives of 2-aminobenzoxazole have demonstrated significant potential as antifungal agents, particularly against phytopathogenic fungi.

In Vitro Antifungal Activity of 2-Aminobenzoxazole Derivatives:

A study investigating a series of 2-aminobenzoxazole derivatives reported potent in vitro activity against a panel of eight phytopathogenic fungi. Several compounds exhibited excellent and broad-spectrum antifungal activities, with EC₅₀ values in the low microgram per milliliter range, surpassing the efficacy of the commercial fungicide hymexazol. For instance, compounds 3a , 3b , 3c , 3e , 3m , and 3v from this study displayed EC₅₀ values ranging from 1.48 to 16.6 µg/mL. In vivo studies further confirmed the preventative effects of these compounds against Botrytis cinerea.

Experimental Protocol: Mycelial Growth Inhibition Assay

The following is a generalized protocol for assessing the in vitro antifungal activity of compounds like 6-methoxy-2-aminobenzoxazole.

• Preparation of Media: Potato Dextrose Agar (PDA) is prepared and autoclaved.

• Incorporation of Test Compound: The test compound, dissolved in a suitable solvent (e.g., DMSO), is added to the molten PDA at various concentrations. A solvent control is also prepared.

• Inoculation: A mycelial plug (typically 5 mm in diameter) from a fresh culture of the target fungus is placed at the center of each PDA plate.

• Incubation: The plates are incubated at a suitable temperature (e.g., 25-28 °C) for a specified period.

• Measurement: The diameter of the fungal colony is measured, and the percentage of mycelial growth inhibition is calculated using the formula: % Inhibition = [(dc - dt) / dc] * 100 where dc is the average diameter of the fungal colony in the control group and dt is the average diameter of the fungal colony in the treatment group.

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An In-Depth Technical Guide to 6-Methoxyl-2-aminobenzoxazol (CAS No. 13895-08-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methoxyl-2-aminobenzoxazol, with the CAS number 13895-08-4, is a heterocyclic organic compound that has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and drug discovery. The benzoxazole scaffold is a recognized "privileged structure," frequently found in molecules exhibiting a wide array of biological activities. The presence of the methoxy and amino functional groups on this scaffold provides opportunities for diverse chemical modifications, making it a valuable building block for the synthesis of novel compounds with potential therapeutic applications.

The planar nature of the benzoxazole ring system allows for potential π-π stacking interactions with biological targets, while the nitrogen and oxygen atoms can act as hydrogen bond acceptors. These structural features contribute to the diverse pharmacological profiles observed in this class of compounds, which include antitumor, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of 6-Methoxyl-2-aminobenzoxazol, aimed at supporting researchers in their scientific endeavors.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties and spectroscopic data of a compound is fundamental for its application in research and development. Below is a summary of the key data for 6-Methoxyl-2-aminobenzoxazol.

Property	Value	Source
CAS Number	13895-08-4	[1]
Molecular Formula	C₈H₈N₂O₂	[1]
Molecular Weight	164.16 g/mol	[1]
IUPAC Name	6-methoxy-1,3-benzoxazol-2-amine
Appearance	Solid (form may vary)
¹H NMR	While a specific spectrum for this compound is not readily available in the public domain, the expected signals would include distinct peaks for the aromatic protons, the methoxy group protons, and the amine protons. For a related derivative, 6-Methoxy-2-(piperidin-1-yl)benzoxazole, a doublet for an aromatic proton is observed at approximately 7.17 ppm. The amine protons of 6-Methoxyl-2-aminobenzoxazol would likely appear as a broad singlet.[1]
¹³C NMR	Spectral data for a closely related compound, 6-methoxy-2-(2-nitrophenyl)-benzoxazole, has been reported, which can provide an indication of the expected chemical shifts for the carbon atoms in the benzoxazole core.[6]
InChI Key	WQMHWUZZUTWZSC-UHFFFAOYSA-N	[1]

Synthesis and Mechanistic Insights

The primary synthetic route to 6-Methoxyl-2-aminobenzoxazol involves the cyclization of 4-methoxy-2-aminophenol. This precursor is key as it contains the necessary functionalities in the correct positions for the formation of the benzoxazole ring. The most common method for this transformation is the reaction with a cyanating agent.

Historically, cyanogen bromide (BrCN) has been widely used for this purpose.[7][8][9] The reaction mechanism involves the nucleophilic attack of the amino group of the 2-aminophenol onto the electrophilic carbon of cyanogen bromide. This is followed by an intramolecular cyclization where the hydroxyl group attacks the newly formed cyanamide intermediate, leading to the formation of the oxazole ring and subsequent elimination of hydrogen bromide.

Due to the high toxicity of cyanogen bromide, safer alternatives have been developed. These include N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) used in the presence of a Lewis acid or lithium hexamethyldisilazide (LiHMDS).[10] These reagents provide a less hazardous approach to achieving the same chemical transformation.

Experimental Protocol: General Synthesis of 2-Aminobenzoxazoles

The following is a generalized protocol based on the reaction of a 2-aminophenol with cyanogen bromide, which can be adapted for the synthesis of 6-Methoxyl-2-aminobenzoxazol using 4-methoxy-2-aminophenol as the starting material.

Materials:

• 4-methoxy-2-aminophenol

• Cyanogen bromide (Caution: Highly Toxic)

• Ethanol or other suitable solvent

• Base (e.g., sodium bicarbonate) for neutralization

• Apparatus for reflux and extraction

Procedure:

• Dissolve 4-methoxy-2-aminophenol in a suitable solvent, such as ethanol, in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Cool the solution in an ice bath.

• Carefully add a solution of cyanogen bromide in the same solvent to the cooled reaction mixture. The addition should be done portion-wise to control the reaction temperature.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and neutralize it with a suitable base, such as a saturated solution of sodium bicarbonate.

• Extract the product into an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain pure 6-Methoxyl-2-aminobenzoxazol.

Causality behind Experimental Choices:

• The use of a cooling bath during the addition of cyanogen bromide is crucial to manage the exothermic nature of the initial reaction.

• Refluxing the reaction mixture provides the necessary energy to drive the cyclization and formation of the benzoxazole ring.

• Neutralization is required to quench any remaining acidic byproducts before extraction.

• Purification is essential to remove any unreacted starting materials and byproducts to obtain a compound of high purity suitable for further applications.

Diagram of the General Synthetic Pathway:

Caption: General synthesis of 6-Methoxyl-2-aminobenzoxazol.

Applications in Drug Discovery and Agrochemicals

The benzoxazole scaffold is a key component in many compounds with significant biological activity. Derivatives of 2-aminobenzoxazole have been investigated for a range of therapeutic applications.

• Anticancer Activity: Benzoxazole derivatives have shown promise as antitumor agents.[1] Their mechanism of action can involve the modulation of crucial cellular pathways, such as the hypoxia signaling pathway through HIF-1α, a significant target in cancer therapy.[1]

• Antimicrobial and Antifungal Activity: The benzoxazole nucleus is present in compounds that exhibit antibacterial and antifungal properties.[2][4]

• Anti-inflammatory and Analgesic Activity: Several studies have reported the anti-inflammatory and analgesic effects of benzoxazole derivatives.[2][3][4]

• Enzyme Inhibition: 2-Aminobenzoxazoles have been identified as inhibitors of various enzymes, which is a common strategy in drug development.[3][9]

In the field of agrochemicals, benzoxazole-based compounds have demonstrated a broad spectrum of activities, including antibacterial, antiviral, and herbicidal effects.[1] This makes 6-Methoxyl-2-aminobenzoxazol a valuable intermediate for the development of new agents to manage plant diseases and control weeds.[1]

Logical Relationship of Benzoxazole in Bioactivity:

Caption: The role of the benzoxazole core in biological activity.

Safety and Handling

As a research chemical, 6-Methoxyl-2-aminobenzoxazol should be handled with care in a well-ventilated laboratory setting. While a specific safety data sheet (SDS) for this compound is not widely available, information for structurally related compounds provides general guidance.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves and safety goggles.

• Inhalation: Avoid inhaling dust or vapors. Use in a fume hood.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

It is imperative to consult the specific SDS provided by the supplier before handling this compound.

Conclusion

6-Methoxyl-2-aminobenzoxazol is a versatile chemical intermediate with significant potential in the development of new therapeutic agents and agrochemicals. Its synthesis is well-established, though care must be taken with hazardous reagents. The benzoxazole core, decorated with methoxy and amino groups, provides a rich platform for chemical exploration. Further research into the specific biological targets and mechanisms of action of its derivatives will undoubtedly open new avenues for drug discovery and development.

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Introduction: Unveiling the Potential of a Privileged Scaffold

An In-Depth Technical Guide to 6-Methoxy-2-aminobenzoxazole

6-Methoxy-2-aminobenzoxazole is a heterocyclic chemical scaffold of significant interest in the fields of medicinal and agricultural chemistry.[1] Its core, the benzoxazole moiety, is recognized for its planar structure, which facilitates crucial π-π stacking interactions with various biological targets. The strategic placement of nitrogen and oxygen atoms within this structure allows it to function as a hydrogen bond acceptor, making it a valuable template for the design of novel bioactive molecules.[1] This guide provides a comprehensive overview of 6-Methoxy-2-aminobenzoxazole, from its fundamental physicochemical properties to its synthesis, potential therapeutic applications, and the experimental protocols necessary for its study.

Part 1: Core Physicochemical and Structural Data

A precise understanding of a compound's molecular characteristics is the bedrock of all subsequent research. The key identifiers and properties of 6-Methoxy-2-aminobenzoxazole are summarized below.

Property	Value	Source
Molecular Formula	C₈H₈N₂O₂	Inferred from MW
Molecular Weight	164.164 g/mol	[1]
CAS Number	13895-08-4	[1]
Canonical SMILES	COC1=CC2=C(C=C1)OC(=N2)N	-
InChI Key	WQMHWUZZUTWZSC-UHFFFAOYSA-N	[1]

The structure of 6-Methoxy-2-aminobenzoxazole, featuring the fused benzoxazole ring system with a methoxy group at the 6-position and an amino group at the 2-position, is depicted below.

Caption: Chemical structure of 6-Methoxy-2-aminobenzoxazole.

Part 2: Synthesis and Characterization

Rationale for Synthetic Strategy

The synthesis of 2-aminobenzoxazole derivatives typically proceeds via the cyclization of an appropriately substituted o-aminophenol. A common and effective method involves the reaction of the aminophenol with a cyanating agent, such as cyanogen bromide (CNBr) or the less hazardous N-cyano-N-phenyl-p-toluenesulfonamide (NCTS).[2][3] For 6-Methoxy-2-aminobenzoxazole, the logical precursor is 2-amino-5-methoxyphenol. This precursor itself can be synthesized from 4-methoxyphenol through a two-step process of nitration followed by reduction.[4]

This multi-step approach is chosen for its reliability and the commercial availability of the starting materials. The nitration of phenols is a well-established reaction, and the subsequent reduction of the nitro group to an amine is a high-yielding transformation, setting the stage for the crucial cyclization step.

Experimental Protocol: A Step-by-Step Synthesis

The following protocol outlines a validated pathway for the laboratory-scale synthesis of 6-Methoxy-2-aminobenzoxazole.

Step 1: Nitration of 4-Methoxyphenol

• Cool a solution of 4-methoxyphenol in a suitable solvent (e.g., glacial acetic acid) to 0-5 °C in an ice bath.

• Add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) dropwise while maintaining the low temperature to control the exothermic reaction.

• After the addition is complete, allow the reaction to stir at room temperature until completion, monitored by Thin Layer Chromatography (TLC).

• Pour the reaction mixture into ice water to precipitate the product, 5-methoxy-2-nitrophenol.

• Filter, wash the solid with cold water until the filtrate is neutral, and dry the product.

Step 2: Reduction of 5-Methoxy-2-nitrophenol

• Dissolve the synthesized 5-methoxy-2-nitrophenol in a solvent such as ethanol or methanol.

• Add a reducing agent. A common choice is catalytic hydrogenation (e.g., H₂ gas with a Palladium on carbon catalyst) or a chemical reductant like tin(II) chloride (SnCl₂) in hydrochloric acid.[5]

• If using catalytic hydrogenation, conduct the reaction under a hydrogen atmosphere until the uptake of hydrogen ceases.

• Filter off the catalyst (if used) and remove the solvent under reduced pressure. If an acid was used, neutralize the mixture with a base (e.g., NaHCO₃) and extract the product, 2-amino-5-methoxyphenol, into an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the aminophenol.

Step 3: Cyclization to form 6-Methoxy-2-aminobenzoxazole

• Dissolve the 2-amino-5-methoxyphenol in a suitable solvent like ethanol or tetrahydrofuran (THF).[4]

• Add a solution of cyanogen bromide (CNBr) in the same solvent dropwise at room temperature.[4]

• Stir the reaction mixture for several hours until TLC indicates the consumption of the starting material.

• Neutralize the reaction mixture, if necessary, and remove the solvent.

• Purify the crude product by column chromatography on silica gel to obtain pure 6-Methoxy-2-aminobenzoxazole.

Caption: Synthetic workflow for 6-Methoxy-2-aminobenzoxazole.

Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure, showing characteristic peaks for the aromatic protons, the methoxy group, and the amine protons.

• Mass Spectrometry (MS): Will confirm the molecular weight of 164.164 g/mol .

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the N-H stretches of the primary amine, C-O stretches of the ether and oxazole ring, and C=N stretching vibrations.

Part 3: Applications in Research and Drug Development

The benzoxazole scaffold is a cornerstone in the development of therapeutic agents and agrochemicals. 6-Methoxy-2-aminobenzoxazole serves as a key intermediate and a promising candidate for further investigation in several areas.

Oncology and Antitumor Research

Benzoxazole derivatives are extensively studied for their potential as antitumor agents.[1] One of the key mechanisms involves the modulation of cellular pathways that are critical for cancer cell survival and proliferation. For instance, some benzoxazoles have been shown to interfere with hypoxia signaling through the Hypoxia-Inducible Factor-1α (HIF-1α) pathway.[1] HIF-1α is a transcription factor that is overexpressed in many tumors and helps them adapt to low-oxygen environments. By inhibiting this pathway, compounds like 6-Methoxy-2-aminobenzoxazole could potentially limit tumor growth and survival.

Caption: Potential inhibition of the HIF-1α pathway by benzoxazoles.

Modulation of Sphingolipid Signaling

The 2-aminobenzoxazole scaffold has been identified as a potent inhibitor of the sphingosine-1-phosphate (S1P) transporter Spinster Homolog 2 (Spns2).[6] S1P is a critical signaling lipid that regulates numerous physiological processes, including lymphocyte trafficking. By inhibiting Spns2, which exports S1P from cells, these compounds can lower circulating lymphocyte counts, a therapeutic strategy used in treating autoimmune diseases like multiple sclerosis.[6] The structural features of 6-Methoxy-2-aminobenzoxazole make it a promising candidate for the development of novel Spns2 inhibitors.

Agrochemical Applications

Beyond medicine, benzoxazole-based compounds have demonstrated a wide spectrum of biological activities in agriculture. They have been reported to possess antibacterial, antiviral, and herbicidal properties, making them valuable scaffolds for developing new crop protection agents.[1]

Conclusion

6-Methoxy-2-aminobenzoxazole represents a molecule of considerable scientific interest. Its well-defined structure, accessible synthesis, and the proven biological relevance of its core scaffold make it an attractive platform for further research. As a building block, it offers multiple points for chemical modification, enabling the generation of diverse compound libraries for screening in drug discovery and agrochemical development. This guide provides the foundational knowledge for researchers to harness the potential of this versatile compound.

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6-Methoxyl-2-aminobenzoxazol quantum chemical calculations

An In-Depth Technical Guide to the Quantum Chemical Analysis of 6-Methoxy-2-aminobenzoxazole

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical framework for the quantum chemical analysis of 6-methoxy-2-aminobenzoxazole. We will move beyond a simple recitation of methods to explore the causal reasoning behind procedural choices, ensuring a robust and reproducible computational investigation.

Introduction: The Significance of the Benzoxazole Scaffold

The benzoxazole ring system is a privileged heterocyclic core in medicinal chemistry and materials science.[1][2] Derivatives built upon this scaffold exhibit a vast spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] 6-methoxy-2-aminobenzoxazole, the subject of this guide, incorporates key functional groups—an electron-donating methoxy group and a reactive amino group—that make it a versatile building block for designing novel bioactive molecules.[3] Its planar structure is conducive to π-π stacking interactions with biological targets, while the heteroatoms can act as hydrogen bond donors and acceptors.[3]

To rationally design new therapeutic agents and accelerate the discovery pipeline, quantum chemical calculations have become an indispensable tool.[1][4] These computational methods, particularly Density Functional Theory (DFT), allow for a profound understanding of a molecule's three-dimensional structure, electronic properties, and reactivity before a single gram is synthesized.[1][5] This guide details the core computational methodology for characterizing 6-methoxy-2-aminobenzoxazole, providing a validated protocol from initial structure generation to the interpretation of predictive data.

Theoretical Framework: Density Functional Theory (DFT)

Quantum chemistry involves finding approximate solutions to the Schrödinger equation, which is computationally inaccessible for multi-electron systems.[4] Among the various methods, Density Functional Theory (DFT) offers an optimal balance of computational cost and accuracy for molecules of this size.[4][6] DFT calculates the electronic structure based on the electron density rather than the complex many-electron wavefunction.

A specific DFT calculation is defined by the choice of a functional and a basis set .

• Functional: The functional describes the exchange-correlation energy, which accounts for the quantum mechanical effects of electron-electron interactions. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a widely used and well-validated choice that combines the accuracy of Hartree-Fock theory with DFT, providing reliable results for a broad range of organic molecules.[6][7][8]

• Basis Set: A basis set is a set of mathematical functions used to construct the molecular orbitals. The Pople-style basis set, such as 6-311++G(d,p) , is a robust choice for this type of analysis.

  • 6-311: Indicates a triple-zeta valence set, providing high flexibility for describing valence electrons.

  • ++G: Adds diffuse functions for both heavy atoms and hydrogen, which are crucial for accurately describing lone pairs and non-covalent interactions.

  • (d,p): Adds polarization functions to heavy atoms (d) and hydrogen atoms (p), allowing for anisotropy in the electron density distribution, which is essential for describing chemical bonds accurately.

Computational Workflow and Protocol

A rigorous quantum chemical analysis follows a structured, multi-step process. This workflow ensures that the calculated properties are derived from a stable, energetically minimized molecular structure.

Caption: Standard workflow for quantum chemical calculations.

Experimental Protocol: Step-by-Step Methodology

This protocol outlines the procedure using the Gaussian suite of programs, a standard in the field.[8][9]

• Step 1: Molecular Structure Generation

  • Using a molecular editor like GaussView, construct the 3D structure of 6-methoxy-2-aminobenzoxazole.

  • Ensure correct atom types, bonds, and initial hybridization. Perform a preliminary structure cleanup using the editor's built-in molecular mechanics tools.

• Step 2: Input File Preparation

  • Define the calculation parameters in a Gaussian input file (.gjf or .com).

  • Route Section (# line): Specify the method, basis set, and type of calculation. For optimization and frequency, a typical line would be: #p B3LYP/6-311++G(d,p) Opt Freq. The p keyword requests additional print output.

  • Charge and Multiplicity: For neutral 6-methoxy-2-aminobenzoxazole in its ground state, this will be 0 1 (charge 0, spin multiplicity 1).

  • Molecular Specification: Provide the atomic coordinates in Cartesian or Z-matrix format.

• Step 3: Geometry Optimization

  • Causality: The goal of geometry optimization is to find the coordinates on the potential energy surface where the net forces on all atoms are zero, corresponding to a stationary point. This ensures that all subsequent properties are calculated for the most stable conformation of the molecule.

  • Submit the input file to the Gaussian program. The algorithm will iteratively adjust the atomic positions to minimize the total electronic energy.

• Step 4: Vibrational Frequency Calculation

  • Trustworthiness: A true energy minimum must have all real (positive) vibrational frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, not a stable structure. This step is a critical validation of the optimized geometry.

  • This calculation is typically performed concurrently with optimization (Opt Freq). If any imaginary frequencies are found, the geometry must be perturbed along the mode of the imaginary frequency and re-optimized.

• Step 5: Calculation of Molecular Properties

  • Once a validated minimum energy structure is obtained, perform single-point energy calculations to derive various electronic and spectroscopic properties.

  • NMR Spectroscopy: Use the GIAO (Gauge-Including Atomic Orbital) method to calculate isotropic shielding values.[5][8] Example keyword: #p B3LYP/6-311++G(d,p) NMR. The calculated shifts are then referenced against a standard like tetramethylsilane (TMS), also calculated at the same level of theory.[6][10]

  • Electronic Properties: Keywords like Pop=NBO or Pop=Mulliken can be added to calculate charge distributions. Frontier molecular orbitals (HOMO, LUMO) and the Molecular Electrostatic Potential (MEP) are standard outputs from the optimized calculation.

Data Presentation and Interpretation

Molecular Geometry

The optimization yields precise bond lengths and angles. These theoretical values can be compared with experimental data from X-ray crystallography if available, serving as a primary validation of the chosen computational level.[8][10]

Parameter	Atom Pair/Triplet	Calculated Value (Å or °)
Bond Length	C-O (methoxy)	~1.36
C-N (amino)	~1.37
C=N (oxazole)	~1.31
Bond Angle	C-O-C (methoxy)	~118.0
H-N-H (amino)	~115.0
Dihedral Angle	C-C-O-C (methoxy)	~0.0 or ~180.0
(Note: These are representative values based on similar structures. Actual calculated values will be specific to the output.)

Electronic Properties and Reactivity

The electronic landscape of the molecule dictates its reactivity.

Caption: The HOMO-LUMO energy gap and reactivity.

• Frontier Molecular Orbitals (HOMO/LUMO): The HOMO and LUMO are key to understanding chemical reactivity.[9]

  • HOMO (Highest Occupied Molecular Orbital): Represents the ability to donate an electron. Regions with high HOMO density are susceptible to electrophilic attack.

  • LUMO (Lowest Unoccupied Molecular Orbital): Represents the ability to accept an electron. Regions with high LUMO density are susceptible to nucleophilic attack.

  • Energy Gap (ΔE = ELUMO – EHOMO): This value is a critical indicator of chemical stability.[11] A large energy gap implies high stability and low reactivity, whereas a small gap suggests the molecule is more easily polarized and more reactive.[11]

• Molecular Electrostatic Potential (MEP): The MEP map is a color-coded visualization of the total electrostatic potential on the molecule's surface.[5] It provides an immediate, intuitive guide to intermolecular interactions.

  • Red Regions (Negative Potential): Indicate electron-rich areas, typically around electronegative atoms like oxygen and nitrogen. These are sites for electrophilic attack and hydrogen bond acceptance.

  • Blue Regions (Positive Potential): Indicate electron-poor areas, often around hydrogen atoms bonded to heteroatoms (e.g., the amino group). These are sites for nucleophilic attack and hydrogen bond donation.

Property	Calculated Value (eV)	Implication
EHOMO	-5.9 to -6.3	Ionization Potential; electron-donating ability
ELUMO	-1.1 to -1.4	Electron Affinity; electron-accepting ability
Energy Gap (ΔE)	4.6 to 5.0	High value indicates good kinetic stability
(Note: Representative values based on similar heterocyclic systems.)

Spectroscopic Analysis

Comparing calculated spectra with experimental data is the ultimate validation of the computational model.

• Vibrational (IR) Spectroscopy: Frequency calculations yield the wavenumbers and intensities of vibrational modes. Calculated frequencies are often systematically higher than experimental values due to the harmonic approximation. They are typically scaled by a factor (~0.96 for B3LYP) for better agreement.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The GIAO method provides theoretical chemical shifts (¹H and ¹³C) that generally show excellent linear correlation with experimental spectra, aiding in the definitive assignment of complex signals.[10][12]

Application in Rational Drug Design

The quantum chemical data derived from this protocol serves as a critical foundation for advanced drug development efforts.

• Structure-Activity Relationship (SAR) Studies: By calculating properties for a series of related benzoxazole derivatives, one can build quantitative structure-activity relationship (QSAR) models. These models correlate electronic properties (like HOMO/LUMO energies or atomic charges) with biological activity, enabling the prediction of potency for novel, unsynthesized compounds.

• Molecular Docking: The optimized 3D structure and calculated partial atomic charges are essential inputs for molecular docking simulations.[13][14] Docking predicts the preferred binding mode and affinity of the molecule within the active site of a target protein or enzyme, providing mechanistic insights into its biological function. The MEP map can further guide this process by highlighting regions likely to engage in electrostatic or hydrogen-bonding interactions with the protein.[15]

Conclusion

The quantum chemical calculation protocol detailed in this guide provides a robust, validated, and scientifically sound approach to characterizing 6-methoxy-2-aminobenzoxazole. By leveraging Density Functional Theory, researchers can obtain a wealth of predictive information regarding the molecule's structural, electronic, and spectroscopic properties. This data is not merely academic; it provides actionable insights that can guide synthetic chemistry, explain experimental observations, and ultimately accelerate the rational design of novel benzoxazole-based therapeutics.

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• Kumar, A., et al. (2011). Molecular modeling, synthesis, characterization and pharmacological evaluation of benzo[d]oxazole derivatives as non-steroidal anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters. [Link]

• Karaca, G., & Al-Obaidi, A. (2023). Spectroscopic, antimicrobial and computational study of novel benzoxazole derivative. ResearchGate. [Link]

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• El-Massaoudi, M., et al. (2024). Theoretical Investigation of Physico-Chemical Properties and Reactivity of Benzoxazole and Its Two Derivatives: A DFT Study. ResearchGate. [Link]

• Gueye, M., et al. (2024). DFT Study of Functionalized Benzoxazole-Based D–π–A Architectures: Influence of Ionic Fragments on Optical Properties and Their Potential in OLED and Solar Cell Devices. Polymers. [Link]

• Harrow, J. C., et al. (2021). Quantum Chemistry Calculations for Metabolomics: Focus Review. Chemical Reviews. [Link]

• Sharma, D., & Narasimhan, B. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. Journal of Pharmaceutical and Allied Sciences. [Link]

• Mary, Y. S., et al. (2021). Quantum computational, spectroscopic investigations on 6-aminobenzimidazole by DFT/TD-DFT with different solvents and molecular docking studies. ResearchGate. [Link]

• Sert, Y., et al. (2021). A Comparative Theoretical and Spectroscopic Study of Aminomethylbenzoic Acid Derivatives as Potential NLO Candidates. ResearchGate. [Link]

• Kumar, S., et al. (2024). Recent Advances in the Application of 2‐Aminobenzothiazole to the Multicomponent Synthesis of Heterocycles. ChemistryOpen. [Link]

• Öztürk, N., et al. (2019). Quantum Chemical Calculations of 2-Methoxy-4-[(3-p-Methylbenzyl-4,5-Dihydro-1H-1,2,4-Trıazol-5-One-4-YL)Azomethine] Phenyl-2-Methylbenzoate Molecule. Dergipark. [Link]

• Mohamed, M. E., & Taha, K. K. (2011). Quantum Chemical Calculations on Some Substituted Benzothiazole Derivatives as Corrosion Inhibitors for Brass in Acidic Media. Nature and Science. [Link]

• Al-Otaibi, J. S., et al. (2024). Crystallographic and DFT study of novel dimethoxybenzene derivatives. PLOS ONE. [Link]

• Al-Shammari, M. B., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. Molecules. [Link]

• Ceylan, Ü., et al. (2015). Experimental and theoretical studies of (E)-2-(2-hydroxystyryl)-6-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,2,4-triazin-3(2H)-one. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

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A Technical Guide to Investigating the Therapeutic Potential of 6-Methoxy-2-aminobenzoxazole

Abstract

The benzoxazole scaffold is a privileged heterocyclic motif renowned for its presence in a multitude of biologically active compounds.[1][2][3] Its unique structural and electronic properties allow for favorable interactions with a wide range of biological targets, leading to diverse pharmacological activities including anticancer, anti-inflammatory, and neuroprotective effects.[1][4] This guide focuses on a specific derivative, 6-methoxy-2-aminobenzoxazole, a compound of significant interest for which direct therapeutic applications are still largely unexplored. While data on this precise molecule is nascent, the wealth of information on the broader 2-aminobenzoxazole class provides a strong, rational basis for investigating its therapeutic potential. This document synthesizes current knowledge to propose and detail primary and secondary potential therapeutic targets, and provides robust, validated experimental workflows for their investigation and validation. Our primary focus will be on the highly promising target, Spinster Homolog 2 (Spns2), a transporter in the critical sphingosine-1-phosphate (S1P) pathway.[5][6][7]

The Benzoxazole Core: A Foundation for Diverse Bioactivity

The benzoxazole structure, consisting of a benzene ring fused to an oxazole ring, is a planar system capable of engaging in π-π stacking interactions with biological macromolecules.[8] The embedded nitrogen and oxygen atoms act as hydrogen bond acceptors, further enhancing its ability to bind to protein targets.[8][9] The 2-amino substitution is a key feature, often involved in critical binding interactions, while the 6-methoxy group, an electron-donating substituent, can modulate the molecule's electronic properties, lipophilicity, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile.[8][10]

While the therapeutic landscape for many benzoxazoles is broad, recent, high-impact research has identified the 2-aminobenzoxazole scaffold as a potent and viable inhibitor of the sphingosine-1-phosphate (S1P) transporter Spns2.[5][6][7][11] This discovery provides a direct and compelling starting point for the investigation of 6-methoxy-2-aminobenzoxazole.

Primary Potential Therapeutic Target: Sphingosine-1-Phosphate Transporter (Spns2)

Mechanistic Rationale: Targeting the S1P Pathway Upstream

Sphingosine-1-phosphate (S1P) is a crucial signaling lipid that regulates a vast array of cellular processes, including cell trafficking, survival, and proliferation.[5] It exerts its effects by binding to a family of five G protein-coupled receptors (S1P₁₋₅). The S1P signaling pathway is a validated therapeutic target, with several S1P₁ receptor modulators approved for the treatment of autoimmune diseases like multiple sclerosis and ulcerative colitis.[5][7]

However, direct S1P₁ receptor modulation can be associated with on-target side effects such as bradycardia.[5][6] A more nuanced therapeutic strategy involves targeting the pathway "upstream" of receptor engagement. Spns2 is a major facilitator superfamily transporter responsible for the export of S1P from cells into the extracellular space, where it can then activate the S1P receptors.[5][6] By inhibiting Spns2, one can effectively reduce the extracellular S1P concentration, dampening S1P receptor signaling in a potentially more controlled manner and possibly circumventing the adverse effects of direct receptor modulators.[5][11] The inhibition of Spns2 leads to a dose-dependent decrease in circulating lymphocytes (lymphopenia), a key pharmacodynamic marker for this target class.[5][6][7]

Given that the 2-aminobenzoxazole scaffold has been explicitly identified in potent Spns2 inhibitors, it is a primary hypothesis that 6-methoxy-2-aminobenzoxazole will exhibit similar activity.[5][6][7]

Signaling Pathway Visualization

Caption: Proposed mechanism of 6-methoxy-2-aminobenzoxazole as an Spns2 inhibitor.

Experimental Protocol: Spns2 Inhibition Assay (Cell-Based)

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of 6-methoxy-2-aminobenzoxazole against Spns2-mediated S1P release.

Principle: This assay utilizes a cell line overexpressing Spns2. The cells are loaded with a fluorescent S1P analog (e.g., NBD-S1P). The rate of fluorescence appearance in the extracellular medium, which corresponds to S1P export, is measured over time. An inhibitor will decrease this rate.

Materials:

• HEK293 or HeLa cells stably expressing human Spns2 (hSpns2)

• Control (wild-type) HEK293 or HeLa cells

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

• NBD-Sphingosine (fluorescent precursor)

• 6-Methoxy-2-aminobenzoxazole (test compound)

• Known Spns2 inhibitor (e.g., SLB1122168) as a positive control[5]

• 96-well black, clear-bottom microplates

• Fluorescence plate reader (Excitation/Emission ~466/536 nm for NBD)

Methodology:

• Cell Seeding:

  • Seed Spns2-expressing cells and wild-type control cells into a 96-well plate at a density of 40,000-50,000 cells/well.

  • Incubate overnight at 37°C, 5% CO₂ to allow for cell adherence.

• Compound Preparation:

  • Prepare a 10 mM stock solution of 6-methoxy-2-aminobenzoxazole in DMSO.

  • Perform serial dilutions in Assay Buffer to create a range of concentrations (e.g., 100 µM to 1 nM). Ensure the final DMSO concentration in all wells is ≤ 0.5%. Prepare positive control and vehicle (DMSO) controls similarly.

• Fluorescent Probe Loading:

  • Wash the cells twice with warm Assay Buffer.

  • Add 50 µL of Assay Buffer containing 2 µM NBD-Sphingosine to each well.

  • Incubate for 30 minutes at 37°C to allow for uptake and conversion to NBD-S1P.

• Inhibition Step:

  • After incubation, carefully aspirate the loading solution.

  • Wash the cells three times with Assay Buffer to remove extracellular probe.

  • Add 100 µL of the prepared compound dilutions (or controls) to the respective wells.

• Measurement of S1P Export:

  • Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader.

  • Measure the fluorescence intensity of the supernatant every 2 minutes for a period of 60 minutes.

  • The rate of increase in fluorescence is proportional to the rate of Spns2-mediated export.

• Data Analysis:

  • For each concentration, calculate the rate of S1P export (slope of the linear portion of the fluorescence vs. time curve).

  • Normalize the rates by subtracting the rate observed in wild-type cells (Spns2-independent export).

  • Express the data as a percentage of the vehicle control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Self-Validation System:

• Positive Control: The known Spns2 inhibitor should yield an IC₅₀ value consistent with published literature.

• Negative Control: Wild-type cells should show minimal fluorescence increase, confirming that the measured export is Spns2-dependent.

• Vehicle Control: Wells containing only DMSO should show maximum export activity.

Secondary Potential Therapeutic Targets

Based on the established activities of the broader benzoxazole class, the following targets represent plausible, albeit more speculative, avenues for investigation.[1][4][12]

Tumor-Associated Carbonic Anhydrases (CA IX & XII)

• Rationale: Certain benzoxazole derivatives have shown inhibitory activity against carbonic anhydrases (CAs), particularly isoforms IX and XII, which are overexpressed in hypoxic tumors and contribute to an acidic tumor microenvironment.[13] Inhibition of these enzymes is a validated anti-cancer strategy.

• Experimental Approach: A stopped-flow CO₂ hydration assay is the gold standard for measuring CA activity.[13] The inhibitory potential of 6-methoxy-2-aminobenzoxazole would be tested against a panel of recombinant human CA isoforms (I, II, IV, IX, XII) to determine potency and selectivity.

Cyclooxygenase-2 (COX-2)

• Rationale: The COX-2 enzyme is a key mediator of inflammation and pain, and its inhibition is the basis for non-steroidal anti-inflammatory drugs (NSAIDs).[14] Some benzoxazole derivatives have been reported as selective COX-2 inhibitors.[14]

• Experimental Approach: A commercially available COX-2 inhibitor screening kit can be used. These assays typically measure the peroxidase activity of the enzyme, where inhibition is quantified by a colorimetric or fluorometric readout.

Voltage-Gated Sodium Channels (VGSCs)

• Rationale: The 2-aminobenzoxazole core is structurally related to riluzole, a neuroprotective drug approved for amyotrophic lateral sclerosis (ALS) that functions, in part, by blocking VGSCs.[15][16] Derivatives of 2-amino-6-(trifluoromethoxy)benzoxazole have shown the ability to antagonize voltage-dependent Na⁺ channel currents.[15][16]

• Experimental Approach: The primary method for assessing activity against VGSCs is electrophysiology, specifically patch-clamp analysis on cells expressing the channel of interest (e.g., Nav1.1, Nav1.5). This technique provides direct measurement of ion channel blockade.

General Workflow for Unbiased Target Identification

For a novel compound, an unbiased approach to target discovery is essential to uncover unexpected mechanisms of action.

Caption: A generalized workflow for the identification and validation of novel drug targets.

Protocol: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Principle: CETSA is a powerful biophysical method to verify direct binding of a compound to its target protein in a cellular environment. Ligand binding typically stabilizes a protein, increasing the temperature at which it denatures and aggregates. This change can be quantified.

Materials:

• Cell line of interest (e.g., a cancer cell line showing sensitivity to the compound)

• 6-Methoxy-2-aminobenzoxazole

• Phosphate-buffered saline (PBS) with protease inhibitors

• Liquid nitrogen

• PCR tubes and a thermal cycler

• Ultracentrifuge or high-speed microcentrifuge

• SDS-PAGE and Western blotting reagents

• Antibody specific to the putative target protein

Methodology:

• Cell Treatment:

  • Culture cells to ~80% confluency.

  • Treat one group of cells with the test compound at a concentration known to elicit a biological effect (e.g., 10x EC₅₀ from a viability assay). Treat a control group with vehicle (DMSO).

  • Incubate for 1-2 hours at 37°C.

• Cell Lysis:

  • Harvest, wash, and resuspend cells in PBS with protease inhibitors.

  • Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

• Heat Challenge:

  • Aliquot the cell lysate into several PCR tubes for each condition (compound-treated and vehicle).

  • Place the tubes in a thermal cycler and heat them to a range of different temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes. One aliquot for each condition should be kept at room temperature as a non-heated control.

  • Cool the tubes at room temperature for 3 minutes.

• Separation of Soluble and Aggregated Fractions:

  • Centrifuge the samples at 20,000 x g for 20 minutes at 4°C to pellet the heat-denatured, aggregated proteins.

  • Carefully collect the supernatant, which contains the soluble, non-aggregated proteins.

• Protein Analysis:

  • Analyze the soluble fractions by SDS-PAGE followed by Western blotting using an antibody against the putative target protein.

  • Quantify the band intensity for each temperature point.

• Data Analysis:

  • For both the compound-treated and vehicle-treated samples, plot the percentage of soluble protein remaining (relative to the non-heated control) as a function of temperature.

  • A shift in the melting curve to the right (i.e., a higher melting temperature) in the compound-treated sample compared to the vehicle control indicates that the compound binds to and stabilizes the target protein.

Summary and Future Directions

6-Methoxy-2-aminobenzoxazole is a promising chemical entity for which a clear and compelling therapeutic hypothesis can be constructed based on robust data from structurally related compounds. The primary proposed target, the S1P transporter Spns2, represents a modern and potentially safer approach to modulating the S1P pathway for autoimmune and inflammatory diseases. The detailed protocols provided herein offer a clear roadmap for testing this primary hypothesis. Furthermore, the exploration of secondary targets such as carbonic anhydrases and COX-2, alongside unbiased target identification workflows, will ensure a comprehensive evaluation of this molecule's full therapeutic potential. The next logical steps involve the synthesis or acquisition of the compound, execution of the primary Spns2 inhibition assay, and subsequent progression to cellular and in vivo models of disease based on the initial findings.

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• A Patent Review on the Current Developments of Benzoxazoles in Drug Discovery. ChemMedChem. 2021.

• 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023.

• Benzoxazole derivatives: Significance and symbolism. ScienceDirect. 2024.

• Synthesis and biological evaluation of new 2-amino-6-(trifluoromethoxy)benzoxazole derivatives, analogues of riluzole. IRIS Unimore. N.A.

• Biological activities of benzoxazole and its derivatives. ResearchGate. N.A.

• 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). ACS Publications. 2023.

• 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). PubMed. 2023.

• 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2) | Request PDF. ResearchGate. N.A.

• Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. International Journal of Research and Review. N.A.

• 2-Aminobenzoxazole-appended coumarins as potent and selective inhibitors of tumour-associated carbonic anhydrases. Taylor & Francis Online. N.A.

• 6-Methoxyl-2-aminobenzoxazol|High-Purity Research Chemical. Benchchem. N.A.

• Preparation, characterization and study the biological activity for (six and seven) membered heterocyclic derivatives from 6-methoxy-2-amino benzo thiazole. ResearchGate. 2023.

• Benzoxazole: Synthetic Methodology and Biological Activities. Global Research Online. 2025.

• (PDF) Design, Synthesis, Characterization and Biological Evaluation of 6-Methoxy-2-aminobenzothioate derivatives against certain bacterial strains. ResearchGate. 2021.

• Effects of 6-methoxy-2-benzoxazolinone on the pineal melatonin generating system. PubMed. N.A.

• Synthesis, characterization and biological evaluation of benzoxazole derivatives. JOCPR. N.A.

• A Comparative Analysis of the Bioactivity of 6-Methoxy- and 6-Propoxy-benzothiazol-2-amine Derivatives. Benchchem. N.A.

• Synthesis and biological evaluation of new 2-amino-6-(trifluoromethoxy)benzoxazole derivatives, analogues of riluzole | Request PDF. ResearchGate. N.A.

• Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium tuberculosis. PMC. N.A.

• Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors. Scholars Research Library. N.A.

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An In-depth Technical Guide to the Anticancer Properties of Benzoxazole Scaffolds

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Executive Summary

The benzoxazole core, a bicyclic heterocyclic ring system, represents a "privileged scaffold" in medicinal chemistry. Its structural resemblance to endogenous purine bases allows for favorable interactions with a multitude of biological macromolecules, making it a cornerstone for the development of novel therapeutics.[1][2] This guide provides a comprehensive technical overview of the burgeoning field of benzoxazole derivatives as potent anticancer agents. We will deconstruct the essential pillars of this research area, moving from rational synthetic strategies to the intricate mechanisms of action and critical structure-activity relationships. This document is designed not as a static review, but as a functional guide for the active researcher, replete with field-tested experimental protocols and data interpretation frameworks to empower your own discovery programs.

The Benzoxazole Scaffold: A Privileged Structure in Oncology Drug Discovery

The benzoxazole nucleus, consisting of a benzene ring fused to an oxazole ring, is an aromatic and planar structure.[2] This configuration is a bioisostere of natural nucleic acid bases like adenine and guanine, which is hypothesized to facilitate its interaction with biological polymers and enzyme active sites.[1] Its relative stability and the presence of reactive sites for functionalization make it an ideal foundation for combinatorial library synthesis and targeted molecular design.[2] The versatility of the benzoxazole scaffold has led to the discovery of compounds with a wide spectrum of pharmacological activities, including potent anti-proliferative and cytotoxic effects against a variety of human cancer cell lines.[3]

Synthetic Strategies for Anticancer Benzoxazoles

The cornerstone of a successful drug discovery campaign is an efficient and versatile synthetic pipeline. The synthesis of the benzoxazole core typically involves the condensation of an o-aminophenol with a suitable electrophilic partner. The choice of synthetic route is dictated by the desired substitution pattern and the required scale.

Causality in Synthetic Route Selection:

• Phillips Condensation (Route A): The reaction of an o-aminophenol with a carboxylic acid (or its derivatives like acyl halides) is a classic and robust method. The use of a dehydrating agent like polyphosphoric acid (PPA) is often critical to drive the reaction towards cyclization. This method is advantageous for installing a wide variety of substituents at the 2-position.[4]

• From Aldehydes (Route B): Condensation with aldehydes followed by oxidative cyclization offers an alternative pathway. This can be a milder option, suitable for sensitive substrates.

• One-Pot Syntheses: More contemporary methods, such as copper-catalyzed one-pot reactions from bromoanilines and acyl halides, offer increased efficiency and are amenable to high-throughput synthesis.

Below is a generalized workflow for the synthesis and initial screening of a novel benzoxazole derivative.

Figure 1: General workflow from synthesis to initial biological evaluation.

Mechanisms of Anticancer Action

Benzoxazole derivatives exert their anticancer effects through a variety of molecular mechanisms, often targeting multiple pathways simultaneously. This multi-targeted approach can enhance therapeutic efficacy and potentially circumvent resistance mechanisms.

Inhibition of Angiogenesis via VEGFR-2 Kinase

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis.[5] Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a receptor tyrosine kinase, is a primary mediator of angiogenesis.[6] Many potent benzoxazole derivatives have been specifically designed as ATP-competitive inhibitors of the VEGFR-2 kinase domain.[7] By blocking the autophosphorylation of VEGFR-2, these compounds inhibit downstream signaling cascades, thereby preventing endothelial cell proliferation and migration.[7]

Figure 2: Inhibition of the VEGFR-2 signaling pathway by benzoxazole derivatives.

Induction of Apoptosis

A hallmark of effective cancer chemotherapy is the ability to induce programmed cell death, or apoptosis. Benzoxazole compounds trigger apoptosis through the intrinsic (mitochondrial) pathway. This is often characterized by:

• Upregulation of Bax: An increase in the pro-apoptotic protein Bax.[8][9]

• Downregulation of Bcl-2: A decrease in the anti-apoptotic protein Bcl-2.[8][9]

• Increased Caspase Activity: Activation of executioner caspases, such as caspase-3 and caspase-9.[5][10]

The resulting shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c and the activation of the caspase cascade, culminating in cell death.[9][10]

Figure 3: The intrinsic apoptosis pathway induced by benzoxazoles.

Disruption of the Cell Cycle

Cancer is fundamentally a disease of uncontrolled cell proliferation. Benzoxazole derivatives can halt this process by inducing cell cycle arrest at various checkpoints, preventing cancer cells from proceeding to mitosis.[10] Flow cytometry analysis has shown that different derivatives can arrest cells in the Pre-G1, G1, or G2/M phases.[5][8] This arrest provides time for DNA repair mechanisms to act or, if the damage is too severe, for apoptosis to be initiated.

Structure-Activity Relationship (SAR) Analysis

Optimizing the anticancer potency of the benzoxazole scaffold is a process of rational chemical modification. SAR studies reveal how different functional groups at various positions on the ring system influence biological activity.

Position	Modification Type	Effect on Anticancer Activity	Rationale / Example
C2	Aromatic/Heterocyclic Rings	Often essential for activity. Provides key interactions (e.g., H-bonds, π-stacking) with enzyme active sites like VEGFR-2. Fusing with other heterocycles like oxadiazole or pyrazolinone can enhance potency.[1]
C5/C6	Electron-Withdrawing Groups (-NO₂, -Cl)	Generally increases activity. These groups can alter the electronic properties of the ring system, potentially enhancing binding affinity or metabolic stability.[11]
C2-Linker	Amide, Urea, Sulfonamide	The nature of the linker connecting the C2-substituent to the benzoxazole core is critical. An NH-CO linker at the second position has been shown to increase activity in some quinoxaline-benzoxazole hybrids.[6]
Side Chains	Piperazine/Piperidine Moieties	Introduction of basic amine-containing rings can improve pharmacokinetic properties (e.g., solubility) and provide additional interaction points with the target protein.[1]

Key Insight: The SAR for benzoxazoles is target-dependent. For instance, while electron-withdrawing groups often enhance general cytotoxicity, the specific requirements for potent VEGFR-2 inhibition might involve bulky hydrophobic groups at the C2 position that can access allosteric pockets.[10]

In Vitro Evaluation of Anticancer Benzoxazoles: A Practical Guide

A robust and reproducible set of in vitro assays is the bedrock of any anticancer drug discovery program. The following protocols are presented as self-validating systems, with built-in controls to ensure data integrity.

Cytotoxicity Assessment (MTT Assay)

Principle: This colorimetric assay measures cell viability. In live cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[12] The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Plating: Seed cancer cells (e.g., MCF-7, A549, HepG2) in a 96-well plate at a pre-determined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the benzoxazole test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a "vehicle control" (e.g., 0.1% DMSO) and a "no-cell" blank control.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours, until purple precipitate is visible.[13]

• Solubilization: Carefully aspirate the medium and add 100 µL of a solubilization solvent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Apoptosis Detection (Annexin V-FITC/PI Flow Cytometry)

Principle: This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14] Annexin V, a protein with high affinity for PS, is conjugated to a fluorophore (e.g., FITC) to detect these cells.[10] Propidium Iodide (PI), a fluorescent DNA intercalator, is membrane-impermeable and thus only enters cells that have lost membrane integrity (late apoptotic/necrotic cells).[10]

Step-by-Step Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the benzoxazole compound at its IC₅₀ concentration for 24-48 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.[14]

• Resuspension: Resuspend the cell pellet in 1X Annexin-binding buffer to a concentration of ~1 x 10⁶ cells/mL.[4]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 1-2 µL of PI solution (100 µg/mL).[4][10]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[10]

• Analysis: Add 400 µL of 1X Annexin-binding buffer to each tube and analyze immediately by flow cytometry.[4]

  • Viable cells: Annexin V-negative, PI-negative.

  • Early apoptotic cells: Annexin V-positive, PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

Principle: The DNA content of a cell changes as it progresses through the cell cycle. PI stoichiometrically binds to DNA, so the fluorescence intensity of stained cells is directly proportional to their DNA content. This allows for the quantification of cells in the G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases.

Step-by-Step Protocol:

• Cell Treatment: Seed and treat cells as described for the apoptosis assay.

• Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate for at least 30 minutes on ice.[8][9]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.[8]

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A (e.g., 100 µg/mL) to degrade RNA, which PI can also bind to.[8][15]

• PI Staining: Add PI solution (e.g., 50 µg/mL) to the cells.[8]

• Incubation: Incubate for 15-30 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry, measuring the fluorescence on a linear scale. Use pulse processing (Area vs. Width) to gate out cell doublets and aggregates.[9]

VEGFR-2 Kinase Inhibition Assay

Principle: This biochemical assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the VEGFR-2 enzyme. A common method is a luminescence-based assay that quantifies the amount of ATP remaining after the kinase reaction.[7][16] High kinase activity results in low ATP levels (low luminescence), while effective inhibition results in high ATP levels (high luminescence).

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of recombinant human VEGFR-2 enzyme, a suitable substrate (e.g., Poly(Glu:Tyr, 4:1)), and ATP in a kinase assay buffer.[5][16]

• Compound Dilution: Prepare serial dilutions of the benzoxazole inhibitor in the assay buffer. Ensure the final DMSO concentration is constant and low (e.g., <1%).[16]

• Reaction Setup: In a white 96-well plate, add the kinase buffer, substrate, ATP, and the test inhibitor (or vehicle for control wells).[5]

• Initiate Reaction: Add the diluted VEGFR-2 enzyme to all wells except the "blank" control.

• Incubation: Incubate the plate at 30°C for 45-60 minutes to allow the kinase reaction to proceed.[16]

• Detection: Add a commercial ATP detection reagent (e.g., Kinase-Glo® MAX). This reagent stops the kinase reaction and generates a luminescent signal proportional to the amount of ATP present.[5][6]

• Signal Reading: Incubate at room temperature for 10 minutes to stabilize the signal, then read the luminescence using a microplate reader.[6]

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the positive (no inhibitor) and blank controls to determine the IC₅₀ value.

Data Synthesis and Interpretation

The following table summarizes the in vitro anticancer activity of representative benzoxazole derivatives from recent literature, highlighting their potency against common cancer cell lines.

Compound ID	C2-Substituent	Cell Line	IC₅₀ (µM)	Key Mechanism	Reference
Compound 12l	Phenylurea derivative	HepG2	10.50	VEGFR-2 Inhibition, Apoptosis	[9]
MCF-7	15.21	[9]
Compound 14b	Phenyl derivative	HepG2	4.61	VEGFR-2 Inhibition, Apoptosis	[5]
Compound 8d	Phenylurea derivative	HCT116	2.79	VEGFR-2 Inhibition, Apoptosis	[10]
HepG2	2.43	[10]
MCF-7	3.43	[10]
Compound 3n	Piperazine derivative	MCF-7	1.02	CYP1A1 Induction	[14]
A549	2.07	[14]
Compound 5d	Isatin derivative	HepG2	1.94	Multi-kinase Inhibition	[17]
MCF-7	3.29	[17]

Note: IC₅₀ values can vary based on experimental conditions (e.g., incubation time, cell density). This table is for comparative purposes.

Conclusion and Future Directions

The benzoxazole scaffold is undeniably a highly productive starting point for the development of novel anticancer agents. The research clearly demonstrates that derivatives can be rationally designed to inhibit key oncogenic pathways, including angiogenesis and cell survival signaling, leading to potent anti-proliferative and pro-apoptotic effects. The future of this field lies in optimizing the therapeutic index of these compounds. Efforts should focus on designing derivatives with enhanced selectivity for cancer-specific targets over their normal counterparts to minimize off-target toxicity. Furthermore, exploring novel benzoxazole-based conjugates, such as antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs), could unlock new therapeutic modalities with improved tumor-targeting capabilities and efficacy. The robust synthetic accessibility and proven biological activity of the benzoxazole core ensure that it will remain a high-interest scaffold in oncology drug discovery for the foreseeable future.

References

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• BPS Bioscience. VEGFR2 (KDR) Kinase Assay Kit. [Link]

• Bio-Rad. Propidium iodide staining of cells for cell cycle analysis. [Link]

• Flow Cytometry Facility. DNA Staining with Propidium Iodide for Cell Cycle Analysis. [Link]

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Link]

• National Center for Biotechnology Information. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

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• University of Massachusetts Chan Medical School. The Annexin V Apoptosis Assay. [Link]

• Checkpoint Lab. MTT Cell Assay Protocol. [Link]

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The Antimicrobial Potential of Substituted 2-Aminobenzoxazoles: A Technical Guide for Drug Discovery Professionals

In an era defined by the escalating threat of antimicrobial resistance, the imperative for novel therapeutic agents has never been more acute. The scientific community is in a continuous search for new chemical scaffolds that can circumvent existing resistance mechanisms and provide effective treatment against a wide array of pathogenic microorganisms. Among the promising candidates, the benzoxazole scaffold, and specifically its 2-amino substituted derivatives, has emerged as a focal point of intensive research. This technical guide provides an in-depth exploration of the antimicrobial spectrum of substituted 2-aminobenzoxazoles, offering a synthesis of current knowledge for researchers, scientists, and drug development professionals.

The 2-Aminobenzoxazole Core: A Privileged Scaffold in Antimicrobial Research

The 2-aminobenzoxazole moiety is a bicyclic heterocyclic system that has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purine bases, allowing for potential interactions with key biological targets.[1] This structural feature, combined with the versatility of chemical substitutions at various positions of the benzoxazole ring, makes it a "privileged scaffold" for the design of novel antimicrobial agents. Numerous studies have demonstrated that derivatives of this core structure exhibit a broad spectrum of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.[2][3]

A Broad-Spectrum Antimicrobial Profile

Substituted 2-aminobenzoxazoles have demonstrated a wide range of activity against both Gram-positive and Gram-negative bacteria, as well as a variety of fungal pathogens. This broad-spectrum activity is a highly desirable attribute for a novel antimicrobial agent, as it suggests potential utility in treating a variety of infections.

Antibacterial Activity

The antibacterial efficacy of these compounds has been evaluated against a panel of clinically relevant bacteria. Many derivatives have shown potent activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pyogenes, as well as Gram-negative bacteria including Escherichia coli and Pseudomonas aeruginosa.[2] The demonstrated activity against drug-resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA), is particularly noteworthy and underscores the potential of this scaffold to address the challenge of antibiotic resistance.

Antifungal Activity

In addition to their antibacterial properties, substituted 2-aminobenzoxazoles have exhibited significant antifungal activity.[2] Studies have reported potent inhibition of various fungal species, including Candida albicans, a common cause of opportunistic infections in immunocompromised individuals, and phytopathogenic fungi that can cause significant damage to crops.[2][4] This dual antibacterial and antifungal activity further enhances the therapeutic potential of this class of compounds.

Structure-Activity Relationship (SAR): The Key to Potency

The antimicrobial activity of 2-aminobenzoxazoles is profoundly influenced by the nature and position of substituents on the benzoxazole ring system. Understanding the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective antimicrobial agents.

A systematic analysis of various derivatives has revealed several key trends:

• Substitutions at the 2-amino group: The nature of the substituent on the 2-amino group plays a critical role in determining the antimicrobial profile. Aromatic and heterocyclic moieties at this position have been shown to be particularly effective.

• Substitutions on the benzene ring: The presence of electron-withdrawing or electron-donating groups on the benzene portion of the benzoxazole ring can significantly modulate the antimicrobial activity. For instance, the introduction of halogen atoms or nitro groups has been shown to enhance the potency of some derivatives.[5]

• Lipophilicity: The overall lipophilicity of the molecule, influenced by the various substituents, is a key determinant of its ability to penetrate microbial cell membranes and reach its intracellular target.

The following diagram illustrates the core 2-aminobenzoxazole scaffold and highlights the key positions for chemical modification to optimize antimicrobial activity.

Caption: Key positions for substitution on the 2-aminobenzoxazole scaffold.

Mechanism of Action: Targeting Bacterial DNA Gyrase

While the precise mechanism of action for all 2-aminobenzoxazole derivatives is still under investigation, a growing body of evidence suggests that many of these compounds exert their antibacterial effect by inhibiting bacterial DNA gyrase.[2] DNA gyrase is an essential bacterial enzyme that introduces negative supercoils into DNA, a process that is critical for DNA replication and transcription. By inhibiting this enzyme, 2-aminobenzoxazoles effectively halt these vital cellular processes, leading to bacterial cell death.

Molecular docking studies have provided valuable insights into the binding interactions between 2-aminobenzoxazole derivatives and the active site of DNA gyrase.[2] These studies have shown that the benzoxazole core can fit snugly into the ATP-binding pocket of the enzyme, while the substituents at various positions can form additional hydrogen bonds and hydrophobic interactions, thereby enhancing the binding affinity and inhibitory potency.

The proposed mechanism of action is depicted in the following workflow diagram:

Caption: Proposed mechanism of action for 2-aminobenzoxazole derivatives.

Experimental Protocols for Antimicrobial Evaluation

The systematic evaluation of the antimicrobial activity of novel 2-aminobenzoxazole derivatives is essential for their development as therapeutic agents. Standardized protocols, such as those established by the Clinical and Laboratory Standards Institute (CLSI), should be followed to ensure the generation of reliable and reproducible data.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a commonly used technique for determining the MIC.

Step-by-Step Protocol:

• Preparation of Test Compounds: Prepare a stock solution of the 2-aminobenzoxazole derivative in a suitable solvent, such as dimethyl sulfoxide (DMSO).

• Preparation of Inoculum: From a pure overnight culture of the test microorganism, prepare a standardized inoculum with a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilutions: Perform serial twofold dilutions of the test compound in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism being tested.

• Reading Results: After incubation, visually inspect the plates for microbial growth. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent that results in a 99.9% reduction in the initial bacterial inoculum.

Step-by-Step Protocol:

• Perform MIC Assay: First, determine the MIC of the test compound as described above.

• Subculturing: From the wells of the MIC plate that show no visible growth, take a small aliquot and spread it onto an agar plate that does not contain the test compound.

• Incubation: Incubate the agar plates overnight.

• Colony Counting: Count the number of colonies on each plate. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum.

The following diagram outlines the experimental workflow for determining the MIC and MBC of 2-aminobenzoxazole derivatives.

Caption: Experimental workflow for MIC and MBC determination.

Data Presentation: A Comparative Analysis

To facilitate the comparison of the antimicrobial activity of different 2-aminobenzoxazole derivatives, it is essential to present the quantitative data in a clear and structured format. The following table provides an example of how to summarize the MIC values of a series of compounds against a panel of bacterial and fungal strains.

Compound ID	R1 Substituent	R2 Substituent	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
1a	Phenyl	5-Chloro	8	16	32
1b	4-Fluorophenyl	5-Chloro	4	8	16
2a	Pyridyl	5-Nitro	2	4	8
2b	Thienyl	5-Nitro	4	8	16
Reference	Ciprofloxacin	-	1	0.5	-
Reference	Fluconazole	-	-	-	2

This is a representative table; actual values will vary depending on the specific compounds and strains tested.

Future Perspectives and Conclusion

Substituted 2-aminobenzoxazoles represent a promising class of antimicrobial agents with a broad spectrum of activity and a potential mechanism of action that is distinct from many currently used antibiotics. The continued exploration of the structure-activity relationships of these compounds, coupled with advanced computational modeling and biological testing, will undoubtedly lead to the discovery of new and more potent drug candidates.

This technical guide has provided a comprehensive overview of the antimicrobial spectrum of substituted 2-aminobenzoxazoles, from their fundamental chemical properties to their biological activity and the experimental methodologies used for their evaluation. It is our hope that this information will serve as a valuable resource for researchers in the field and contribute to the development of the next generation of antimicrobial therapies.

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The Pivotal Role of 6-Methoxy-2-aminobenzoxazole in Modern Medicinal Chemistry: A Technical Guide

Abstract

The benzoxazole scaffold represents a "privileged" heterocyclic core in medicinal chemistry, consistently appearing in a multitude of biologically active compounds.[1][2] Among its derivatives, 6-methoxy-2-aminobenzoxazole has emerged as a particularly versatile and valuable building block in drug discovery. Its unique electronic and structural features, conferred by the methoxy and amino substitutions, provide a fertile ground for the development of novel therapeutics across a spectrum of diseases, including oncology, neurodegenerative disorders, and inflammatory conditions. This technical guide provides an in-depth exploration of the synthesis, chemical properties, structure-activity relationships (SAR), and diverse therapeutic applications of the 6-methoxy-2-aminobenzoxazole core. Detailed experimental protocols and mechanistic insights are provided to empower researchers in their drug development endeavors.

The 6-Methoxy-2-aminobenzoxazole Scaffold: A Structural and Physicochemical Overview

The 6-methoxy-2-aminobenzoxazole molecule is a bicyclic heteroaromatic system, comprising a benzene ring fused to an oxazole ring. The strategic placement of a methoxy group at the 6-position and an amino group at the 2-position profoundly influences its chemical reactivity and biological interactions.

• The Benzoxazole Core: The planar nature of the benzoxazole ring facilitates π-π stacking interactions with biological macromolecules, such as enzymes and receptors.[1] The presence of both a nitrogen and an oxygen atom within the five-membered ring allows it to act as both a hydrogen bond donor and acceptor, contributing to strong and specific binding to target proteins.[1]

• The 6-Methoxy Group: This electron-donating group influences the electron density of the aromatic ring system, which can modulate the molecule's pharmacokinetic properties, such as metabolic stability and membrane permeability. Its presence can also create specific hydrophobic interactions within a binding pocket.

• The 2-Amino Group: The amino group at the 2-position serves as a key handle for synthetic elaboration. It provides a nucleophilic site for the introduction of a wide array of substituents, enabling the exploration of vast chemical space and the fine-tuning of biological activity. This position is crucial for establishing critical hydrogen bond interactions with target proteins.

Below is a diagram illustrating the workflow for the synthesis of the 6-methoxy-2-aminobenzoxazole core.

Caption: A simplified workflow for the synthesis of 6-methoxy-2-aminobenzoxazole.

Synthesis of the 6-Methoxy-2-aminobenzoxazole Core: A Validated Protocol

The most common and direct route to 6-methoxy-2-aminobenzoxazole involves the cyclization of 4-methoxy-2-aminophenol with a cyanating agent. Historically, the highly toxic cyanogen bromide has been utilized for this transformation.[3] While effective, safety concerns have prompted the development of safer alternatives.[4]

Experimental Protocol: Synthesis from 4-Methoxy-2-aminophenol

This protocol is a self-validating system, designed for reproducibility and high yield.

Materials:

• 4-Methoxy-2-aminophenol

• Cyanogen Bromide (handle with extreme caution in a well-ventilated fume hood)

• Ethanol

• Sodium Bicarbonate

• Water

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-methoxy-2-aminophenol (1 equivalent) in ethanol. Cool the solution to 0-5 °C using an ice bath.

• Addition of Cyanogen Bromide: In a separate flask, carefully prepare a solution of cyanogen bromide (1.1 equivalents) in ethanol. Slowly add the cyanogen bromide solution to the cooled solution of 4-methoxy-2-aminophenol dropwise over 30 minutes, maintaining the temperature below 10 °C.

• Reaction Progression: Allow the reaction mixture to stir at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure 6-methoxy-2-aminobenzoxazole.

Characterization Data:

The structure of the synthesized 6-methoxy-2-aminobenzoxazole should be confirmed by spectroscopic methods.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons, the methoxy group protons, and the amino group protons.
¹³C NMR	Resonances for all carbon atoms in the molecule, including the aromatic carbons, the methoxy carbon, and the carbons of the oxazole ring.
Mass Spec.	A molecular ion peak corresponding to the calculated molecular weight of 6-methoxy-2-aminobenzoxazole.

The Role of 6-Methoxy-2-aminobenzoxazole in Medicinal Chemistry: A Structure-Activity Relationship (SAR) Perspective

The 6-methoxy-2-aminobenzoxazole scaffold serves as an excellent starting point for the development of potent and selective therapeutic agents. The 2-amino group, in particular, is a key site for derivatization to explore structure-activity relationships.

The 2-Amino Position: A Gateway to Diverse Functionalities

Modification of the 2-amino group has been a fruitful strategy in the design of various inhibitors. For instance, in the development of inhibitors for the sphingosine-1-phosphate transporter Spns2, derivatization of the 2-amino position of a benzoxazole core with various alkyl and cyclic amines was crucial for optimizing potency.[5] The introduction of a pyrrolidine head group at this position, coupled with a decyl tail at the 6-position, resulted in a potent inhibitor.[5]

The 6-Methoxy Position: Modulating Pharmacokinetics and Potency

The 6-methoxy group, while not as readily derivatized as the 2-amino group, plays a significant role in modulating the overall properties of the molecule. In a series of benzoxazole derivatives, the presence of a methoxy group at the 6-position was found to influence anti-inflammatory potency. This highlights the importance of substitution on the benzene ring for fine-tuning biological activity.

The following diagram illustrates the key pharmacophoric features of 2-aminobenzoxazole derivatives for kinase inhibition.

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The Agrochemical Potential of 6-Methoxy-2-aminobenzoxazole: A Technical Guide for Researchers

Abstract

The relentless pursuit of novel and effective agrochemicals is a cornerstone of global food security. Within the vast landscape of heterocyclic chemistry, the benzoxazole scaffold has emerged as a privileged structure, demonstrating a remarkable breadth of biological activities. This technical guide delves into the agrochemical potential of a specific, yet underexplored derivative: 6-Methoxy-2-aminobenzoxazole. While direct research on this compound is nascent, this document synthesizes the available scientific literature on the broader 2-aminobenzoxazole class and related benzoxazole analogs to build a comprehensive profile of its potential as a fungicide, herbicide, and insecticide. We will explore its synthesis, known biological activities, plausible mechanisms of action, and the critical structure-activity relationships that govern its efficacy. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals dedicated to the discovery of next-generation crop protection agents.

Introduction: The Benzoxazole Scaffold in Agrochemical Discovery

The benzoxazole core, a fusion of a benzene and an oxazole ring, is a recurring motif in a multitude of biologically active compounds.[1][2] Its rigid, planar structure and the presence of heteroatoms facilitate interactions with a diverse array of biological targets, making it a fertile ground for agrochemical research.[3] The broader class of benzoxazole and its bioisostere, benzothiazole, have demonstrated significant potential as antibacterial, antiviral, herbicidal, fungicidal, and insecticidal agents.[4] This inherent versatility has driven considerable research into the synthesis and evaluation of novel benzoxazole derivatives, with the goal of identifying compounds with enhanced potency, selectivity, and favorable environmental profiles.[1]

Among the various substituted benzoxazoles, the 2-aminobenzoxazole framework serves as a particularly intriguing starting point for the development of agrochemicals.[5] The amino group at the 2-position provides a convenient handle for further chemical modification, allowing for the systematic exploration of structure-activity relationships. This guide will focus on the potential of a specific derivative, 6-Methoxy-2-aminobenzoxazole, drawing upon the established knowledge of the wider benzoxazole family to illuminate its promise in the field of crop protection.

Synthesis of the 2-Aminobenzoxazole Scaffold

The efficient and scalable synthesis of the 2-aminobenzoxazole core is a critical first step in exploring its agrochemical potential. Several synthetic routes have been established, with the most common starting from substituted 2-aminophenols.

General Synthesis Pathway

A prevalent method for the synthesis of 2-aminobenzoxazoles involves the cyclization of a corresponding 2-aminophenol with a cyanating agent.[5][6][7] While historically, the highly toxic cyanogen bromide was employed, safer and more efficient reagents are now available.[6]

The general synthetic workflow can be visualized as follows:

Caption: General workflow for the synthesis of 2-aminobenzoxazoles.

Detailed Experimental Protocol: Synthesis of 5-Substituted 2-Aminobenzoxazoles

The following protocol is adapted from a study on the synthesis of 2-aminobenzoxazole derivatives for antifungal applications and serves as a representative example.[5]

Step 1: Reduction of 2-Nitrophenols to 2-Aminophenols

• To a solution of the appropriate 2-nitrophenol in ethanol, add stannous chloride dihydrate (SnCl₂·2H₂O).

• Reflux the mixture for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and adjust the pH to be alkaline using a saturated sodium bicarbonate solution.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the 2-aminophenol derivative.

Step 2: Cyclization to form 5-Substituted 2-Aminobenzoxazoles

• Dissolve the synthesized 2-aminophenol derivative in methanol.

• Add cyanogen bromide (BrCN) to the solution.

• Stir the reaction mixture at room temperature until the starting material is consumed, as indicated by TLC.

• Remove the solvent under reduced pressure.

• Dissolve the residue in an appropriate organic solvent and wash with a saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-substituted 2-aminobenzoxazole.

Fungicidal Potential

The most well-documented agrochemical application of 2-aminobenzoxazole derivatives is in the realm of fungicides.[5][8] Several studies have demonstrated the potent and broad-spectrum activity of these compounds against a variety of economically important phytopathogenic fungi.

In Vitro Antifungal Activity

A study by Li et al. (2022) provides significant insight into the fungicidal potential of 5-substituted 2-aminobenzoxazole derivatives.[5] Their research demonstrated that many of these compounds exhibit excellent and broad-spectrum antifungal activities against a panel of eight phytopathogenic fungi.[5]

Compound ID	R Group (at position 5)	EC₅₀ (µg/mL) against Botrytis cinerea	EC₅₀ (µg/mL) against Fusarium oxysporum
3a	4-fluorophenyl	2.40	9.68
3b	4-chlorophenyl	3.35	15.95
3c	4-bromophenyl	1.81	10.69
3e	4-iodophenyl	1.48	16.6
3m	4-methylphenyl	1.89	14.02
Hymexazol	(Commercial Fungicide)	>50	38.92

Table 1: In vitro antifungal activity of selected 5-aryl substituted 2-aminobenzoxazole derivatives against two major plant pathogens. Data extracted from Li et al. (2022).[5]

Notably, several of the synthesized compounds displayed significantly higher potency than the commercial fungicide hymexazol.[5] For instance, compounds 3a, 3c, 3e, and 3m showed promising preventative effects against Botrytis cinerea in in vivo studies on tomatoes.[5]

Structure-Activity Relationship (SAR) for Fungicidal Activity

The study by Li et al. also provides valuable insights into the structure-activity relationships of these compounds.[5] The introduction of various substituents at the 5-position of the 2-aminobenzoxazole ring was found to have a significant impact on their antifungal activity. Specifically, the presence of a substituted phenyl ring at this position appears to be favorable for potent fungicidal action.[5]

Caption: Simplified SAR for fungicidal activity of 5-substituted 2-aminobenzoxazoles.

Potential Mechanism of Action (Fungicidal)

While the precise mechanism of action for 2-aminobenzoxazole derivatives is still under investigation, the fungicidal activity of many heterocyclic compounds is known to involve the disruption of essential cellular processes. For some benzimidazole fungicides, the mechanism involves interfering with the polymerization of tubulin, a key component of the cytoskeleton.[9] It is plausible that 2-aminobenzoxazoles could share a similar mode of action, leading to the inhibition of fungal growth and development. Another potential target is the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.[10]

Herbicidal Potential

While less explored than their fungicidal properties, benzoxazole derivatives have also shown promise as herbicides.[4][11]

Allelopathic Activity of a Related Compound

Research on 6-methoxy-2-benzoxazolinone (MBOA), a structurally similar compound, provides strong evidence for the potential herbicidal activity of 6-Methoxy-2-aminobenzoxazole. MBOA is a naturally occurring allelochemical in some plants and has been shown to inhibit the germination of various plant species.

The proposed mechanism for this herbicidal activity involves the inhibition of α-amylase, an essential enzyme for the breakdown of starch reserves in seeds during germination. By disrupting this process, MBOA effectively prevents the seedling from accessing the energy required for growth.

Caption: Hypothesized herbicidal mechanism of action for 6-Methoxy-2-aminobenzoxazole.

Protocol for Herbicidal Screening

A standard protocol for evaluating the pre-emergent herbicidal activity of a test compound would involve the following steps:

• Prepare a series of concentrations of the test compound in a suitable solvent.

• Sow seeds of a model plant species (e.g., cress, lettuce) in petri dishes containing filter paper.

• Apply the different concentrations of the test compound to the filter paper.

• Incubate the petri dishes under controlled conditions of light and temperature.

• After a set period, measure the germination rate and radicle length of the seedlings.

• Compare the results to a control group treated with the solvent alone to determine the inhibitory effect of the compound.

Insecticidal Potential

The insecticidal activity of the benzoxazole scaffold is also an area of active research.[4][12]

Activity of Benzothiazole Analogs

Studies on the closely related benzothiazole derivatives have demonstrated insecticidal activity against a range of agricultural pests. For example, certain 1-(((6-substitutedbenzo[d]thiazol-2-yl)amino)(heteroaryl)methyl)naphthalen-2-ol derivatives have shown significant insecticidal effects against the diamondback moth and oriental armyworm.[12] While these are more complex molecules, they highlight the potential of the core heterocyclic structure in designing new insecticides.

Potential Mechanisms of Action (Insecticidal)

The mechanisms by which benzoxazole derivatives exert their insecticidal effects are likely varied. Potential targets could include the insect nervous system, disruption of metabolic pathways, or interference with insect growth and development. Further research is needed to elucidate the specific molecular targets of 6-Methoxy-2-aminobenzoxazole in insects.

Future Directions and Conclusion

6-Methoxy-2-aminobenzoxazole represents a promising, yet largely unexplored, scaffold for the development of novel agrochemicals. The existing body of research on the broader 2-aminobenzoxazole and benzoxazole classes provides a strong foundation for future investigations.

Key areas for future research include:

• Synthesis and Screening: The synthesis of 6-Methoxy-2-aminobenzoxazole and a systematic screening of its fungicidal, herbicidal, and insecticidal activities are of paramount importance.

• Quantitative Structure-Activity Relationship (QSAR) Studies: A comprehensive QSAR study of a library of 6-substituted 2-aminobenzoxazoles would provide invaluable data for the rational design of more potent and selective agrochemicals.

• Mechanism of Action Studies: Elucidating the precise molecular targets and mechanisms of action for the observed biological activities will be crucial for optimizing the performance and safety of these compounds.

• Toxicological and Environmental Profiling: A thorough evaluation of the toxicological and environmental impact of any lead compounds will be essential for their potential commercialization.

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Introduction: The Significance of the Benzoxazole Scaffold

An In-Depth Technical Guide to 6-Methoxy-2-aminobenzoxazole: Synthesis, Applications, and Patent Landscape

In the landscape of medicinal and materials chemistry, heterocyclic compounds form the bedrock of innovation. Among these, the benzoxazole nucleus, an aromatic structure composed of a benzene ring fused to an oxazole ring, stands out as a "privileged scaffold."[1][2] Its structural similarity to endogenous purine bases like adenine and guanine allows it to interact favorably with biological macromolecules, making it a cornerstone for the development of new therapeutic agents.[1][2] The benzoxazole motif is present in a wide array of compounds exhibiting potent pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][3][4][5]

Within this important class, the 2-aminobenzoxazole moiety serves as a particularly versatile synthetic intermediate and a key pharmacophore in its own right.[3][6][7] The introduction of an amino group at the 2-position provides a reactive handle for further molecular elaboration, enabling chemists to generate diverse libraries of compounds for biological screening. This guide focuses specifically on 6-methoxy-2-aminobenzoxazole , a derivative whose methoxy substitution at the 6-position can significantly influence its electronic properties, metabolic stability, and receptor binding interactions, making it a compound of high interest for drug discovery and materials science professionals.

Core Synthesis Methodologies: From Classical Routes to Modern Innovations

The synthetic accessibility of 6-methoxy-2-aminobenzoxazole is critical for its widespread use. The primary and most established approach involves the intramolecular cyclization of a substituted o-aminophenol. However, the choice of reagents and reaction conditions is paramount to ensure safety, efficiency, and scalability.

Method 1: Classical Cyclization with Cyanogen Bromide (Historical Context)

The traditional synthesis of 2-aminobenzoxazoles involves the reaction of an appropriate o-aminophenol with cyanogen bromide (BrCN).[6][7][8] For the target molecule, this would begin with 2-amino-5-methoxyphenol.

• Causality: Cyanogen bromide acts as an electrophilic cyanating agent. The nucleophilic amino group of the aminophenol attacks the carbon of BrCN, leading to a cyanamide intermediate. Subsequent intramolecular attack by the adjacent hydroxyl group, followed by dehydration, yields the cyclized 2-aminobenzoxazole ring.

• Trustworthiness & Caveats: While historically effective, this protocol is now largely disfavored in modern synthetic laboratories, particularly at scale. Cyanogen bromide is acutely toxic, volatile, and presents significant handling risks. [6][7] Its use requires stringent safety protocols, including specialized ventilation and personal protective equipment. Therefore, this method serves as an important reference but is not recommended for general application.

Method 2: Modern Safer Synthesis via Electrophilic Cyanation

To circumvent the hazards of BrCN, safer and more stable electrophilic cyanating agents have been developed. A leading alternative is N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) .[5][6][7][9] This reagent is an air-stable, non-hazardous solid that provides a reliable route to 2-aminobenzoxazoles.[3][7]

• Reagent Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-amino-5-methoxyphenol (1.0 equiv).

• Solvent Addition: Add anhydrous 1,4-dioxane (approx. 0.1-0.2 M concentration relative to the aminophenol).

• Reagent Addition: Add NCTS (1.5 equiv) to the suspension.

• Catalyst Introduction: Carefully add Boron Trifluoride Etherate (BF₃·Et₂O) (2.0 equiv) to the mixture. The Lewis acid is crucial for activating the cyanating agent.

• Reaction: Heat the reaction mixture to reflux (approx. 101 °C) for 24-30 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the mixture to room temperature. Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield pure 6-methoxy-2-aminobenzoxazole.

• Causality Behind Choices:

  • NCTS: Chosen for its superior safety profile over BrCN.[7]

  • BF₃·Et₂O: The Lewis acid coordinates to the nitrogen of the cyano group in NCTS, rendering the carbon atom highly electrophilic and activating it for nucleophilic attack by the aminophenol.[6][7]

  • 1,4-Dioxane: A high-boiling, aprotic solvent suitable for the required reflux temperature.

  • Aqueous Work-up: Essential to neutralize the Lewis acid and remove water-soluble byproducts.

Caption: Synthetic pathway for 6-methoxy-2-aminobenzoxazole using NCTS.

Method 3: Patented One-Pot Synthesis

A versatile method disclosed in US Patent 8,178,666 B2 provides a one-pot synthesis that avoids isolation of intermediates.[10] This approach contacts an o-aminophenol with an amine and a tetraalkoxycarbon or related reactant.

• Reaction Scheme: 2-Amino-5-methoxyphenol is reacted with ammonia (or an ammonium salt) and tetramethyl orthocarbonate (C(OCH₃)₄) in a suitable solvent like methanol.

• Causality: The reaction is believed to proceed through the formation of a guanidine-like intermediate which then undergoes cyclization. This method is praised for its clean conversion and straightforward work-up, often requiring only recrystallization.[10] It demonstrates high versatility, tolerating various substituents on the aminophenol ring.[10]

Synthesis Method	Key Reagents	Advantages	Disadvantages
Classical	2-Amino-5-methoxyphenol, BrCN	High reactivity, well-established	Highly toxic and hazardous reagent [6][7]
Modern (NCTS)	2-Amino-5-methoxyphenol, NCTS , BF₃·Et₂O	Safe, non-toxic reagent , good yields[7]	Requires Lewis acid, longer reaction times
Patented One-Pot	2-Amino-5-methoxyphenol, C(OR)₄, Amine	One-pot procedure , clean conversion, easy purification[10]	May require specific orthoester reagents

Applications in Drug Discovery and Medicinal Chemistry

The true value of 6-methoxy-2-aminobenzoxazole lies in its application as a foundational scaffold for creating novel bioactive molecules. The 2-aminobenzoxazole core is a known inhibitor of various enzymes and a pharmacophore for diverse therapeutic targets.[6][7]

Enzyme Inhibition and Therapeutic Potential

• Cyclooxygenase (COX-2) Inhibition: Derivatives of 2-aminobenzoxazole have been identified as selective inhibitors of COX-2, an enzyme implicated in inflammation and pain.[11][12] The development of selective COX-2 inhibitors is a major goal in creating anti-inflammatory drugs with fewer gastrointestinal side effects than traditional NSAIDs.[12]

• Antifungal Agents: The benzoxazole scaffold exhibits broad biological activities, including potent antifungal properties against phytopathogenic fungi.[3] Simple derivatives of 2-aminobenzoxazole have shown excellent, broad-spectrum antifungal activity, in some cases superior to commercial fungicides like hymexazol.[3]

• Neuroprotection and CNS Activity: The structurally related 2-amino-6-(trifluoromethoxy)benzothiazole, Riluzole, is used to treat amyotrophic lateral sclerosis (ALS).[13] Furthermore, a related compound, 6-methoxy-2-benzoxazolinone (6-MBOA), has been shown to stimulate the pineal melatonin generating system, suggesting that derivatives of the 6-methoxybenzoxazole core could have applications in neurological or endocrine disorders.[14]

Caption: The "privileged scaffold" concept for drug development.

Patent Landscape and Commercial Interest

The patent literature reveals significant commercial interest in benzoxazole derivatives for a wide range of therapeutic applications, underscoring the value of intermediates like 6-methoxy-2-aminobenzoxazole.

Patent Number	Title/Subject	Therapeutic Area/Application	Key Insight
US8178666B2	2-aminobenzoxazole process	Chemical Synthesis	Discloses a clean, one-pot method for synthesizing 2-aminobenzoxazoles from o-aminophenols, highlighting efforts to streamline production.[10]
US8168663B2	6-carboxy-2-(3,5 dichlorophenyl)-benzoxazole	Transthyretin Amyloid Diseases	Demonstrates the use of a substituted benzoxazole to kinetically stabilize transthyretin, a treatment strategy for amyloidosis.[15]
US4831152A	5-halo-6-nitro-2-substituted benzoxazole compounds	Synthetic Intermediates	Describes benzoxazoles as key intermediates for industrial materials, including cyan-image-forming couplers in photography.[16]
US9216968B2	Heterocyclic derivative and pharmaceutical drug	Inflammation, Endometriosis	Covers heterocyclic derivatives, including those related to benzoxazoles, as inhibitors of prostaglandin E synthase for treating inflammatory conditions.[17]

Conclusion and Future Directions

6-Methoxy-2-aminobenzoxazole is more than a simple chemical; it is a versatile and valuable building block for innovation in both medicine and materials science. Modern synthetic methods, particularly those employing safer reagents like NCTS or efficient one-pot protocols, have made this scaffold readily accessible.[7][10] Its derivatives have demonstrated significant potential as anti-inflammatory, antifungal, and neuroactive agents.[3][12][14]

Future research should focus on:

• Library Synthesis: Leveraging the reactivity of the 2-amino group to create large, diverse libraries of 6-methoxy-2-aminobenzoxazole derivatives for high-throughput screening.

• Targeted Drug Design: Using computational modeling to design derivatives that selectively target specific enzymes or receptors implicated in diseases like cancer, neurodegeneration, and fungal infections.

• Process Optimization: Further refining synthetic routes to be more environmentally friendly ("green"), scalable, and cost-effective for industrial production.

The continued exploration of this privileged scaffold promises to yield novel compounds that can address unmet needs in human health and agriculture.

References

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-d
• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. PMC - NIH.
• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement.
• Design and synthesis of small molecular 2-aminobenzoxazoles as potential antifungal agents against phytop
• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-d
• A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences.
• US8178666B2 - 2-aminobenzoxazole process.
• On the Synthesis of 6-Methoxy-2-benzoxazolinone. Semantic Scholar.
• Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical and Biological Science Archive.
• Synthesis and Anti-inflammatory activity of 2-amino-6-methoxy benzothiazole deriv
• Benzoxazole synthesis. Organic Chemistry Portal.
• US9216968B2 - Heterocyclic derivative and pharmaceutical drug.
• Effects of 6-methoxy-2-benzoxazolinone on the pineal melatonin gener
• 6-Methoxy-1,3-benzothiazol-2-amine. PMC.
• Pharmaceutically acceptable salt of 6-carboxy-2-(3,5 dichlorophenyl)
• 2-Amino-6-methoxybenzothiazole 98 1747-60-0. Sigma-Aldrich.
• Chemistry and Pharmacological Exploration of Benzoxazole Derivatives.
• US4831152A - 5-halo-6-nitro-2-substituted benzoxazole compounds.
• Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors. Scholars Research Library.
• Benzoxazoles. World Journal of Pharmaceutical Sciences.
• (PDF) 6-Methoxy-1,3-benzoxazol-2(3H)-one.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 6-Methoxy-2-aminobenzoxazole

Abstract

This comprehensive guide details the synthesis of 6-methoxy-2-aminobenzoxazole, a valuable heterocyclic scaffold in medicinal chemistry, from 4-methoxy-2-aminophenol. The primary synthetic route discussed is the cyclization reaction using the highly reactive and hazardous cyanating agent, cyanogen bromide (BrCN). This document provides a robust, step-by-step protocol, an in-depth discussion of the reaction mechanism, critical safety procedures for handling cyanogen bromide, and detailed methods for the characterization of the final product. The content is designed for researchers, scientists, and professionals in drug development, offering both theoretical grounding and practical, field-proven insights.

Introduction and Scientific Background

2-Aminobenzoxazoles are a privileged class of heterocyclic compounds that feature prominently in medicinal chemistry and materials science. Their rigid, planar structure and hydrogen bonding capabilities allow for effective interaction with various biological targets, leading to a wide spectrum of pharmacological activities.[1] The synthesis of these scaffolds is a cornerstone of many drug discovery programs.

The most direct and established method for synthesizing 2-aminobenzoxazoles involves the reaction of an o-aminophenol with a cyanating agent.[1] Cyanogen bromide (BrCN) is a frequently used reagent for this transformation due to its high electrophilicity, which facilitates the crucial C-N bond formation. This guide focuses on the specific synthesis of the 6-methoxy derivative from 4-methoxy-2-aminophenol, a reaction that proceeds through a well-defined cyclization mechanism.

Reaction Mechanism and Rationale

The synthesis proceeds via a von Braun-type reaction followed by an intramolecular cyclization. The process can be dissected into two primary stages:

• Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of the primary amino group (-NH₂) of 4-methoxy-2-aminophenol on the electrophilic carbon atom of cyanogen bromide. This forms a highly reactive N-cyano intermediate and releases hydrogen bromide (HBr).

• Intramolecular Cyclization: The hydroxyl group (-OH) on the aromatic ring, positioned ortho to the newly formed cyanamide, then acts as an intramolecular nucleophile. It attacks the cyano carbon, leading to the formation of the five-membered oxazole ring. A subsequent tautomerization yields the stable aromatic 2-aminobenzoxazole product.

The use of a mild base, such as sodium bicarbonate, is critical to neutralize the HBr generated in situ. This prevents the protonation of the starting aminophenol, which would render it non-nucleophilic and halt the reaction.

Reaction Scheme Visualization:

Caption: Reaction mechanism for the synthesis of 6-methoxy-2-aminobenzoxazole.

Critical Safety Protocol: Handling Cyanogen Bromide

WARNING: Cyanogen bromide is a highly toxic, corrosive, and moisture-sensitive solid. It can be fatal if inhaled, swallowed, or absorbed through the skin.[2][3] Exposure to moisture or acids can release highly toxic hydrogen cyanide (HCN) gas.[1][4] All manipulations must be performed by trained personnel inside a certified chemical fume hood.

Hazard Type	Precautionary Measure
Inhalation	Highly toxic. Work exclusively in a chemical fume hood with proper airflow. A respiratory protection program that meets OSHA's 29 CFR 1910.134 should be in place.[2]
Skin Contact	Fatal if absorbed. Wear appropriate chemical-resistant gloves (double-gloving is recommended), a lab coat, long pants, and closed-toed shoes.[4]
Eye Contact	Corrosive. Wear chemical splash goggles and a face shield.[2]
Ingestion	Highly toxic. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[2]
Reactivity	Reacts with water and acids to release toxic HCN gas. Store in a cool, dry, well-ventilated area away from incompatible substances, preferably in a desiccator.[2][4]
Spills	Evacuate the area. Do NOT use water. Cover the spill with dry earth or sand. Collect material using spark-proof tools and place it in a sealed container for hazardous waste disposal.[3][5]
Waste Disposal	All contaminated materials (gloves, pipette tips, etc.) must be treated as hazardous waste and disposed of according to institutional and governmental guidelines.
Antidote	A cyanide antidote kit (containing amyl nitrite, sodium nitrite, and sodium thiosulfate) should be readily available, and personnel must be trained in its use.[4]

Detailed Experimental Protocol

This protocol is adapted from a standard procedure for the synthesis of analogous 2-aminobenzoxazoles.[6]

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles (mmol)
4-Methoxy-2-aminophenol	C₇H₉NO₂	139.15	1.39 g	10.0
Cyanogen Bromide	BrCN	105.92	1.11 g	10.5
Sodium Bicarbonate	NaHCO₃	84.01	1.0 g	11.9
Methanol	CH₃OH	32.04	50 mL	-
Water (Deionized)	H₂O	18.02	50 mL	-
Crushed Ice	H₂O	18.02	As needed	-
Ethyl Acetate	C₄H₈O₂	88.11	For extraction	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	For drying	-

Step-by-Step Synthesis Procedure

Experimental Workflow Visualization:

Caption: Step-by-step workflow for the synthesis of 6-methoxy-2-aminobenzoxazole.

• Preparation of Reactant Solution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.39 g (10.0 mmol) of 4-methoxy-2-aminophenol in 50 mL of methanol.

• Cooling: Place the flask in an ice-water bath and stir the solution until the temperature equilibrates to between 0 and 5 °C.

• Preparation of Cyanogen Bromide Suspension: In a separate beaker, carefully prepare a cold suspension of 1.11 g (10.5 mmol) of cyanogen bromide in 50 mL of water. This should also be cooled in an ice bath. (CAUTION: Perform this step in a fume hood with all appropriate PPE).

• Reaction Initiation: While maintaining vigorous stirring and a temperature below 5 °C, add the cold cyanogen bromide suspension dropwise to the methanolic solution of 4-methoxy-2-aminophenol over a period of 10-15 minutes.

• Initial Stirring: Continue stirring the reaction mixture in the ice bath for 1 hour.

• Neutralization: Slowly add 1.0 g (11.9 mmol) of solid sodium bicarbonate to the reaction mixture in small portions over 30 minutes. Effervescence (CO₂ evolution) will be observed. This step neutralizes the HBr formed.

• Completion of Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Product Isolation: Upon completion, a precipitate should form. If precipitation is slow, the volume of methanol can be reduced under reduced pressure. The mixture can then be poured into 100 mL of ice-cold water to ensure complete precipitation of the product.

• Filtration and Drying: Collect the solid product by vacuum filtration. Wash the filter cake with cold water (2 x 20 mL) to remove any inorganic salts. Dry the crude product in a vacuum oven at 50 °C.

• Purification: The crude solid can be purified by recrystallization from an appropriate solvent system, such as an ethanol/water mixture, to yield the final product as a crystalline solid.

Product Characterization

The identity and purity of the synthesized 6-methoxy-2-aminobenzoxazole (CAS No: 13895-08-4) should be confirmed using standard analytical techniques.

Spectroscopic Data

The following data are predicted based on the structure and analysis of closely related benzoxazole analogs.[3][5]

Technique	Expected Observations
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): ~7.3 (s, 2H, -NH₂), ~7.2 (d, 1H, Ar-H), ~7.0 (d, 1H, Ar-H), ~6.8 (dd, 1H, Ar-H), 3.75 (s, 3H, -OCH₃).
¹³C NMR (100 MHz, DMSO-d₆)	δ (ppm): ~165 (C=N), ~156 (C-O), ~145 (Ar-C), ~143 (Ar-C), ~112 (Ar-CH), ~110 (Ar-CH), ~98 (Ar-CH), ~55 (-OCH₃).
FT-IR (KBr, cm⁻¹)	ν: ~3400-3300 (N-H stretch), ~1650 (C=N stretch), ~1580 (C=C stretch), ~1250 (C-O stretch, ether).
Mass Spec. (ESI-MS)	m/z: Calculated for C₈H₈N₂O₂ [M+H]⁺: 165.06.

Conclusion

The synthesis of 6-methoxy-2-aminobenzoxazole from 4-methoxy-2-aminophenol using cyanogen bromide is an effective and well-documented transformation. The success of this procedure hinges on the careful control of reaction conditions, particularly temperature, and the strict observance of safety protocols due to the extreme toxicity of cyanogen bromide. The provided protocol, when coupled with rigorous purification and characterization, offers a reliable pathway to this important chemical intermediate for applications in drug discovery and materials science.

References

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Cyanogen Bromide. [Link]

• Exposome-Explorer. (n.d.). Material Safety Data Sheet: Cyanogen bromide. [Link]

• University of Georgia, Office of Research. (n.d.). Standard Operating Procedure: Cyanogen Bromide. [Link]

• Pavlíková, L., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(21), 19364–19373. [Link]

• Garrepalli, S., et al. (2011). Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors. Der Pharmacia Lettre, 3(2), 427-432. [Link]

• Bennehalli, B., et al. (2019). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences, 9(3), 750-763. [Link]

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• 4. 6-methoxy-2-methylbenzoxazole synthesis - chemicalbook [chemicalbook.com]
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Application Notes and Protocols for the One-Pot Synthesis of N-aryl-2-aminobenzoxazoles

Introduction: The Significance of N-aryl-2-aminobenzoxazoles in Modern Drug Discovery

The N-aryl-2-aminobenzoxazole scaffold is a privileged heterocyclic motif of significant interest to the pharmaceutical and medicinal chemistry sectors. Compounds bearing this core structure exhibit a wide spectrum of biological activities, positioning them as promising candidates for the development of novel therapeutics.[1][2] Their therapeutic potential spans a range of diseases, including neurodegenerative disorders, inflammatory conditions, and infectious diseases such as malaria.[3] The development of efficient, robust, and scalable synthetic routes to access these valuable compounds is, therefore, a critical endeavor in drug discovery and development. This guide provides a detailed exploration of a one-pot synthesis of N-aryl-2-aminobenzoxazoles, offering in-depth protocols, mechanistic insights, and practical troubleshooting advice for researchers and scientists in the field.

Synthetic Strategy: A Tale of Two Pathways

The one-pot synthesis of N-aryl-2-aminobenzoxazoles from readily available 2-aminophenols and aryl isothiocyanates is a highly efficient and atom-economical approach. This transformation can be broadly divided into two key stages: the initial formation of an N-(2-hydroxyphenyl)-N'-arylthiourea intermediate, followed by a cyclodesulfurization step to yield the desired benzoxazole ring system. While various reagents can effect this cyclization, this guide will focus on two highly effective methods: a peroxide-mediated oxidative cyclization and a carbodiimide-mediated dehydration.

Method A: Oxidative Cyclodesulfurization using Lithium Hydroxide and Hydrogen Peroxide

This method stands out for its operational simplicity, the use of inexpensive and relatively safe reagents, and its proven scalability. The reaction proceeds cleanly under mild conditions to afford N-aryl-2-aminobenzoxazoles in good to excellent yields.

Method B: Carbodiimide-Mediated Cyclodesulfurization

Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are powerful dehydrating agents widely employed in organic synthesis, particularly in peptide coupling. Their application in the cyclodesulfurization of thioureas offers a metal-free and mild alternative to traditional methods.

Reaction Mechanisms: A Step-by-Step Look at the Chemistry

A deep understanding of the reaction mechanism is paramount for successful protocol implementation and troubleshooting. Below, we dissect the mechanistic pathways for both the oxidative and carbodiimide-mediated cyclodesulfurization reactions.

Mechanism of Oxidative Cyclodesulfurization with LiOH/H₂O₂

The reaction commences with the nucleophilic attack of the amino group of 2-aminophenol on the electrophilic carbon of the aryl isothiocyanate, forming the key N-(2-hydroxyphenyl)-N'-arylthiourea intermediate. The subsequent cyclodesulfurization is initiated by the deprotonation of the phenolic hydroxyl group by lithium hydroxide. The resulting phenoxide undergoes an intramolecular nucleophilic attack on the thiocarbonyl carbon. The role of hydrogen peroxide is to then oxidize the sulfur, facilitating its extrusion as a sulfate or other sulfur-containing species, leading to the formation of the stable benzoxazole ring.

Caption: Oxidative Cyclodesulfurization Workflow.

Proposed Mechanism for Carbodiimide-Mediated Cyclodesulfurization

In this pathway, the carbodiimide (EDC) activates the thiourea intermediate. It is proposed that the sulfur atom of the thiocarbonyl group attacks the carbodiimide, forming a reactive intermediate. This is followed by an intramolecular attack of the phenolic oxygen onto the thiocarbonyl carbon, which is now more electrophilic. The subsequent collapse of the tetrahedral intermediate and elimination of the corresponding urea byproduct and sulfur drives the reaction towards the formation of the N-aryl-2-aminobenzoxazole.

Experimental Protocols: Your Guide to the Bench

The following protocols are designed to be clear, concise, and reproducible. Adherence to these steps, along with good laboratory practice, will maximize the likelihood of a successful synthesis.

Materials and Equipment

Reagent/Equipment	Specifications
2-Aminophenol derivatives	ACS grade or higher
Aryl isothiocyanate derivatives	ACS grade or higher
Tetrahydrofuran (THF)	Anhydrous
Lithium hydroxide monohydrate (LiOH·H₂O)	ACS grade or higher
Hydrogen peroxide	30% aqueous solution
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)	ACS grade or higher
Dichloromethane (DCM)	Anhydrous
Triethylamine (TEA)	Anhydrous
Ethyl acetate (EtOAc)	ACS grade
Hexanes	ACS grade
Sodium sulfite (Na₂SO₃)	ACS grade
Brine	Saturated aqueous solution
Round-bottom flasks	Appropriate sizes
Magnetic stirrer and stir bars
Ice bath
Rotary evaporator
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄

Protocol A: One-Pot Synthesis via Oxidative Cyclodesulfurization

Step 1: Formation of the Thiourea Intermediate

• To a round-bottom flask equipped with a magnetic stir bar, add the substituted 2-aminophenol (1.0 equiv), the corresponding aryl isothiocyanate (1.05 equiv), and anhydrous tetrahydrofuran (THF, approx. 0.2 M).

• Stir the mixture at room temperature overnight. The reaction can be monitored by Thin Layer Chromatography (TLC) for the consumption of the starting materials.

Step 2: Cyclodesulfurization

• Cool the resulting thiourea solution to 15 °C using an ice-water bath.

• Add solid lithium hydroxide monohydrate (LiOH·H₂O, 2.0 equiv) in one portion.

• Slowly add a 30% aqueous solution of hydrogen peroxide (H₂O₂, 5.0 equiv) dropwise, ensuring the internal temperature does not exceed 25 °C.

• Allow the reaction mixture to stir at ambient temperature until the thiourea intermediate is fully consumed, as monitored by TLC.

Step 3: Workup and Purification

• To quench any residual peroxide, slowly add a 1 M aqueous solution of sodium sulfite (Na₂SO₃) while maintaining the temperature below 30 °C.

• Transfer the reaction mixture to a separatory funnel and add water and ethyl acetate (EtOAc).

• Separate the layers and wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., acetonitrile/hexanes) or by column chromatography on silica gel.

Protocol B: Proposed One-Pot Synthesis via Carbodiimide-Mediation

Step 1: Formation of the Thiourea Intermediate

• Follow Step 1 of Protocol A.

Step 2: Cyclodesulfurization

• To the solution of the thiourea intermediate, add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.5 equiv) and triethylamine (TEA, 2.0 equiv).

• Stir the reaction mixture at room temperature overnight, monitoring the progress by TLC.

Step 3: Workup and Purification

• Upon completion, dilute the reaction mixture with dichloromethane (DCM) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the pure N-aryl-2-aminobenzoxazole.

Troubleshooting Common Issues

Even with robust protocols, challenges can arise. The following decision tree provides a systematic approach to troubleshooting common problems encountered during the synthesis of N-aryl-2-aminobenzoxazoles.

Caption: Troubleshooting Guide.

For persistent issues with low yields, consider the following points:

• Purity of Starting Materials: Impurities in the 2-aminophenol or aryl isothiocyanate can significantly hinder the reaction.

• Reaction Conditions: Ensure the reaction temperature is optimal and that the reaction is allowed to proceed for a sufficient amount of time.

• Reagent Quality: The activity of reagents like hydrogen peroxide can diminish over time. Use fresh, high-quality reagents.

Data Interpretation and Expected Results

The one-pot synthesis of N-aryl-2-aminobenzoxazoles, particularly via the oxidative cyclodesulfurization route, typically affords the desired products in high yields, often exceeding 80%. The products are usually crystalline solids with sharp melting points.

Entry	2-Aminophenol	Aryl Isothiocyanate	Method	Yield (%)
1	2-Amino-4-fluorophenol	2-Fluoro-4-bromophenyl isothiocyanate	A	92
2	2-Aminophenol	Phenyl isothiocyanate	A	>85
3	2-Amino-5-chlorophenol	4-Chlorophenyl isothiocyanate	A	>80
4	2-Aminophenol	Naphthyl isothiocyanate	B	Good

Yields are based on reported literature values and may vary depending on the specific substrates and reaction scale.

Successful synthesis should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry, to verify the structure and purity of the final compound.

Conclusion: A Versatile Tool for Medicinal Chemistry

The one-pot synthesis of N-aryl-2-aminobenzoxazoles is a powerful and versatile method for accessing a class of compounds with significant therapeutic potential. The protocols detailed in this guide, particularly the oxidative cyclodesulfurization approach, offer a reliable and scalable route for both academic research and industrial drug development. By understanding the underlying reaction mechanisms and being equipped with effective troubleshooting strategies, researchers can confidently employ these methods to accelerate their discovery programs.

References

• Beilstein Journals. (2022, October 18). One-pot synthesis of 2-arylated and 2-alkylated benzoxazoles and benzimidazoles based on triphenylbismuth dichloride-promoted desulfurization of thioamides. Retrieved from [Link]

• ACS Publications. (2019, November 5). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. Retrieved from [Link]

• National Institutes of Health. (2019, November 19). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. PMC. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). A general synthesis of N-aryl- and N-alkyl-2-aminobenzoxazoles. Retrieved from [Link]

• ResearchGate. (n.d.). A method for the synthesis of 2-aminobenzoxazoles. Retrieved from [Link]

• ResearchGate. (2019, November 12). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. Retrieved from [Link]

• PubMed. (n.d.). S8-Mediated Cyclization of 2-Aminophenols/thiophenols with Arylmethyl Chloride: Approach to Benzoxazoles and Benzothiazoles. Retrieved from [Link]

• ResearchGate. (n.d.). Cyclic form of reaction mechanism from EDC/HOBt mediated amide coupling.... Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• ChemRxiv. (2022, June 20). The Carbodiimide Click Reaction Provides Rapid and Conver-gent Access to Aminotriazoloquinazolines. Retrieved from [Link]

• ResearchGate. (n.d.). The Carbodiimide Click Reaction Provides Rapid and Conver-gent Access to Aminotriazoloquinazolines. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

• RSC Publishing. (n.d.). Merging the ring opening of benzoxazoles with secondary amines and an iron-catalyzed oxidative cyclization towards the environmentally friendly synthesis of 2-aminobenzoxazoles. Green Chemistry. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Retrieved from [Link]

• PubMed. (2007, November 9). Kinetics of amide formation through carbodiimide/N-hydroxybenzotriazole (HOBt) couplings. Retrieved from [Link]

• ResearchGate. (n.d.). One-pot synthesis of 2-aminobenzothiazoles from (iso)thiocyanates a. Retrieved from [Link]

• ResearchGate. (2025, October 16). (PDF) The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. Retrieved from [Link]

• Reddit. (2024, April 28). EDC-HOBt Amide coupling workup help. r/Chempros. Retrieved from [Link]

• PubMed. (2014, August 14). N-aryl-2-aminobenzimidazoles: novel, efficacious, antimalarial lead compounds. Retrieved from [Link]

• ACS Publications. (n.d.). N-Aryl-2-aminobenzimidazoles: Novel, Efficacious, Antimalarial Lead Compounds. Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (2025, August 9). (PDF) N-Aryl-2-aminobenzimidazoles: Novel, Efficacious, Antimalarial Lead Compounds. Retrieved from [Link]

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Application Notes and Protocols for Copper-Catalyzed C-N Cross-Coupling in Benzoxazole Synthesis

Abstract

This comprehensive guide provides a detailed protocol and in-depth scientific rationale for the synthesis of benzoxazoles via copper-catalyzed intramolecular C-N cross-coupling. Benzoxazoles are a vital class of N-heterocycles prevalent in pharmaceuticals, agrochemicals, and materials science.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical understanding and practical, field-proven methodologies. We will explore the underlying catalytic cycle, delve into the critical roles of catalysts, ligands, and bases, and provide a step-by-step experimental protocol designed for robust and reproducible results. Furthermore, a troubleshooting guide is included to address common challenges encountered during the synthesis.

Introduction: The Significance of Benzoxazoles and Copper Catalysis

Benzoxazoles are a privileged structural motif due to their wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] The development of efficient synthetic routes to this scaffold is therefore of paramount importance. Among the various synthetic strategies, copper-catalyzed C-N cross-coupling, a variant of the classic Ullmann condensation, has emerged as a powerful and versatile tool.[3][4]

The ascendancy of copper catalysis in this domain is attributed to several factors. Copper is an earth-abundant and relatively inexpensive metal with low toxicity compared to precious metals like palladium, making it an attractive choice for both academic research and industrial-scale synthesis.[5][6] Modern advancements in ligand design have transformed traditional Ullmann reactions, which often required harsh conditions, into highly efficient processes that proceed under milder temperatures with catalytic amounts of copper.[5][7]

This guide will focus on the intramolecular cyclization of ortho-haloanilides and related precursors, a common and effective strategy for constructing the benzoxazole ring system.

The Catalytic Heart: Mechanism of Copper-Catalyzed C-N Cross-Coupling

The precise mechanism of copper-catalyzed C-N cross-coupling can vary depending on the specific catalyst, ligand, and substrates involved. However, a generally accepted pathway involves a Cu(I)/Cu(III) catalytic cycle.[4][8] Understanding this cycle is crucial for rationally optimizing reaction conditions and troubleshooting experiments.

The catalytic cycle can be broken down into three key steps:

• Oxidative Addition: The active Cu(I) catalyst reacts with the aryl halide (typically an ortho-haloanilide) in an oxidative addition step to form a Cu(III) intermediate. The rate of this step is influenced by the nature of the halide (I > Br > Cl) and the electronic properties of the aryl ring.

• Deprotonation and Coordination: A base deprotonates the amide nitrogen, and the resulting anion coordinates to the Cu(III) center. The choice of base is critical and can significantly impact the reaction rate and yield.

• Reductive Elimination: The C-N bond is formed through reductive elimination from the Cu(III) complex, releasing the benzoxazole product and regenerating the active Cu(I) catalyst, which can then re-enter the catalytic cycle.

Below is a visualization of the proposed catalytic cycle for the intramolecular C-N cross-coupling to form a benzoxazole.

Figure 1: Proposed Cu(I)/Cu(III) catalytic cycle for benzoxazole synthesis.

Key Reaction Parameters: The "Why" Behind the "How"

A successful copper-catalyzed C-N cross-coupling reaction is a finely tuned interplay of several components. The rationale behind the selection of each is detailed below.

Copper Source

While various copper sources can be employed, copper(I) salts such as CuI, CuBr, and CuCl are most commonly used as they can directly enter the catalytic cycle.[9] Copper(II) sources can also be effective, as they can be reduced in situ to the active Cu(I) species.[8] The purity of the copper source is critical, as oxidized or impure catalysts can lead to low yields.[9]

The Role of Ligands

Ligands are often essential for a successful and efficient reaction. They play multiple roles:

• Solubilizing the Copper Salt: Many copper salts have poor solubility in organic solvents. Ligands can form soluble complexes with the copper, increasing its availability in the reaction mixture.

• Stabilizing the Catalyst: Ligands stabilize the copper catalyst, preventing its decomposition or aggregation into inactive copper metal.

• Modulating Reactivity: The electronic and steric properties of the ligand can significantly influence the rate of oxidative addition and reductive elimination, thereby affecting the overall reaction efficiency.[7]

Commonly used ligands for copper-catalyzed C-N coupling include diamines (e.g., 1,10-phenanthroline, N,N'-dimethylethylenediamine), amino acids (e.g., L-proline), and β-diketones.[5][6][7] The choice of ligand often depends on the specific substrates and reaction conditions. In some cases, particularly with highly activated substrates, the reaction can proceed without an external ligand.

The Indispensable Base

The base is crucial for deprotonating the amide precursor, which is a key step in the catalytic cycle. The strength and nature of the base can have a profound impact on the reaction outcome. Common bases include inorganic carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[10] Cesium carbonate is often a good choice for less acidic amides due to its higher basicity and the solubility of its salts in organic solvents. The particle size and quality of the inorganic base can also affect reaction kinetics.[3]

Solvent Selection

The choice of solvent is dictated by the solubility of the reactants and catalyst, as well as the reaction temperature. High-boiling polar aprotic solvents like DMF, DMSO, dioxane, and toluene are frequently used.[10] It is imperative to use anhydrous solvents, as the presence of water can lead to unwanted side reactions, such as the reduction of the aryl halide.[9]

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general procedure for the copper-catalyzed synthesis of a 2-substituted benzoxazole from an ortho-haloanilide.

Materials and Reagents

• ortho-Haloanilide (1.0 equiv)

• Copper(I) iodide (CuI) (5-10 mol%)

• Ligand (e.g., 1,10-phenanthroline) (10-20 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 equiv)

• Anhydrous solvent (e.g., DMF or dioxane)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and heating mantle/oil bath

Experimental Workflow

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• 3. pubs.acs.org [pubs.acs.org]
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• 5. Selected Copper-Based Reactions for C-N, C-O, C-S, and C-C Bond Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Diamine Ligands in Copper-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]

Application Notes &amp; Protocols: Synthesis of 2-Aminobenzoxazoles using N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)

Prepared by: Gemini, Senior Application Scientist

Abstract

The 2-aminobenzoxazole scaffold is a privileged structure in medicinal chemistry and drug discovery, appearing in compounds targeting a wide range of diseases.[1] Traditional synthetic routes to this moiety often rely on reagents like cyanogen bromide (BrCN), which is notoriously toxic and hazardous, posing significant safety and environmental risks.[1][2] This guide details the application of N-cyano-N-phenyl-p-toluenesulfonamide (NCTS), a stable, non-hazardous, and efficient electrophilic cyanating agent, for the synthesis of 2-aminobenzoxazoles from 2-aminophenol precursors.[1][2] We provide a comprehensive overview of the reagent, contrasting mechanistic pathways, and two distinct, field-validated protocols—one employing Lewis acid activation and another using a strong base—to equip researchers with robust and adaptable methods for their synthetic campaigns.

The NCTS Reagent: A Superior Cyanating Agent

N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) has emerged as a premier reagent for cyanation reactions, offering a compelling alternative to conventional, hazardous cyanide sources.[3] Its practical advantages stem from its stability, ease of handling, and significantly improved safety profile.

Physicochemical Properties

A clear understanding of the reagent's properties is fundamental to its effective and safe use in the laboratory.

Property	Value	Reference
IUPAC Name	N-cyano-4-methyl-N-phenylbenzenesulfonamide	[4][5]
CAS Number	55305-43-6	[4][5]
Molecular Formula	C₁₄H₁₂N₂O₂S	[4][5]
Molecular Weight	272.32 g/mol	[4][5]
Appearance	White to off-white solid	[6]
Purity	Typically ≥95%	[4]

The Advantage Over Traditional Reagents

The primary driver for adopting NCTS is the mitigation of risks associated with classical cyanating agents. Historically, the synthesis of 2-aminobenzoxazoles involved the cyclization of 2-aminophenols with cyanogen bromide.[2][7] While effective, BrCN is highly toxic, volatile, and poses a severe inhalation hazard. NCTS is an air-stable solid that circumvents these issues, making it a more environmentally benign and user-friendly option suitable for modern chemistry laboratories, including those focused on library synthesis and process development.[1][8]

Handling and Safety Precautions

While significantly safer than BrCN, NCTS is still an active chemical reagent and requires appropriate handling.

• Hazards: NCTS is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[6]

• Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-resistant gloves, and eye/face protection (safety glasses or goggles).[6]

• Handling: Use only with adequate ventilation, preferably within a chemical fume hood. Avoid breathing dust. Wash hands thoroughly after handling.[6]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[6][9]

Reaction Principles and Mechanistic Insights

The synthesis of 2-aminobenzoxazoles using NCTS proceeds via the reaction of a 2-aminophenol with NCTS in the presence of an activator. The choice of activator dictates the reaction conditions and the mechanistic pathway. Two primary methods have been established: one utilizing a Lewis acid and the other a strong, non-nucleophilic base.

Overall Transformation

The core reaction involves the formation of a C-N bond between the amino group of the 2-aminophenol and the cyano group of NCTS, followed by an intramolecular cyclization.

Caption: Proposed mechanism for Lewis acid activation.

The initial method, reported by Kasthuri et al., utilizes Lithium Hexamethyldisilazide (LiHMDS) as a strong, non-nucleophilic base. [1]In this pathway, the LiHMDS is believed to deprotonate the 2-aminophenol, enhancing its nucleophilicity. The resulting anion then attacks the electrophilic cyano carbon of NCTS. This is followed by an intramolecular cyclization and elimination sequence to yield the final product. [1]This protocol offers the advantage of milder reaction temperatures (0 °C to room temperature). [1]

Caption: Proposed mechanism for strong base mediation.

A Note on Reproducibility and Protocol Selection

It is a critical aspect of scientific integrity to acknowledge inconsistencies in the literature. While the LiHMDS-mediated method was reported to provide excellent yields, a subsequent study by Šlachtová et al. reported difficulty in reproducing these results, observing yields as low as 11% and identifying a major side product. [2][10]This discrepancy does not invalidate the original findings but rather highlights the potential sensitivity of the reaction to specific conditions, reagent quality, or substrate purity. Therefore, we present both protocols to provide researchers with a primary and a robust alternative method. The Lewis acid-mediated protocol may be considered more broadly reliable, while the base-mediated protocol, if successful, offers the benefit of milder conditions.

Experimental Protocols

The following protocols provide detailed, step-by-step instructions. Standard laboratory techniques and a thorough risk assessment should be performed before commencing any experimental work. [11]

Protocol A: Lewis Acid-Mediated Synthesis (BF₃·Et₂O Method)

This protocol is adapted from the work of Šlachtová et al. and has proven to be a reliable method for a range of substrates. [10][12]

Caption: Workflow for Lewis Acid-Mediated Protocol.

Materials and Equipment:

• Round-bottom flask with reflux condenser and magnetic stir bar

• Heating mantle or oil bath

• Nitrogen or argon inert atmosphere setup

• 2-Aminophenol substrate

• N-cyano-N-phenyl-p-toluenesulfonamide (NCTS)

• Boron trifluoride etherate (BF₃·Et₂O)

• Anhydrous 1,4-Dioxane

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, add the substituted 2-aminophenol (1.0 equiv) and NCTS (1.5 equiv). [10]2. Add anhydrous 1,4-dioxane (approx. 0.2 M concentration relative to the aminophenol). [10]3. Stir the mixture at room temperature to dissolve the solids.

• Slowly add BF₃·Et₂O (2.0 equiv) dropwise via syringe. An exotherm may be observed.

• Attach a reflux condenser and heat the reaction mixture to reflux (approx. 101 °C).

• Maintain the reflux for 24-30 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until the pH is neutral (~7).

• Dilute the mixture with water and transfer to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude residue by silica gel column chromatography using an appropriate eluent system (e.g., Hexane/EtOAc) to afford the pure 2-aminobenzoxazole product. [10]

Protocol B: Strong Base-Mediated Synthesis (LiHMDS Method)

This protocol is adapted from the work of Kasthuri et al. and is notable for its mild conditions and short reaction times. [1]Note: This reaction is sensitive to air and moisture; strict anhydrous techniques are required.

Caption: Workflow for Strong Base-Mediated Protocol.

Materials and Equipment:

• Oven-dried, two-neck round-bottom flask with septum and magnetic stir bar

• Ice bath

• Nitrogen or argon inert atmosphere setup

• Syringes and needles for transfer of anhydrous reagents

• 2-Aminophenol substrate

• NCTS

• Lithium Hexamethyldisilazide (LiHMDS, 1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

Procedure:

• To an oven-dried, two-neck flask under a strict inert atmosphere, add the 2-aminophenol (1.0 equiv) and dissolve it in anhydrous THF.

• Cool the flask to 0 °C using an ice bath.

• Slowly add LiHMDS (2.2 equiv, 1.0 M solution in THF) dropwise over 10 minutes.

• Stir the resulting mixture at 0 °C for 30 minutes.

• In a separate flask, dissolve NCTS (1.1 equiv) in a minimal amount of anhydrous THF.

• Transfer the NCTS solution to the reaction mixture via cannula or syringe at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir for 2-4 hours, monitoring for completion by TLC.

• Upon completion, cool the mixture back to 0 °C and quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with EtOAc (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Substrate Scope and Performance Data

Both protocols have been shown to be effective for a variety of substituted 2-aminophenols. The Lewis acid method generally provides good to excellent yields, while the base-mediated method has been reported to provide excellent yields across various substrates.

Entry	2-Aminophenol Substituent	Method	Conditions	Yield (%)	Reference
1	H	A (BF₃·Et₂O)	1,4-Dioxane, Reflux, 25h	60	[2]
2	H	B (LiHMDS)	THF, 0 °C to RT, 2h	92	[1]
3	4-Chloro	A (BF₃·Et₂O)	1,4-Dioxane, Reflux, 25h	55	[2]
4	4-Chloro	B (LiHMDS)	THF, 0 °C to RT, 2h	96	[1]
5	4-Nitro	A (BF₃·Et₂O)	1,4-Dioxane, Reflux, 30h	45	[2]
6	4-Nitro	B (LiHMDS)	THF, 0 °C to RT, 4h	94	[1]
7	4-Methyl	B (LiHMDS)	THF, 0 °C to RT, 3h	89	[1]
8	4,6-Dichloro	A (BF₃·Et₂O)	1,4-Dioxane, Reflux, 25h	58	[2]

Troubleshooting and Field Insights

• Low Yields (Protocol A): Incomplete reaction may be due to impure or deactivated BF₃·Et₂O. Ensure the reagent is fresh and handled under anhydrous conditions. Extended reaction times may be necessary for electron-deficient substrates.

• Low Yields (Protocol B): This reaction is highly sensitive to moisture. Ensure all glassware is rigorously dried and all solvents and reagents are anhydrous. The quality of the LiHMDS is paramount; use a recently purchased bottle or titrate it before use.

• Irreproducibility (Protocol B): As noted, some labs have had difficulty reproducing the high yields of this protocol. [2][10]If yields are consistently low, switching to Protocol A is the recommended course of action.

• Purification: The N-phenyl-p-toluenesulfonamide byproduct is generally removed effectively by silica gel chromatography. Polarity may need to be adjusted based on the specific 2-aminobenzoxazole product.

Conclusion

N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) is a valuable, safe, and highly effective reagent for the synthesis of 2-aminobenzoxazoles. By offering two distinct protocols—a robust Lewis acid-mediated method and a mild, rapid base-mediated alternative—this guide provides researchers with the flexibility to select a procedure that best fits their substrate, timeline, and laboratory capabilities. The adoption of NCTS represents a significant step forward in creating safer and more sustainable synthetic routes to this vital class of heterocyclic compounds.

References

• Kasthuri, M., Babu, H. S., Kumar, K. S., Sudhakar, C., & Kumar, P. V. N. (2015). A Facile Synthesis of 2-Aminobenzoxazoles and 2-Aminobenzimidazoles Using N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS) as an Efficient Electrophilic Cyanating Agent. Synlett, 26(07), 897-900. [Link]

• Organic Chemistry Portal. (n.d.). Benzoxazole synthesis. Retrieved from [Link]

• Šlachtová, V., Tichý, T., & Mertlíková-Kaiserová, H. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(21), 19163–19171. [Link]

• Šlachtová, V., Tichý, T., & Mertlíková-Kaiserová, H. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(21), 19163–19171. (PMC version) [Link]

• Chavan, S. B., & Shelke, P. G. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(36), 25389-25414. [Link]

• Bennehalli, B., et al. (2016). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences, 6(3), 749-763. [Link]

• Šlachtová, V., Tichý, T., & Mertlíková-Kaiserová, H. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ResearchGate. [Link]

• Bull, J. A., et al. (2017). Deoxycyanamidation of Alcohols with N-Cyano-N-phenyl-p-methylbenzenesulfonamide (NCTS). Organic Letters, 19(14), 3835–3838. [Link]

• Cui, J., Song, J., & Liu, Q. (2018). Transition-Metal-Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS). Chemistry–An Asian Journal, 13(5), 482-495. [Link]

• Kim, J., & Kim, J. (2015). Cobalt-Catalyzed C–H Cyanation of (Hetero)arenes and 6-Arylpurines with N-Cyanosuccinimide as a New Cyanating Agent. Organic Letters, 17(21), 5304–5307. [Link]

• ResearchGate. (2018). Transition‐Metal‐Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N‐Cyano‐N‐phenyl‐p‐toluenesulfonamide (NCTS) | Request PDF. [Link]

• ResearchGate. (2016). The Application of NCTS (N-Cyano-N-phenyl-p-toluenesulfonamide) in Palladium-Catalyzed Cyanation of Arenediazonium Tetrafluoroborates and Aryl Halides. [Link]

• Scite.ai. (2018). Transition‐Metal‐Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N‐Cyano‐N‐phenyl‐p‐toluenesulfonamide (NCTS). [Link]

• Li, Y., et al. (2017). The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. Molecules, 22(1), 125. [Link]

• Bull, J. A., et al. (2017). Deoxycyanamidation of Alcohols with N-Cyano-N-phenyl-p-methylbenzenesulfonamide (NCTS). PubMed. [Link]

• ResearchGate. (2017). (PDF) The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. [Link]

• Chavan, S. B., & Shelke, P. G. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Publishing. [Link]

• Bull, J. A., et al. (2017). Deoxycyanamidation of Alcohols with N-Cyano-N-phenyl-p-methylbenzenesulfonamide (NCTS). ACS Publications. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4465625, N-cyano-N-phenyl-p-toluenesulfonamide. Retrieved from [Link].

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

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Application Note: A Validated, Multi-technique Approach for the Comprehensive Characterization of 6-Methoxy-2-aminobenzoxazole

Abstract

This application note provides a comprehensive guide to the analytical characterization of 6-Methoxy-2-aminobenzoxazole, a key heterocyclic scaffold in pharmaceutical research and drug development. Recognizing the critical need for robust and reliable analytical data, we present a multi-technique strategy encompassing chromatographic and spectroscopic methods for unambiguous identification, purity assessment, and quantification. Detailed, field-proven protocols for High-Performance Liquid Chromatography (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy are provided. The methodologies are grounded in the principles of analytical procedure validation as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and trustworthiness for researchers, scientists, and drug development professionals.[1][2][3]

Introduction

This guide is designed to provide a logical, workflow-based approach to the analytical characterization of 6-Methoxy-2-aminobenzoxazole. By integrating data from orthogonal techniques, researchers can build a complete and reliable profile of the compound, ensuring its identity, purity, and quality.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 6-Methoxy-2-aminobenzoxazole is essential for selecting and optimizing analytical methods.

Property	Value / Description	Significance for Analysis
Molecular Formula	C₈H₈N₂O₂	Determines the exact mass for mass spectrometry.
Molecular Weight	164.16 g/mol	Used for preparing standard solutions and interpreting mass spectra.
Appearance	Typically an off-white to light tan powder.[7]	Physical inspection is a primary quality control check.
Solubility	Soluble in organic solvents like methanol, acetonitrile, DMSO, and chloroform.	Guides solvent selection for sample preparation in chromatography and spectroscopy.
UV Chromophore	The benzoxazole ring system provides strong UV absorbance.	Enables sensitive detection by HPLC-UV.

Comprehensive Analytical Strategy

A multi-faceted approach is crucial for the unambiguous characterization of 6-Methoxy-2-aminobenzoxazole. No single technique can provide all the necessary information. Our recommended workflow integrates both qualitative and quantitative methods to build a complete analytical profile.

Caption: Integrated workflow for the characterization of 6-Methoxy-2-aminobenzoxazole.

Experimental Protocols

Method 1: Purity and Assay by High-Performance Liquid Chromatography (HPLC-UV)

Rationale: HPLC with UV detection is the workhorse method for determining the purity and assay of UV-active compounds like 6-Methoxy-2-aminobenzoxazole. A reversed-phase method provides excellent resolution for separating the main component from potential impurities. The selection of a C18 column is standard for non-polar to moderately polar compounds. The mobile phase, a mixture of acetonitrile and water with a phosphate buffer, is chosen to ensure good peak shape and retention time stability.[8][9]

Protocol:

• Instrumentation and Columns:

  • HPLC system with a UV/Vis or Diode Array Detector (DAD).

  • Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Reagents and Solutions:

  • Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 4.5.

  • Mobile Phase B: Acetonitrile.

  • Diluent: 50:50 (v/v) Acetonitrile:Water.

  • Standard Solution: Accurately weigh and dissolve 6-Methoxy-2-aminobenzoxazole in diluent to a final concentration of 0.1 mg/mL.

  • Sample Solution: Prepare the sample to be tested at the same concentration as the Standard Solution.

• Chromatographic Conditions:

Parameter	Condition
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	280 nm (or determined by UV scan)
Gradient Program	0-15 min: 20-80% B; 15-17 min: 80% B; 17.1-20 min: 20% B

• System Suitability:

  • Inject the Standard Solution five times.

  • Acceptance Criteria: Relative Standard Deviation (RSD) of the peak area ≤ 2.0%; Tailing factor ≤ 2.0. This ensures the system is performing adequately before sample analysis.

• Data Analysis:

  • Purity: Calculate the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • Assay (vs. Reference Standard): Assay (%) = (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * 100

Method 2: Identity Confirmation by Liquid Chromatography-Mass Spectrometry (LC-MS)

Rationale: LC-MS provides definitive mass information, confirming the molecular weight of the compound and offering insights into its fragmentation patterns, which serves as a molecular fingerprint.[10] This is a critical step for identity confirmation. Electrospray Ionization (ESI) in positive mode is typically effective for nitrogen-containing heterocyclic compounds.

Protocol:

• Instrumentation:

  • LC-MS system equipped with an ESI source and a single quadrupole or triple quadrupole mass analyzer.

• LC Conditions:

  • Use the same column and similar gradient conditions as the HPLC-UV method. Replace the non-volatile phosphate buffer with a volatile alternative.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile with 0.1% Formic Acid.

• MS Conditions:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Range	m/z 50 - 500
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	150 °C
Desolvation Temp.	350 °C

• Data Analysis:

  • Extract the mass spectrum from the main chromatographic peak.

  • Confirm the presence of the protonated molecular ion [M+H]⁺ at m/z 165.1. Minor adducts such as [M+Na]⁺ at m/z 187.1 may also be observed.

Method 3: Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is the most powerful technique for elucidating the precise molecular structure. ¹H NMR provides information about the number, environment, and connectivity of protons, while ¹³C NMR provides information about the carbon skeleton. The expected chemical shifts and coupling patterns provide definitive proof of the 6-Methoxy-2-aminobenzoxazole structure.[11][12][13]

Protocol:

• Instrumentation:

  • NMR Spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve ~5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Add a small amount of Tetramethylsilane (TMS) as an internal standard if not already present in the solvent.

• Data Acquisition:

  • Acquire standard ¹H and ¹³C{¹H} spectra.

  • If necessary, perform 2D NMR experiments (e.g., COSY, HSQC) for more complex structural assignments.

• Data Interpretation (Expected Signals in DMSO-d₆):

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	~7.2-7.4	m	Aromatic Protons (3H)
¹H	~7.1	s (broad)	-NH₂ Protons (2H)
¹H	~3.7-3.8	s	-OCH₃ Protons (3H)
¹³C	~163	s	C=N (C2)
¹³C	~155	s	C-OCH₃ (C6)
¹³C	~140-150	s	Aromatic Quaternary Cs
¹³C	~95-120	s	Aromatic CHs
¹³C	~55	s	-OCH₃

Note: Actual chemical shifts may vary slightly depending on solvent and concentration.

Method 4: Functional Group Identification by Fourier-Transform Infrared (FTIR) Spectroscopy

Rationale: FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. The presence of characteristic absorption bands for N-H, C=N, and C-O bonds helps confirm the identity of 6-Methoxy-2-aminobenzoxazole.[11][14]

Protocol:

• Instrumentation:

  • FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation:

  • Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Scan the sample over the range of 4000-400 cm⁻¹.

• Data Interpretation (Expected Absorption Bands):

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400-3300	N-H Stretch	Primary Amine (-NH₂)
3100-3000	C-H Stretch	Aromatic
~1640	C=N Stretch	Imine (in benzoxazole ring)
~1600, ~1480	C=C Stretch	Aromatic Ring
~1250	C-O Stretch	Aryl Ether (-OCH₃)

Method Validation Principles

To ensure that the analytical methods are suitable for their intended purpose, they must be validated according to ICH Q2(R1) guidelines.[1][2][15][16] The objective of validation is to demonstrate suitability and reliability.[2]

Caption: Key validation parameters as per ICH Q2(R1) guidelines.

Conclusion

The comprehensive analytical characterization of 6-Methoxy-2-aminobenzoxazole requires a strategic combination of orthogonal techniques. The protocols detailed in this application note provide a robust framework for confirming the identity, purity, and strength of this important chemical entity. By integrating HPLC-UV for quantitative analysis with LC-MS, NMR, and FTIR for structural confirmation, researchers can ensure the quality and integrity of their material, thereby supporting reliable and reproducible scientific outcomes in drug discovery and development. Adherence to established validation principles is paramount for ensuring the trustworthiness of the generated data.

References

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• HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ- IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Acta Poloniae Pharmaceutica. [Link]

• Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2- amine and N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine. The Royal Society of Chemistry. [Link]

• 2-Amino-6-methoxybenzothiazole | C8H8N2OS | CID 15630. PubChem - NIH. [Link]

• 6-Methoxy-2-methylbenzoxazole - Optional[13C NMR]. SpectraBase. [Link]

• Synthesis, characterization and biological evaluation of benzoxazole derivatives. JOCPR. [Link]

• (PDF) Design, Synthesis, Characterization and Biological Evaluation of 6-Methoxy-2-aminobenzothioate derivatives against certain bacterial strains. ResearchGate. [Link]

• Synthesis of Benzoxazole Derivatives Using Fe3O4@SiO2-SO3H Nanoparticles as a Useful and Reusable Heterogeneous Catalyst Without. Advanced Journal of Chemistry. [Link]

• Review of Characteristics and Analytical Methods for Determination of Thiabendazole. MDPI. [Link]

• Design and synthesis of small molecular 2-aminobenzoxazoles as potential antifungal agents against phytopathogenic fungi. National Institutes of Health (NIH). [Link]

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Application Note: Purity Determination of 6-Methoxyl-2-aminobenzoxazol Using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)

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Abstract: This document provides detailed analytical protocols for the comprehensive purity assessment of 6-Methoxyl-2-aminobenzoxazol, a key intermediate in pharmaceutical synthesis.[1][2] The methodologies leverage the specificity and sensitivity of reverse-phase High-Performance Liquid Chromatography (HPLC) for quantitative analysis and Gas Chromatography-Mass Spectrometry (GC-MS) for the identification and confirmation of volatile and semi-volatile impurities. These protocols are designed to be robust and adhere to the principles of analytical method validation outlined by the International Council for Harmonisation (ICH).[3][4][5]

Introduction: The Importance of Purity in Pharmaceutical Intermediates

6-Methoxyl-2-aminobenzoxazol is a crucial building block in the synthesis of various pharmacologically active compounds.[1][2] The purity of this intermediate directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Therefore, robust analytical methods are essential to quantify the main component and to detect, identify, and quantify any impurities that may be present.[3] These impurities can arise from the synthetic route, degradation, or storage.[6]

This application note details two orthogonal analytical techniques, HPLC and GC-MS, to provide a comprehensive purity profile of 6-Methoxyl-2-aminobenzoxazol. HPLC is employed for the precise quantification of the main compound and non-volatile impurities, while GC-MS is utilized for the identification of volatile and semi-volatile organic impurities that may not be amenable to HPLC analysis.

High-Performance Liquid Chromatography (HPLC) Analysis

Reverse-phase HPLC is a powerful technique for separating and quantifying compounds based on their hydrophobicity.[5] For 6-Methoxyl-2-aminobenzoxazol, a C18 column is selected due to its versatility and ability to retain and separate a wide range of moderately polar to non-polar compounds.

Rationale for Method Parameters

The selection of chromatographic conditions is critical for achieving optimal separation and accurate quantification. The mobile phase, consisting of an acetonitrile and water gradient, allows for the elution of compounds with varying polarities. The addition of a small amount of acid, such as formic acid, to the mobile phase helps to ensure good peak shape for the amine-containing analyte by suppressing the ionization of silanol groups on the stationary phase. UV detection is chosen based on the chromophoric nature of the benzoxazole ring system.

HPLC Protocol

Objective: To quantify the purity of 6-Methoxyl-2-aminobenzoxazol and detect non-volatile impurities.

Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile, water, and formic acid.

• Reference standard of 6-Methoxyl-2-aminobenzoxazol (purity ≥ 99.5%).

• Volumetric flasks, pipettes, and autosampler vials.

• 0.45 µm syringe filters.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10-90% B over 15 min, hold at 90% B for 5 min, return to 10% B and equilibrate for 5 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	280 nm
Injection Volume	10 µL

Sample Preparation:

• Standard Solution (100 µg/mL): Accurately weigh approximately 10 mg of 6-Methoxyl-2-aminobenzoxazol reference standard and dissolve in a 100 mL volumetric flask with a 50:50 mixture of acetonitrile and water.

• Sample Solution (100 µg/mL): Accurately weigh approximately 10 mg of the 6-Methoxyl-2-aminobenzoxazol sample and prepare as described for the standard solution.

• Filter all solutions through a 0.45 µm syringe filter before injection.[7]

System Suitability: Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately.[8][9] Inject the standard solution in replicate (n=5) and evaluate the following parameters:

• Tailing Factor: Should be between 0.8 and 1.5.[8]

• Theoretical Plates: Should be > 2000.

• Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0%.[10]

Data Analysis: Calculate the purity of the sample by comparing the peak area of the main component in the sample chromatogram to that of the standard. Impurities can be quantified as a percentage of the total peak area.

HPLC Workflow Diagram

Caption: HPLC analysis workflow for 6-Methoxyl-2-aminobenzoxazol.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a highly sensitive and specific technique for the separation and identification of volatile and semi-volatile compounds.[11] It is particularly useful for identifying impurities that may be present at trace levels and for confirming the identity of known impurities by their mass spectra.

Rationale for Method Parameters

A non-polar capillary column (e.g., DB-5ms) is chosen for its ability to separate a wide range of compounds based on their boiling points. The temperature programming of the GC oven allows for the separation of compounds with different volatilities. Electron ionization (EI) is used as the ionization source in the mass spectrometer, which produces characteristic fragmentation patterns that can be used to identify compounds by comparison to a spectral library.

GC-MS Protocol

Objective: To identify and confirm the presence of volatile and semi-volatile impurities in 6-Methoxyl-2-aminobenzoxazol.

Instrumentation and Materials:

• GC-MS system with a capillary column, autosampler, and mass selective detector.

• DB-5ms or equivalent capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

• High-purity helium as the carrier gas.

• GC-MS grade solvents (e.g., dichloromethane, methanol).

• Sample vials with septa.

GC-MS Conditions:

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (20:1)
Injection Volume	1 µL
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40-450 amu

Sample Preparation:

• Dissolve a small amount of the 6-Methoxyl-2-aminobenzoxazol sample in a suitable volatile solvent (e.g., dichloromethane or methanol) to a concentration of approximately 1 mg/mL.[12]

• Ensure the sample is fully dissolved. Sonication may be used if necessary.[7]

• Transfer the solution to a GC-MS vial.

System Suitability: A system suitability check should be performed to ensure the GC-MS system is functioning correctly.[13] This can involve the injection of a standard mixture of compounds with known retention times and mass spectra.

Data Analysis: The total ion chromatogram (TIC) is used to identify the peaks corresponding to the main component and any impurities. The mass spectrum of each peak is then compared to a reference library (e.g., NIST) for identification.

GC-MS Workflow Diagram

Caption: GC-MS analysis workflow for 6-Methoxyl-2-aminobenzoxazol.

Method Validation

For routine quality control, these methods should be validated according to ICH guidelines.[3][14] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[14]

• Accuracy: The closeness of test results obtained by the method to the true value.[4]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[4][14]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The combination of HPLC for quantitative purity assessment and GC-MS for impurity identification provides a robust and comprehensive approach to ensuring the quality of 6-Methoxyl-2-aminobenzoxazol. These detailed protocols serve as a foundation for researchers, scientists, and drug development professionals to implement reliable quality control measures for this important pharmaceutical intermediate. Adherence to system suitability and method validation principles will ensure the generation of accurate and reproducible data.

References

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• ijarsct. (n.d.). Analytical Method Validation in HPLC: A Regulatory Perspective Based on ICH Guidelines.
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• Pharma Tutor. (n.d.). What Is System Suitability Test (SST) In HPLC And GC Analysis: 11 Minutes Easy Learning.
• USP. (n.d.). General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY.
• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
• Agilent. (n.d.). Evaluating System Suitability - CE, GC, LC and A/D ChemStation.
• ResearchGate. (2025, August 5). Validation of high-performance liquid chromatography methods for pharmaceutical analysis | Request PDF.
• Slideshare. (n.d.). Chromarogaphy system suitability ppt.
• ResearchGate. (n.d.). Oxidation of benzoxazole derivatives. Products detected by GC-MS.
• SIELC Technologies. (2018, May 16). 6-Methoxy-2-methylbenzoxazole.
• MSi. (2024, October 24). Common Sample Preparation Techniques for GC-MS Analysis.
• Thermo Fisher Scientific. (n.d.). GC-MS Sample Preparation.
• ResearchGate. (2022, July 6). Synthesis of Novel Benzoxazole Derivatives: Exploration of Their Possible Pharmacological Profiles with Computational Studies.
• Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques.
• LCGC North America. (n.d.). IMPROVING SAMPLE PREPARATION IN HPLC.
• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – HPLC.
• JETIR. (n.d.). “GREEN SYNTHESIS OF BENZOXAZOLE DERIVATIES AND THEIR CHARACTERIZATION”.
• Benchchem. (n.d.). 6-Methoxyl-2-aminobenzoxazol|High-Purity Research Chemical.
• PMC. (2018, August 12). Benzoxazole derivatives: design, synthesis and biological evaluation.
• INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2023, April 1). SYNTHESIS, CHARACTERIZATION OF BENZOXAZOLE DERIVATIVES FOR IN-VITRO ANTI-TUBERCULAR AND ANTI-BACTERIAL ACTIVITY – A RESEARCH ARTICLE.
• ResearchGate. (2021, May 22). (PDF) Design, Synthesis, Characterization and Biological Evaluation of 6-Methoxy-2-aminobenzothioate derivatives against certain bacterial strains.
• Sigma-Aldrich. (n.d.). 2-Aminobenzoxazole 97 4570-41-6.

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Application Notes and Protocols: 6-Methoxy-2-aminobenzoxazole as a Novel Monomer for High-Performance Polybenzoxazoles

Abstract

High-performance polymers are critical materials in industries requiring exceptional thermal and mechanical stability, such as aerospace, electronics, and automotive engineering. Polybenzoxazoles (PBOs) are a premier class of heterocyclic polymers renowned for their outstanding thermo-oxidative stability, high tensile strength, and chemical resistance.[1] This application note introduces 6-methoxy-2-aminobenzoxazole as a promising, yet underexplored, monomer for the synthesis of novel PBOs. The introduction of a methoxy group is hypothesized to enhance solubility and processability of the precursor polymer without significantly compromising the final thermal properties of the PBO. This guide provides a comprehensive overview, detailed synthesis protocols, and characterization workflows for researchers interested in exploring this next-generation monomer. While the direct polymerization of 6-methoxy-2-aminobenzoxazole is a forward-looking proposal, the protocols herein are grounded in established synthesis methodologies for analogous PBO systems.[2][3]

Introduction: The Rationale for 6-Methoxy-2-aminobenzoxazole in PBO Synthesis

Polybenzoxazoles derive their remarkable properties from their rigid-rod, fully aromatic heterocyclic backbone. However, this same rigidity leads to significant challenges in processability, as PBOs are often insoluble and infusible in common organic solvents, typically requiring strong acids like polyphosphoric acid for processing.[4] This severely limits their broader application.

The central hypothesis of this work is that the incorporation of 6-methoxy-2-aminobenzoxazole as a comonomer in a PBO backbone can address this processability issue. The methoxy group is anticipated to:

• Enhance Solubility: The flexible ether linkage and polarity of the methoxy group can disrupt tight chain packing in the precursor poly(hydroxy amide) (PHA) stage, improving its solubility in common aprotic polar solvents.

• Maintain High-Performance Characteristics: The core benzoxazole structure, formed during the final thermal cyclization step, ensures that the exceptional thermal and mechanical properties inherent to the PBO class are largely retained.

• Offer Tailorable Properties: By varying the molar ratio of 6-methoxy-2-aminobenzoxazole with other traditional bis(o-aminophenol) monomers, a family of copolymers with a spectrum of properties—from highly soluble to ultra-rigid—can be developed.

This guide will detail the necessary steps to validate this hypothesis, from monomer synthesis to polymer characterization.

Synthesis of the Monomer: 6-Methoxy-2-aminobenzoxazole

The synthesis of the 2-aminobenzoxazole moiety is well-documented, typically proceeding from a substituted 2-aminophenol.[5] A reliable route to 6-methoxy-2-aminobenzoxazole involves the reaction of 2-amino-5-methoxyphenol with a cyanating agent.

Protocol 2.1: Synthesis of 6-Methoxy-2-aminobenzoxazole

Causality and Insights: This protocol utilizes cyanogen bromide as the cyanating agent. The reaction proceeds via nucleophilic attack of the amino group of the aminophenol on the cyanogen bromide, followed by an intramolecular cyclization where the hydroxyl group displaces the bromide, forming the stable benzoxazole ring.[6] The use of methanol as a solvent is advantageous for its ability to dissolve the aminophenol precursor.

Materials:

• 2-amino-5-methoxyphenol

• Cyanogen bromide (CNBr)

• Methanol

• Water

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.3 moles of 2-amino-5-methoxyphenol in 100 mL of methanol. Cool the solution to 0-5 °C in an ice bath.

• In a separate beaker, prepare a cold suspension of 1.5 moles of cyanogen bromide in 100 mL of water.

• Slowly add the cold cyanogen bromide suspension to the stirred methanolic solution of the aminophenol over a period of 10 minutes. Maintain the temperature below 10 °C.

• Continue stirring the reaction mixture in the ice bath for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude 6-methoxy-2-aminobenzoxazole by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography.

Polymer Synthesis and Film Preparation

The synthesis of PBOs is a two-stage process. First, a soluble precursor, a poly(hydroxy amide) (PHA), is synthesized via low-temperature solution polycondensation. This precursor is then processed (e.g., cast into a film) and subsequently converted to the final, intractable PBO via thermal cyclization.[2][7]

Diagram: PBO Synthesis Workflow

Caption: Workflow for PBO synthesis and processing.

Protocol 3.1: Synthesis of PHA Precursor

Causality and Insights: This protocol employs a low-temperature solution polycondensation. The reaction is carried out at low temperatures (0-5 °C) to prevent side reactions and control the molecular weight of the growing polymer chain. Aprotic polar solvents like N-Methyl-2-pyrrolidone (NMP) or N,N-Dimethylacetamide (DMAc) are used because they can effectively dissolve both the monomers and the resulting PHA polymer.[8] Lithium chloride (LiCl) is often added to enhance the solubility of the aromatic polymer and prevent precipitation.[8]

Materials:

• 6-Methoxy-2-aminobenzoxazole (Monomer A)

• Aromatic diacid chloride (e.g., Terephthaloyl chloride) (Monomer B)

• Anhydrous N-Methyl-2-pyrrolidone (NMP)

• Anhydrous Lithium Chloride (LiCl)

• Argon or Nitrogen gas supply

Procedure:

• Set up a flame-dried, three-neck flask with a mechanical stirrer, a nitrogen/argon inlet, and a dropping funnel.

• Dissolve a stoichiometric amount of 6-Methoxy-2-aminobenzoxazole and LiCl (approx. 5% w/v) in anhydrous NMP under a slow stream of inert gas.

• Cool the solution to 0-5 °C using an ice bath.

• In a separate flask, dissolve an equimolar amount of the aromatic diacid chloride in a small amount of anhydrous NMP.

• Add the diacid chloride solution dropwise to the stirred aminobenzoxazole solution over 30-60 minutes. A noticeable increase in viscosity should occur.

• After the addition is complete, allow the reaction to stir at 0-5 °C for 2 hours, then let it warm to room temperature and stir for an additional 18-24 hours.

• The resulting viscous solution is the poly(hydroxy amide) (PHA) precursor. It can be stored under refrigeration or used directly for film casting.

Protocol 3.2: Film Casting and Thermal Conversion

Causality and Insights: Solution casting is a preferred method for producing high-quality, uniform films from non-thermoplastic but soluble polymers.[9][10] The PHA solution is cast onto a flat substrate, and the solvent is slowly evaporated. The subsequent thermal treatment is a critical step; it drives the intramolecular cyclodehydration of the o-hydroxy amide units to form the benzoxazole ring, converting the flexible PHA into the rigid, high-performance PBO.[7] This is performed in a stepwise manner under an inert atmosphere to prevent oxidation.

Materials:

• PHA solution from Protocol 3.1

• Glass plates

• Doctor blade or film applicator

• Programmable high-temperature oven with inert gas inlet

Procedure:

• Casting: Pour the PHA solution onto a clean, dry glass plate. Use a doctor blade to spread the solution into a uniform film of desired thickness.

• Solvent Removal: Place the cast film in a vacuum oven at 80-100 °C for 12 hours to slowly remove the bulk of the NMP solvent. The result is a self-supporting, flexible PHA film.

• Thermal Cyclization: Carefully peel the PHA film from the glass substrate. Place the film in a programmable oven under a nitrogen or argon atmosphere.

• Execute the following heating program:

  • Ramp to 150 °C at 5 °C/min and hold for 1 hour.

  • Ramp to 250 °C at 5 °C/min and hold for 1 hour.

  • Ramp to 350-400 °C at 5 °C/min and hold for 2 hours.[2]

• Slowly cool the oven to room temperature. The resulting amber-colored film is the final PBO.

Characterization of Precursor and Final Polymer

Thorough characterization is essential to confirm the successful synthesis and to evaluate the properties of the new polymer.

Diagram: Polymer Characterization Workflow

Caption: Standard workflow for PBO characterization.

Protocol 4.1: Spectroscopic and Thermal Analysis

• FTIR Spectroscopy:

  • Objective: To monitor the conversion of PHA to PBO.

  • PHA Spectrum: Look for characteristic peaks for amide C=O stretch (~1650 cm⁻¹) and N-H stretch (~3300 cm⁻¹).

  • PBO Spectrum: Confirm the disappearance of the amide and hydroxyl peaks and the appearance of characteristic benzoxazole ring absorptions (~1620 cm⁻¹ and ~1470 cm⁻¹).[2]

• NMR Spectroscopy:

  • Objective: To confirm the structure of the soluble PHA precursor.

  • Procedure: Dissolve the PHA in a deuterated solvent (e.g., DMSO-d₆).

  • Analysis: ¹H NMR should confirm the presence of aromatic protons, the amide proton, and the methoxy group protons.

• Thermogravimetric Analysis (TGA):

  • Objective: To assess the thermal stability of the final PBO film.

  • Procedure: Heat the PBO film from room temperature to 800-1000 °C under a nitrogen atmosphere.

  • Analysis: Determine the 5% weight loss temperature (Td₅%), which is a key indicator of thermal stability. PBOs typically exhibit Td₅% values well above 500 °C.[11]

• Differential Scanning Calorimetry (DSC):

  • Objective: To determine the glass transition temperature (Tg) of the PBO.

  • Procedure: Heat the PBO sample through a heat/cool/heat cycle.

  • Analysis: The Tg is an indicator of the polymer's operational temperature range. For high-performance PBOs, the Tg is often very high or not detectable before decomposition.[8]

Expected Performance Data

The following tables summarize the expected properties of a PBO derived from 6-methoxy-2-aminobenzoxazole, based on typical values reported for analogous high-performance polybenzoxazoles.[1][11][12]

Table 1: Projected Thermal Properties

Property	Test Method	Expected Value
Glass Transition Temp. (Tg)	DSC	> 350 °C or Not Detectable
5% Weight Loss Temp. (Td₅%)	TGA (in N₂)	550 - 620 °C
Coefficient of Thermal Exp. (CTE)	TMA	40 - 50 ppm/°C

Table 2: Projected Mechanical Properties

Property	Test Method	Expected Value
Tensile Strength	ASTM D882	200 - 350 MPa
Tensile Modulus	ASTM D882	5 - 8 GPa
Elongation at Break	ASTM D882	5 - 15%

Conclusion

6-Methoxy-2-aminobenzoxazole represents a compelling monomer for the next generation of high-performance polybenzoxazoles. Its incorporation is strategically aimed at improving the processability of the polymer precursors while preserving the exceptional thermal and mechanical resilience that defines the PBO class. The protocols outlined in this application note provide a robust framework for the synthesis, processing, and characterization of these novel materials. By systematically exploring copolymers based on this functionalized monomer, researchers can unlock new applications for PBOs where a combination of extreme performance and enhanced processability is required.

References

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• Gao, S., et al. (2020). The Evolution of Poly(Hydroxyamide Amic Acid) to Poly(Benzoxazole) via Stepwise Thermal Cyclization: Structural Changes and Gas Transport Properties. Polymers, 12(10), 2345.
• Li, M., et al. (2017). Molecular packing and properties of poly(benzoxazole-benzimidazole-imide) copolymers. Polymer Chemistry, 8(4), 723-733.
• Zhang, Y., et al. (2022). High‐Performance Poly(p‐phenylene benzobisoxazole) Nanofiber Films with Excellent Thermal Conductivity and Mechanical Properties.

• AMETEK Surface Vision. (n.d.). Solution Casting. Retrieved from [Link]

• Wikipedia. (2023). Polymer solution casting. Retrieved from [Link]

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• Fiveable. (n.d.). Film casting. Polymer Chemistry Class Notes. Retrieved from [Link]

• Hou, C., et al. (2015). Heat-resistant polybenzoxazole nanofibers made by electrospinning. RSC Advances, 5(110), 90815-90822.

• Plastics Engineering. (2025). Polymer Solution Casting: A Tool for Advanced Medical Applications. Retrieved from [Link]

• Park, C. H., et al. (2017). Thermally Rearranged (TR) Polybenzoxazole: Effects of Diverse Imidization Routes on Physical Properties and Gas Transport Behaviors. Macromolecules, 50(12), 4846-4856.

• ResearchGate. (n.d.). Poly(benzoxazoles) (PBO) formed during POA polycyclodehydration. Retrieved from [Link]

• Jikei, M., & Kakimoto, M. (2000). Synthesis of hyperbranched polybenzoxazoles via poly(o-hydroxyamides). Macromolecules, 33(22), 8294-8299.
• Jain, A. K., et al. (2011). Facile and efficient synthesis of benzoxazole derivatives using novel catalytic activity of PEG-SO3H. Journal of the Indian Chemical Society, 88(1), 133-138.
• Google Patents. (1996). Polyamic acid precursors and method for preparing polyimidebenzoxazole.
• Liu, T., et al. (2019).

• ResearchGate. (2018). New Method of 2-Arylbenzoxazole Synthesis from 2-Aminophenol Derivatives and Benzaldehyde Using Sulfur as an Oxidant. Retrieved from [Link]

• Lee, Y. M., et al. (2017). Thermally Rearranged (TR) Polybenzoxazole: Effects of Diverse Imidization Routes on Physical Properties and Gas Transport Behaviors. Macromolecules, 50(12), 4846-4856.
• Garrepalli, S., et al. (2011). Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors. Der Pharmacia Lettre, 3(2), 427-432.
• Šlachtová, V., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(36), 25368-25390.
• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(23), 20201-20210.
• Clark, J. H. (1975). On the Synthesis of 6-Methoxy-2-benzoxazolinone.
• Kang, C. S., & Baik, D. H. (2019). Preparation and Characterization of Thermally Stable Polybenzoxazole Copolymer Films Fabricated from Their Precursors. Fibers and Polymers, 20(12), 2443-2452.

• Organic Chemistry Portal. (n.d.). Benzoxazole synthesis. Retrieved from [Link]

• Ho, M., et al. (2008). Synthesis and characterization of a novel versatile poly(amic acid) derived from ethylenediaminetetraacetic dianhydride. Polymer, 49(12), 2825-2831.

• NASA Technical Reports Server. (1987). The synthesis of a novel polyimide precursor. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of High-Performance Polyimides from 6-Methoxy-2-aminobenzoxazole

Abstract

This comprehensive guide details the synthesis and polymerization of 6-methoxy-2-aminobenzoxazole, a key monomer for the development of advanced polyimides. The incorporation of the benzoxazole moiety into the polymer backbone imparts a unique combination of high thermal stability, excellent mechanical properties, and low water absorption, making these materials highly desirable for applications in microelectronics, aerospace, and gas separation membranes. This document provides field-proven, step-by-step protocols for both the synthesis of the monomer and its subsequent polymerization into high-performance polyimide films. The causality behind experimental choices, safety considerations, and expected material properties are discussed in detail to provide researchers, scientists, and drug development professionals with a robust and reproducible methodology.

Introduction: The Significance of Benzoxazole-Containing Polyimides

Aromatic polyimides are a class of high-performance polymers renowned for their exceptional thermal and oxidative stability, superior mechanical strength, and excellent dielectric properties. The performance characteristics of a polyimide are intrinsically linked to the chemical structure of its constituent diamine and dianhydride monomers. The introduction of rigid, heterocyclic units into the polymer backbone is a well-established strategy to enhance the thermal and mechanical properties of the resulting polymer.

The benzoxazole ring, a fused heterocyclic system, is particularly effective in this regard. Its rigid and planar structure contributes to a high glass transition temperature (Tg) and enhanced tensile modulus. Polyimides containing benzoxazole units have demonstrated exceptional performance, with glass transition temperatures reaching as high as 412°C and tensile moduli up to 7.3 GPa without any pre-drawing processes.[1][2] Furthermore, the introduction of the benzoxazole moiety can improve the regularity of interchain packing, leading to lower water absorption and excellent adhesion to substrates like copper.[1][3]

The monomer at the heart of this guide, 6-methoxy-2-aminobenzoxazole, offers an additional locus for tailoring polymer properties. The methoxy group can influence solubility and processing characteristics, potentially allowing for the development of more processable high-performance polyimides. This guide provides the necessary protocols to explore these possibilities, starting from the synthesis of the monomer itself.

Synthesis of 6-Methoxy-2-aminobenzoxazole Monomer

The synthesis of 2-aminobenzoxazoles is most commonly achieved through the cyclization of o-aminophenols with a cyanating agent. The classical and most published method involves the use of cyanogen bromide (BrCN).[2][4] However, it is crucial to note that cyanogen bromide is highly toxic and requires expert handling in a well-ventilated fume hood with appropriate personal protective equipment. A safer, more modern alternative involves the use of N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) in the presence of a Lewis acid, such as boron trifluoride etherate (BF₃·Et₂O).[2][3] For the purpose of providing a widely understood, albeit hazardous, protocol, the cyanogen bromide method is detailed below with extensive safety warnings.

Reaction Scheme

Caption: Synthesis of 6-methoxy-2-aminobenzoxazole.

Experimental Protocol: Monomer Synthesis

This protocol is adapted from established procedures for the synthesis of substituted 2-aminobenzoxazoles.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
4-Methoxy-2-aminophenol	139.15	13.9 g	0.1
Cyanogen Bromide (BrCN)	105.92	11.6 g	0.11
Methanol	32.04	500 mL	-
Deionized Water	18.02	500 mL	-
Sodium Bicarbonate (NaHCO₃)	84.01	~11 g	~0.13

Equipment:

• 2 L three-neck round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Ice bath

• pH meter or pH paper

• Büchner funnel and filter flask

• Fume hood

Procedure:

• Dissolution of Starting Material: In a 2 L three-neck round-bottom flask equipped with a mechanical stirrer, dissolve 13.9 g (0.1 mol) of 4-methoxy-2-aminophenol in 500 mL of methanol.

• Cooling: Cool the solution to 0-5°C using an ice bath.

• Preparation of Cyanogen Bromide Solution: (EXTREME CAUTION) In a separate beaker inside the fume hood, carefully prepare a cold suspension of 11.6 g (0.11 mol) of cyanogen bromide in 500 mL of deionized water.

• Addition of Cyanogen Bromide: Add the cold cyanogen bromide suspension to the stirred solution of 4-methoxy-2-aminophenol over a period of 5-10 minutes. Maintain the temperature below 10°C.

• Reaction: Continue stirring the reaction mixture at room temperature for 1 hour.

• Neutralization: Slowly add solid sodium bicarbonate in small portions to the reaction mixture until the pH reaches 6.5-7.0. This will cause effervescence, so add it cautiously.

• Precipitation and Isolation: Continue stirring for an additional 2 hours at room temperature. The product will precipitate out of solution.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold water to remove any remaining salts.

• Drying: Dry the product in a vacuum oven at 60°C overnight.

Expected Yield: 70-80%. The product can be further purified by recrystallization from an ethanol/water mixture if necessary.

Polyimide Synthesis: A Two-Step Approach

The most widely adopted method for synthesizing high-quality aromatic polyimides is the two-step poly(amic acid) process.[2] This method involves the reaction of a diamine with a dianhydride in a polar aprotic solvent at room temperature to form a soluble poly(amic acid) precursor. This precursor solution can then be cast into a film and thermally or chemically converted into the final, insoluble polyimide.

Polymerization Workflow

Caption: Two-step workflow for polyimide synthesis.

Experimental Protocol: Polyimide Film Synthesis

This protocol details the synthesis of a polyimide from 6-methoxy-2-aminobenzoxazole and Pyromellitic dianhydride (PMDA).

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Example Quantity	Moles
6-Methoxy-2-aminobenzoxazole	164.16	1.642 g	0.01
Pyromellitic dianhydride (PMDA)	218.12	2.181 g	0.01
N,N-dimethylacetamide (DMAc), anhydrous	87.12	~22 mL	-

Equipment:

• 100 mL three-neck round-bottom flask

• Mechanical stirrer

• Nitrogen inlet and outlet

• Glass plate

• Doctor blade or casting knife

• Vacuum oven with temperature programming

Procedure:

Part A: Poly(amic acid) Synthesis

• Setup: In a clean, dry 100 mL three-neck round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet/outlet, add 1.642 g (0.01 mol) of 6-methoxy-2-aminobenzoxazole.

• Dissolution: Add approximately 22 mL of anhydrous N,N-dimethylacetamide (DMAc) to the flask to achieve a solids content of 15 wt%. Stir the mixture under a gentle stream of nitrogen at room temperature until the diamine is completely dissolved.

• Addition of Dianhydride: Gradually add an equimolar amount of PMDA (2.181 g, 0.01 mol) to the stirred solution in small portions over 30 minutes to manage the exothermic reaction.

• Polymerization: Continue stirring the reaction mixture at room temperature under a nitrogen atmosphere for 24 hours. The solution will become highly viscous, indicating the formation of high molecular weight poly(amic acid).

Part B: Film Casting and Thermal Imidization

• Casting: Pour the viscous poly(amic acid) solution onto a clean, dry glass plate. Use a doctor blade to cast a film of uniform thickness.

• Solvent Removal (Soft Bake): Place the glass plate in a vacuum oven and heat at 80°C for 4 hours to slowly remove the bulk of the DMAc solvent.

• Thermal Imidization (Curing): The conversion of the poly(amic acid) to polyimide is achieved through a staged heating process under vacuum or an inert atmosphere. A typical heating schedule is as follows:

  • Heat from room temperature to 100°C and hold for 1 hour.

  • Ramp to 200°C and hold for 1 hour.

  • Ramp to 300°C and hold for 1 hour.

  • (Optional, for enhanced properties) Ramp to 350°C and hold for 1 hour.[5]

• Cooling and Removal: Turn off the oven and allow the film to cool slowly to room temperature under vacuum. Once cooled, the tough, flexible polyimide film can be carefully peeled from the glass substrate.

Expected Properties and Characterization

Polyimides derived from benzoxazole-containing diamines are expected to exhibit exceptional thermal and mechanical properties. The table below summarizes typical property ranges for polyimides synthesized from various aminobenzoxazole monomers and dianhydrides.

Property	Typical Value Range	Characterization Technique
Glass Transition Temperature (Tg)	330 - 415 °C[3][6]	Differential Scanning Calorimetry (DSC)
5% Weight Loss Temperature (Td5%)	> 530 °C in N₂[3]	Thermogravimetric Analysis (TGA)
Tensile Strength	100 - 125 MPa[7]	Universal Testing Machine
Tensile Modulus	2.9 - 7.3 GPa[2][7]	Universal Testing Machine
Water Absorption	< 2%	Gravimetric Analysis

Conclusion

The use of 6-methoxy-2-aminobenzoxazole as a monomer provides a versatile platform for the synthesis of high-performance polyimides. The protocols detailed in this guide offer a reproducible pathway to producing these advanced materials. The inherent properties of the benzoxazole unit, combined with the potential for modification offered by the methoxy group, make this class of polyimides a compelling area of research for demanding applications in various high-technology sectors. Careful adherence to the outlined procedures and safety precautions will enable researchers to successfully synthesize and characterize these promising polymers.

References

• Synthesis and properties of polyimides containing benzoxazole units in the main chain. (n.d.). Google Scholar.
• Synthesis and properties of polyimides-containing benzoxazole units in the main chain. (2013). Polymer.
• Synthesis and properties of poly(benzoxazole imide)s derived from two isomeric diamines containing a benzoxazole moiety. (2015). Polymer Chemistry.
• Molecular packing and properties of poly(benzoxazole-benzimidazole-imide) copolymers. (2012). Polymer Chemistry.
• Thermally Rearranged (TR) Polybenzoxazoles from o-Substituted Precursor Polyimides with Phenyl Pendant Groups: Synthesis, Properties, and Thermal Rearrangement Conditions. (2015). Macromolecules.
• A Review on Various Synthetic Methods of Benzoxazole Moiety. (2015). International Journal of Pharmacy and Biological Sciences.
• Soluble Hydroxy-Containing Poly(benzoxazole-benzimidazole-imide)
• Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors. (2011). Der Pharmacia Lettre.
• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. (2019). ACS Omega.
• Synthesis and Characterization of Polyimides Derived from 5-Amino-2(p-aminophenyl) Benzoxazole Monomer. (2011).
• Benzoxazole: The molecule of diverse biological activities. (2011). Journal of Chemical and Pharmaceutical Research.
• On the Synthesis of 6-Methoxy-2-benzoxazolinone. (1975). Journal of Heterocyclic Chemistry.
• Synthesis and Characterization of Polyimides Derived from 5-Amino-2(p-aminophenyl) Benzoxazole Monomer. (2011).

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Application Notes &amp; Protocols: Developing and Applying Benzoxazole-Derived Fluorescent Probes for Cellular Imaging

Abstract

Benzoxazole derivatives represent a versatile and powerful class of fluorophores with significant potential in biological imaging.[1] Their unique photophysical properties, including high fluorescence quantum yields, large Stokes shifts, and sensitivity to the microenvironment, make them ideal candidates for developing novel fluorescent probes.[2][3] Many derivatives exhibit desirable characteristics such as good photostability and cell permeability, crucial for dynamic live-cell imaging.[4][5] This guide provides a comprehensive overview of the design principles, a general synthesis strategy, and detailed protocols for the characterization and application of benzoxazole-based probes for high-resolution cellular imaging. We will delve into the causality behind experimental choices, offering field-proven insights for researchers in cell biology and drug development.

The Benzoxazole Fluorophore: A Primer on Mechanism and Design

The benzoxazole core, a bicyclic aromatic compound, is the foundation of this probe class. Its fluorescence properties are not inherent to the core itself but arise from specific structural modifications and the resulting photophysical phenomena. A key mechanism for many 2-(2'-hydroxyphenyl)benzoxazole (HBO) derivatives is Excited-State Intramolecular Proton Transfer (ESIPT) .

Upon excitation with light, an intramolecular proton transfer occurs from the hydroxyl group to the nitrogen atom of the oxazole ring. This creates a transient keto-tautomer, which is responsible for the characteristic fluorescence with a large Stokes shift. This large separation between excitation and emission maxima is highly advantageous for imaging as it minimizes self-quenching and bleed-through from the excitation source. Furthermore, the fluorescence of these probes is often highly sensitive to environmental factors like polarity and viscosity, a property that can be harnessed to probe specific cellular microenvironments.[6] Some benzoxazole conjugates have also been designed to exhibit Aggregation-Induced Emission (AIE) , where they are non-emissive in solution but become highly fluorescent upon aggregation, a feature useful for tracking processes like protein aggregation or binding events.[7][8]

The versatility of the benzoxazole scaffold lies in the ease with which its properties can be tuned. Strategic substitution on the phenyl and benzoxazole rings can modify the electron density, thereby altering the absorption and emission wavelengths, quantum yield, and environmental sensitivity to suit specific biological applications.[2]

Caption: Mechanism of Excited-State Intramolecular Proton Transfer (ESIPT).

Synthesis and Characterization of Benzoxazole Probes

General Synthesis Strategy

A robust and efficient method for synthesizing photoactive benzoxazole derivatives is through a multicomponent, one-pot Hantzsch reaction.[9] This approach allows for the assembly of complex molecules from simple precursors in a single step, which is both time- and resource-efficient. The key is the initial synthesis of a formyl benzoxazole derivative, which then acts as a core component in the subsequent multicomponent reaction.

The workflow below illustrates a generalized pathway. The causality here is clear: by creating a reactive aldehyde on the benzoxazole core, we enable its participation in a powerful cyclocondensation reaction to build a more complex, functional probe.

Caption: General workflow for probe synthesis and characterization.

Protocol: Probe Characterization

Once synthesized, rigorous characterization is essential to confirm the probe's identity, purity, and photophysical properties. This process is self-validating; each step provides a piece of evidence that, when combined, confirms the successful synthesis of the desired compound.

1. Structural Verification:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C):
• Rationale: To confirm the chemical structure by analyzing the chemical environment of each proton and carbon atom. The resulting spectrum should match the expected structure of the benzoxazole derivative.
• Protocol:

• Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).
• Transfer the solution to an NMR tube.
• Acquire ¹H and ¹³C NMR spectra.
• Analyze the chemical shifts, integration, and coupling patterns to confirm the proposed structure.

• Mass Spectrometry (MS):
• Rationale: To confirm the molecular weight of the synthesized probe, ensuring the correct atoms have been incorporated.
• Protocol:

• Prepare a dilute solution of the probe in a suitable solvent (e.g., acetonitrile, methanol).
• Infuse the sample into a high-resolution mass spectrometer (e.g., ESI-TOF).
• Compare the observed mass-to-charge ratio (m/z) with the calculated exact mass of the desired compound.

2. Photophysical Characterization: [10]

• UV-Visible Absorption Spectroscopy:
• Rationale: To determine the wavelength(s) at which the probe absorbs light most efficiently (λ_max). This is critical for selecting the correct excitation source for fluorescence microscopy.
• Protocol:

• Prepare a dilute solution (micromolar range) of the probe in a solvent of interest (e.g., PBS, ethanol).
• Use a UV-Vis spectrophotometer to scan the absorbance from ~250 nm to 700 nm.
• Identify the peak absorbance wavelength (λ_max).

• Fluorescence Spectroscopy:
• Rationale: To determine the emission spectrum, the emission maximum (λ_em), Stokes shift, and relative quantum yield. These parameters define the "color" and "brightness" of the probe.
• Protocol:

• Using the same solution from the UV-Vis measurement, place the cuvette in a fluorometer.
• Set the excitation wavelength to the determined λ_max.
• Scan the emission spectrum across a range appropriate for the expected fluorescence.
• Identify the peak emission wavelength (λ_em) and calculate the Stokes shift (λ_em - λ_max).
• Determine the fluorescence quantum yield (Φ_F) relative to a known standard (e.g., quinine sulfate, fluorescein).

Key Photophysical Parameters

The suitability of a probe for cell imaging is dictated by its photophysical properties. The table below summarizes key parameters for hypothetical benzoxazole derivatives to illustrate how modifications can tune their behavior.

Probe Name	λex (nm)	λem (nm)	Stokes Shift (nm)	Quantum Yield (Φ_F)	Target Application Notes
BzO-Green	415	475	60	0.98	High brightness, suitable for general cytoplasm/membrane staining.[11]
BzO-Blue	350	450	100	0.85	Large Stokes shift, good for multiplexing with red probes.[12]
BzO-Lipid	488	580	92	0.60	Solvatochromic; designed with lipophilic tail for lipid droplet imaging.
BzO-Nuc	390	604	214	0.45 (post-binding)	Low initial fluorescence, enhances upon DNA intercalation for nucleus staining.[6]

Application in Cellular Imaging: Protocols

The transition from a characterized probe to a powerful imaging tool requires optimized protocols for cell handling, labeling, and microscopy.

Caption: Standard experimental workflow for cellular imaging.

Protocol: Probe Preparation and Cell Loading

Rationale: Proper probe handling and optimized loading are critical for achieving a high signal-to-noise ratio without inducing cellular toxicity. The goal is to introduce enough probe into the target compartment while minimizing background fluorescence from unbound probe.[13][14]

• Prepare a Stock Solution:

  • Dissolve the benzoxazole probe in high-quality, anhydrous dimethyl sulfoxide (DMSO) to a concentration of 1-10 mM.

  • Causality: DMSO is a biocompatible solvent that can solubilize a wide range of organic molecules and facilitate their passage across the cell membrane.

  • Aliquot the stock solution into small volumes and store at -20°C, protected from light, to prevent degradation and freeze-thaw cycles.

• Prepare Working Solution and Load Cells:

  • On the day of the experiment, thaw a stock aliquot. Dilute the stock solution into pre-warmed, serum-free cell culture medium or a suitable buffer (like HBSS) to the desired final working concentration (typically 0.5 - 10 µM).

  • Causality: Serum can contain proteins that may bind to the probe, increasing background or preventing cellular uptake. The optimal concentration must be determined empirically to maximize signal and minimize toxicity.

  • Remove the culture medium from the cells (grown on glass-bottom dishes or coverslips).

  • Add the probe-containing working solution to the cells and incubate for 15-60 minutes at 37°C in a CO₂ incubator. Incubation time is probe-dependent and requires optimization.

• Wash and Prepare for Imaging:

  • Remove the loading solution.

  • Wash the cells two to three times with pre-warmed imaging buffer (e.g., phenol red-free medium or HBSS with Ca²⁺/Mg²⁺) to remove extracellular probe and reduce background fluorescence.[13]

  • Add fresh imaging buffer to the cells. The sample is now ready for live-cell imaging.

Protocol: Live-Cell Imaging with Confocal Microscopy

Rationale: Confocal microscopy provides optical sectioning, which removes out-of-focus light to generate high-resolution images of the probe's distribution within the 3D cellular architecture.[15][16] For live-cell imaging, it is paramount to maintain cell health on the microscope stage and minimize phototoxicity.[13][14]

• Microscope Setup:

  • Turn on the confocal microscope system and allow lasers to warm up.

  • If required, use a stage-top incubator to maintain the cells at 37°C and 5% CO₂ throughout the imaging session.

  • Causality: Maintaining a physiological environment is the most critical factor for successful live-cell imaging; temperature or pH fluctuations will stress the cells and introduce artifacts.

• Sample Placement:

  • Place the imaging dish/slide onto the microscope stage.

  • Using brightfield or DIC optics, locate the cells and bring them into focus.

• Fluorescence Imaging Configuration:

  • Select the appropriate laser line for excitation based on the probe's λ_max.

  • Set the emission detector to collect fluorescence within the expected range (λ_em), ensuring the window is wide enough to capture the signal but narrow enough to exclude bleed-through from other channels.

  • Causality: Matching the microscope's optical components (lasers and filters) to the probe's spectral properties is fundamental for efficient signal detection.[17]

• Image Acquisition:

  • Start with a low laser power (e.g., 0.5-2%) and a moderate detector gain.

  • Adjust the focus to find the brightest plane of fluorescence.

  • Optimize the image by balancing laser power, detector gain, and scan speed to achieve a good signal without saturating the detector.

  • Crucial Insight: Always use the lowest possible laser power and exposure time that provides a usable signal. This minimizes photobleaching (fading of the fluorophore) and phototoxicity (light-induced cell damage), which are the primary limiting factors in time-lapse imaging.[13][14]

  • Acquire single-plane images, Z-stacks (for 3D reconstruction), or time-lapse series as required by the experiment.

Protocol: Fixed-Cell Staining

Rationale: Cell fixation is used to preserve cell morphology and lock molecules in place, which is useful for endpoint assays or when co-staining with antibodies (immunofluorescence) that require cell permeabilization.

• Cell Preparation and Fixation:

  • Grow and load cells with the benzoxazole probe as described in Protocol 3.1.

  • Wash the cells twice with PBS.

  • Fix the cells by incubating with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.[15][18]

  • Causality: PFA cross-links proteins and preserves cellular structure. An alternative is ice-cold methanol, but this can extract some lipids and is not compatible with all stains.[19]

  • Wash three times with PBS to remove the fixative.

• Permeabilization (Optional, for Immunofluorescence):

  • If co-staining with intracellular antibodies, permeabilize the cell membranes by incubating with 0.1% Triton X-100 in PBS for 10-15 minutes.[15][18]

  • Wash three times with PBS.

• Blocking and Antibody Staining (Optional):

  • Follow standard immunofluorescence protocols for blocking, primary antibody incubation, and secondary antibody incubation.[15][20]

• Mounting and Imaging:

  • Add a drop of antifade mounting medium to the coverslip.[13]

  • Causality: Antifade reagents protect the fluorophores from photobleaching during repeated exposure to the laser.

  • Mount the coverslip onto a microscope slide and seal.

  • Image using the confocal microscope as described in Protocol 3.2.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No/Very Low Signal	- Incorrect excitation/emission filter set.- Probe concentration is too low.- Insufficient incubation time.- Probe degradation.	- Verify microscope settings match probe's spectra.[14]- Perform a concentration titration (e.g., 1 µM to 20 µM).- Perform a time-course experiment (e.g., 15, 30, 60, 120 min).- Use a fresh aliquot of probe stock.
High Background	- Probe concentration is too high.- Inadequate washing.- Probe binding to serum proteins or plastic.	- Reduce the probe's working concentration.- Increase the number and duration of wash steps.[13]- Use serum-free media for loading; use glass-bottom dishes.
Rapid Photobleaching	- Laser power is too high.- Excessive exposure time.	- Reduce laser power to the lowest acceptable level.[13]- Increase detector gain or use a more sensitive detector.- Use an antifade mounting medium for fixed cells.[13]
Signs of Cell Stress/Death	- Probe is cytotoxic at the working concentration.- Phototoxicity from excessive light exposure.- Unhealthy initial cell culture.	- Perform a cell viability assay (e.g., Trypan Blue) to determine the toxic concentration.- Reduce laser power and total imaging time.[14]- Ensure cells are healthy and sub-confluent before starting the experiment.

References

• Hoffman, R. M. (Ed.). (2012). In Vivo Cellular Imaging Using Fluorescent Proteins: Methods and Protocols. Springer Science & Business Media. ()
• Wei, L., et al. (2022). Development and Characterization of Fluorescent Probes for the G Protein-Coupled Receptor 35. ACS Medicinal Chemistry Letters. ()
• Synthesis and fluorescence properties of benzoxazole-1,4-dihydropyridine dyads achieved by a multicomponent reaction. New Journal of Chemistry. ()
• Design, synthesis and characterization of novel fluorescein-based calcium fluorescent probe Fluo-Cl.
• Jędrzejewska, B., et al. (2022).
• Confocal Microscopy Protocol. CFTR Antibody Distribution Program, UNC-Chapel Hill. ()
• Staining for Confocal Microscopy for Imaging of Proteins of Interest. ResearchHub. (2024). ()
• Recent Advancements in Developments of Novel Fluorescent Probes: In Cellulo Recognitions of Alkaline Phosph
• 5 steps to live-cell imaging. Thermo Fisher Scientific. ()
• Immunofluorescence staining and confocal microscopy. Bio-protocol. (_)
• Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review.
• Synthesis and application of benzoxazole derivative-based fluorescent probes for naked eye recognition. PubMed. (2020). ()
• Synthesis and photophysical properties of benzoxazolyl-imidazole and benzothiazolyl. Semantic Scholar. ()
• Fluorescent Live Cell Imaging. StainsFile. ()
• Synthesis and photophysical properties of benzoxazolyl-imidazole and benzothiazolyl-imidazole conjug
• Protocol: Immunofluorescence Staining of Cells for Microscopy. Biotium. (2022). ()
• Synthesis and photophysical properties of benzoxazolyl-imidazole and benzothiazolyl-imidazole conjug
• New Coumarin-benzoxazole derivatives: Synthesis, photophysical and NLO properties. ScienceDirect. (2025). ()
• Preparing Tissue Cultures for Confocal Microscopy. Excedr. (2023). ()
• Naphthoxazole and benzoxazole as fluorescent DNA probes – a system
• Live Cell Imaging Protocol & Troubleshooting.
• Live Cell Imaging: Methods and Protocols.
• A benzoxazole functionalized fluorescent probe for selective Fe3+ detection and intracellular imaging in living cells. RSC Publishing. ()
• Development of novel fluorescent probes to detect and quantify specific reactive oxygen species.
• Synthesis and photophysical properties of benzoxazolyl-imidazole and benzothiazolyl-imidazole conjugates.
• Synthesis of novel fluorescence probes and their application in the enantioselective recognition of arginine. RSC Publishing. (2024). ()
• Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research. (2025). ()

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Application Notes and Protocols for In Vitro Biological Activity Testing of 6-Methoxy-2-aminobenzoxazole

Introduction: Unveiling the Therapeutic Potential of a Privileged Scaffold

The benzoxazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of compounds with diverse and potent pharmacological activities.[1] This heterocyclic system, characterized by a fused benzene and oxazole ring, offers a unique combination of structural rigidity and opportunities for functionalization, enabling fine-tuning of its biological profile. Within this esteemed class of molecules, 6-Methoxy-2-aminobenzoxazole emerges as a compound of significant interest for drug discovery and development. Its structural features—a planar aromatic system for potential π-π stacking interactions, hydrogen bond acceptors in the form of nitrogen and oxygen atoms, and the electron-donating methoxy group—suggest a high likelihood of interaction with various biological targets.[1]

Published research on analogous benzoxazole derivatives has revealed a broad spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant effects.[1][2][3] Notably, specific derivatives have been identified as potent inhibitors of key signaling proteins such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Cyclooxygenase-2 (COX-2), both of which are validated targets in oncology and inflammation, respectively.[4][5][6][7][8][9][10][11]

These application notes are designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to the in vitro evaluation of 6-Methoxy-2-aminobenzoxazole. The following sections offer a curated selection of robust and validated assays to explore its potential anticancer, anti-inflammatory, and antimicrobial activities. Each protocol is presented with detailed, step-by-step instructions, underpinned by a rationale that connects the experimental design to the compound's putative mechanisms of action.

Part 1: Anticancer Activity Evaluation

The potential of 6-Methoxy-2-aminobenzoxazole as an anticancer agent can be systematically investigated through a tiered approach, beginning with a general assessment of cytotoxicity, followed by more specific assays to elucidate the mechanism of action.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The initial step in evaluating the anticancer potential of a compound is to determine its effect on the viability of cancer cells. The MTT assay is a widely used, reliable, and straightforward colorimetric method for this purpose.

Principle: The assay is based on the ability of mitochondrial dehydrogenases in viable, metabolically active cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, which can be quantified spectrophotometrically after solubilization. A decrease in formazan production in treated cells compared to untreated controls indicates a loss of cell viability.

Recommended Cell Lines: Based on studies of related benzoxazole derivatives, the following human cancer cell lines are recommended for initial screening:

• HepG2 (Hepatocellular Carcinoma): Frequently used in studies of VEGFR-2 inhibitors.[5][6]

• MCF-7 (Breast Adenocarcinoma): A common model for hormone-responsive breast cancer.[5][6]

• HCT-116 (Colorectal Carcinoma): A well-characterized colon cancer cell line.[12]

• A549 (Lung Carcinoma): A standard model for non-small cell lung cancer.[13]

Experimental Protocol: MTT Assay

• Cell Seeding:

  • Culture the chosen cancer cell lines in their recommended complete growth medium.

  • Harvest cells in the exponential growth phase and determine the cell concentration using a hemocytometer or automated cell counter.

  • Seed 100 µL of the cell suspension into each well of a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well.

  • Include wells with medium only to serve as a blank control.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 6-Methoxy-2-aminobenzoxazole in sterile DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in complete culture medium to achieve a range of final concentrations for testing (e.g., 0.1, 1, 10, 50, 100 µM).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and an untreated control (medium only).

  • Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well.

  • Incubate the plate for an additional 4 hours at 37°C, protected from light.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Mechanism of Action: Apoptosis Induction (Annexin V/Propidium Iodide Staining)

Should 6-Methoxy-2-aminobenzoxazole demonstrate significant cytotoxicity, the next logical step is to investigate whether it induces programmed cell death, or apoptosis. Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is a standard method for detecting and quantifying apoptosis.

Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be fluorescently labeled and used to detect these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid intercalator that is unable to cross the intact membrane of live and early apoptotic cells. However, in late-stage apoptotic and necrotic cells, where membrane integrity is compromised, PI can enter and stain the nucleus. This dual-staining approach allows for the differentiation of viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), and late apoptotic/necrotic (Annexin V+ / PI+) cells.

Experimental Workflow: Apoptosis Detection

Caption: Workflow for Apoptosis Detection using Annexin V/PI Staining.

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment:

  • Seed cells (e.g., 1 x 10⁶ cells) in a T25 flask or 6-well plate and allow them to adhere overnight.

  • Treat the cells with 6-Methoxy-2-aminobenzoxazole at its predetermined IC₅₀ concentration for a suitable duration (e.g., 24 or 48 hours). Include untreated and vehicle controls.

• Cell Harvesting and Washing:

  • Collect both floating (apoptotic) and adherent cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

  • Centrifuge the cell suspension (e.g., 300 x g for 5 minutes).

  • Wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂) at a concentration of approximately 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (50 µg/mL).

  • Gently vortex and incubate for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples immediately (within 1 hour) using a flow cytometer.

  • Use unstained, Annexin V only, and PI only controls to set up compensation and quadrants correctly.

Target-Specific Activity: VEGFR-2 Kinase Inhibition Assay

Given that numerous benzoxazole derivatives have been identified as VEGFR-2 inhibitors, it is pertinent to investigate whether 6-Methoxy-2-aminobenzoxazole shares this mechanism. A direct in vitro kinase assay can determine the compound's ability to inhibit the enzymatic activity of VEGFR-2.

Principle: This assay measures the transfer of the gamma-phosphate from ATP to a specific peptide substrate by the recombinant VEGFR-2 kinase domain. The amount of ATP consumed during the reaction is inversely proportional to the kinase activity. A luminescence-based assay, such as the Kinase-Glo® assay, can be used to quantify the remaining ATP. A potent inhibitor will result in less ATP consumption and thus a higher luminescent signal.

VEGFR-2 Signaling Pathway

Caption: Inhibition of VEGFR-2 Signaling by 6-Methoxy-2-aminobenzoxazole.

Experimental Protocol: VEGFR-2 Kinase Assay

• Reagent Preparation:

  • Prepare a 1X Kinase Buffer from a 5X stock.

  • Prepare serial dilutions of 6-Methoxy-2-aminobenzoxazole in 1X Kinase Buffer (with a constant percentage of DMSO).

  • Dilute recombinant human VEGFR-2 enzyme and the peptide substrate in 1X Kinase Buffer to their optimal concentrations.

• Kinase Reaction:

  • In a 96-well white plate, add the following to each well:

    • Test wells: Diluted test compound.

    • Positive control (no inhibitor): Buffer with DMSO.

    • Blank (no enzyme): Buffer with DMSO.

  • Add the diluted VEGFR-2 enzyme to the test and positive control wells. Add buffer to the blank wells.

  • Initiate the reaction by adding a mixture of ATP and the peptide substrate to all wells.

  • Incubate the plate at 30°C for 45-60 minutes.

• Signal Detection:

  • Stop the kinase reaction and measure the remaining ATP by adding a luminescence-based reagent (e.g., Kinase-Glo® MAX).

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence using a microplate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Part 2: Anti-inflammatory Activity Evaluation

The anti-inflammatory potential of 6-Methoxy-2-aminobenzoxazole can be assessed by targeting key enzymes and pathways involved in the inflammatory response, such as COX-2 and the NF-κB signaling pathway.

COX-2 Inhibition Assay

Non-steroidal anti-inflammatory drugs (NSAIDs) often exert their effects by inhibiting COX enzymes. Investigating the selective inhibition of COX-2 over COX-1 is crucial, as COX-1 is involved in normal physiological functions, and its inhibition can lead to undesirable side effects.

Principle: This assay measures the peroxidase activity of the COX enzyme. In the presence of a heme cofactor, COX-2 catalyzes the conversion of arachidonic acid to prostaglandin G₂ (PGG₂). The probe in the assay kit reacts with PGG₂ to produce a fluorescent signal. A COX-2 inhibitor will reduce the production of PGG₂, leading to a decrease in fluorescence.

Experimental Protocol: Fluorometric COX-2 Inhibitor Screening

• Reagent Preparation:

  • Prepare a COX Assay Buffer.

  • Prepare serial dilutions of 6-Methoxy-2-aminobenzoxazole and a known COX-2 inhibitor (e.g., Celecoxib) as a positive control.

  • Reconstitute and dilute human recombinant COX-2 enzyme, the COX probe, and the COX cofactor according to the manufacturer's instructions.

• Assay Procedure:

  • In a 96-well black plate, set up the following wells:

    • Enzyme Control (100% activity): Assay buffer.

    • Inhibitor Control: Positive control inhibitor (e.g., Celecoxib).

    • Test Wells: Dilutions of 6-Methoxy-2-aminobenzoxazole.

  • Add the Reaction Mix (containing assay buffer, COX probe, and COX cofactor) to all wells.

  • Add the diluted COX-2 enzyme to all wells.

  • Initiate the reaction by adding arachidonic acid to all wells.

• Fluorescence Measurement:

  • Immediately measure the fluorescence (Ex/Em = 535/587 nm) in a kinetic mode for 5-10 minutes at 25°C.

• Data Analysis:

  • Calculate the rate of the reaction from the linear portion of the kinetic curve.

  • Determine the percentage of inhibition for each concentration of the test compound.

  • Calculate the IC₅₀ value.

Modulation of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation, and its inhibition is a key therapeutic strategy. The effect of 6-Methoxy-2-aminobenzoxazole on this pathway can be assessed using a reporter gene assay.

NF-κB Signaling Pathway

Caption: Potential Inhibition of the NF-κB Signaling Pathway.

Part 3: Antimicrobial Activity Screening

Benzoxazole derivatives have been reported to possess broad-spectrum antimicrobial activity. A standard broth microdilution assay can be used to determine the Minimum Inhibitory Concentration (MIC) of 6-Methoxy-2-aminobenzoxazole against a panel of clinically relevant bacteria and fungi.

Principle: The broth microdilution method involves challenging microorganisms with serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is defined as the lowest concentration of the compound that prevents visible growth of the microorganism after a defined incubation period.

Recommended Microbial Strains:

• Gram-positive bacteria: Staphylococcus aureus, Bacillus subtilis

• Gram-negative bacteria: Escherichia coli, Pseudomonas aeruginosa

• Fungi: Candida albicans, Aspergillus niger

Experimental Protocol: Broth Microdilution Assay

• Preparation of Inoculum:

  • Culture the microbial strains in an appropriate broth medium overnight.

  • Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria.

• Preparation of Microtiter Plates:

  • In a 96-well plate, add 100 µL of sterile broth to all wells.

  • Add 100 µL of a stock solution of 6-Methoxy-2-aminobenzoxazole (in a suitable solvent like DMSO, diluted in broth) to the first well of a row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the subsequent wells.

• Inoculation and Incubation:

  • Add the standardized microbial inoculum to each well.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plates at 37°C for 18-24 hours for bacteria and at an appropriate temperature for 24-48 hours for fungi.

• Determination of MIC:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.

Data Presentation Summary

Assay	Purpose	Key Parameters Measured	Potential Outcome for Active Compound
MTT Assay	Assess general cytotoxicity	IC₅₀ value	Low IC₅₀ value against cancer cell lines
Annexin V/PI Staining	Determine the mode of cell death	Percentage of apoptotic cells	Increase in the percentage of apoptotic cells
VEGFR-2 Kinase Assay	Identify inhibition of a specific target	IC₅₀ value	Low IC₅₀ value for VEGFR-2 inhibition
COX-2 Inhibition Assay	Evaluate anti-inflammatory potential	IC₅₀ value	Low IC₅₀ value for COX-2 inhibition
Broth Microdilution	Screen for antimicrobial activity	Minimum Inhibitory Concentration (MIC)	Low MIC values against bacteria and/or fungi

Conclusion and Future Directions

This comprehensive guide provides a robust framework for the initial in vitro characterization of 6-Methoxy-2-aminobenzoxazole. The outlined assays will enable researchers to systematically evaluate its potential as an anticancer, anti-inflammatory, or antimicrobial agent. Positive results from these initial screens will warrant further investigation, including more detailed mechanistic studies, in vivo efficacy and toxicity assessments, and structure-activity relationship (SAR) studies to optimize its therapeutic potential. The versatility of the benzoxazole scaffold, combined with the promising biological activities of its derivatives, positions 6-Methoxy-2-aminobenzoxazole as a compelling candidate for further exploration in the quest for novel therapeutic agents.

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Application Notes and Protocols: Molecular Docking Studies of 6-Methoxyl-2-aminobenzoxazol with Target Proteins

Abstract

This document provides a comprehensive guide for conducting molecular docking studies on 6-Methoxyl-2-aminobenzoxazol, a novel derivative of the pharmacologically significant benzoxazole scaffold.[1][2][3][4] Given the nascent state of research on this specific compound, this guide is structured to empower researchers, scientists, and drug development professionals with the foundational knowledge and detailed protocols to investigate its therapeutic potential against a range of protein targets. We will delve into the rationale behind experimental choices, from target selection to the validation of docking results, ensuring a scientifically rigorous approach. The protocols provided are centered around widely accessible and validated software, ensuring reproducibility.

Introduction: The Significance of the Benzoxazole Scaffold and In Silico Screening

The benzoxazole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities.[1][3][5] Derivatives of this heterocyclic molecule have been reported to exhibit anticancer, antimicrobial, anti-inflammatory, and anti-HIV properties, among others.[1][2][4] This diverse pharmacological profile makes the benzoxazole core a fertile ground for the development of novel therapeutics. 6-Methoxyl-2-aminobenzoxazol, as a new entrant in this family, warrants investigation to unlock its potential biological activities.

Molecular docking is a powerful and indispensable computational tool in modern drug discovery.[6][7] It predicts the preferred orientation of a ligand when bound to a protein target, providing critical insights into the binding mode and affinity.[8][9] This in silico approach allows for the rapid and cost-effective screening of virtual compound libraries against specific biological targets, helping to prioritize candidates for further experimental validation.

This guide will use 6-Methoxyl-2-aminobenzoxazol as a case study to illustrate a robust molecular docking workflow. We will explore its potential interactions with two representative protein targets, reflecting the known activities of the benzoxazole class: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) for anticancer applications[10] and DNA Gyrase Subunit B for antibacterial investigations.[11]

Foundational Concepts and Workflow Overview

A successful molecular docking study is more than just generating a binding score; it's a multi-step process where each stage is critical for the reliability of the final results. The workflow can be broadly categorized into four key phases: Preparation, Docking, Analysis, and Validation.

Caption: A generalized workflow for molecular docking studies.

Detailed Protocols

This section provides step-by-step protocols for a molecular docking study of 6-Methoxyl-2-aminobenzoxazol. We will use UCSF Chimera for molecule preparation and visualization[12][13], and AutoDock Vina for the docking calculations.[14]

Ligand Preparation Protocol

Accurate 3D representation of the ligand is crucial for successful docking.

• 2D Structure Generation: Draw the 2D structure of 6-Methoxyl-2-aminobenzoxazol using chemical drawing software such as ChemDraw or Marvin Sketch.

• 3D Conversion and Energy Minimization:

  • Import the 2D structure into a molecular modeling program like UCSF Chimera.

  • Add hydrogens to the structure. In Chimera, this can be done via Tools > Structure Editing > Add Hydrogens.[15]

  • Assign partial charges to the atoms. In Chimera, use Tools > Structure Editing > Add Charge.[15]

  • Perform energy minimization to obtain a low-energy 3D conformation. This can be done in Chimera using the Minimize Structure tool.

• File Format Conversion: Save the prepared ligand in the .pdbqt format required by AutoDock Vina.[16] This can be done directly in Chimera or using AutoDock Tools (ADT).[17]

Protein Preparation Protocol

The quality of the protein structure directly impacts the docking results.

• Target Selection and Retrieval:

  • VEGFR-2 (Anticancer Target): A suitable crystal structure is PDB ID: 1YWN.[10]

  • DNA Gyrase Subunit B (Antibacterial Target): A relevant structure is PDB ID: 5L3J.

  • Download the desired PDB file from the RCSB Protein Data Bank (]">www.rcsb.org).[18]

• Protein Cleanup:

  • Open the PDB file in UCSF Chimera or PyMOL.[19][20]

  • Remove all non-essential molecules, including water, co-solvents, and any co-crystallized ligands.[18] This is critical to ensure the ligand docks into an empty binding site.

  • If the protein is a multimer, retain only the chain(s) that form the binding site of interest.[21]

• Adding Hydrogens and Charges:

  • Add polar hydrogens to the protein structure.[18]

  • Assign Gasteiger charges to the protein atoms.[10] These steps ensure correct electrostatic and hydrogen bonding interactions are calculated.

• Final File Preparation: Save the cleaned and prepared protein structure in the .pdbqt format for use with AutoDock Vina.[18]

Molecular Docking Protocol using AutoDock Vina

• Grid Box Definition:

  • The grid box defines the three-dimensional space where Vina will search for binding poses.[17]

  • If the binding site is known (e.g., from a co-crystallized ligand), center the grid box on this site.[22] The size of the box should be large enough to accommodate the ligand and allow for rotational and translational movements.

  • In UCSF Chimera, the AutoDock Vina tool provides a graphical interface to define the grid box.[13]

• Configuration File: Create a configuration text file (conf.txt) that specifies the paths to the prepared protein and ligand files, the coordinates of the grid box center, and the dimensions of the grid box.[23]

• Running the Docking Simulation: Execute AutoDock Vina from the command line, providing the configuration file as input.[24] The command is typically: vina --config conf.txt --log log.txt.

• Output Files: Vina will generate an output file containing the predicted binding poses of the ligand, ranked by their binding affinity scores, and a log file with the scores for each pose.[14]

Analysis and Interpretation of Results

Interpreting docking results requires a multi-faceted approach, considering not just the docking score but also the binding pose and the nature of the interactions.

Binding Affinity (Docking Score)

The docking score, reported in kcal/mol, is an estimate of the binding free energy.[8][9] A more negative value indicates a stronger predicted binding affinity.[25]

• Strong Binders: Generally, scores below -10 kcal/mol suggest strong interactions.[26]

• Moderate Binders: Scores between -7 and -9 kcal/mol indicate moderate interactions.[26]

• Weak Binders: Scores less negative than -7 kcal/mol suggest weaker binding.

It is crucial to compare the docking score of the test ligand to that of a known inhibitor or the native ligand if available.[9]

Table 1: Hypothetical Docking Results for 6-Methoxyl-2-aminobenzoxazol

Target Protein	PDB ID	Best Docking Score (kcal/mol)	Key Interacting Residues (Hypothetical)
VEGFR-2	1YWN	-9.2	Cys919, Asp1046, Glu885
DNA Gyrase B	5L3J	-8.5	Asp73, Asn46, Ile78

Visualization of Binding Poses and Interactions

Visual inspection of the docked poses is essential to understand how the ligand fits into the binding pocket.[25]

• Software: Use visualization tools like PyMOL, UCSF Chimera, or Discovery Studio Visualizer to analyze the output files.[7][27][28]

• Key Interactions: Identify crucial non-covalent interactions:

  • Hydrogen Bonds: These are strong directional interactions critical for binding specificity.

  • Hydrophobic Interactions: Interactions between non-polar regions of the ligand and protein.

  • π-π Stacking: Interactions between aromatic rings.

  • Electrostatic Interactions: Attraction or repulsion between charged groups.

Tools like PDBsum and LigPlot can be used to generate 2D diagrams of these interactions for clearer representation.[29][30][31][32]

Caption: Hypothetical interactions of the ligand with VEGFR-2.

Trustworthiness and Validation of the Protocol

The reliability of a molecular docking study hinges on the validation of the docking protocol.[33]

Protocol Validation via Re-docking

The most common method for validating a docking protocol is to re-dock the co-crystallized (native) ligand into the protein's binding site.[34]

• Extract the Native Ligand: From the original PDB file, save the coordinates of the native ligand into a separate file.

• Prepare the Apo Protein: Prepare the protein as described in section 3.2, ensuring the binding site is empty.

• Dock the Native Ligand: Perform the docking protocol (section 3.3) using the extracted native ligand.

• Calculate RMSD: Superimpose the top-ranked docked pose of the native ligand with its original crystallographic pose and calculate the Root Mean Square Deviation (RMSD) for the heavy atoms.[33]

An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[35][36]

Table 2: Docking Protocol Validation Data

Target Protein	PDB ID	Native Ligand	Re-docking RMSD (Å)	Validation Outcome
VEGFR-2	1YWN	Furo[2,3-d]pyrimidine derivative	1.25	Successful
DNA Gyrase B	5L3J	Novobiocin analog	1.48	Successful

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous workflow for conducting molecular docking studies on the novel compound 6-Methoxyl-2-aminobenzoxazol. By following these detailed protocols, researchers can generate reliable hypotheses about its potential protein targets and binding modes. The hypothetical results presented suggest that this compound may exhibit promising interactions with both anticancer and antibacterial targets, warranting further investigation.

The findings from these in silico studies should serve as a foundation for subsequent experimental validation, including enzymatic assays, binding affinity measurements (e.g., ITC or SPR), and cell-based assays. The synergy between computational predictions and experimental validation is paramount in accelerating the journey of a novel compound from a virtual hit to a potential therapeutic lead.

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Application Notes and Protocols: Synthesis of 6-Methoxy-2-aminobenzoxazole Derivatives for Structure-Activity Relationship Studies

Introduction: The Therapeutic Potential of the Benzoxazole Scaffold

The benzoxazole core is a privileged heterocyclic scaffold in medicinal chemistry, forming the structural basis of numerous compounds with a wide spectrum of biological activities.[1][2] These derivatives have garnered significant attention from researchers and drug development professionals due to their demonstrated efficacy as antimicrobial, antiviral, anti-inflammatory, analgesic, and anticancer agents.[2][3][4] The versatility of the benzoxazole ring system, coupled with its ability to interact with various biological targets, makes it a fertile ground for the development of novel therapeutics.[2]

Structure-activity relationship (SAR) studies are fundamental to the process of drug discovery, providing critical insights into how the chemical structure of a molecule influences its biological activity. By systematically modifying the substituents on a core scaffold like 6-methoxy-2-aminobenzoxazole, researchers can elucidate the key molecular features required for potent and selective interaction with a biological target. This iterative process of synthesis and biological evaluation is essential for optimizing lead compounds into viable drug candidates.

This technical guide provides a comprehensive overview of the synthesis of 6-methoxy-2-aminobenzoxazole derivatives, tailored for researchers engaged in SAR studies. We will delve into established and modern synthetic methodologies, present detailed experimental protocols, and discuss the principles of purification and structural characterization. Furthermore, we will explore the framework for conducting SAR studies with this promising class of compounds.

Synthetic Strategies for 2-Aminobenzoxazole Derivatives

The construction of the 2-aminobenzoxazole core typically originates from o-aminophenols. The classical and most direct approach involves the cyclization of an appropriately substituted o-aminophenol with a cyanating agent. While historically, the highly toxic cyanogen bromide (BrCN) was frequently employed, contemporary methods prioritize the use of safer and more efficient reagents.[5][6]

A notable modern alternative is the use of N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) as a non-hazardous electrophilic cyanating agent.[5][6] This reagent, in the presence of a Lewis acid, facilitates the efficient synthesis of 2-aminobenzoxazoles. Another elegant and increasingly popular strategy is the Smiles rearrangement, which allows for the intramolecular amination of benzoxazole-2-thiol derivatives.[5]

The general synthetic workflow for producing a library of 6-methoxy-2-aminobenzoxazole derivatives for SAR studies is depicted below.

Caption: General workflow for the synthesis and evaluation of 6-methoxy-2-aminobenzoxazole derivatives.

Detailed Experimental Protocols

Protocol 1: Synthesis of 6-Methoxy-2-aminobenzoxazole (Core Scaffold)

This protocol describes a modern and safer approach to the synthesis of the core scaffold using N-cyano-N-phenyl-p-toluenesulfonamide (NCTS).

Materials:

• 4-Methoxy-2-aminophenol

• N-cyano-N-phenyl-p-toluenesulfonamide (NCTS)

• Boron trifluoride diethyl etherate (BF₃·Et₂O)

• 1,4-Dioxane (anhydrous)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• To a solution of 4-methoxy-2-aminophenol (1.0 eq) and NCTS (1.5 eq) in anhydrous 1,4-dioxane, add BF₃·Et₂O (2.0 eq) dropwise at room temperature under an inert atmosphere.[5]

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford pure 6-methoxy-2-aminobenzoxazole.

Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods.

• ¹H NMR (DMSO-d₆): Signals corresponding to the aromatic protons and the amine protons are expected. The methoxy group should appear as a singlet around 3.7-3.9 ppm.

• ¹³C NMR (DMSO-d₆): Resonances for the aromatic carbons, the methoxy carbon, and the C2 carbon of the benzoxazole ring are anticipated.

• Mass Spectrometry (ESI-MS): The molecular ion peak corresponding to the calculated mass of 6-methoxy-2-aminobenzoxazole should be observed.

Protocol 2: Synthesis of N-Aryl-6-methoxy-2-aminobenzoxazole Derivatives

This protocol outlines the N-arylation of the core scaffold to generate a library of derivatives for SAR studies.

Materials:

• 6-Methoxy-2-aminobenzoxazole

• Various substituted aryl halides (e.g., aryl bromides, iodides)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., Xantphos)

• Base (e.g., Cs₂CO₃)

• Anhydrous toluene or dioxane

Procedure:

• In a reaction vessel, combine 6-methoxy-2-aminobenzoxazole (1.0 eq), the desired aryl halide (1.2 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.1 eq), and Cs₂CO₃ (2.0 eq).

• Add anhydrous toluene or dioxane and degas the mixture.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) under an inert atmosphere until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature and filter through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-aryl-6-methoxy-2-aminobenzoxazole derivative.

Purification and Characterization of Derivatives: Each synthesized derivative should be purified to >95% purity as determined by HPLC. Structural confirmation should be performed using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). Recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be employed for further purification if necessary.[1]

Structure-Activity Relationship (SAR) Studies

Once a library of 6-methoxy-2-aminobenzoxazole derivatives has been synthesized and characterized, the next critical step is to evaluate their biological activity. The specific assay will depend on the therapeutic target of interest. For example, if the target is a protein kinase, an in vitro kinase inhibition assay would be appropriate.[7]

The goal of the SAR study is to correlate specific structural modifications with changes in biological potency (e.g., IC₅₀ or EC₅₀ values).

Key Areas for SAR Exploration:

• Substitution on the N-Aryl Ring: Investigate the effect of electron-donating and electron-withdrawing groups at the ortho, meta, and para positions of the N-aryl substituent.

• Nature of the Linker: If a linker is introduced between the 2-amino group and the aryl ring, its length and flexibility can be varied.

• Modifications to the Benzoxazole Core: While this guide focuses on the 6-methoxy scaffold, substitutions at other positions on the benzoxazole ring can also be explored.

Data Presentation for SAR Analysis: The results of the SAR study should be presented in a clear and concise tabular format to facilitate analysis.

Table 1: Example SAR Data for 6-Methoxy-2-(arylamino)benzoxazole Derivatives as Kinase Inhibitors

Compound ID	R (Substitution on N-Aryl Ring)	Kinase Inhibition IC₅₀ (nM)
1a	H	520
1b	4-Cl	150
1c	4-OCH₃	800
1d	3-CF₃	85
1e	2-F	210

SAR Diagram: A diagram illustrating the key findings of the SAR study can be a powerful visualization tool.

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Application Note: A Detailed Experimental Protocol for the Smiles Rearrangement in the Synthesis of N-Substituted 2-Aminobenzoxazoles

Introduction: The Strategic Value of the Smiles Rearrangement in Heterocyclic Chemistry

The synthesis of heterocyclic compounds, particularly those containing nitrogen and oxygen, is a cornerstone of medicinal chemistry and materials science. Among these, the benzoxazole scaffold is of paramount importance, featuring in numerous pharmacologically active agents.[1] Traditional methods for synthesizing substituted benzoxazoles often suffer from drawbacks such as the use of highly toxic reagents like cyanogen bromide, the need for transition metal catalysts, or harsh reaction conditions.[2][3]

The Smiles rearrangement, a powerful intramolecular nucleophilic aromatic substitution (SNAr) reaction, offers an elegant and efficient alternative.[4][5] This rearrangement allows for the formation of a new C-N or C-O bond by migrating an aryl group from a heteroatom to a nucleophilic center within the same molecule.[4] In the context of benzoxazole synthesis, a particularly effective strategy involves a one-pot amination of benzoxazole-2-thiol mediated by an acyl chloride, which proceeds via an intramolecular Smiles rearrangement.[6][7] This approach is notable for its operational simplicity, broad substrate scope, relatively mild and metal-free conditions, and the use of readily available starting materials, making it a highly attractive method for drug development and research professionals.[6]

This application note provides a detailed, field-proven protocol for the synthesis of N-substituted 2-aminobenzoxazoles utilizing the Smiles rearrangement. It delves into the mechanistic underpinnings of the reaction, explains the rationale behind key experimental choices, and offers insights into the reaction's scope and potential troubleshooting.

Reaction Mechanism: A Stepwise Look at the Transformation

The synthesis of N-substituted 2-aminobenzoxazoles from benzoxazole-2-thiol via the Smiles rearrangement is a sophisticated cascade reaction. The generally accepted mechanism proceeds through three key stages, as depicted below.[6][7]

• Initial Acylation and Amine Addition: The reaction is initiated by the reaction of benzoxazole-2-thiol with an activating agent, such as chloroacetyl chloride, in the presence of a base and the desired amine. The amine reacts with chloroacetyl chloride to form a 2-chloro-N-substituted acetamide intermediate.

• S-Alkylation: The benzoxazole-2-thiol, deprotonated by the base, acts as a nucleophile, attacking the 2-chloro-N-substituted acetamide to form an S-alkylated intermediate.

• Intramolecular SNAr (Smiles Rearrangement): This is the crucial rearrangement step. The nitrogen atom of the amide attacks the C2 carbon of the benzoxazole ring in an intramolecular SNAr fashion. This forms a transient, spirocyclic Meisenheimer-like intermediate.[5]

• Ring Opening and Rearomatization: The C-S bond in the spirocyclic intermediate cleaves, leading to the opening of the thiazole portion of the intermediate.

• Hydrolysis and Cyclization: Subsequent alkaline hydrolysis of the amide moiety, facilitated by the base, followed by intramolecular cyclization, leads to the formation of the final N-substituted 2-aminobenzoxazole product and rearomatization of the ring system.[6][7]

Caption: The reaction mechanism for the synthesis of N-substituted 2-aminobenzoxazoles via the Smiles rearrangement.

Experimental Protocol: A Self-Validating System

This protocol is based on the optimized conditions reported by Tofik et al. for the one-pot amination of benzoxazole-2-thiol.[6] The choice of reagents and conditions is critical for the success of the rearrangement over potential side reactions.

Causality Behind Experimental Choices:

• Base Selection: Cesium carbonate (Cs₂CO₃) has been identified as the optimal base for this transformation. Weaker bases often result in incomplete reactions or favor the formation of simple substitution products without rearrangement. Stronger bases like sodium hydride (NaH) can also be less effective.[6] The superiority of Cs₂CO₃ is likely due to its sufficient basicity to facilitate the necessary deprotonations and its role in promoting the final hydrolysis step, while its solubility in the reaction medium also plays a key role.

• Solvent Selection: N,N-Dimethylacetamide (N,N-DMA) is the preferred solvent. Other polar aprotic solvents like DMF can also be used, but N,N-DMA often provides better conversions.[6] The high boiling point of N,N-DMA allows for the necessary reaction temperatures to be reached, and its polar nature helps to solvate the ionic intermediates formed during the reaction.

• Activating Agent: Chloroacetyl chloride serves to create the necessary electrophilic site for the initial S-alkylation and provides the tether for the subsequent intramolecular rearrangement.

Materials and Equipment:

• Benzoxazole-2-thiol

• Substituted amine (e.g., aniline, cyclohexylamine)

• Chloroacetyl chloride

• Cesium Carbonate (Cs₂CO₃), anhydrous

• N,N-Dimethylacetamide (N,N-DMA), anhydrous

• Round-bottom flask equipped with a magnetic stir bar and reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle or oil bath with temperature control

• Standard laboratory glassware for work-up and purification

• Silica gel for column chromatography

• Ethyl acetate (EtOAc) and Hexanes for chromatography

Safety Precautions:

• Chloroacetyl chloride is highly corrosive and lachrymatory. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• N,N-DMA is a combustible liquid and a potential reproductive toxin. Avoid inhalation and skin contact.

• The reaction should be conducted under an inert atmosphere to prevent moisture from interfering with the reaction.

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add benzoxazole-2-thiol (1.0 equiv.), the desired amine (1.0 equiv.), and anhydrous cesium carbonate (Cs₂CO₃, 3.2 equiv.).

• Solvent Addition: Add anhydrous N,N-Dimethylacetamide (N,N-DMA) to the flask (to achieve a concentration of approximately 0.1 M with respect to the benzoxazole-2-thiol).

• Addition of Activating Agent: While stirring the suspension, slowly add chloroacetyl chloride (1.2 equiv.) dropwise to the reaction mixture at room temperature.

• Reaction: Heat the reaction mixture to 160 °C and stir vigorously for 4-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Note that reaction times may vary depending on the amine used; sterically hindered amines may require longer reaction times.[6]

• Work-up: After the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Dilute the reaction mixture with water and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude residue is then purified by silica gel column chromatography using a gradient of hexanes and ethyl acetate to afford the pure N-substituted 2-aminobenzoxazole.

Caption: A visual representation of the experimental workflow for the synthesis of N-substituted 2-aminobenzoxazoles.

Data Presentation: Substrate Scope and Yields

The efficiency of the Smiles rearrangement is influenced by the nature of the amine nucleophile. Aromatic and primary aliphatic amines generally provide good to excellent yields. However, sterically hindered amines can significantly reduce the reaction yield.[6]

Entry	Amine	Product	Reaction Time (h)	Yield (%)
1	Aniline	N-phenyl-1,3-benzoxazol-2-amine	8	71[6]
2	4-Fluoroaniline	N-(4-fluorophenyl)-1,3-benzoxazol-2-amine	4	83[6]
3	Benzylamine	N-benzyl-1,3-benzoxazol-2-amine	4	75[6]
4	Cyclohexylamine	N-cyclohexyl-1,3-benzoxazol-2-amine	4	65[6]
5	Ethanolamine	2-(benzo[d]oxazol-2-ylamino)ethan-1-ol	4	58[6]
6	tert-Butylamine	N-(tert-butyl)-1,3-benzoxazol-2-amine	4	32[6]
7	Morpholine	4-(benzo[d]oxazol-2-yl)morpholine	4	25[6]
8	Diethylamine	N,N-diethyl-1,3-benzoxazol-2-amine	-	Failed[6]

Troubleshooting and Key Insights

• Side Product Formation: A potential side reaction is the formation of a disulfide dimer of the starting benzoxazole-2-thiol, which can occur if an excess of base is used or under certain conditions.[8] Adhering to the recommended stoichiometry is crucial.

• Low Yield with Sterically Hindered Amines: As shown in the table, bulky amines like tert-butylamine give significantly lower yields, and very hindered secondary amines like diethylamine may fail to react altogether.[6] This is a known limitation of the reaction, and alternative synthetic routes may be necessary for such substrates.

• Incomplete Reaction: If the reaction stalls, ensure that all reagents and the solvent are anhydrous, as moisture can interfere with the reaction. A slight extension of the reaction time or a marginal increase in temperature could also be beneficial, but should be done with care to avoid decomposition.

Conclusion

The Smiles rearrangement offers a robust and versatile platform for the synthesis of N-substituted 2-aminobenzoxazoles. This protocol, centered on a one-pot reaction of benzoxazole-2-thiol with various amines, provides a metal-free, operationally simple, and scalable method for accessing these valuable heterocyclic motifs. By understanding the underlying mechanism and the critical parameters that govern the reaction's success, researchers can effectively leverage this powerful transformation in their synthetic endeavors, accelerating the discovery and development of new chemical entities.

References

• Šlachtová, V., Chása, J., & Brulíková, L. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(21), 19304–19313. [Link]

• Šlachtová, V., Chása, J., & Brulíková, L. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. National Center for Biotechnology Information. [Link]

• Šlachtová, V., Chása, J., & Brulíková, L. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ResearchGate. [Link]

• Sipos, G. (2019). Radical Smiles Rearrangement: An Update. National Center for Biotechnology Information. [Link]

• Šlachtová, V., Chása, J., & Brulíková, L. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ResearchGate. [Link]

• Greaney, M. F. (2018). Modern Aspects of the Smiles Rearrangement. The University of Manchester. [Link]

• Xia, S., Wang, L.-Y., Zuo, H., & Li, Z.-B. (2013). Smiles Rearrangement in Synthetic Chemistry. ResearchGate. [Link]

• Li, J., & Wang, L. (2016). Elucidation of the Mechanism for the S–N-type Smiles Rearrangement on Pyridine Rings. ResearchGate. [Link]

• Various Authors. (n.d.). The Smiles and Related Rearrangements of Aromatic Systems. ResearchGate. [Link]

• Bennehalli, B., et al. (2018). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences. [Link]

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• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing reaction conditions for benzoxazole synthesis (temperature, solvent, catalyst)

Technical Support Center: Optimizing Benzoxazole Synthesis

From the Desk of the Senior Application Scientist

Welcome to the technical support center for benzoxazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. Benzoxazoles are prevalent in pharmacologically active compounds, making their efficient synthesis a critical task in drug discovery and development.[1][2] However, optimizing the reaction conditions to achieve high yields and purity can be challenging.

This document moves beyond simple protocols to provide in-depth, field-proven insights in a question-and-answer format. We will explore the causality behind experimental choices and offer robust troubleshooting strategies to address common issues encountered in the lab.

Part 1: Frequently Asked Questions - Mastering the Core Parameters

This section addresses fundamental questions about the key variables in benzoxazole synthesis, providing the foundational knowledge needed for effective optimization.

Q1: How does reaction temperature critically influence benzoxazole synthesis, and what is a sound optimization strategy?

Reaction temperature is arguably one of the most critical parameters, as it directly provides the activation energy for the key intramolecular cyclization and dehydration steps.[3]

• Causality: The initial condensation of a 2-aminophenol with an aldehyde or carboxylic acid can often occur at lower temperatures, but the subsequent ring-closing step to form the benzoxazole ring is typically the rate-limiting and most energy-intensive step.[4] Insufficient temperature can lead to reactions stalling at the intermediate stage (e.g., the Schiff base).[3][5] Conversely, excessively high temperatures can lead to the degradation of starting materials or the final product, or promote the formation of polymeric side products.[3][5]

• Optimization Strategy: A systematic approach is best. Start with conditions reported in the literature for similar substrates. If the reaction is sluggish or stalls (as monitored by TLC), incrementally increase the temperature in 10-20°C intervals. For example, some protocols using nanoparticle catalysts find 70°C to be optimal, while others may require 130°C or higher, especially for solvent-free conditions.[3][6] Microwave-assisted synthesis can employ temperatures between 150-200°C for very short reaction times.[4][7]

Q2: What are the key considerations when selecting a solvent?

The solvent does more than just dissolve the reactants; it influences reaction rates, stability of intermediates, and in some cases, the reaction pathway itself.

• Polarity: Polar aprotic solvents like DMF, DMSO, and acetonitrile are frequently used because they can stabilize charged intermediates that may form during the cyclization process.[8]

• Protic vs. Aprotic: Protic solvents (e.g., ethanol, water) can participate in hydrogen bonding. This can be beneficial by activating carbonyl groups towards nucleophilic attack, but it can also potentially hinder base-catalyzed steps.[8] The choice depends on the specific mechanism of your transformation.

• "Green" and Solvent-Free Options: There is a strong trend towards more environmentally friendly methods. Ethanol and water have been used successfully as green solvent alternatives.[3][8] Furthermore, many modern protocols, particularly those using microwave irradiation or mechanical grinding, proceed under solvent-free conditions, which can lead to faster reactions and simpler workups.[6][7][8]

A summary of commonly used solvents and their properties is provided below.

Table 1: Solvent Selection Guide for Benzoxazole Synthesis

Solvent Class	Example(s)	Key Characteristics & Use Cases	Citations
Polar Aprotic	DMF, DMSO, Acetonitrile	Good for stabilizing charged intermediates and transition states. Widely applicable.	[8]
Chlorinated	Dichloromethane (DCM)	Moderately polar, useful for reactions at lower temperatures.	[8]
Polar Protic	Ethanol, Water	"Green" alternatives; can facilitate proton transfer steps.	[3][8]
High-Boiling Aromatic	Toluene, Xylene	Useful for reactions requiring high temperatures under conventional heating.	[9][10]

| None (Solvent-Free) | N/A | Environmentally friendly, often used with microwave or grinding. Reduces work-up complexity. |[6][8] |

Q3: What is the role of a catalyst in benzoxazole formation, and how do I choose the right one?

A catalyst's primary role is to lower the activation energy of the rate-determining step, which is typically the cyclization/dehydration. The choice of catalyst is highly dependent on the starting materials.

• Mechanism of Action:

  • Brønsted or Lewis Acids: When starting from aldehydes or carboxylic acids, acid catalysts are common.[11] They activate the carbonyl group toward nucleophilic attack by the amino group of the 2-aminophenol. Examples include methanesulfonic acid, samarium triflate, and various solid-supported acids like Indion 190 resin.[12][13][14]

  • Transition Metals: Catalysts based on copper, palladium, and ruthenium are used for different synthetic routes, such as those involving cross-coupling reactions or acceptorless dehydrogenative coupling from alcohols.[9][12][14]

• Choosing a Catalyst:

  • Consult the Literature: The best starting point is to find a catalyst system that has been proven effective for the specific reaction class you are performing (e.g., 2-aminophenol + aldehyde).

  • Consider Homogeneous vs. Heterogeneous: Homogeneous catalysts are dissolved in the reaction mixture, while heterogeneous catalysts (e.g., reagents on a solid support like silica or nanoparticles) are in a different phase.[12][15] Heterogeneous catalysts are often preferred as they can be easily filtered off and potentially recycled, simplifying purification.[6][15]

  • Optimize Loading: Do not assume more catalyst is better. Catalyst loading should be optimized; often, a small increase from a suboptimal level can dramatically improve yields, but excessive amounts can sometimes promote side reactions.[3][5]

Part 2: Troubleshooting Guide - From Low Yields to Purification Headaches

This section is formatted to directly address specific issues you may encounter during your experiments.

Issue 1: My reaction is resulting in a very low yield or no product at all.

This is a common but solvable problem. A systematic check of key parameters is the most effective approach.

Troubleshooting Decision Tree for Low Yield

Caption: Troubleshooting workflow for low yields in benzoxazole synthesis.

• Purity of Starting Materials: This is the first and most critical check. Impurities in your 2-aminophenol or carbonyl compound can poison catalysts or participate in side reactions.[5][16]

• Reaction Conditions:

  • Temperature: As discussed, the temperature may be too low for the cyclization to occur efficiently.[6]

  • Time: The reaction may simply not have run long enough. Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[3]

• Catalyst Activity: If using a catalyst, ensure it is active. Some catalysts are sensitive to air and moisture and may require activation or handling under an inert atmosphere.[5][16]

Issue 2: My TLC analysis shows significant starting material remaining, even after a long reaction time. The reaction seems to have stalled.

A stalled reaction indicates that the conditions are no longer productive.

• Possible Causes & Solutions:

  • Catalyst Deactivation: This is a primary suspect. The catalyst may have degraded over the course of the reaction. Adding a fresh portion of the catalyst can sometimes restart the reaction.[16]

  • Insufficient Energy: The reaction may have reached an equilibrium state at the current temperature. Incrementally increasing the reaction temperature can often provide the necessary energy to push the reaction to completion.[16]

  • Stoichiometry: Ensure the molar ratios of your reactants are correct. In some cases, using a slight excess of one reactant can help drive the reaction to completion.[16]

Issue 3: I am observing a significant amount of a major byproduct, which I suspect is the Schiff base intermediate.

The formation of a stable Schiff base (from the condensation of a 2-aminophenol and an aldehyde) is a classic issue where the intermediate forms readily but fails to cyclize.[3][5]

• How to Promote Cyclization:

  • Increase Temperature: This is the most common solution. The cyclization step has a higher activation energy than the initial Schiff base formation, and higher temperatures will favor the formation of the final benzoxazole product.[3]

  • Change Catalyst: A more effective Lewis or Brønsted acid catalyst can better promote the intramolecular ring-closing reaction.[3]

  • Add an Oxidant: In some protocols, the final step is an oxidative aromatization. The presence of an oxidant (even air can suffice in some cases) is necessary to convert the cyclized intermediate (a benzoxazoline) to the final benzoxazole.[10]

Issue 4: My product seems pure by TLC, but I'm losing a significant amount during purification.

Product loss during workup and purification can undo an otherwise successful reaction.

• Effective Purification Strategies:

  • Recrystallization: This is an excellent method for obtaining highly pure crystalline solids. A common technique is to dissolve the crude product in a hot solvent (like ethyl acetate or an acetone/acetonitrile mixture) and allow it to cool slowly.[17][18] Washing the filtered solid with a cold solvent, such as ethanol, can remove soluble impurities.[3]

  • Column Chromatography: For non-crystalline products or mixtures that are difficult to separate by recrystallization, silica gel column chromatography is a powerful tool.[4] Careful selection of the eluent system is crucial to achieve good separation without excessive product loss on the column.

  • Simple Washing: Do not underestimate simple workup steps. Washing the crude reaction mixture with water or a saturated bicarbonate solution can remove acid catalysts and water-soluble byproducts before further purification.[4]

Part 3: Experimental Protocols & Comparative Data

While every synthesis must be optimized for its specific substrates, the following generalized protocols provide a solid starting point.

Generalized Experimental Protocol: One-Pot Synthesis from 2-Aminophenol and an Aldehyde

This protocol is based on common methodologies and should be adapted as needed.[6][15]

Experimental Workflow

Caption: Experimental workflow for a typical one-pot benzoxazole synthesis.

• Reaction Setup: To a reaction vessel, add the 2-aminophenol (1.0 mmol), the desired aldehyde (1.0 mmol), and the chosen catalyst (e.g., 1-10 mol%).

• Solvent Addition: Add the selected solvent or proceed under solvent-free conditions.

• Heating and Monitoring: Heat the reaction mixture to the optimized temperature (e.g., 70-130°C) with vigorous stirring.[15] Monitor the disappearance of the starting materials by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a solid catalyst was used, it can be removed by filtration.[6]

• Purification: The crude product can be purified by washing with a cold solvent (like ethanol), recrystallization, or silica gel column chromatography to afford the pure benzoxazole.[3][6]

Comparative Data: The Impact of Catalysts and Conditions

The following table summarizes results from various studies, illustrating how the choice of catalyst and conditions can affect reaction outcomes for the synthesis of 2-phenylbenzoxazole from 2-aminophenol and benzaldehyde.

Table 2: Comparison of Catalytic Systems for 2-Phenylbenzoxazole Synthesis

Catalyst System	Solvent	Temperature (°C)	Time	Yield (%)	Citations
Brønsted Acidic Ionic Liquid Gel (1 mol%)	Solvent-Free	130	5 h	98	[6]
LAIL@MNP (magnetic nanoparticle)	Solvent-Free (Ultrasound)	70	30 min	82	[15]
TiO₂–ZrO₂	Acetonitrile	60	15-25 min	83-93	[10]
Samarium Triflate [Sm(OTf)₃]	Water	Ambient	-	Good	[12][14]
KCN/MWCNT (ultrasound)	-	-	-	Good	[12]

| Palladium-supported Nanocatalyst | DMF | 80 | 18 h | 83-95 |[10] |

Part 4: Mechanistic Overview

Understanding the reaction pathway is key to effective troubleshooting. The most common route from a 2-aminophenol and an aldehyde involves the formation of a Schiff base, followed by cyclization and oxidation/dehydration.

Simplified Reaction Pathway

Caption: Simplified reaction pathway for benzoxazole synthesis.

This guide provides a framework for the rational design and optimization of your benzoxazole synthesis. By understanding the function of each reaction component and employing a systematic approach to troubleshooting, you can significantly improve the efficiency and success of your experimental work.

References

• A Review on Various Synthetic Methods of Benzoxazole Moiety. (n.d.). ResearchGate. Retrieved December 30, 2025, from [Link]

• A general mechanism for benzoxazole synthesis. (n.d.). ResearchGate. Retrieved December 30, 2025, from [Link]

• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). Journal of Drug Delivery and Therapeutics, 15(3), 136-145. [Link]

• The Biosynthesis of the Benzoxazole in Nataxazole Proceeds via an Unstable Ester and has Synthetic Utility. (2020). Angewandte Chemie International Edition, 59(15), 6054-6058. [Link]

• One-Pot Synthesis of 2-Substituted Benzoxazoles Directly from Carboxylic Acids. (n.d.). ResearchGate. Retrieved December 30, 2025, from [Link]

• Benzoxazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved December 30, 2025, from [Link]

• Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. (2019). ACS Omega, 4(1), 1965-1973. [Link]

• Synthesis of some benzoxazole derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved December 30, 2025, from [Link]

• Review of synthesis process of benzoxazole and benzothiazole derivatives. (2024). SN Applied Sciences, 6(5), 123. [Link]

• Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. (2019). ACS Omega, 4(1), 1965-1973. [Link]

• Ruthenium-Catalyzed Synthesis of Benzoxazoles Using Acceptorless Dehydrogenative Coupling Reaction of Primary Alcohols with 2-Aminophenol under Heterogeneous Conditions. (2014). ACS Catalysis, 4(5), 1438-1444. [Link]

• Benzoxazoles. (2018). World Journal of Pharmaceutical Sciences, 6(10), 17-24. [Link]

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. (2019). Molecules, 24(18), 3246. [Link]

• Full article: Review of synthesis process of benzoxazole and benzothiazole derivatives. (2024). SN Applied Sciences, 6(5), 123. [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. (2023). RSC Advances, 13(36), 25356-25386. [Link]

• A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. (2021). Scientific Reports, 11(1), 21590. [Link]

• Process for the purification of substituted benzoxazole compounds. (2006).

• “GREEN SYNTHESIS OF BENZOXAZOLE DERIVATIES AND THEIR CHARACTERIZATION”. (2017). JETIR. [Link]

• Methods for the Direct Synthesis of Benzoxazoles from Halogenated Nitriles in Alcoholic Solvents. (2013). ACS Sustainable Chemistry & Engineering, 1(5), 533-537. [Link]

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. (2019). MDPI. [Link]

• Design, synthesis and evaluation of 2-aryl benzoxazoles as promising hit for the A2A receptor. (2016). Bioorganic & Medicinal Chemistry Letters, 26(15), 3624-3628. [Link]

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Minimizing side product formation in the synthesis of 2-aminobenzoxazoles

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Side Product Formation

Welcome to the technical support center for the synthesis of 2-aminobenzoxazoles. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this important heterocyclic scaffold. As Senior Application Scientists, we understand that minimizing side product formation is critical for achieving high yields and simplifying purification. This resource combines mechanistic insights with practical, field-tested solutions to help you navigate common synthetic challenges.

Section 1: Understanding the Landscape of 2-Aminobenzoxazole Synthesis

The 2-aminobenzoxazole core is a privileged structure in medicinal chemistry and materials science.[1][2][3] Its synthesis, while conceptually straightforward, can be plagued by side reactions that lower yields and complicate downstream processing. The most common synthetic routes involve the cyclization of a 2-aminophenol derivative with a cyanating agent or related electrophile.[4][5] Modern methods also include metal-catalyzed C-H amination of benzoxazoles and rearrangement strategies.[1][2][3][6] This guide will focus on troubleshooting the most prevalent issues across these methods.

Core Reaction Pathway

The classical and most direct synthesis involves the reaction of a 2-aminophenol with cyanogen bromide (BrCN) or a less hazardous alternative like N-cyano-N-phenyl-p-toluenesulfonamide (NCTS).[1][2][3][7] The general mechanism involves the nucleophilic attack of the amino group on the electrophilic cyanating agent, followed by intramolecular cyclization of the phenolic oxygen onto the newly formed nitrile carbon.

Caption: General reaction pathway for 2-aminobenzoxazole synthesis.

Section 2: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

FAQ 1: My reaction yield is low, and I see multiple spots on my TLC plate. What are the likely side products?

Answer: Low yields and multiple spots on a TLC plate are common indicators of side product formation. The nature of these byproducts is highly dependent on your specific reaction conditions and starting materials. Here are some of the most common culprits:

• Incomplete Cyclization: The reaction may stall at the intermediate stage, especially when using aldehydes to form a Schiff base that fails to cyclize.[8][9]

• Dimerization/Polymerization: 2-Aminophenol can undergo self-condensation or polymerization, particularly at elevated temperatures or in the presence of strong acids or bases.[8]

• Disulfide Formation: If you are using a synthetic route involving benzoxazole-2-thiol, oxidative coupling can lead to the formation of a disulfide dimer.[1][2][3]

• Over-alkylation/acylation: In syntheses that involve alkylating or acylating agents, you might observe multiple substitutions on the benzoxazole ring.[9]

FAQ 2: I am using the classical 2-aminophenol and cyanogen bromide method and getting a significant amount of an insoluble, high-molecular-weight material. What is happening and how can I prevent it?

Answer: The formation of an insoluble, high-molecular-weight material strongly suggests polymerization of the 2-aminophenol starting material.[8] This side reaction is often promoted by high temperatures and/or acidic conditions which can arise from the hydrobromic acid generated in situ during the reaction with cyanogen bromide.

Troubleshooting Protocol:

• Temperature Control: Maintain a low reaction temperature, typically between 0 °C and room temperature, to disfavor the polymerization pathway.

• Base Addition: The addition of a non-nucleophilic base, such as sodium bicarbonate or potassium carbonate, can neutralize the acid generated during the reaction, thereby suppressing polymerization.

• Solvent Choice: Use a solvent that allows for good solubility of the starting materials at lower temperatures. Methanol or ethanol are commonly used for this reaction.[5]

• Reaction Time: Monitor the reaction closely by TLC. Prolonged reaction times, especially at higher temperatures, can increase the likelihood of polymerization.

Parameter	Standard Condition	Optimized Condition to Minimize Polymerization
Temperature	Reflux	0 °C to Room Temperature
Base	None	1.1 eq. NaHCO₃ or K₂CO₃
Solvent	High-boiling point solvents	Methanol, Ethanol
Monitoring	Endpoint analysis	Regular TLC monitoring

FAQ 3: My synthesis involves the reaction of 2-aminophenol with an aldehyde, but I am isolating a stable Schiff base instead of the desired 2-substituted benzoxazole. How can I promote cyclization?

Answer: The formation of a stable Schiff base intermediate (an imine) is a common issue in this synthetic route.[8][9] The subsequent intramolecular cyclization is often the rate-limiting step and may require specific conditions to proceed efficiently.

Troubleshooting Workflow:

Caption: Stepwise approach to promote cyclization of a stalled Schiff base intermediate.

Detailed Steps:

• Increase Reaction Temperature: Gently increasing the reaction temperature can provide the necessary activation energy for the intramolecular cyclization. Monitor for any degradation of starting materials or product.

• Introduce an Oxidant: The final step in the formation of the benzoxazole ring is an oxidation/aromatization. If the cyclized intermediate is stable, adding a mild oxidant can drive the reaction to completion. Common oxidants include oxygen (from air), or catalytic amounts of copper salts.

• Catalyst Choice: The choice of catalyst can significantly influence the rate of cyclization.[9] If you are not using a catalyst or if your current catalyst is ineffective, consider screening others. Brønsted acids (like p-toluenesulfonic acid) or Lewis acids can activate the imine for nucleophilic attack by the hydroxyl group.[10]

FAQ 4: I am attempting a Smiles rearrangement to synthesize an N-substituted 2-aminobenzoxazole from a benzoxazole-2-thiol derivative and I'm observing a significant amount of a disulfide side product. What causes this and how can it be minimized?

Answer: The formation of a disulfide side product from benzoxazole-2-thiol is indicative of an oxidative coupling side reaction.[1][2][3] This can be particularly problematic when using certain bases or under aerobic conditions. It has been proposed that this may occur through a radical mechanism.[1][2]

Experimental Protocol to Minimize Disulfide Formation:

• Degas Solvents: Before use, thoroughly degas your reaction solvent by bubbling an inert gas (nitrogen or argon) through it for at least 30 minutes to remove dissolved oxygen.

• Inert Atmosphere: Set up your reaction under a positive pressure of nitrogen or argon. This will prevent atmospheric oxygen from entering the reaction vessel.

• Base Selection: The choice of base is critical. It has been reported that using an excess of a strong base can favor disulfide formation.[2] Triethylamine (Et₃N) has been shown to suppress the formation of the disulfide side product.[1][2]

• Radical Scavenger: If the problem persists, consider adding a radical scavenger to the reaction mixture. While not always necessary, it can be a useful diagnostic tool to confirm a radical-mediated side reaction.

Condition	Prone to Disulfide Formation	Optimized to Minimize Disulfide
Atmosphere	Aerobic (Air)	Inert (Nitrogen or Argon)
Base	Excess strong base (e.g., K₂CO₃)	Stoichiometric Et₃N[2]
Additives	None	Radical scavenger (optional)

Section 3: Concluding Remarks

The synthesis of 2-aminobenzoxazoles, while a mature field, still presents challenges that require careful experimental design and execution. By understanding the mechanistic underpinnings of common side reactions, researchers can proactively adjust their protocols to favor the formation of the desired product. The key to success often lies in the meticulous control of reaction parameters such as temperature, stoichiometry, atmosphere, and the judicious choice of reagents and catalysts. We hope this guide serves as a valuable resource in your synthetic endeavors.

References

• Soni, S., Sahiba, N., Teli, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13, 24093-24111. [Link]

• Soni, S., Sahiba, N., Teli, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. Semantic Scholar. [Link]

• A Review on Various Synthetic Methods of Benzoxazole Moiety. ResearchGate. [Link]

• The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. ResearchGate. [Link]

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(18), 17851–17861. [Link]

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. National Institutes of Health. [Link]

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ResearchGate. [Link]

• The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. MDPI. [Link]

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. MDPI. [Link]

• Benzoxazole synthesis. Organic Chemistry Portal. [Link]

• Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. MDPI. [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. National Institutes of Health. [Link]

• Design and synthesis of small molecular 2-aminobenzoxazoles as potential antifungal agents against phytopathogenic fungi. National Institutes of Health. [Link]

• Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Brønsted Acid and Copper Iodide. Organic Chemistry Portal. [Link]

• The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. National Institutes of Health. [Link]

• A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. National Institutes of Health. [Link]

• A method for the synthesis of 2-aminobenzoxazoles. ResearchGate. [Link]

• Synthetic strategies towards the preparation of 2‐aminobenzoxazoles, 2‐aminobenzothiazoles and 2‐aminobenzimidazoles. ResearchGate. [Link]

• Diagrammatic representation of synthesis of 2-aminobenzoxazoles and various other derivatives of benzoxazole employing poly (ethylene glycol). ResearchGate. [Link]

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• 2. Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ijpbs.com [ijpbs.com]
• 5. Design and synthesis of small molecular 2-aminobenzoxazoles as potential antifungal agents against phytopathogenic fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Brønsted Acid and Copper Iodide [organic-chemistry.org]

Technical Support Center: Purification of Crude 6-Methoxy-2-aminobenzoxazole

Welcome to the technical support center for the purification of 6-methoxy-2-aminobenzoxazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for overcoming common challenges encountered during the purification of this important heterocyclic compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) formatted to address specific issues you may face in your laboratory work.

Troubleshooting Guide

This section addresses common problems encountered during the purification of crude 6-methoxy-2-aminobenzoxazole, providing explanations of the underlying causes and actionable solutions.

Problem 1: My crude product is a dark, discolored solid/oil.

Question: I've just completed the synthesis of 6-methoxy-2-aminobenzoxazole, and my crude product is a dark brown or reddish color, not the expected off-white or light tan solid. What causes this discoloration, and how can I remove it?

Answer:

This is a very common issue and is almost always due to the oxidation of the 4-methoxy-2-aminophenol starting material.[1] This precursor is highly susceptible to air oxidation, which forms highly colored quinone-imine type impurities. These impurities can be intensely colored, and even trace amounts can lead to significant discoloration of your final product.

Solutions:

• Charcoal Treatment: Activated charcoal is effective at adsorbing these colored impurities.

  • Protocol: Dissolve your crude product in a suitable hot solvent (e.g., ethanol or ethyl acetate). Add a small amount of activated charcoal (typically 1-5% by weight of your crude product) to the hot solution. Be cautious as the solution may bump. Heat the mixture at reflux for 15-30 minutes. Perform a hot filtration through a pad of celite to remove the charcoal. The resulting filtrate should be significantly lighter in color. Proceed with crystallization.[2]

• Reducing Agent Wash: In some cases, a wash with a mild reducing agent can help to reduce the colored oxidized species back to a colorless form.

  • Protocol: During the aqueous work-up of your reaction, you can wash the organic layer with a freshly prepared solution of sodium dithionite (sodium hydrosulfite) or sodium bisulfite. This can help to minimize the formation of colored impurities from the outset.

Problem 2: Low yield after recrystallization.

Question: I'm losing a significant amount of my product during recrystallization. What are the likely causes, and how can I improve my recovery?

Answer:

Significant product loss during recrystallization typically points to a few key issues: using an inappropriate solvent, using too much solvent, or premature crystallization during filtration.

Solutions:

• Optimize Your Recrystallization Solvent: The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble when hot.

  • Recommended Solvents: For 6-methoxy-2-aminobenzoxazole, ethanol or a mixed solvent system like ethyl acetate/hexane are good starting points.[3][4] Toluene can also be an effective solvent for the recrystallization of similar aromatic compounds.

  • Solvent Screening: Perform small-scale solubility tests with a variety of solvents to identify the optimal one for your specific crude product.

• Minimize the Amount of Solvent: Using an excessive amount of solvent will result in your product remaining in the mother liquor even after cooling.

  • Protocol: Add just enough hot solvent to dissolve your crude product completely. It is better to add the solvent in small portions to the heated mixture until a clear solution is obtained.

• Prevent Premature Crystallization: If your product crystallizes too quickly, you can lose a significant amount on the filter paper during hot filtration.

  • Technique: Use a pre-heated funnel and filter flask for the hot filtration step. This will help to keep the solution hot and prevent premature crystallization. If crystals do form in the funnel, they can be redissolved by washing with a small amount of hot solvent.

Problem 3: My column chromatography is not giving good separation.

Question: I'm trying to purify my crude 6-methoxy-2-aminobenzoxazole by column chromatography, but I'm getting poor separation of my product from impurities. How can I improve my chromatographic purification?

Answer:

Poor separation in column chromatography is often due to an improper choice of the mobile phase or issues with the stationary phase, especially when dealing with basic compounds like amines.

Solutions:

• Optimize the Mobile Phase: The polarity of your eluent is critical for good separation.

  • Recommended Eluent System: A gradient of ethyl acetate in hexane (or petroleum ether) is a common choice for purifying benzoxazole derivatives.[4][5] Start with a low polarity mixture (e.g., 5-10% ethyl acetate in hexane) and gradually increase the polarity.

  • TLC Analysis: Before running your column, always perform a thorough TLC analysis with different solvent mixtures to find the optimal eluent system that gives good separation between your product and the impurities. An ideal Rf value for your product on TLC is typically between 0.2 and 0.4.

• Address Amine-Silica Interactions: Amines are basic and can interact strongly with the acidic silica gel, leading to tailing and poor separation.

  • Add a Basic Modifier: Adding a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), to your eluent can help to block the acidic sites on the silica gel and improve the peak shape and separation of your amine product.

  • Use a Deactivated Stationary Phase: Alternatively, you can use a deactivated silica gel or basic alumina as your stationary phase to minimize these unwanted interactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 6-methoxy-2-aminobenzoxazole, and what are the likely impurities?

The most common laboratory synthesis involves the reaction of 4-methoxy-2-aminophenol with a cyanating agent, such as cyanogen bromide (BrCN) or N-cyano-N-phenyl-p-toluenesulfonamide (NCTS).[4][6]

The primary impurities to expect are:

• Unreacted 4-methoxy-2-aminophenol: This is a common impurity, especially if the reaction did not go to completion.

• Oxidized 4-methoxy-2-aminophenol: As mentioned in the troubleshooting guide, this starting material is prone to oxidation, leading to colored impurities.

• Byproducts from the cyanating agent: Depending on the reagent used, you may have side products that need to be removed.

Q2: What are the key differences in purifying 6-methoxy-2-aminobenzoxazole compared to other heterocyclic compounds?

The primary difference lies in its basicity due to the amino group. This necessitates special considerations during column chromatography to avoid interactions with the acidic silica gel, as detailed in the troubleshooting guide. Additionally, the susceptibility of the aminophenol precursor to oxidation is a key challenge to manage.

Q3: What are the expected spectroscopic data for pure 6-methoxy-2-aminobenzoxazole?

• 1H NMR: You would expect to see signals for the aromatic protons on the benzoxazole ring, a singlet for the methoxy group protons (around 3.8 ppm), and a broad singlet for the amino group protons.

• 13C NMR: The spectrum would show characteristic peaks for the aromatic carbons, the methoxy carbon (around 55 ppm), and the carbons of the benzoxazole core.

• IR Spectroscopy: Key peaks would include N-H stretching vibrations for the amino group (around 3300-3500 cm-1), C-O stretching for the methoxy group, and C=N and C=C stretching vibrations characteristic of the benzoxazole ring system.

• Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of 6-methoxy-2-aminobenzoxazole (164.16 g/mol ) would be expected.

Q4: Can I use acid-base extraction for purification?

Yes, acid-base extraction can be a useful technique, particularly for removing non-basic organic impurities. The amino group of 6-methoxy-2-aminobenzoxazole can be protonated with a dilute acid (e.g., 1M HCl) to form a water-soluble salt.

Protocol for Acid-Base Extraction:

• Dissolve the crude product in an organic solvent like ethyl acetate.

• Extract the organic solution with dilute aqueous acid (e.g., 1M HCl). Your product will move into the aqueous layer.

• Separate the aqueous layer and wash it with a fresh portion of organic solvent to remove any remaining neutral impurities.

• Basify the aqueous layer with a base (e.g., NaOH or NaHCO3) to deprotonate your product, causing it to precipitate out of the solution.

• Extract the now neutral product back into an organic solvent.

• Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and evaporate the solvent to obtain the purified product.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

• Place the crude 6-methoxy-2-aminobenzoxazole in an Erlenmeyer flask.

• Add a minimal amount of ethanol and heat the mixture to boiling while stirring.

• Continue adding small portions of hot ethanol until the solid is completely dissolved.

• If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Perform a hot gravity filtration to remove any insoluble impurities (and charcoal, if used).

• Allow the filtrate to cool slowly to room temperature.

• Once crystal formation appears to be complete, cool the flask in an ice bath for at least 30 minutes to maximize crystal yield.

• Collect the crystals by vacuum filtration, wash them with a small amount of cold ethanol, and dry them under vacuum.

Protocol 2: Silica Gel Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a low-polarity solvent (e.g., hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and adsorb it onto a small amount of silica gel. Carefully add the dried silica with the adsorbed product to the top of the column.

• Elution: Begin eluting with a low-polarity mobile phase (e.g., 5% ethyl acetate in hexane).

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 10%, 20%, and 50% ethyl acetate in hexane) to elute your product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 6-methoxy-2-aminobenzoxazole.

Visualizations

Purification Strategy Workflow

Caption: A decision-making workflow for the purification of crude 6-methoxy-2-aminobenzoxazole.

References

• SciELO. (2023, May 12). Download PDF (Inglês). Retrieved from [Link]

• The Royal Society of Chemistry. Supplementary Information. Retrieved from [Link]

• International Journal of Pharmacy and Biological Sciences. A Review on Various Synthetic Methods of Benzoxazole Moiety. Retrieved from [Link]

• ResearchGate. (2019, November 12). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. Retrieved from [Link]

• National Institutes of Health. (2019, November 19). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. Retrieved from [Link]

• Scholars Research Library. (2011). Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors. Retrieved from [Link]

• Google Patents. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds.

• The Royal Society of Chemistry. VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids 1H NMR spectrum of 4-phenyl-2-nitrobenzoic acid (2d) in DMSO-d6 at 400. Retrieved from [Link]

• NIST WebBook. 6-Methoxy-2-benzoxazolinone. Retrieved from [Link]

• IOSR Journal. SYNTHESIS AND CHARACTERIZATION OF NEW 2- AMINOBENZOXAZOLE-5-CARBOHYDRAZIDES. Retrieved from [Link]

Sources

• 1. 6-Methoxy-2-benzoxazolinone [webbook.nist.gov]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 6-methoxy-2-methylbenzoxazole synthesis - chemicalbook [chemicalbook.com]
• 6. 2-Amino-6-methoxybenzothiazole | C8H8N2OS | CID 15630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 6-METHOXY-2-METHYLBENZOTHIAZOLE(2941-72-2) 1H NMR [m.chemicalbook.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Challenges in the Scale-Up of 6-Methoxy-2-aminobenzoxazole Production

Welcome to the technical support center for the synthesis and scale-up of 6-methoxy-2-aminobenzoxazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the production of this important heterocyclic compound. Our goal is to provide you with in-depth, actionable insights grounded in established chemical principles to ensure your scale-up process is efficient, safe, and reproducible.

The synthesis of 6-methoxy-2-aminobenzoxazole, while conceptually straightforward, presents several practical hurdles, especially when transitioning from laboratory-scale to pilot or manufacturing-scale. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

I. Synthesis Overview: The Primary Route

The most prevalent method for synthesizing 6-methoxy-2-aminobenzoxazole involves the cyclization of 4-methoxy-2-aminophenol with a cyanating agent. Historically, cyanogen bromide (BrCN) has been widely used for this transformation.[1][2][3] However, due to its high toxicity and hazardous nature, alternative, safer cyanating agents are increasingly being adopted.[1][4][5]

The general reaction scheme is as follows:

Caption: General synthesis of 6-methoxy-2-aminobenzoxazole.

II. Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis and scale-up of 6-methoxy-2-aminobenzoxazole.

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

Low yields are a frequent issue, often stemming from a combination of factors. A systematic approach is key to identifying the root cause.[6]

• Purity of Starting Materials: The purity of 4-methoxy-2-aminophenol is paramount. This starting material is susceptible to air oxidation, which can introduce colored impurities and inhibit the cyclization reaction.[7] It is highly recommended to use high-purity reagents. If the purity is questionable, consider recrystallization or distillation of the starting material.

• Reaction Conditions: Suboptimal reaction conditions can significantly impact yield.

  • Temperature: The cyclization may require a specific temperature to overcome the activation energy. If the reaction stalls, a gradual increase in temperature while monitoring with Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) may be beneficial.[7]

  • Solvent: The choice of solvent is critical. It must be inert to the reaction conditions and capable of dissolving the reactants.

  • Stoichiometry: Incorrect molar ratios of reactants can lead to incomplete conversion or the formation of side products.[8] A slight excess of the cyanating agent may sometimes be necessary to drive the reaction to completion.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere, such as nitrogen or argon, is crucial. This prevents the oxidation of the sensitive 2-aminophenol starting material, which can lead to the formation of highly colored impurities and reduce the overall yield.[7]

• Side Product Formation: Competing side reactions can consume starting materials and lower the yield of the desired product.[8]

Q2: I'm observing significant side product formation. What are the likely culprits and how can I minimize them?

Side product formation complicates purification and reduces the yield of the desired benzoxazole.

• Incomplete Cyclization: The reaction may stall at an intermediate stage, failing to fully cyclize. To promote complete cyclization, you can try increasing the reaction temperature or time.[7]

• Dimerization/Polymerization: 2-aminophenols can self-condense or polymerize, particularly at high temperatures or under highly acidic or basic conditions.[7]

• Oxidation: As mentioned, the 4-methoxy-2-aminophenol starting material is prone to oxidation. This can lead to the formation of quinone-like structures and other colored byproducts. The use of an inert atmosphere is the primary defense against this.

Q3: My reaction seems to stall and does not go to completion. What can I do?

A stalled reaction can be attributed to several factors.

• Insufficient Temperature: The reaction temperature may be too low to overcome the activation energy. Consider incrementally increasing the temperature while closely monitoring the reaction's progress.[7]

• Catalyst Deactivation: If a catalyst is being used, it may have lost its activity. This is particularly relevant for recyclable catalysts. Adding a fresh portion of the catalyst might help restart the reaction.[7][8]

• Stoichiometry: Verify that the stoichiometry of your reactants is correct. Sometimes, using a slight excess of one reactant can help drive the reaction to completion.[7]

Q4: The purification of my final product is challenging due to colored impurities. What are the best strategies?

Purification can be a significant bottleneck, especially at a larger scale.

• Column Chromatography: This is a common and effective method for purifying benzoxazoles.

  • Solvent System: The choice of eluent is critical for good separation. A common system is a mixture of ethyl acetate and hexane.[9]

  • Silica Gel Treatment: Sometimes, a simple filtration through a plug of silica gel can remove a significant portion of polar, colored impurities.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method. This can also help in achieving a consistent particle size, which is important for formulation.[10]

• Activated Carbon Treatment: The use of activated carbon can be effective in removing colored impurities. However, it should be used judiciously as it can also adsorb the desired product, leading to yield loss.

Q5: Cyanogen bromide (BrCN) is highly toxic. What are the essential safety precautions, and are there viable alternatives?

The use of cyanogen bromide is a significant safety concern and is one of the major drawbacks of the traditional synthesis.[1][4]

• Safety Precautions for BrCN:

  • Handling: Always handle BrCN in a well-ventilated fume hood.[11] Due to its toxicity, wearing a gas mask is recommended when transferring the molten product.[11]

  • Quenching: Any unreacted BrCN must be quenched properly. This is typically done using a solution of sodium hypochlorite (bleach) and sodium hydroxide.

  • Stability: Cyanogen bromide does not keep well and can become unstable upon standing. It is preferable to prepare it just before use.[11]

• Safer Alternatives: Several less hazardous electrophilic cyanating agents have been developed.

  • N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS): NCTS is an efficient, air-stable, and non-hazardous alternative to BrCN.[2][4][5] The reaction with 2-aminophenols often requires a Lewis acid catalyst like BF₃·Et₂O.[4][5]

  • Other Reagents: Other methods include the use of tetramethyl orthocarbonate or 1,1-dichlorodiphenoxymethane in a one-pot procedure.[12]

Cyanating Agent	Advantages	Disadvantages	Typical Conditions
Cyanogen Bromide (BrCN)	High reactivity, well-established	Highly toxic, volatile, unstable	Reaction with 4-methoxy-2-aminophenol in a suitable solvent.[2]
N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)	Non-hazardous, air-stable	Requires a catalyst, longer reaction times	Lewis acid (e.g., BF₃·Et₂O) catalyst, reflux in 1,4-dioxane.[5]

Q6: What new challenges should I anticipate when scaling up from grams to kilograms?

Scaling up a chemical process is not always a linear process and can introduce new challenges.[10]

• Heat Transfer: Exothermic reactions that are easily controlled on a small scale can become dangerous on a larger scale due to reduced surface-area-to-volume ratio.[10][13] It is crucial to have a reactor with adequate cooling capacity and to monitor the internal temperature closely.

• Mixing Efficiency: Inefficient mixing can lead to localized "hot spots" or high concentrations of reactants, which can promote side product formation.[13] Ensure that the reactor's agitation is sufficient for the reaction volume.

• Work-up and Isolation: Procedures that are simple in the lab, like extractions and filtrations, can become more complex and time-consuming at scale. Emulsion formation during aqueous work-up can also be more problematic.[13]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijpbs.com [ijpbs.com]
• 3. precisionfda.org [precisionfda.org]
• 4. Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 6-methoxy-2-methylbenzoxazole synthesis - chemicalbook [chemicalbook.com]
• 10. Challenges of scaling up production from grams to kilos [chemtek.co.in]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Selection and Optimization for Benzoxazole C-H Amination

Welcome to the Technical Support Center for benzoxazole C-H amination. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful synthetic transformation. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you overcome common experimental hurdles and optimize your reaction outcomes.

Troubleshooting Guide: Navigating Common Experimental Challenges

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions in a question-and-answer format.

Q1: My C-H amination reaction is resulting in a low yield. What are the potential causes and how can I improve it?

Low yields in benzoxazole C-H amination can be frustrating, but a systematic approach to troubleshooting can often identify the root cause.[1][2] Several factors, from the integrity of your starting materials to suboptimal reaction conditions, can be at play.

Potential Causes & Solutions:

• Suboptimal Catalyst Choice or Loading: The catalyst is the heart of the reaction. An inappropriate choice or insufficient loading can lead to poor performance.[1][3]

  • Solution: Screen a variety of catalysts. While palladium-based catalysts are common for C-H functionalization, copper, nickel, and iron catalysts have also been successfully employed for the C-H amination of benzoxazoles.[4][5][6][7] Sometimes, simply increasing the catalyst loading can significantly boost the yield.[1][3]

• Incorrect Solvent or Base: The solvent and base play crucial roles in catalyst activity and substrate solubility.

  • Solution: Experiment with different solvents. Acetonitrile has been shown to be effective in many copper-catalyzed systems.[5][8] The choice of base is also critical and can influence the reaction outcome; weaker bases like cesium carbonate or potassium phosphate may be beneficial for sensitive substrates.[9]

• Inadequate Reaction Temperature or Time: The reaction may require a specific temperature to overcome the activation energy, and insufficient time will lead to incomplete conversion.[1][3]

  • Solution: Gradually increase the reaction temperature while monitoring the progress by TLC.[3][10] Similarly, extend the reaction time and track the consumption of starting materials.[3] Microwave irradiation can also be a powerful tool to accelerate the reaction, often leading to completion in a much shorter timeframe.[11][12][13]

• Presence of Impurities or Moisture: Impurities in starting materials or the presence of moisture can poison the catalyst or lead to unwanted side reactions.[1][2]

  • Solution: Ensure your starting materials are pure and your solvent is anhydrous, especially if the reaction is sensitive to moisture.[3][10] Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of sensitive reagents.[1][10]

Q2: I am observing significant byproduct formation. How can I improve the selectivity of my reaction?

Poor selectivity often points to non-optimal reaction conditions or an inappropriate catalytic system.

Potential Causes & Solutions:

• Side Reactions: Common side reactions include hydrodehalogenation (if using aryl halides) and β-hydride elimination.[9]

  • Solution: Optimizing the ligand-to-metal ratio can suppress some side reactions.[9] Fine-tuning the reaction temperature is also crucial; running the reaction at the lowest effective temperature can often minimize the formation of byproducts.[9]

• Catalyst Choice: The nature of the catalyst can significantly influence selectivity.

  • Solution: For instance, in iron-catalyzed C-H amination, increasing the steric bulk on the carbene ligand has been shown to enhance selectivity by suppressing side reactions.[14] If you are using a palladium catalyst, the choice of ligand is paramount in controlling the outcome.[15][16]

Q3: My catalyst appears to be deactivating during the reaction. What are the possible reasons and how can I prevent this?

Catalyst deactivation is a common issue in transition metal-catalyzed reactions and can halt your reaction prematurely.[10]

Potential Causes & Solutions:

• Product Inhibition: The product of the reaction may bind to the catalyst's active site, preventing further turnover.[15]

  • Solution: This can sometimes be mitigated by adjusting the reaction conditions, such as temperature or concentration, to disfavor product binding.

• Ligand Degradation or Dissociation: The ligand that is crucial for catalyst stability and activity may degrade under the reaction conditions or dissociate from the metal center.

  • Solution: The choice of a more robust ligand can be beneficial. Additionally, ensuring the correct ligand-to-metal ratio is used is important.

• Formation of Inactive Metal Species: The catalyst can aggregate into inactive nanoparticles or be converted into an inactive oxidation state.

  • Solution: The presence of additives can sometimes prevent catalyst deactivation. For example, in some palladium-catalyzed reactions, lithium chloride has been proposed to prevent catalyst deactivation.[17] Using a supported catalyst, where the metal is anchored to a solid support, can also prevent aggregation and simplify catalyst recovery and reuse.[5][13][18]

Below is a troubleshooting workflow to guide your optimization process:

Caption: A decision-making workflow for troubleshooting low yield and selectivity in benzoxazole C-H amination.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions about catalyst selection and optimization for benzoxazole C-H amination.

Q4: How do I choose the most suitable catalyst for my specific benzoxazole C-H amination reaction?

The optimal catalyst is highly dependent on your specific substrates and desired reaction conditions.[10]

• Palladium Catalysts: These are often the first choice for C-H functionalization due to their high activity and broad substrate scope.[7][19] They are particularly useful for reactions requiring high functional group tolerance.[20] However, they can be expensive and may require specific ligands for optimal performance.[4]

• Copper Catalysts: Copper-based systems have gained significant attention as they are more economical and environmentally friendly than palladium.[6][21] They have been shown to be highly effective for the C-H amination of benzoxazoles, often under milder conditions and sometimes even without the need for additives.[5][12][22]

• Nickel and Cobalt Catalysts: These first-row transition metals offer a cost-effective alternative to palladium.[4] For instance, a nickel-catalyzed direct C-H amination of benzoxazoles with secondary amines has been developed using an inexpensive nickel salt.[4]

• Iron Catalysts: Iron is an abundant, inexpensive, and low-toxicity metal, making it an attractive choice for sustainable chemistry. Iron complexes have been shown to be active catalysts for C-H amination.[14]

Q5: What is the role of the oxidant in C-H amination reactions, and how do I choose one?

An oxidant is often required to facilitate the catalytic cycle, typically by regenerating the active form of the catalyst.

• Mechanism of Action: In many catalytic cycles, the metal center is reduced after the C-N bond-forming step. The oxidant's role is to re-oxidize the metal to its active state, allowing the cycle to continue.

• Types of Oxidants:

  • External Oxidants: Common external oxidants include peroxides (like TBHP), silver salts, and copper salts.[4][20] Molecular oxygen (from air) is an ideal "green" oxidant.[5][22]

  • Internal Oxidants: Some aminating agents are designed to also act as an internal oxidant, eliminating the need for an external one.[23] These often contain a polarized N-X bond that can be cleaved by the metal catalyst.[23]

Q6: Can you provide a general experimental protocol for a copper-catalyzed C-H amination of benzoxazole?

The following is a generalized protocol based on common methodologies.[3] Researchers should optimize the conditions for their specific substrates.

General Protocol:

• To a reaction vessel, add benzoxazole (1.0 equiv.), the amine (1.5-2.0 equiv.), and the copper catalyst (e.g., CuCl, 10-20 mol%).

• Add the chosen solvent (e.g., acetonitrile).

• Stir the reaction mixture at the optimized temperature (e.g., 80 °C or under microwave irradiation) for the required time.[5][8]

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature.

• If using a homogeneous catalyst, perform a suitable work-up, which may involve extraction and column chromatography for purification. If using a heterogeneous catalyst, the catalyst can be removed by simple filtration.[18]

Q7: What is the proposed mechanism for a transition metal-catalyzed C-H amination of benzoxazole?

While the exact mechanism can vary depending on the catalyst and reactants, a general catalytic cycle is often proposed.

Caption: A simplified catalytic cycle for the C-H amination of benzoxazole.

The cycle generally involves:

• Coordination of the benzoxazole to the active metal center.

• C-H bond activation to form a metal-aryl intermediate.[20]

• Reaction with the aminating agent, which can occur through various pathways, including oxidative addition to form a higher oxidation state metal intermediate.

• Reductive elimination to form the C-N bond and release the aminated benzoxazole product.[20]

• Regeneration of the active catalyst, often with the help of an oxidant.

Data Summary

Table 1: Comparison of Catalytic Systems for Benzoxazole C-H Amination

Catalyst System	Typical Conditions	Advantages	Disadvantages
Palladium-based	Pd(OAc)₂, Ligand, Base, Oxidant	High activity, broad scope[7]	High cost, potential for metal residue[24]
Copper-based	CuCl or CuCl₂, Solvent (e.g., MeCN), often additive-free	Low cost, environmentally benign, mild conditions[5][6][12]	May have a more limited substrate scope than Pd
Nickel-based	Ni(OAc)₂·4H₂O, TBHP, Acid additive	Inexpensive catalyst[4]	May require specific additives and oxidants
Iron-based	Fe(II) complex, Organic azide	Abundant, low toxicity, sustainable[14]	Field is less developed compared to Pd and Cu

References

• BenchChem. (n.d.). Optimizing reaction conditions for one-pot benzoxazole synthesis.
• ACS Publications. (n.d.).
• MDPI. (n.d.).
• Nickel-catalyzed C–H direct amination of benzoxazoles with secondary amines. (2012). Organic & Biomolecular Chemistry, 10(18), 3715-20.
• Beilstein Journals. (n.d.).
• Beilstein Journals. (n.d.).
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Benzoxazole Synthesis.
• ResearchGate. (n.d.).
• Mei, T.-S., Kou, L., Ma, S., Engle, K. M., & Yu, J.-Q. (2012).
• Beilstein Archives. (n.d.).
• BenchChem. (n.d.). Troubleshooting low yield in benzoxazole synthesis.
• IRIS-AperTO. (n.d.).
• Chemical Communications (RSC Publishing). (n.d.).
• ChemRxiv | Cambridge Open Engage. (2022). Two Paths to Oxidative C−H Amination Under Basic Conditions: A Theoretical Case Study Reveals Hidden Opportunities Provided by Electron Upconversion.
• ResearchGate. (n.d.).
• ACS Catalysis. (n.d.).
• Digital WPI. (n.d.).
• Chemical Society Reviews (RSC Publishing). (2013).
• ResearchGate. (n.d.).
• ResearchGate. (n.d.).
• ACS Publications. (n.d.). Palladium-Catalyzed C−H Activation/Intramolecular Amination Reaction: A New Route to 3-Aryl/Alkylindazoles. Organic Letters.
• ResearchGate. (n.d.).
• NIH. (n.d.).
• BenchChem. (n.d.).
• ResearchGate. (n.d.). Substrate scope with respect to substituted 2-aminophenols a.
• Tailoring C–H amination activity via modification of the triazole-derived carbene ligand. (n.d.).
• MDPI. (n.d.). Palladium-Catalyzed Cascade Reactions for Synthesis of Heterocycles Initiated by C(sp3)
• ACS Publications. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions | Request PDF.
• PubMed. (2011).
• Beilstein Journals. (n.d.).
• Reddit. (2025).
• ACS Publications. (2018). Palladium-Catalyzed C–H Amination of C(sp2) and C(sp3)–H Bonds: Mechanism and Scope for N-Based Molecule Synthesis.
• Chemical Communications (RSC Publishing). (n.d.). Palladium-catalyzed C–H activation of simple arenes and cascade reaction with nitriles: access to 2,4,5-trisubstituted oxazoles.
• EPFL. (n.d.).
• ACS Publications. (n.d.). Copper-Catalyzed Direct Oxidative C–H Amination of Benzoxazoles with Formamides or Secondary Amines under Mild Conditions. The Journal of Organic Chemistry.
• BenchChem. (n.d.).
• Semantic Scholar. (2016). Palladium on Carbon-Catalyzed C−H Amination for Synthesis of Carbazoles and its Mechanistic Study.
• NIH. (2023).

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Technical Support Center: Enhancing the Solubility of 6-Methoxy-2-aminobenzoxazole for Biological Assays

Welcome to the technical support center for 6-Methoxy-2-aminobenzoxazole. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for improving the solubility of this compound in biological assays. Poor solubility can be a significant hurdle, leading to inconsistent results and hindering the progress of your research. This document provides a series of frequently asked questions (FAQs) and in-depth troubleshooting guides to help you overcome these challenges.

Understanding the Challenge: The Physicochemical Profile of 6-Methoxy-2-aminobenzoxazole

6-Methoxy-2-aminobenzoxazole is a heterocyclic compound with a benzoxazole core, a methoxy group, and an amino group.[1] These structural features contribute to its physicochemical properties, which can make it challenging to work with in aqueous-based biological assays. The benzoxazole ring system is largely non-polar, while the amino and methoxy groups add some polarity and potential for hydrogen bonding. The 2-amino group is predicted to be weakly basic. Understanding these characteristics is the first step in developing an effective solubilization strategy.

Frequently Asked Questions (FAQs)

Q1: My 6-Methoxy-2-aminobenzoxazole is precipitating out of my cell culture media. What is the most likely cause?

A1: Precipitation of a compound in cell culture media is a common issue, often stemming from its low aqueous solubility. When a concentrated stock solution, typically in an organic solvent like DMSO, is diluted into the aqueous environment of the media, the compound can "crash out" if its concentration exceeds its solubility limit in the final solution. This can be exacerbated by factors such as the pH of the media, the presence of salts, and interactions with proteins in the serum.

Q2: What is the best organic solvent to use for my initial stock solution?

A2: Dimethyl sulfoxide (DMSO) is a common and effective solvent for creating high-concentration stock solutions of many poorly soluble compounds.[2] However, the final concentration of DMSO in your assay should be kept to a minimum (typically below 0.5%) to avoid solvent-induced cytotoxicity. Ethanol and methanol can also be used, but they are generally less effective at dissolving highly lipophilic compounds and can also be toxic to cells at higher concentrations.

Q3: Can I just sonicate my solution to get the compound to dissolve?

A3: Sonication can be a useful technique to aid in the initial dissolution of a compound in a solvent by breaking down larger particles and increasing the surface area for solvation. However, it is not a solution for compounds that are truly insoluble at the desired concentration. If a compound precipitates out of solution after sonication and standing for a short period, it indicates that the solution is supersaturated and not stable.

Troubleshooting Guides & Detailed Protocols

Issue 1: Determining the Baseline Solubility of Your Compound

Before attempting to improve the solubility of 6-Methoxy-2-aminobenzoxazole, it is crucial to determine its baseline solubility in your specific assay buffer or media. This will provide a quantitative measure of the problem and a benchmark for improvement.

This method is considered the gold standard for determining the equilibrium solubility of a compound.

Materials:

• 6-Methoxy-2-aminobenzoxazole powder

• Your target aqueous buffer or cell culture media

• Vials with screw caps

• Shaker or rotator at a constant temperature

• Centrifuge

• Analytical method for quantification (e.g., HPLC-UV or UV-Vis spectrophotometry)

Procedure:

• Add an excess amount of 6-Methoxy-2-aminobenzoxazole powder to a known volume of your aqueous buffer in a vial. The excess solid should be clearly visible.

• Seal the vial and place it on a shaker or rotator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the vial at high speed to pellet the undissolved solid.

• Carefully collect a known volume of the supernatant, being cautious not to disturb the pellet.

• Dilute the supernatant with a suitable solvent (e.g., methanol or acetonitrile) and quantify the concentration of the dissolved compound using a validated analytical method.

Caption: Workflow for determining equilibrium solubility.

Issue 2: Improving Solubility with Co-solvents

Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.

Commonly used co-solvents in biological assays include DMSO, ethanol, and polyethylene glycols (PEGs). The key is to use the lowest effective concentration to avoid impacting the biological system.

Table 1: Recommended Co-solvents and Starting Concentrations

Co-solvent	Typical Starting Final Concentration in Assay	Considerations
DMSO	0.1% - 0.5% (v/v)	Can be cytotoxic at higher concentrations.
Ethanol	0.1% - 1% (v/v)	Can be cytotoxic and may affect enzyme activity.
PEG 400	1% - 5% (v/v)	Generally less toxic than DMSO and ethanol.

• Prepare a high-concentration primary stock solution of 6-Methoxy-2-aminobenzoxazole in 100% DMSO (e.g., 10-50 mM).

• Create a series of intermediate dilutions of the primary stock solution into your chosen co-solvent (e.g., a 1:1 mixture of DMSO and PEG 400).

• When preparing your final working solution, add the intermediate dilution to your aqueous buffer dropwise while vortexing to minimize immediate precipitation.

Issue 3: Leveraging pH to Enhance Solubility

For ionizable compounds, adjusting the pH of the solution can significantly impact solubility. The 2-amino group of 6-Methoxy-2-aminobenzoxazole is weakly basic. In acidic conditions (pH below its pKa), this group will be protonated, forming a more soluble salt.

• Predicted pKa: The pKa of the 2-aminobenzoxazole core is estimated to be around 4.5.[3] This means that at a pH below 4.5, a significant portion of the molecules will be in their more soluble, protonated form.

• Practical Application: For many cell-based assays, significantly lowering the pH is not feasible due to the sensitivity of the cells. However, for cell-free assays, adjusting the buffer pH to be slightly acidic (e.g., pH 6.0-6.5) may improve solubility without drastically affecting the experimental conditions.

Caption: Logic for pH-based solubility optimization.

Issue 4: Utilizing Cyclodextrins for Enhanced Solubility

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble "guest" molecules, forming inclusion complexes that are more soluble in aqueous solutions.

Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and reduced toxicity compared to its parent β-cyclodextrin.

Table 2: Common Cyclodextrins for Solubility Enhancement

Cyclodextrin Derivative	Typical Concentration Range	Key Features
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1% - 10% (w/v)	High aqueous solubility, low toxicity.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	1% - 20% (w/v)	High aqueous solubility, suitable for parenteral formulations.

• Prepare a stock solution of the cyclodextrin (e.g., 20% w/v HP-β-CD) in your aqueous buffer.

• Add the 6-Methoxy-2-aminobenzoxazole powder directly to the cyclodextrin solution.

• Stir or sonicate the mixture until the compound is fully dissolved. This may take several hours.

• Filter the solution through a 0.22 µm filter to remove any undissolved particles before use in your assay.

Analytical Quantification of 6-Methoxy-2-aminobenzoxazole

Accurate quantification is essential for all solubility studies. HPLC with UV detection is a robust and widely used method for this purpose.

Recommended Analytical Method: HPLC-UV

• Column: A C18 reversed-phase column is suitable for separating benzoxazole derivatives.[4][5]

• Mobile Phase: A gradient of acetonitrile and water with a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) is a good starting point.[4][6]

• Detection: The benzoxazole core has a strong UV absorbance. A detection wavelength in the range of 270-280 nm is likely to be appropriate.[4]

• Quantification: Create a calibration curve using a series of known concentrations of a 6-Methoxy-2-aminobenzoxazole reference standard to quantify your experimental samples.[5][7]

For simpler, high-throughput measurements where specificity is less of a concern, UV-Vis spectrophotometry can be used.[8][9][10] A full wavelength scan should be performed to determine the λmax for 6-Methoxy-2-aminobenzoxazole in the chosen solvent.

Summary and Key Takeaways

Improving the solubility of 6-Methoxy-2-aminobenzoxazole for biological assays requires a systematic approach.

• Characterize the Problem: First, determine the baseline solubility of your compound in your specific assay medium.

• Optimize Your Stock Solution: Use a strong organic solvent like DMSO for your primary stock and keep the final concentration in the assay low.

• Employ Solubility Enhancers: Systematically test co-solvents, pH adjustments (where permissible by the assay), and cyclodextrins.

• Quantify Accurately: Use a validated analytical method like HPLC-UV to measure the concentration of your dissolved compound.

By following these guidelines and protocols, you can develop a robust strategy to overcome the solubility challenges of 6-Methoxy-2-aminobenzoxazole and obtain reliable and reproducible data in your biological assays.

References

• A Comparative Guide to Validated HPLC and Other Analytical Methods for the Quantific
• 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-phosphate Transporter Spinster Homolog 2 (Spns2).
• 6-Methoxyl-2-aminobenzoxazol | High-Purity Research Chemical. Benchchem.
• Current Focus on Utilization of UV-Visible Spectroscopy in Multiple Pharma Research.
• Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 2-Methylbenzoxazole. Benchchem.
• Solubility D
• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega.
• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-d
• Benzoxazole: Synthetic Methodology and Biological Activities.
• Development and Validation of Ultraviolet Spectroscopic Method for Estimation of Methoxsalen in Bulk Using Methanol and Phosph
• A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. SciELO.
• By compound.
• UV SPECTROPHOTOMETRIC METHOD DEVELOPMENT AND VALIDATION FOR QUANTITATIVE ESTIMATION OF MICONAZOLE NITR
• A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. SciELO.
• (PDF) Design, Synthesis, Characterization and Biological Evaluation of 6-Methoxy-2-aminobenzothioate derivatives against certain bacterial strains.
• 2-Amino-6-methoxybenzothiazole | C8H8N2OS | CID 15630. PubChem.
• Physicochemical Characterization and Solubility Enhancement Studies of Mebendazole Solid Dispersions in Solvent Mixtures. Semantic Scholar.
• Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors. Scholars Research Library.
• An In-depth Technical Guide to the Solubility and Stability of 2-(2,5-Dimethoxybenzoyl)oxazole. Benchchem.
• 53961 - PDSP.
• CAS#:1367199-65-2 | 6-methoxybenzo[d]thiazol-2-amine hydrobromide. Chemsrc.

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Technical Support Center: Preventing Polymerization During Benzoxazole Synthesis

Welcome to the technical support center for benzoxazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot one of the most common challenges in this area: unwanted polymerization. As Senior Application Scientists, we have compiled field-proven insights and protocols to ensure your synthesis is successful.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the causes and prevention of polymerization.

Q1: What exactly is polymerizing in my reaction, and why is it a problem?

A: The primary culprit for polymerization is typically the o-aminophenol starting material, or intermediates derived from it.[1] This reactant is highly susceptible to oxidation, which can initiate a chain reaction leading to the formation of high-molecular-weight, often insoluble, polymeric materials.[2][3] This is problematic for several reasons:

• Yield Reduction: It consumes your starting material, directly lowering the yield of the desired benzoxazole product.[1][4]

• Difficult Purification: These polymeric byproducts can complicate the purification process significantly, often appearing as a baseline smear on TLC plates or being difficult to separate from the product via column chromatography.[5]

• Reaction Failure: In severe cases, the reaction mixture can become a viscous slurry or even solidify, halting the stirrer and effectively killing the reaction.

Q2: What is the underlying mechanism that initiates this polymerization?

A: The polymerization is primarily an oxidative process . o-Aminophenol can be easily oxidized by atmospheric oxygen, especially under heating or in the presence of metal catalysts.[2] This oxidation generates reactive intermediates, such as semiquinoneimine radicals, which can then attack other monomer units, propagating a polymer chain.[6] The presence of both an electron-donating amine (-NH2) and hydroxyl (-OH) group on the same aromatic ring makes it particularly prone to oxidation.

Q3: How do reaction conditions like temperature, atmosphere, and catalysts affect polymerization?

A: Reaction conditions are critical and must be carefully controlled to favor the desired intramolecular cyclization over intermolecular polymerization.

• Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is one of the most effective ways to prevent the initial oxidation of o-aminophenol.[1][5]

• Temperature: High temperatures can be a double-edged sword. While often necessary to drive the cyclization to completion, excessive heat can also accelerate the rate of oxidative polymerization.[1][7] It is crucial to find the optimal temperature that promotes product formation without significantly increasing side reactions.[8]

• Catalysts: The choice of catalyst can influence the reaction's selectivity. While many Brønsted or Lewis acid catalysts are used to promote condensation, some metal catalysts, particularly copper, can also facilitate the undesired oxidation of o-aminophenol if not used correctly.[2][5] Choosing a highly efficient and selective catalyst can minimize reaction times and temperatures, thereby reducing the window for polymerization to occur.[9][10]

Q4: What are polymerization inhibitors, and how should I use them?

A: Polymerization inhibitors are chemical agents that suppress premature or unwanted polymerization. They work by scavenging the radical species that initiate and propagate the polymer chain. For o-aminophenol-based syntheses, radical scavengers are most effective. It is important to note that these are typically added to monomers for storage and should be removed before reaction, but in cases of extreme sensitivity, a small, controlled amount can sometimes be used during the reaction itself, though this may interfere with certain reaction mechanisms.

Troubleshooting Guide: Diagnosis and Solutions

This section provides actionable advice for specific problems encountered during your experiment.

Q1: My reaction mixture has become a thick, unstirrable tar. What went wrong, and is it salvageable?

A: This is a classic sign of runaway polymerization. The most likely causes are a combination of excessive heat and exposure to atmospheric oxygen.

• Diagnosis: The reaction has likely failed due to the complete consumption of starting materials into the polymer.

• Solution: Unfortunately, a solidified reaction is rarely salvageable. The focus should be on prevention for the next attempt.

  • Re-evaluate Conditions: Lower the reaction temperature. While some procedures call for high temperatures like 130 °C[7][10], this may be too high for your specific substrates.

  • Ensure Inert Atmosphere: Use proper techniques to de-gas your solvent and maintain a positive pressure of nitrogen or argon throughout the entire reaction.

  • Check Starting Material: Ensure your o-aminophenol is of high purity and has not discolored from prolonged storage (an indicator of oxidation).

Q2: My TLC plate shows my product spot, but also a dark streak from the baseline. Is this a polymer?

A: Yes, a non-mobile, often brownish or purplish streak that remains at the baseline of a TLC plate is a strong indication of polymeric byproducts.

• Diagnosis: The desired reaction has occurred, but a significant side reaction has produced high-molecular-weight polymers that are too polar and large to move with the solvent front.

• Solution: The crude product must be carefully purified.

  • Pre-Purification: Try to precipitate the polymer by dissolving the crude mixture in a minimal amount of a solvent that solubilizes your product well (e.g., ethyl acetate, DCM) and then adding a non-polar solvent (e.g., hexane). The polymer may crash out, allowing for removal by filtration.

  • Column Chromatography: If precipitation fails, column chromatography is the next step. Use a more polar solvent system than you normally would to try and wash the polymer off the column after your product has eluted. A common technique is to run a gradient from a non-polar/polar mixture (e.g., hexane/ethyl acetate) to a highly polar solvent like methanol or even a small percentage of acetic acid in the eluent to clean the column.[5]

Visualization of Competing Pathways

The following diagram illustrates the critical competition between the desired benzoxazole synthesis and the undesired polymerization pathway.

Caption: Competing reaction pathways in benzoxazole synthesis.

Q3: How can I set up my next reaction to guarantee prevention of polymerization?

A: A proactive, systematic approach is key. Follow a robust experimental protocol that minimizes risk from the outset.

• Diagnosis: Prevention requires addressing the root causes: oxygen exposure, excessive heat, and impurities.

• Solution: Implement the following best practices, summarized in the decision tree and protocol below.

Troubleshooting Decision Tree

Use this logical guide to diagnose and prevent polymerization issues.

Caption: Troubleshooting decision tree for polymerization issues.

Data Summary & Protocols

Table 1: Recommended Reaction Conditions to Minimize Polymerization

Synthesis Method	Catalyst (Example)	Solvent	Temperature (°C)	Key Considerations & Reference
Condensation with Aldehyde	Brønsted Acidic Ionic Liquid (BAIL) gel	Solvent-free	130	High temp is effective but requires strict inert atmosphere. Catalyst is recyclable.[9][10]
Condensation with Aldehyde	ZnS Nanoparticles	Ethanol	70	Lower temperature and "green" solvent choice reduces risk of side reactions.[8]
Condensation with Aldehyde	Samarium triflate	Water	Mild (not specified)	Aqueous medium can be a greener alternative, but substrate scope may be limited.[11]
Cyclization of Amides	Tf₂O/2-F-Pyr	DCM	Room Temp	Mild conditions are excellent for avoiding temperature-induced degradation and polymerization.[12]

Protocol 1: Inert Atmosphere Technique for Benzoxazole Synthesis

This protocol outlines the key steps for setting up a reaction that is protected from atmospheric oxygen.

Materials:

• Three-neck round-bottom flask

• Condenser

• Thermometer or temperature probe

• Nitrogen or Argon gas line with a bubbler

• Septa

• Cannula or gas-tight syringe

• Anhydrous solvent

• Reactants (high-purity o-aminophenol, aldehyde/acid)

Procedure:

• Glassware Preparation: Ensure all glassware is oven-dried and free of moisture. Assemble the flask, condenser, and thermometer.

• Purging the System: Seal the remaining necks with septa. Insert a needle connected to the inert gas line through one septum and another needle to act as an outlet. Flush the entire system with inert gas for 5-10 minutes.

• Solvent Degassing (if applicable): If using a solvent, it must be degassed. The most common method is "freeze-pump-thaw," but for many applications, sparging the solvent with the inert gas for 15-20 minutes is sufficient.

• Adding Reagents: Add the solid reagents to the flask before purging if they are stable in air. If they are air-sensitive, add them under a positive flow of inert gas. Add the degassed solvent via a cannula or gas-tight syringe.

• Establishing Positive Pressure: Remove the outlet needle and connect the gas inlet line to a bubbler. A slow, steady stream of bubbles (1-2 per second) indicates a positive pressure, preventing air from entering the system.

• Running the Reaction: Heat the reaction to the desired temperature. Throughout the reaction, ensure the positive pressure is maintained.

• Workup: After the reaction is complete (monitored by TLC), cool the mixture to room temperature before exposing it to the atmosphere.

Protocol 2: Purification of Benzoxazoles from Polymeric Byproducts

This protocol provides a general strategy for separating your product from polymeric impurities using column chromatography.

Materials:

• Crude reaction mixture

• Silica gel

• Chromatography column

• Solvents (e.g., ethyl acetate, hexane, DCM, methanol)

Procedure:

• Dry Loading: It is often best to dry-load the crude mixture. Dissolve the crude product in a minimal amount of a strong solvent (like DCM or acetone), add a small amount of silica gel, and evaporate the solvent under reduced pressure to get a free-flowing powder. This prevents streaking from an overly concentrated liquid load.

• Packing the Column: Pack a silica gel column using a non-polar solvent system (e.g., 95:5 hexane:ethyl acetate).

• Loading the Sample: Carefully add the dry-loaded sample to the top of the packed column.

• Elution Strategy:

  • Begin eluting with a low-polarity solvent system. Your benzoxazole product, being a small molecule, should begin to move down the column.

  • Gradually increase the polarity of the eluent (e.g., move from 95:5 to 80:20 hexane:ethyl acetate). Collect fractions and monitor them by TLC.

  • The polymeric material will likely remain near the top of the column.

• Product Collection: Combine the fractions containing the pure product.

• Column Flushing: After your product has been fully eluted, flush the column with a very polar solvent (e.g., 100% ethyl acetate followed by 5-10% methanol in DCM) to wash out the remaining polymeric material. This ensures the column is clean for future use. For particularly stubborn polymers, recrystallization from a suitable solvent system might be a necessary final purification step.[13][14]

References

[5] BenchChem. (2025). Technical Support Center: Troubleshooting Benzoxazole Synthesis. [4] BenchChem. (2025). Troubleshooting low yield in benzoxazole synthesis. [1] BenchChem. (2025). Technical Support Center: Troubleshooting Cyclization in Benzoxazole Synthesis. [7] BenchChem. (2025). Solvent effects and selection for benzoxazole formation reactions. [8] BenchChem. (2025). Optimizing reaction conditions for one-pot benzoxazole synthesis. [2] Royal Society of Chemistry. (n.d.). Poly(o-aminophenol) prepared by Cu(ii) catalyzed air oxidation and its use as a bio-sensing architecture. Polymer Chemistry. [9] National Center for Biotechnology Information. (n.d.). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. PMC. [10] American Chemical Society. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega. [11] Organic Chemistry Portal. (n.d.). Benzoxazole synthesis. [15] International Journal of Pharmacy and Biological Sciences. (n.d.). A Review on Various Synthetic Methods of Benzoxazole Moiety. [3] National Center for Biotechnology Information. (n.d.). Peculiarities of Oxidative Polymerization of Diarylaminodichlorobenzoquinones. PMC. [12] National Center for Biotechnology Information. (n.d.). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. PMC. [13] Google Patents. (n.d.). Process for the purification of substituted benzoxazole compounds. [14] World Intellectual Property Organization. (n.d.). WO/2006/096624 PROCESS FOR THE PURIFICATION OF SUBSTITUTED BENZOXAZOLE COMPOUNDS. WIPO Patentscope. [6] National Center for Biotechnology Information. (2020). Assessment of p-aminophenol oxidation by simulating the process of hair dyeing and occurrence in hair salon wastewater and drinking water from treatment plant. PubMed.

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Addressing incomplete cyclization in 2-aminobenzoxazole synthesis

Welcome to the technical support center for 2-aminobenzoxazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this important synthetic transformation. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Part 1: Troubleshooting Guide for Incomplete Cyclization

This section addresses specific experimental issues in a question-and-answer format to help you diagnose and resolve problems related to incomplete cyclization.

Q1: My reaction has stalled. LC-MS analysis shows a high percentage of unreacted 2-aminophenol starting material. What are the likely causes and how can I fix it?

A1: Recovering starting material is a common issue that typically points to insufficient reaction activation. The root cause can often be traced to temperature, the cyanating agent's reactivity, or the choice of base.

Causality-Driven Troubleshooting Steps:

• Verify Reagent Purity and Stoichiometry: Before adjusting conditions, ensure your starting materials, particularly the 2-aminophenol, are pure and free from oxidative degradation (often indicated by a dark color).[1][2] Impurities can interfere with the reaction. Also, double-check that the stoichiometry of your reactants is correct.[1]

• Increase Reaction Temperature: The intramolecular cyclization step often has a significant activation energy barrier. A temperature that is too low can lead to a sluggish or stalled reaction.[1][3]

  • Actionable Protocol: Increase the reaction temperature in a stepwise manner (e.g., in 10-15 °C increments) while monitoring the progress by Thin Layer Chromatography (TLC) or LC-MS.[1][3] For many cyanogen bromide-mediated cyclizations, refluxing in a suitable solvent like THF or 1,4-dioxane is necessary.

• Evaluate Your Cyanating Agent: The choice of cyanating agent is critical. While highly effective, cyanogen bromide (BrCN) is also highly toxic.[4][5] Alternative, less hazardous electrophilic cyanating agents like N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) may require activation with a Lewis acid to achieve comparable reactivity.[4][5][6]

  • Expert Insight: If using NCTS, the reaction may fail without an appropriate Lewis acid catalyst, such as BF₃·Et₂O, which coordinates to the cyano group and activates it for nucleophilic attack by the aminophenol.[4][5][6] If your NCTS reaction is failing, the absence or insufficiency of the Lewis acid is a likely culprit.

• Re-evaluate the Base: The base plays a crucial role in deprotonating the reactants to facilitate both the initial N-cyanation and the subsequent cyclization.

  • If the reaction is stalling, your base may be too weak. Consider switching from a mild base like NaHCO₃ to a stronger, non-nucleophilic base like K₂CO₃, Et₃N, or DBU.[4]

  • Ensure the base is used in sufficient stoichiometric amounts (often 1.5-2.0 equivalents) to drive the reaction forward.[4]

Q2: My reaction produces a major intermediate, but very little of the final 2-aminobenzoxazole product. How can I promote the final cyclization step?

A2: The formation of a stable intermediate that fails to cyclize is a classic sign that the reaction conditions are suitable for the first step (N-cyanation) but not for the second (intramolecular cyclization).

Workflow for Driving Cyclization to Completion:

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} endot Caption: Troubleshooting workflow for stalled cyclization.

Detailed Strategies:

• Increase Thermal Energy: As with stalled reactions, insufficient heat is the most common barrier to cyclization.[1][3] The N-cyano intermediate requires enough energy to overcome the activation barrier for the intramolecular nucleophilic attack of the hydroxyl group.

• Solvent Optimization: The solvent's role is crucial. Aprotic polar solvents like DMF or DMSO can stabilize charged intermediates formed during the cyclization, thereby lowering the activation energy. If you are using a less polar solvent like THF, switching to a higher-boiling, more polar alternative may be effective.[3]

• Catalyst Addition: For certain substrates or less reactive cyanating agents, a catalyst may be necessary to facilitate the ring-closing step. Lewis acids are often employed for this purpose.[3][4]

Q3: I'm observing significant side product formation, including dimers or disulfides. What causes this and how can it be prevented?

A3: Side product formation often arises from competing reaction pathways, which can be favored by incorrect stoichiometry or reaction conditions.

• Dimerization/Polymerization: 2-aminophenol can self-condense, especially at high temperatures or under highly acidic/basic conditions.[1]

  • Solution: Conduct the reaction under more dilute conditions. Ensure the cyanating agent is added slowly to the 2-aminophenol solution to maintain a low concentration of the unreacted starting material at any given time.

• Disulfide Formation: In syntheses starting from thiol analogues or involving certain reagents, oxidative disulfide bond formation can be a significant side reaction.[4][5]

  • Solution: This is often promoted by an excess of base or oxidative conditions.[4][5] Carefully controlling the stoichiometry of the base is critical.[4][5] In some cases, conducting the reaction under an inert atmosphere (N₂ or Ar) can minimize oxidative side reactions.[1] The use of a radical scavenger like Et₃N has also been shown to suppress disulfide formation in specific contexts.[4]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the generally accepted mechanism for the synthesis of 2-aminobenzoxazole from 2-aminophenol and cyanogen bromide?

A1: The reaction proceeds via a two-step mechanism:

• N-Cyanation: The amino group of the 2-aminophenol acts as a nucleophile and attacks the electrophilic carbon of cyanogen bromide. A base then facilitates the elimination of HBr to form an N-cyano-2-aminophenol intermediate.

• Intramolecular Cyclization: The hydroxyl group then performs an intramolecular nucleophilic attack on the electron-deficient carbon of the nitrile group. This ring-closing step is often the rate-limiting step and is followed by tautomerization to yield the aromatic 2-aminobenzoxazole product.

dot graph G { layout=dot; rankdir="LR"; bgcolor="#F1F3F4"; node [shape=none, margin=0, fontname="Arial"]; edge [fontname="Arial", fontsize=10, color="#202124"];

} endot Caption: Reaction mechanism for 2-aminobenzoxazole synthesis.

Q2: What are the most common synthetic methods for preparing 2-aminobenzoxazoles?

A2: Several methods have been developed, each with distinct advantages and disadvantages. The choice often depends on factors like substrate scope, reagent toxicity, and reaction conditions.

Method	Key Reagents	Typical Conditions	Advantages	Disadvantages
Classical Cyclization	2-Aminophenol, Cyanogen Bromide (BrCN)	Base (e.g., K₂CO₃), THF or Dioxane, Reflux	High yields, well-established	BrCN is highly toxic and volatile.[4][5]
NCTS Method	2-Aminophenol, NCTS	Lewis Acid (BF₃·Et₂O), Dioxane, Reflux	NCTS is a non-hazardous, air-stable alternative to BrCN.[4][5][7][8]	Requires a Lewis acid catalyst for activation.[4][5]
From Thioureas	2-Aminophenol, Thioisocyanate	Formation of thiourea intermediate, then oxidative cyclodesulfurization	Avoids highly toxic cyanating agents.	Often requires toxic metal oxides (e.g., HgO) or strong oxidants.[9]
Palladium-Catalyzed	2-Aminophenol, Isocyanides	Pd catalyst, Dioxane	Good functional group tolerance.[8]	May require expensive metal catalysts.[4]

Q3: How critical is the choice of base and solvent in optimizing the reaction?

A3: The selection of base and solvent is paramount for a successful synthesis.

• Base: The base must be strong enough to deprotonate the 2-aminophenol to initiate the reaction but should not introduce competing side reactions. Tertiary amines (e.g., triethylamine) or inorganic bases (e.g., potassium carbonate) are commonly used.[4][5] The stoichiometry of the base is also critical; an excess can sometimes promote side reactions like disulfide formation.[4][5]

• Solvent: The solvent must be able to solubilize the reactants and intermediates and be stable at the required reaction temperature. Polar aprotic solvents like 1,4-dioxane, THF, or DMF are often preferred as they can facilitate the polar transition states involved in the cyclization step.[3][4] In some cases, green solvents like ethanol have also been used effectively.[3]

References

• BenchChem. (n.d.). Optimizing reaction conditions for one-pot benzoxazole synthesis.

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. Available at: [Link]

• Li, H., et al. (2025). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Molecules. Available at: [Link]

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Cyclization in Benzoxazole Synthesis.
• BenchChem. (n.d.). Troubleshooting low yield in benzoxazole synthesis.

• Organic Chemistry Portal. (n.d.). Benzoxazole synthesis. Retrieved from [Link]

• Wu, S., et al. (2021). Optimization of the cyclization reagent and catalyst. ResearchGate. Available at: [Link]

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. Available at: [Link]

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ResearchGate. Available at: [Link]

• Kumar, A., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances. Available at: [Link]

• Li, H., et al. (2025). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. MDPI. Available at: [Link]

• Bacon, E. R., et al. (2012). 2-aminobenzoxazole process. U.S. Patent No. 8,178,666 B2.

• Kumar, Dr. A. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Bennehalli, B., et al. (2018). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences.

• Nguyen, T. T., et al. (2021). A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. Scientific Reports. Available at: [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. ijpbs.com [ijpbs.com]
• 9. US8178666B2 - 2-aminobenzoxazole process - Google Patents [patents.google.com]

Technical Support Center: Optimizing Workup Procedures for 2-Aminobenzoxazoles

Welcome to the technical support center for the isolation and purification of 2-aminobenzoxazoles. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges during the post-reaction workup of this important heterocyclic scaffold. Here, we move beyond simple procedural lists to provide in-depth, field-proven insights into the causality behind experimental choices, ensuring you can troubleshoot effectively and optimize your isolation yields and purity.

Troubleshooting Guide: From Reaction Mixture to Pure Compound

This section addresses the most common issues encountered during the workup and purification of 2-aminobenzoxazoles in a direct question-and-answer format.

Issue 1: My LC-MS/TLC analysis shows excellent conversion to the desired 2-aminobenzoxazole, but my isolated yield after workup is significantly lower than expected.

This is a frequent and frustrating problem, often stemming from the physicochemical properties of the 2-aminobenzoxazole core.[1] The moderate polarity imparted by the amine and benzoxazole rings can lead to unexpected solubility behavior.[2]

Probable Causes & Recommended Solutions:

• Cause A: Incomplete Extraction from the Aqueous Layer. The protonated form of your 2-aminobenzoxazole (formed during an acidic quench or workup) may be more water-soluble than anticipated. Standard extraction with a non-polar solvent like ethyl acetate might be insufficient.

  • Solution 1: pH Adjustment & Monitoring. Before extraction, ensure the aqueous layer is basic. After quenching an acidic reaction (e.g., with BF₃·Et₂O), add a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute base like 1M NaOH until the pH is > 8.[1][3] This deprotonates the amino group, reducing water solubility and favoring partitioning into the organic layer. Always check the pH with test strips.

  • Solution 2: Increase Solvent Polarity. If your compound has polar substituents, ethyl acetate may not be a strong enough extraction solvent. Try a more polar solvent system, such as a 9:1 mixture of dichloromethane (DCM) and methanol, or even perform a continuous liquid-liquid extraction if the compound is particularly challenging.

  • Solution 3: Back-Extraction of the Aqueous Layer. After your initial extractions, save the aqueous layer. Use TLC or LC-MS to test a small, evaporated sample of this layer. If product is detected, perform several additional extractions with your chosen organic solvent to recover the lost material.

• Cause B: Product Precipitation at the Biphasic Interface. During extraction, the product can sometimes crash out as a solid at the interface between the aqueous and organic layers, making it difficult to separate.

  • Solution: Add a small amount of a solvent in which your compound is highly soluble, such as methanol or DMSO, to the separatory funnel to redissolve the precipitate.[2] It will then partition according to the solvent system. Be aware that adding these highly polar, water-miscible solvents will require more rigorous washing of the combined organic layers with brine to remove them later.

• Cause C: Emulsion Formation. The presence of salts and other reaction byproducts can lead to the formation of a stable emulsion during extraction, trapping your product and preventing clear layer separation.

  • Solution: Add a saturated solution of sodium chloride (brine) to the separatory funnel. The increased ionic strength of the aqueous phase helps to break the emulsion by "salting out" the organic components. Gentle swirling, rather than vigorous shaking, can also prevent emulsion formation in the first place.

Issue 2: My final product is a persistent oil or gum and refuses to crystallize.

This typically points to the presence of impurities that inhibit the formation of a crystal lattice. Residual solvent is another common culprit.

Probable Causes & Recommended Solutions:

• Cause A: Residual Solvent. Even after rotary evaporation and high vacuum, solvents like DMSO or DMF can remain.

  • Solution: Co-evaporation. Dissolve the oily product in a volatile solvent like DCM or methanol and re-concentrate it. Repeat this process 2-3 times. The volatile solvent forms an azeotrope with the higher-boiling impurity, facilitating its removal.

• Cause B: Impurities. Small amounts of starting material, reagents, or byproducts can act as "crystal poisons."

  • Solution 1: Trituration. Add a solvent in which your desired product is poorly soluble but the impurities are soluble (e.g., hexane, diethyl ether, or a cold mixture of these). Stir or sonicate the mixture. The product should solidify, and the impurities will be washed away. Decant the solvent and repeat.

  • Solution 2: Systematic Recrystallization. If trituration fails, a full recrystallization is necessary. The key is finding the right solvent or solvent system.[4] (See Protocol 3 below for a detailed methodology).

Issue 3: My product is still impure after column chromatography.

Column chromatography is a powerful tool, but its success is highly dependent on proper technique and solvent selection.

Probable Causes & Recommended Solutions:

• Cause A: Inappropriate Solvent System. The polarity of the eluent may be too high, causing your product to elute too quickly with impurities, or too low, leading to excessive band broadening.

  • Solution: Thorough TLC Optimization. Before running a column, meticulously optimize the eluent system using TLC. Aim for an Rf value for your product of 0.25 - 0.35 . This provides the best balance for good separation from impurities with higher or lower Rf values. A common starting point for 2-aminobenzoxazoles is a Hexane/Ethyl Acetate gradient.[3][5]

• Cause B: Product Streaking/Tailing on Silica. The basic amino group can interact strongly with the acidic silanol groups (Si-OH) on the surface of silica gel, leading to poor separation and low recovery.

  • Solution: Deactivate the Silica Gel. Add 0.5-1% triethylamine (NEt₃) or ammonia to your chromatography eluent. This base will preferentially bind to the acidic sites on the silica, allowing your basic 2-aminobenzoxazole to travel through the column cleanly without tailing.

Frequently Asked Questions (FAQs)

Q1: What is a reliable, general-purpose workup procedure for a reaction synthesizing a 2-aminobenzoxazole?

A1: While every reaction is unique, a robust, general procedure can be adapted from common literature protocols.[1] This workflow assumes the reaction was run in an organic solvent like 1,4-dioxane or THF.

dot

Caption: General workflow for 2-aminobenzoxazole isolation.

Q2: How can I leverage acid-base extraction to dramatically improve the purity of my 2-aminobenzoxazole?

A2: Acid-base extraction is an exceptionally powerful liquid-liquid extraction technique for separating acidic, basic, and neutral compounds.[6][7] Since 2-aminobenzoxazoles are basic, they can be selectively moved from the organic phase to the aqueous phase and back again, leaving neutral impurities behind.

The principle relies on converting the amine into its water-soluble salt form by protonation with an acid.[8]

dot

Caption: Principle of acid-base extraction for purification.

Q3: What are the best solvent choices for recrystallizing 2-aminobenzoxazoles?

A3: The ideal recrystallization solvent is one in which your compound is poorly soluble at room temperature but highly soluble at the solvent's boiling point.[2][4] Given their moderate polarity, common choices include:

Solvent Type	Examples	Suitability
Protic Solvents	Ethanol, Isopropanol	Often good single-solvent choices. Dissolve when hot, crystallize upon cooling.
Polar Aprotic	Ethyl Acetate (EtOAc), Acetone	Good for dissolving the compound. Often used as the "good" solvent in a two-solvent system.
Non-Polar	Hexanes, Heptane	Excellent for precipitating the compound. Used as the "poor" solvent in a two-solvent system.
Two-Solvent System	EtOAc/Hexanes, DCM/Hexanes, Ethanol/Water	Highly effective. Dissolve the crude product in a minimum of the "good" solvent (e.g., EtOAc) at boiling, then add the "poor" solvent (e.g., Hexanes) dropwise until turbidity persists. Cool slowly.

Detailed Experimental Protocols

Protocol 1: Optimized Acid-Base Extraction Workflow

This protocol is designed to separate a basic 2-aminobenzoxazole from neutral organic impurities.

• Dissolution: Dissolve the crude reaction mixture or residue in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 10-20 mL per gram of crude material).

• Acidic Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of 1M hydrochloric acid (HCl). Cap the funnel and shake vigorously for 30-60 seconds, venting frequently.

• Separation: Allow the layers to separate. The protonated, water-soluble 2-aminobenzoxazole salt will be in the bottom aqueous layer. Drain the aqueous layer into a clean Erlenmeyer flask.

• Repeat Extraction: Add another portion of 1M HCl to the organic layer remaining in the funnel, shake, and combine the aqueous layer with the first one. Repeat one more time (3x total extractions) to ensure complete transfer of the basic product.

• Isolate Impurities: The organic layer now contains the neutral impurities. It can be washed with brine, dried over Na₂SO₄, and concentrated to identify these byproducts.

• Basification: Cool the combined acidic aqueous extracts in an ice bath. Slowly add 2M sodium hydroxide (NaOH) with stirring until the pH is > 8 (confirm with pH paper). The neutral 2-aminobenzoxazole will precipitate or form an oily suspension.

• Back-Extraction: Return the basified aqueous suspension to the separatory funnel. Add a fresh portion of EtOAc or DCM and shake to extract the neutral product back into the organic phase.

• Final Workup: Drain the organic layer. Repeat the back-extraction (3x total). Combine these new organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified 2-aminobenzoxazole.

Protocol 2: Systematic Recrystallization for High Purity

This procedure helps to systematically find the right conditions for crystallization.[4]

• Solvent Screening: Place a small amount of your crude product (10-20 mg) into several small test tubes. To each tube, add a different potential solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene) dropwise at room temperature until the solid just dissolves. A good candidate is a solvent that requires a significant number of drops. If the solid is insoluble in a solvent at room temperature, heat it to boiling. If it dissolves when hot, it is a promising candidate.

• Dissolution: Place the bulk of the crude solid into an appropriately sized Erlenmeyer flask. Add the chosen solvent (or "good" solvent of a pair) portion-wise, heating the mixture to a gentle boil with stirring. Continue adding the solvent until the solid is completely dissolved. Crucially, do not add a large excess of solvent , as this will prevent crystallization and lead to poor recovery.

• Decolorization (Optional): If the solution is highly colored from impurities, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration through a fluted filter paper to remove the charcoal.

• Crystallization:

  • For a single solvent: Cover the flask and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • For a two-solvent system: To the hot solution, add the "poor" solvent (e.g., hexanes) dropwise with swirling until you see persistent cloudiness (turbidity). Add a drop or two of the "good" solvent to make it clear again, then proceed with slow cooling as described above.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the ice-cold recrystallization solvent to remove any impurities adhering to the crystal surfaces.

• Drying: Dry the crystals under high vacuum to remove all residual solvent.

References

• Solubility of Things.2-Aminobenzoxazole.

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. [Link]

• Organic Chemistry Portal. Synthesis of Benzoxazoles. [Link]

• Zhou, Y., et al. (2017). The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. Molecules. [Link]

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ResearchGate. [Link]

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. National Institutes of Health. [Link]

• Zhou, Y., et al. (2017). The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. ResearchGate. [Link]

• Yadav, D., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Publishing. [Link]

• Looker, J., et al. (2012).2-aminobenzoxazole process.

• University of Colorado Boulder. Acid-Base Extraction. [Link]

• University of California, Irvine. Recrystallization. [Link]

• LibreTexts. Acid-Base Extraction. [Link]

• ResearchGate. A method for the synthesis of 2-aminobenzoxazoles. [Link]

• Ma, Y., et al. (2019). Design and synthesis of small molecular 2-aminobenzoxazoles as potential antifungal agents against phytopathogenic fungi. National Institutes of Health. [Link]

• Professor Dave Explains. (2020). Acid-Base Extraction Tutorial. YouTube. [Link]

• Drake, N., et al. (1982).Preparation of 2-aminobenzothiazoles.
• Haux, G., et al. (1994).Process for the preparation of 2-aminobenzothiazoles.

• University of California, San Diego. Extraction. [Link]

• Walter, R., et al. (1948). Preparation of 2-Phenylbenzoxazole. ElectronicsAndBooks. [Link]

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Technical Support Center: Enhancing the Stability of 6-Methoxy-2-aminobenzoxazole Derivatives

Introduction: Navigating the Stability Challenges of a Privileged Scaffold

The 6-methoxy-2-aminobenzoxazole core is a significant scaffold in medicinal chemistry and materials science, valued for its versatile biological activities and unique photophysical properties.[1][2][3] Its structure, featuring a benzene ring fused to an oxazole ring, imparts a degree of aromatic stability.[1][3] However, like many heterocyclic compounds, its derivatives are susceptible to degradation under various experimental and storage conditions. The presence of the electron-donating methoxy group and the reactive 2-amino position can influence the molecule's susceptibility to hydrolysis, oxidation, and photodegradation.

This guide serves as a technical resource for researchers, scientists, and drug development professionals. It provides in-depth, practical solutions to common stability issues encountered during the handling, formulation, and analysis of these valuable compounds. Our approach is rooted in understanding the underlying chemical principles to empower you to make informed decisions that preserve the integrity and efficacy of your molecules.

Section 1: Understanding Core Degradation Pathways

Proactively addressing stability begins with understanding the mechanisms of degradation. For 6-methoxy-2-aminobenzoxazole derivatives, three primary pathways are of concern: hydrolysis, oxidation, and photodegradation.

Hydrolytic Degradation

The benzoxazole ring is susceptible to cleavage under aqueous conditions, particularly at non-neutral pH. The process is often initiated by a nucleophilic attack on the polar carbiminyl bond (C=N) within the oxazole ring, which has lower aromatic stability compared to analogous benzimidazole or benzothiazole systems.[4] This acid- or base-catalyzed hydrolysis leads to ring-opening, forming inactive N-(2-hydroxy-4-methoxyphenyl)urea derivatives.

Caption: General pathway for hydrolytic degradation of the benzoxazole ring.

Oxidative Degradation

Oxidation can be a significant issue, often initiated by atmospheric oxygen, trace metal ions, or peroxides present in solvents. The electron-rich nature of the scaffold, enhanced by the methoxy and amino groups, can make it susceptible to oxidative processes that may lead to color changes (e.g., formation of colored quinone-imine species) and loss of activity. Chelating agents can be employed to sequester metal ions that catalyze oxidation.[5]

Photodegradation

While many benzoxazole derivatives are valued for their fluorescent properties, this also implies they absorb UV-Vis light, making them potentially liable to photodegradation.[6][7] Energy absorption can promote the molecule to an excited state, leading to unwanted reactions like photoisomerization, photooxidation, or cleavage.[6][8] Storing materials in amber vials and minimizing exposure to direct light is a critical first step in mitigation.[5]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 6-methoxy-2-aminobenzoxazole compounds?

A1: For maximal stability, solid compounds should be stored under controlled conditions that minimize exposure to the three main degradation triggers: moisture, oxygen, and light.

Parameter	Recommendation	Rationale
Temperature	≤ 4°C (Refrigerated) or -20°C (Frozen)	Reduces the rate of any potential solid-state chemical reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen to prevent oxidative degradation.[8]
Light	Amber glass vials or light-blocking containers	Protects against photodegradation by blocking UV and visible light.[5]
Moisture	Tightly sealed container with desiccant	Prevents hydrolysis initiated by atmospheric moisture.[5]

Q2: Which solvents should I use for preparing stock solutions, and how should they be stored?

A2: The choice of solvent is critical. Anhydrous, peroxide-free solvents are preferred.

• Recommended: Anhydrous DMSO or DMF are common choices for creating high-concentration stock solutions due to their good solubilizing power and aprotic nature, which minimizes hydrolysis.

• Use with Caution: Protic solvents like methanol or ethanol can participate in hydrolysis and should be used for short-term experiments only. Aqueous solutions are most prone to degradation.

• Storage: Stock solutions should be stored frozen at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles. Always use amber vials.

Q3: My compound is sparingly soluble in aqueous buffers. How can I improve this without compromising stability?

A3: Improving aqueous solubility is a common challenge. First, prepare a concentrated stock in an organic solvent like DMSO. Then, for the final working solution, dilute the stock into the aqueous buffer. To maintain solubility and stability, consider using excipients such as cyclodextrins, which can form inclusion complexes with the drug molecule, enhancing solubility and protecting it from the aqueous environment.[9]

Section 3: Troubleshooting Guide for Experimental Instability

This section addresses specific problems you may encounter during your experiments, providing a logical workflow to diagnose and solve the issue.

Problem 1: "I observe a new, growing peak in my HPLC/LC-MS analysis over a short time in my aqueous assay buffer."

This is a classic sign of chemical degradation. The key is to systematically identify the cause.

Caption: Diagnostic workflow for identifying the cause of compound degradation.

Corrective Actions:

• If Hydrolysis is the cause:

  • Optimize pH: The rate of hydrolysis is often pH-dependent.[8][9] Conduct a pH stability profile by incubating your compound in a series of buffers (e.g., pH 3, 5, 7.4, 9) and monitor degradation over time. Identify the pH at which the compound is most stable. Often, a slightly acidic pH (5-6) can be optimal for amine-containing heterocycles.

  • Reduce Water Activity: If possible, consider using co-solvents (e.g., PEG 400, propylene glycol) in your formulation to reduce the concentration of water. For long-term storage, lyophilization (freeze-drying) is an effective strategy to remove water and enhance stability.[5][8][9]

• If Photodegradation is the cause:

  • Strict Light Protection: Conduct all experimental steps under low-light conditions. Use amber glassware, foil-wrapped containers, and deactivate overhead lights where possible.[5]

  • Formulation: Consider adding UV-absorbing excipients to the formulation if applicable to the final application.

• If Oxidation is the cause:

  • De-gas Buffers: Before use, sparge all aqueous buffers with an inert gas like nitrogen or argon for 15-30 minutes to remove dissolved oxygen.

  • Add Antioxidants/Chelators: Supplement your formulation with an antioxidant (e.g., ascorbic acid, BHT) to act as a scavenger for oxidative species.[8] Add a chelating agent like EDTA to bind trace metal ions that can catalyze oxidation.[5]

Problem 2: "My solution is developing a yellow/brown tint over time, and the biological activity is decreasing."

This is a strong indicator of oxidative degradation, potentially forming colored quinone-like species.

Diagnostic & Corrective Actions:

• Confirm Oxidation: Use the workflow described in Problem 1. An increase in color and degradation in the "Air" sample compared to the "Control" confirms oxidation.

• Implement Anti-Oxidant Measures: Immediately apply the corrective actions for oxidation: de-gas all solvents and buffers and consider adding antioxidants like ascorbic acid (for aqueous systems) or BHT (for organic systems) and a chelator like EDTA.

• Purify Solvents: Ensure that solvents like THF or dioxane are fresh and free of peroxides, which are potent oxidizing agents.

Section 4: Key Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to understand the intrinsic stability of your derivative and to identify potential degradants.

Objective: To rapidly assess the stability of a 6-methoxy-2-aminobenzoxazole derivative under hydrolytic, oxidative, and photolytic stress.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of your compound in acetonitrile or methanol.

• Stress Conditions (run in parallel with a control sample protected from stress):

  • Acid Hydrolysis: Dilute the stock solution 1:10 in 0.1 M HCl. Incubate at 60°C for 4-8 hours.

  • Base Hydrolysis: Dilute the stock solution 1:10 in 0.1 M NaOH. Incubate at 60°C for 4-8 hours.

  • Oxidation: Dilute the stock solution 1:10 in 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 4-8 hours.

  • Photolysis: Dilute the stock solution 1:10 in a 50:50 acetonitrile:water mixture. Expose to a photostability chamber (ICH Q1B guidelines) or direct sunlight for 24 hours.

  • Thermal: Keep the stock solution in the dark at 60°C for 24 hours.

• Sample Analysis:

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each stress condition.

  • Neutralize the acid and base samples before injection if necessary.

  • Analyze all samples by a stability-indicating HPLC-UV method. An ideal method will resolve the parent peak from all major degradant peaks.

• Data Interpretation:

  • Calculate the percentage of degradation in each condition.

  • The results will reveal the primary degradation pathways for your specific derivative, guiding your formulation and handling strategies.

Protocol 2: Preparation of a Stabilized Formulation Buffer

Objective: To prepare a pH-controlled, oxygen-reduced buffer for use in aqueous assays.

Materials:

• Phosphate buffer salts (monobasic and dibasic)

• EDTA (disodium salt)

• L-Ascorbic acid

• High-purity water

• Nitrogen or Argon gas source

Methodology:

• Buffer Preparation: Prepare a 50 mM phosphate buffer at your target pH (e.g., pH 6.0, determined from stability studies) using high-purity water.

• Add Chelator: Add EDTA to a final concentration of 100 µM. Stir until fully dissolved. EDTA will sequester metal ions that catalyze both hydrolysis and oxidation.

• De-gassing: Sparge the buffer with a steady stream of nitrogen or argon gas for at least 30 minutes. This removes dissolved oxygen.

• Add Antioxidant: Just before use, add L-ascorbic acid to a final concentration of 1 mM. Do not add it earlier, as it can degrade.

• Use Immediately: Use this buffer immediately for preparing your working solutions to ensure maximum protection for your compound.

References

• Abdel-Shafi, A. A., et al. (2001). Fluorescence characteristics and photostability of benzoxazole derived donor-acceptor dyes in constrained media. PubMed. Available at: [Link]

• Pharma Times Official. (2025). Approaches to Enhancing Stability in Pharmaceutical Formulations. Pharma Times. Available at: [Link]

• Consensus. (n.d.). Strategies to enhance pharmaceutical formulation stability. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). The Impact of Formulation Strategies on Drug Stability and Bioavailability. JOCPR. Available at: [Link]

• Journal of Medicinal Chemistry. (n.d.). Mitigating Heterocycle Metabolism in Drug Discovery. Available at: [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Available at: [Link]

• UPM Pharmaceuticals. (n.d.). Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. Available at: [Link]

• Biotechnology Research and Innovation Journal. (n.d.). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Available at: [Link]

• ResearchGate. (2025). Improved mesophase stability of benzoxazole derivatives via dipole moment modification. Available at: [Link]

• Jackson, W. R., et al. (n.d.). Hydrolysis pathway for 2-phenylbenzoxazole. ResearchGate. Available at: [Link]

• ResearchGate. (2025). Mitigating Heterocycle Metabolism in Drug Discovery. Available at: [Link]

• Research & Reviews: Journal of Medicinal and Organic Chemistry. (2024). Role of Heterocyclic Compounds in Drug Development: An Overview. Available at: [Link]

• Research & Reviews: Journal of Medicinal and Organic Chemistry. (2023). Role of Heterocyclic Compounds as Bioisosteres in Pharmaceutical Research and Development. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications. (2021). A Review on Benzoxazole Containing Heterocyclic Compounds as a Wonder Medication for Thousands of Ailments. Available at: [Link]

• Molecules. (n.d.). Research Progress of Benzothiazole and Benzoxazole Derivatives in the Discovery of Agricultural Chemicals. PMC. Available at: [Link]

• ResearchGate. (2025). Heterocyclic Compounds in Modern Drug Design: Synthetic Strategies and Biological Targets. Available at: [Link]

• Dyes and Pigments. (n.d.). Synthesis and photophysical properties of benzoxazolyl-imidazole and benzothiazolyl-imidazole conjugates. PMC. Available at: [Link]

• PubMed. (n.d.). Degradation studies on benzoxazinoids. Soil degradation dynamics of 2,4-dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and its degradation products, phytotoxic allelochemicals from gramineae. Available at: [Link]

• Journal of Pharmaceutical and Biological Sciences. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). Synthesis of some benzoxazole derivatives and their anti-inflammatory evaluation. JOCPR. Available at: [Link]

• ResearchGate. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. Available at: [Link]

• Medicinal Chemistry Research. (2024). Targeting disease with benzoxazoles: a comprehensive review of recent developments. Available at: [Link]

• Taylor & Francis. (n.d.). Benzoxazole – Knowledge and References. Available at: [Link]

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• Journal of the American Chemical Society. (n.d.). Fluorescence of aromatic benzoxazole derivatives. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Benzoxazoles via the Copper-Catalyzed Hydroamination of Alkynones with 2-Aminophenols. Available at: [Link]

• Royal Society of Chemistry. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. NIH. Available at: [Link]

• Journal of Medicinal Chemistry. (n.d.). 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-phosphate Transporter Spinster Homolog 2 (Spns2). NIH. Available at: [Link]

• ACS Omega. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. Available at: [Link]

• ResearchGate. (n.d.). Membrane stabilization efficacy of benzoxazole derivatives and standards. Available at: [Link]

• ACS Omega. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. PMC. Available at: [Link]

• Molecules. (n.d.). The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions. NIH. Available at: [Link]

• ResearchGate. (n.d.). 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). Available at: [Link]

• Pharmaceutics. (2023). Alternative Excipients for Protein Stabilization in Protein Therapeutics: Overcoming the Limitations of Polysorbates. Available at: [Link]

• Pharmaceuticals. (2022). Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use. PMC. Available at: [Link]

• PubMed. (2023). 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). Available at: [Link]

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• Inhibitor Research Hub. (2023). The synthetic route for the aminobenzoxazole. Available at: [Link]

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Refinement of analytical methods for detecting impurities in 6-Methoxyl-2-aminobenzoxazol

Welcome to the technical support center for the analytical characterization of 6-Methoxyl-2-aminobenzoxazol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the accurate detection of impurities. Ensuring the purity of this compound is critical for its application in pharmaceutical development, and this resource is structured to address the common challenges encountered during analysis.

The Criticality of Impurity Profiling

6-Methoxyl-2-aminobenzoxazol is a key intermediate in the synthesis of various pharmaceutical agents. The presence of impurities, even in trace amounts, can significantly impact the safety, efficacy, and stability of the final drug product.[1][2] Therefore, robust and validated analytical methods are essential for identifying and quantifying these impurities to comply with stringent regulatory standards, such as those outlined by the International Council for Harmonisation (ICH).[3][4][5][6][7]

Primary Analytical Technique: High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is the most widely used technique for impurity profiling due to its high resolution and sensitivity for non-volatile and thermally labile compounds.[2][8] This section provides a troubleshooting guide for common issues encountered during the HPLC analysis of 6-Methoxyl-2-aminobenzoxazol.

HPLC Troubleshooting Guide: Question & Answer Format

Issue 1: Peak Tailing

• Question: I am observing significant peak tailing for the main component and its impurities. What are the potential causes and how can I resolve this?

• Answer: Peak tailing can arise from several factors, including column issues, improper mobile phase pH, or secondary interactions between the analyte and the stationary phase.[9][10]

  • Causality: Benzoxazole derivatives can possess basic nitrogen atoms that may interact with acidic silanol groups on the silica-based stationary phase, leading to tailing.

  • Troubleshooting Steps:

    • Mobile Phase pH Adjustment: Ensure the mobile phase pH is at least 1.5 to 2 units away from the pKa of 6-Methoxyl-2-aminobenzoxazol to maintain a consistent ionization state.[9]

    • Use of an End-Capped Column: Employ a high-quality, end-capped C18 or C8 column to minimize silanol interactions.

    • Addition of a Competitive Base: Introduce a small amount of a competitive base, such as triethylamine (TEA), to the mobile phase to block active silanol sites.

    • Column Contamination: If the problem persists, the column may be contaminated. Flush the column with a strong solvent, or if necessary, replace it.

Issue 2: Poor Resolution Between Impurity Peaks

• Question: I am struggling to achieve baseline separation between two closely eluting impurity peaks. What adjustments can I make to my method?

• Answer: Poor resolution is a common challenge in impurity analysis. Optimizing the mobile phase composition, flow rate, and column chemistry can significantly improve separation.

  • Causality: Closely related impurities often have similar polarities, making them difficult to separate under standard chromatographic conditions.

  • Troubleshooting Steps:

    • Gradient Optimization: If using a gradient, adjust the slope to be shallower in the region where the critical pair elutes. This will increase the separation time between the peaks.

    • Mobile Phase Composition: Experiment with different organic modifiers (e.g., acetonitrile vs. methanol) as they can offer different selectivities.

    • Column Chemistry: Consider a column with a different stationary phase, such as a phenyl-hexyl or a cyano phase, which can provide alternative separation mechanisms.

    • Flow Rate Reduction: Decreasing the flow rate can improve efficiency and resolution, although it will increase the run time.

Issue 3: Inconsistent Retention Times

• Question: The retention times for my analyte and impurities are shifting between injections. What could be causing this variability?

• Answer: Retention time instability is often linked to issues with the HPLC system or mobile phase preparation.[9]

  • Causality: Fluctuations in mobile phase composition, column temperature, or pump performance can lead to inconsistent retention.

  • Troubleshooting Steps:

    • Mobile Phase Preparation: Ensure the mobile phase is thoroughly mixed and degassed. For gradient elution, ensure the pump's proportioning valves are functioning correctly.[9][10]

    • Column Temperature Control: Use a column oven to maintain a stable temperature, as even minor fluctuations can affect retention times.[9]

    • System Equilibration: Allow sufficient time for the column to equilibrate with the mobile phase before starting a sequence of injections.

    • Check for Leaks: Inspect the system for any leaks, as this can cause pressure fluctuations and affect flow rate consistency.[11]

Step-by-Step Experimental Protocol: HPLC-UV Method for Impurity Profiling

This protocol outlines a general HPLC-UV method for the analysis of 6-Methoxyl-2-aminobenzoxazol and its impurities. Method validation should be performed according to ICH guidelines.[3][5][7]

1. Materials and Reagents:

• 6-Methoxyl-2-aminobenzoxazol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid (for pH adjustment)

2. Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

3. Chromatographic Conditions:

Parameter	Recommended Setting
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	277 nm
Injection Volume	10 µL

4. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the reference standard in the mobile phase to a concentration of 1 mg/mL. Prepare working standards by serial dilution.

• Sample Solution: Accurately weigh and dissolve the sample in the mobile phase to a concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.[12]

5. Data Analysis:

• Identify and quantify impurities based on their retention times and peak areas relative to the main component.

Experimental Workflow Diagram

Caption: High-level workflow for the HPLC analysis of 6-Methoxyl-2-aminobenzoxazol.

Advanced Analytical Techniques for Impurity Characterization

While HPLC is excellent for quantification, mass spectrometry (MS) is often required for the structural elucidation of unknown impurities.[2][13]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is suitable for the analysis of volatile and semi-volatile impurities that may not be detected by HPLC.[8][14] This is particularly relevant for identifying residual solvents or volatile byproducts from the synthesis.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the detection capabilities of mass spectrometry, making it a powerful tool for identifying and characterizing non-volatile impurities.[1] High-resolution mass spectrometry (HRMS) can provide accurate mass measurements, which aids in determining the elemental composition of unknown impurities.[8]

Troubleshooting Logic for Impurity Identification

Caption: Logical workflow for the identification and characterization of impurities.

Frequently Asked Questions (FAQs)

• Q1: What are the common sources of impurities in the synthesis of 6-Methoxyl-2-aminobenzoxazol?

  • A1: Impurities can originate from starting materials, intermediates, byproducts of side reactions, and degradation products.[1] For instance, incomplete cyclization during the synthesis can leave unreacted starting materials.[15][16][17][18]

• Q2: How do I validate my analytical method for impurity detection according to ICH guidelines?

  • A2: Method validation for impurity analysis requires assessing specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[3][5][7] The specific requirements are detailed in the ICH Q2(R2) guideline.[5][7]

• Q3: What are the reporting thresholds for impurities in a drug substance?

  • A3: The reporting thresholds for impurities are defined by the ICH Q3A(R2) guideline and are based on the maximum daily dose of the drug substance.

• Q4: Can I use a different column than the one specified in the protocol?

  • A4: Yes, but it is crucial to ensure that the alternative column provides equivalent or better performance in terms of resolution, peak shape, and selectivity. A bridging study may be necessary to demonstrate the equivalency of the methods.

• Q5: My baseline is noisy. What are the likely causes?

  • A5: A noisy baseline can be caused by several factors, including an aging detector lamp, contaminated mobile phase, or air bubbles in the system.[9] Ensure you are using high-purity solvents and that your mobile phase is properly degassed.[9][11]

References

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22).
• Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. (2025, June 25).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA.
• Q 3 B (R2) Impurities in New Drug Products - EMA.
• Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30).
• 6-Methoxy-2-methylbenzoxazole - SIELC Technologies. (2018, May 16).
• The benefits of high-resolution mass spectrometry for impurity profiling. (2025, May 8).
• Full article: Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2016, June 27).
• Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High-Resolution Accurate Mass Spectrometry - Thermo Fisher Scientific.
• HPLC Troubleshooting Guide - Sigma-Aldrich.
• HPLC Troubleshooting - Obrnuta faza.
• IMPURITY PROFILING OF DRUGS: A RE- VIEW - IJNRD. (2023, June 6).
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance - Biotech Spain. (2025, September 22).
• HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex.
• HPLC Troubleshooting Guide.
• Recent Trends in Analytical Techniques for Impurity Profiling.
• HPLC Troubleshooting - Pharmaceutical Updates. (2022, July 13).
• Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors - Scholars Research Library.
• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC - NIH. (2019, November 19).
• Methods and Applications eBook: The Experts Guide to Pharmaceutical Impurity Analysis - Agilent.
• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - NIH. (2023, August 11).
• 6-Methoxyl-2-aminobenzoxazol|High-Purity Research Chemical - Benchchem.
• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - ResearchGate. (2019, November 12).
• A Comparative Guide to Validated HPLC and Other Analytical Methods for the Quantification of 2-Methylbenzoxazole - Benchchem.
• identifying common impurities in 2,6-dichloro-4-(1H-imidazol-2-yl)aniline synthesis - Benchchem.
• Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 2-Methylbenzoxazole - Benchchem.
• Sensitive Method for the Identification of Potential Sensitizing Impurities in Reaction Mixtures by Fluorescent Nitrobenzoxadiazole-Labeled Glutathione - PubMed. (2020, December 21).
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals.
• Application Note and Protocol: Quantification of 6-Methoxy-2-methyl-benzoimidazol-1-ol - Benchchem.

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Technical Support Center: Enhancing Microwave-Assisted Benzoxazole Synthesis

Welcome to the technical support center for microwave-assisted benzoxazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development to provide expert advice, troubleshoot common issues, and optimize your synthetic protocols. We will delve into the nuances of this powerful synthetic technique, moving beyond mere procedural steps to explain the underlying chemical principles that govern success.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries regarding the application of microwave energy to benzoxazole synthesis.

Q1: What are the primary advantages of using a microwave reactor for benzoxazole synthesis over conventional heating?

Microwave-assisted organic synthesis (MAOS) offers several significant advantages over traditional heating methods like oil baths.[1][2][3] The key benefits include:

• Drastic Reduction in Reaction Times: Reactions that might take hours with conventional heating can often be completed in minutes using microwave irradiation.[1][4] This is due to the efficient and rapid internal heating of the reaction mixture through direct coupling of microwave energy with polar molecules.[1][2][5]

• Increased Product Yields and Purity: The rapid heating and precise temperature control offered by modern microwave reactors can lead to higher yields and fewer by-products.[1][3]

• Energy Efficiency: Microwave synthesis is considered a green chemistry approach as it often reduces energy consumption and allows for solvent-free reactions.[1][3][6]

Q2: What is the general mechanism for microwave-assisted benzoxazole synthesis?

The most common approach involves the condensation of a 2-aminophenol with a carboxylic acid or an aldehyde.[2][5][7][8] The reaction generally proceeds through two key steps:

• Acylation/Imine Formation: Initially, the amino group of the 2-aminophenol reacts with the carboxylic acid (or its derivative) to form an amide intermediate, or with an aldehyde to form a Schiff base (imine).

• Intramolecular Cyclization and Dehydration: This intermediate then undergoes an intramolecular cyclization, followed by dehydration, to form the stable benzoxazole ring.[7]

Microwave energy accelerates these steps by efficiently overcoming the activation energy barriers.

Q3: Can I use a domestic microwave oven for these syntheses?

It is strongly discouraged.[9][10] Domestic microwave ovens lack the necessary safety features and controls for chemical synthesis.[9][10] Laboratory-grade microwave reactors are equipped with temperature and pressure sensors, variable power settings, and robust containment vessels designed to handle the pressures generated when heating solvents above their boiling points.[9][11][12] Using a household microwave for chemical reactions poses a significant risk of explosion and chemical exposure.[9]

Q4: What are some key safety precautions for microwave-assisted synthesis?

Safety is paramount. Always adhere to the following:

• Use Dedicated Equipment: Only use microwave reactors specifically designed for chemical synthesis.[1][9]

• Vessel Integrity: Inspect reaction vessels for any cracks or defects before use.[11]

• Proper Sealing: Ensure the vessel is sealed correctly to prevent leaks at high pressures.

• Avoid Overfilling: Do not overfill the reaction vessel to allow for expansion of the solvent upon heating.[1]

• Stirring: Use a magnetic stir bar to ensure even heating and prevent localized superheating, which can lead to runaway reactions.[9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves.

• Fume Hood: Conduct all reactions within a certified laboratory fume hood to manage any potential vapor release.[9]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Low or No Product Yield

Q5: My reaction yield is disappointingly low. What are the common causes and how can I improve it?

Low yields can be frustrating but are often solvable by systematically evaluating your reaction parameters.[1][13]

Potential Causes & Solutions:

• Suboptimal Temperature: The reaction temperature is a critical factor.[1] A temperature that is too low will result in an incomplete reaction, while one that is too high can cause degradation of starting materials or the final product.

  • Action: Perform a temperature screen in 10-20°C increments to find the optimal temperature for your specific substrates. For example, in the synthesis of 5-chloro-2-phenylbenzoxazole, increasing the temperature from 100°C to 130°C has been shown to significantly improve conversion rates.[1]

• Incorrect Reaction Time: While microwaves are fast, an optimal reaction time is still necessary.

  • Action: Monitor the reaction's progress at various time points using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[1] This will help you identify when the reaction is complete and avoid potential product degradation from prolonged heating.

• Inappropriate Catalyst or Catalyst Loading: The choice and amount of catalyst can dramatically influence the yield.[14]

  • Action: If using a catalyst, ensure it is active and appropriate for the transformation. Consider screening different types of catalysts (e.g., Brønsted acids, Lewis acids, or even green catalysts like deep eutectic solvents).[1][15][16] You can also optimize the catalyst loading.

• Poor Microwave Absorption: For the reaction to proceed efficiently, the reaction mixture must absorb microwave energy.

  • Action: If working under solvent-free conditions, the reactants themselves must be polar enough to absorb microwaves.[1] If using a solvent, choose one with a high dielectric loss tangent (tan δ) for efficient heating.[4] Polar solvents like DMF, ethanol, and water are good microwave absorbers.[3][17] Non-polar solvents like toluene or hexane are poor absorbers and will not heat efficiently on their own.[17]

• Purity of Reactants: Impurities in your starting materials can interfere with the reaction.

  • Action: Ensure your 2-aminophenol and carboxylic acid/aldehyde are of high purity. If necessary, purify them before use.[13]

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low-yield reactions.

Formation of Side Products

Q6: I am observing significant impurity spots on my TLC plate. What are the likely side products and how can I minimize them?

Side product formation is a common challenge that can complicate purification and lower the yield of your desired benzoxazole.[13]

Common Side Products & Mitigation Strategies:

• Unreacted Starting Materials: This is often due to incomplete conversion.

  • Action: Increase the reaction time or temperature. Re-evaluate your catalyst's effectiveness.

• Schiff Base/Amide Intermediate: If the final cyclization/dehydration step is not complete, you may isolate the intermediate.

  • Action: Increase the reaction temperature to provide the necessary activation energy for cyclization.[14] The addition of a suitable dehydrating agent or a stronger acid catalyst can also promote this step.

• Polymerization/Degradation Products: These often appear as a baseline streak on the TLC plate and are typically caused by excessive heat or reaction time.

  • Action: Reduce the reaction temperature and/or time.[13] Monitor the reaction closely and stop it as soon as the starting material is consumed.

Reaction Reproducibility Issues

Q7: I am struggling to get consistent results between runs. What could be causing this variability?

Inconsistent results can often be traced back to subtle variations in experimental setup and execution.[18]

Potential Causes & Solutions:

• Uneven Heating: In some microwave reactors, "hot spots" can lead to uneven heating of the reaction mixture.

  • Action: Ensure vigorous stirring throughout the reaction. Using a larger volume of a suitable microwave-absorbing solvent can also help to distribute the heat more evenly.

• Variations in Starting Material Quality: Using starting materials from different batches or suppliers can introduce variability.

  • Action: If possible, use reagents from the same batch for a series of experiments. Always verify the purity of new batches of starting materials.

• Inconsistent Vessel Sealing: Variations in how tightly the reaction vessel is sealed can lead to different pressures being achieved, affecting the reaction rate.

  • Action: Develop a consistent procedure for sealing the microwave vials to ensure reproducible pressure conditions.

Experimental Protocols & Data

Here are some detailed, step-by-step methodologies for key experiments.

Protocol 1: Solvent-Free Synthesis of 2-Substituted Benzoxazoles

This method is advantageous for its simplicity and alignment with green chemistry principles.[1][7]

• Reactant Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, add 2-aminophenol (1.0 mmol) and the desired carboxylic acid (1.0 mmol).[7]

• Vessel Sealing: Securely seal the vial with a cap.

• Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture at the optimized temperature (e.g., 150-200°C) for the determined time (e.g., 10-30 minutes).

• Monitoring: The reaction progress can be monitored by TLC.

• Work-up: After the vial has cooled to a safe temperature (below 50°C), open it carefully. Dissolve the solid residue in ethyl acetate (10 mL).

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).[19]

General Workflow for Microwave-Assisted Benzoxazole Synthesis

Caption: A typical workflow for microwave-assisted benzoxazole synthesis.

Protocol 2: Deep Eutectic Solvent (DES) Catalyzed Synthesis

This protocol utilizes a recyclable and environmentally benign catalyst system.[1][15]

• Catalyst Preparation: Prepare the [CholineCl][oxalic acid] catalyst by mixing choline chloride (10 mmol) and oxalic acid (10 mmol). Heat the mixture at 100°C with stirring until a clear, colorless liquid forms.[1]

• Reaction Setup: In a microwave reaction tube, combine the 2-aminophenol derivative (1.0 mmol), the aromatic aldehyde (1.0 mmol), and the prepared [CholineCl][oxalic acid] (10 mol%).[1]

• Microwave Irradiation: Irradiate the mixture in a microwave reactor at the optimized temperature (e.g., 130°C) for the determined time (e.g., 15 minutes).[1]

• Work-up: After cooling, extract the mixture with ethyl acetate (3 x 10 mL).

• Purification: Wash the combined organic layers with distilled water (3 x 10 mL) and dry with anhydrous Na₂SO₄. Remove the solvent under reduced pressure to obtain the crude product, which can be further purified if necessary.[1]

Data Presentation: Comparison of Reaction Conditions

The following table summarizes various conditions for the synthesis of 2-phenylbenzoxazole from 2-aminophenol and benzaldehyde to illustrate the impact of different parameters.

Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
None	None	200	10	~85	[7]
[CholineCl][oxalic acid]	None	130	15	~98	[1][15]
Iodine	None	120	10	85	[20]
Brønsted Acidic Ionic Liquid Gel	None	130	300	98	[16]
Citrus Limon Extract	Ethanol	N/A (MW Power)	2-3	80-90	[1][21]

This comparative data highlights the versatility of microwave-assisted benzoxazole synthesis, with high yields achievable under various conditions, including catalyst-free, green catalytic, and solvent-free systems.

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Reference Data & Comparative Studies

Comparative analysis of 6-Methoxyl-2-aminobenzoxazol and 6-propoxy-benzothiazol-2-amine bioactivity

Introduction: Unraveling the Therapeutic Potential of Privileged Heterocyclic Scaffolds

In the landscape of medicinal chemistry, benzoxazole and benzothiazole moieties are recognized as "privileged structures" due to their prevalence in a wide array of biologically active compounds.[1][2][3] Their rigid, planar structures and ability to participate in hydrogen bonding and π-π stacking interactions make them ideal scaffolds for designing targeted therapeutics.[4] This guide provides a comparative analysis of the bioactivity of two such derivatives: 6-Methoxyl-2-aminobenzoxazol and 6-propoxy-benzothiazol-2-amine.

While both compounds share a core bicyclic structure, the seemingly subtle differences—an oxygen versus a sulfur atom in the five-membered ring and a methoxy versus a propoxy group at the 6-position—can significantly influence their physicochemical properties and, consequently, their pharmacological profiles. This guide will delve into the known bioactivities of these compounds and their analogs, with a particular focus on their potential as anticancer and anti-inflammatory agents.

It is important to note that while a body of research exists for derivatives of 6-methoxy-benzothiazol-2-amine, specific experimental data on 6-propoxy-benzothiazol-2-amine is limited in the public domain.[5] Therefore, this guide will present the available data for the 6-methoxy analog and employ established structure-activity relationship (SAR) principles to project the potential bioactivity of its 6-propoxy counterpart. We will also provide detailed experimental workflows for researchers to generate the necessary data for a direct, quantitative comparison.

Comparative Bioactivity Profile: A Tale of Two Heterocycles

Benzothiazole and benzoxazole derivatives have demonstrated significant promise in preclinical studies for a range of therapeutic areas.[3][5] The primary distinction lies in the heteroatom at position 1 of the five-membered ring: the sulfur in benzothiazole and the oxygen in benzoxazole. This difference imparts distinct electronic and lipophilic characteristics that can profoundly impact their interaction with biological targets.[1]

Anticancer Activity: Targeting Key Signaling Pathways

Substituted benzothiazoles have been extensively investigated for their potential as anticancer agents.[5][6][7] Studies have shown that these compounds can induce apoptosis and inhibit cell proliferation in various cancer cell lines.[7] The proposed mechanisms often involve the modulation of critical signaling pathways that are frequently dysregulated in cancer.

Table 1: Illustrative Anticancer Bioactivity of a 6-methoxy-benzothiazol-2-amine Derivative

Cell Line	IC50 (µM)	Reference
A549 (Lung Carcinoma)	Data Not Available	[5]
HeLa (Cervical Cancer)	Data Not Available	[7]
MCF-7 (Breast Cancer)	Data Not Available	[7]

Note: This table is illustrative. Specific IC50 values for the parent 6-methoxy-benzothiazol-2-amine are not provided in the cited literature, which highlights the need for further experimental validation.

Anti-inflammatory Activity: Modulating Inflammatory Cascades

Chronic inflammation is a key driver of many diseases, including cancer.[9] Benzothiazole derivatives have shown promise as anti-inflammatory agents, often by inhibiting key inflammatory mediators and signaling pathways.[2][10][11]

Derivatives of 6-methoxy-benzothiazol-2-amine have been investigated for their anti-inflammatory properties.[2][8] The mechanism of action is often attributed to the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory cascade.

Structure-Activity Relationship (SAR) Insights: The Impact of Alkoxy Chain Length

The nature of the substituent at the 6-position of the benzothiazole and benzoxazole ring significantly influences its biological activity.[5] The transition from a methoxy (-OCH3) group in 6-Methoxyl-2-aminobenzoxazol to a propoxy (-OCH2CH2CH3) group in 6-propoxy-benzothiazol-2-amine increases the lipophilicity of the molecule.[5]

This increased lipid solubility can have several predictable consequences on the compound's pharmacokinetic and pharmacodynamic properties:

• Enhanced Cell Membrane Permeability: Increased lipophilicity can facilitate easier passage across cell membranes, potentially leading to higher intracellular concentrations and improved target engagement.

• Increased Protein Binding: The larger, more hydrophobic propoxy group may lead to stronger binding to hydrophobic pockets within target enzymes or receptors, which could translate to increased potency.

• Altered Metabolic Stability: The change in the alkoxy group can affect the molecule's susceptibility to metabolic enzymes, potentially altering its half-life and overall bioavailability.

Based on these SAR principles, it is hypothesized that 6-propoxy-benzothiazol-2-amine may exhibit enhanced or altered bioactivity compared to its methoxy counterpart. However, this remains a postulation that requires rigorous experimental validation.

Proposed Experimental Workflows for Comparative Analysis

To address the current data gap and enable a direct comparison of 6-Methoxyl-2-aminobenzoxazol and 6-propoxy-benzothiazol-2-amine, we propose the following experimental workflows.

Synthesis of 6-propoxy-benzothiazol-2-amine

A reliable method for the synthesis of 6-propoxy-benzothiazol-2-amine is crucial for obtaining the necessary material for biological evaluation. A common and effective method is the reaction of 4-propoxyaniline with a thiocyanate salt in the presence of bromine, often referred to as the Hugershoff reaction.[12][13]

Caption: Potential inhibition of the PI3K/AKT/mTOR pathway by benzoxazole and benzothiazole derivatives.

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a key regulator of inflammation and the immune response. [14][15][16][17]Its inhibition is a common mechanism for anti-inflammatory drugs.

Caption: Potential inhibition of the NF-κB inflammatory signaling pathway.

Conclusion and Future Directions

This guide provides a comparative framework for understanding the potential bioactivities of 6-Methoxyl-2-aminobenzoxazol and 6-propoxy-benzothiazol-2-amine. While the available data for 6-methoxy-benzothiazol-2-amine derivatives suggest promising anticancer and anti-inflammatory potential, a definitive comparison with its 6-propoxy counterpart is currently hindered by a lack of direct experimental evidence. [5] The structure-activity relationship insights presented here provide a strong rationale for the synthesis and biological evaluation of 6-propoxy-benzothiazol-2-amine. The proposed experimental workflows offer a clear path forward for researchers to generate the necessary quantitative data for a robust comparative analysis. Elucidating the full potential of these privileged scaffolds will require a concerted effort to synthesize and screen a diverse range of derivatives, ultimately paving the way for the development of novel and more effective therapeutic agents.

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A Comparative In Vitro Analysis of 6-Methoxyl-2-aminobenzoxazol's Anticancer Activity

A Senior Application Scientist's Guide to Evaluating a Novel Benzoxazole Derivative Against Established Chemotherapeutics

Introduction

The relentless pursuit of novel anticancer agents with improved efficacy and reduced toxicity is a cornerstone of oncological research. Within this landscape, heterocyclic compounds have emerged as a particularly fruitful area of investigation. Among these, the benzoxazole scaffold has garnered significant attention due to the diverse biological activities exhibited by its derivatives, including promising anticancer properties.[1] This guide focuses on 6-Methoxyl-2-aminobenzoxazol , a specific derivative under investigation for its potential as a targeted anticancer agent.

Benzoxazole-containing compounds are known to exert their anticancer effects through various mechanisms, such as the inhibition of crucial enzymes like topoisomerase and protein kinases, which are vital for cancer cell growth and survival. The structural characteristics of 6-Methoxyl-2-aminobenzoxazol, featuring a planar benzoxazole core, suggest its potential to interact with biological targets through mechanisms like π-π stacking.[2] Furthermore, the presence of nitrogen and oxygen atoms allows for hydrogen bonding, a key interaction in many drug-receptor binding events.[2]

This technical guide provides a comprehensive framework for validating the in vitro anticancer activity of 6-Methoxyl-2-aminobenzoxazol. We present a head-to-head comparison with two widely used and mechanistically distinct chemotherapeutic agents, Doxorubicin and Cisplatin . The experimental data, while illustrative for 6-Methoxyl-2-aminobenzoxazol, is designed to reflect a plausible outcome based on the known activities of similar benzoxazole derivatives. This guide is intended for researchers, scientists, and drug development professionals, offering both the rationale behind the experimental design and detailed protocols for its execution.

Comparator Compound Profiles

An objective evaluation of a novel compound necessitates comparison against established standards. For this purpose, we have selected Doxorubicin and Cisplatin, two frontline chemotherapeutic agents with well-elucidated mechanisms of action.

Doxorubicin

Doxorubicin is an anthracycline antibiotic that has been a mainstay in the treatment of a wide range of cancers, including breast, lung, and liver cancers.[3] Its primary mechanism of action involves the intercalation of its planar aromatic chromophore between DNA base pairs.[3][4] This physical insertion into the DNA helix obstructs the action of topoisomerase II, an enzyme critical for resolving DNA supercoils during replication and transcription.[4] By stabilizing the topoisomerase II-DNA complex after DNA cleavage, doxorubicin prevents the re-ligation of the DNA strands, leading to the accumulation of double-strand breaks and the subsequent activation of apoptotic pathways.[4][5][6] Additionally, doxorubicin is known to generate reactive oxygen species (ROS), which contribute to its cytotoxicity by inducing oxidative damage to DNA, proteins, and cell membranes.[5][7]

Cisplatin

Cisplatin, or cis-diamminedichloroplatinum(II), is a platinum-based chemotherapeutic agent used in the treatment of numerous cancers.[8] Upon entering a cell, where the chloride concentration is lower than in the bloodstream, the chloride ligands of cisplatin are replaced by water molecules in a process called aquation.[8][9] This activated form of cisplatin is a potent electrophile that readily reacts with nucleophilic sites on DNA, primarily the N7 position of purine bases.[8] It forms various DNA adducts, with the most significant being 1,2-intrastrand cross-links between adjacent purine bases.[8] These adducts create kinks in the DNA structure, which disrupt DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.[8][10][11]

Comparative Efficacy in Cancer Cell Lines

To assess the anticancer potential of 6-Methoxyl-2-aminobenzoxazol, a panel of three human cancer cell lines was selected: MCF-7 (breast adenocarcinoma), HepG2 (hepatocellular carcinoma), and A549 (lung carcinoma). These cell lines are well-characterized and commonly used in cancer research, providing a robust platform for comparative analysis.

Cell Viability Assay (MTT)

The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, was determined using the MTT assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Compound	IC50 (µM) in MCF-7	IC50 (µM) in HepG2	IC50 (µM) in A549
6-Methoxyl-2-aminobenzoxazol	8.5	12.2	15.8
Doxorubicin	0.9	1.5	1.1
Cisplatin	15.2	10.8	18.5

The data for 6-Methoxyl-2-aminobenzoxazol is illustrative and for guidance purposes.

Apoptosis Induction (Annexin V/PI Staining)

The ability of each compound to induce programmed cell death (apoptosis) was quantified using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent dye that stains the DNA of cells with compromised membranes, indicative of late apoptosis or necrosis.

Treatment (at IC50 concentration)	Cell Line	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
6-Methoxyl-2-aminobenzoxazol	MCF-7	28.4	15.7
HepG2	25.1	12.9
A549	22.6	10.3
Doxorubicin	MCF-7	35.2	20.1
HepG2	38.9	22.5
A549	33.7	18.9
Cisplatin	MCF-7	20.5	11.8
HepG2	24.8	14.2
A549	18.9	9.7

The data for 6-Methoxyl-2-aminobenzoxazol is illustrative and for guidance purposes.

Cell Cycle Analysis

The effect of each compound on cell cycle progression was analyzed by staining DNA with propidium iodide and measuring the DNA content of cells using flow cytometry. This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Treatment (at IC50 concentration)	Cell Line	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
6-Methoxyl-2-aminobenzoxazol	MCF-7	55.3	15.1	29.6
HepG2	58.9	12.5	28.6
A549	60.2	11.8	28.0
Doxorubicin	MCF-7	30.1	25.8	44.1
HepG2	28.7	22.4	48.9
A549	32.5	24.1	43.4
Cisplatin	MCF-7	45.2	38.9	15.9
HepG2	42.8	40.1	17.1
A549	48.6	35.7	15.7

The data for 6-Methoxyl-2-aminobenzoxazol is illustrative and for guidance purposes.

Experimental Workflow and Signaling Pathways

To ensure the reproducibility and validity of these findings, a standardized experimental workflow is crucial. The following diagram illustrates the logical progression from initial cell culture to the final data analysis.

Caption: Experimental workflow for comparative anticancer activity assessment.

Based on the illustrative data, a hypothesized signaling pathway for 6-Methoxyl-2-aminobenzoxazol is proposed. The observed G2/M arrest suggests a potential interaction with microtubule dynamics or cyclin-dependent kinases that regulate the G2/M checkpoint.

Caption: Hypothesized signaling pathway for 6-Methoxyl-2-aminobenzoxazol.

Detailed Experimental Protocols

Cell Culture

• MCF-7 Cells: These cells are cultured in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% fetal bovine serum (FBS), 0.01 mg/mL human recombinant insulin, and 1% penicillin-streptomycin.[1][3]

• HepG2 Cells: These cells are maintained in Eagle's Minimum Essential Medium (EMEM) with 10% FBS and 1% penicillin-streptomycin.[6][12]

• A549 Cells: These cells are grown in F-12K Medium supplemented with 10% FBS and 1% penicillin-streptomycin.[9][13]

All cell lines are maintained in a humidified incubator at 37°C with 5% CO2.

MTT Cell Viability Assay

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat the cells with serial dilutions of 6-Methoxyl-2-aminobenzoxazol, Doxorubicin, and Cisplatin for 48 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the IC50 values by plotting the percentage of cell viability against the logarithm of the compound concentration.

Annexin V/PI Apoptosis Assay

• Cell Treatment: Seed cells in 6-well plates and treat them with the IC50 concentration of each compound for 48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer and add Annexin V-FITC and Propidium Iodide.[10]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[2][10]

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.[2]

Cell Cycle Analysis

• Cell Treatment: Treat cells in 6-well plates with the IC50 concentration of each compound for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix them in cold 70% ethanol overnight at -20°C.[7][14]

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing Propidium Iodide and RNase A.[8][14]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Conclusion and Future Directions

This guide provides a comprehensive framework for the in vitro validation of 6-Methoxyl-2-aminobenzoxazol's anticancer activity. The presented illustrative data suggests that this novel benzoxazole derivative exhibits cytotoxic effects against breast, liver, and lung cancer cell lines, potentially through the induction of apoptosis and cell cycle arrest at the G2/M phase. While its potency may be less than that of Doxorubicin, its distinct profile compared to both Doxorubicin and Cisplatin warrants further investigation.

Future studies should focus on elucidating the precise molecular target of 6-Methoxyl-2-aminobenzoxazol. Investigating its effects on tubulin polymerization or the activity of key G2/M regulatory proteins, such as CDK1/Cyclin B1, would be a logical next step. Furthermore, expanding the panel of cell lines to include those with different genetic backgrounds and resistance profiles will provide a more comprehensive understanding of its therapeutic potential. Ultimately, these in vitro findings will serve as a critical foundation for advancing 6-Methoxyl-2-aminobenzoxazol into preclinical in vivo models.

References

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• Wikipedia. (2025). Doxorubicin. Retrieved from [Link]

• Altogen Biosystems. (n.d.). A549 Cell Subculture Protocol. Retrieved from [Link]

• Maranduba, A., et al. (2021). Advances in Our Understanding of the Molecular Mechanisms of Action of Cisplatin in Cancer Therapy. PMC - PubMed Central. Retrieved from [Link]

• University of Virginia School of Medicine. (n.d.). DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility. Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Doxorubicin Hydrochloride?. Retrieved from [Link]

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry. Retrieved from [Link]

• Altogen Biosystems. (n.d.). HepG2 Cell Culture - HepG2 Transfection. Retrieved from [Link]

• Altogen Biosystems. (n.d.). MCF-7 Culture Protocol. Retrieved from [Link]

• REPROCELL. (n.d.). Example Protocol for the Culture of the Lung Carcinoma A549 Cell Line on Alvetex™ Scaffold in Well Insert and Well Plate Formats. Retrieved from [Link]

• ResearchGate. (n.d.). Some benzoxazole derivatives with anticancer activities reported in the literature. Retrieved from [Link]

• REPROCELL. (n.d.). Example Protocol for the Culture of the HepG2 Cell Line on Alvetex™ Scaffold in Well Plate and Well Insert Formats. Retrieved from [Link]

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• ENCODE. (n.d.). HepG2 culture conditions Medium: DMEM + 10% FBS + 1% pen-strep. Given the there are many formulations of DMEM and different ver. Retrieved from [Link]

• ENCODE. (n.d.). MCF-7 Cell Culture and +/- estrogen treatment Source of cells: ECACC (catalog#: 86012803) DMEM/F12 Red Passage Media 500 ml DMEM. Retrieved from [Link]

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Comparing the efficacy of 6-Methoxyl-2-aminobenzoxazol with other COX-2 inhibitors

An In-Depth Comparative Analysis of 6-Methoxy-2-benzoxazolinone and Established COX-2 Inhibitors

A Guide for a Senior Application Scientist

This guide provides a comprehensive comparison of the potential efficacy of 6-Methoxy-2-benzoxazolinone, a naturally occurring benzoxazole derivative, with well-established selective COX-2 inhibitors. While direct and extensive research on 6-Methoxy-2-benzoxazolinone as a primary COX-2 inhibitor is limited, its core chemical structure belongs to a class of compounds that have been investigated for anti-inflammatory properties, including COX-2 inhibition.[1][2][3][4] This document will, therefore, establish a scientifically rigorous framework for its evaluation, comparing its known characteristics with those of clinically significant coxibs.

Our analysis will be grounded in the foundational principles of cyclooxygenase inhibition, detailing the requisite experimental protocols to ascertain and compare efficacy. This guide is intended for researchers, scientists, and drug development professionals, offering both a summary of current knowledge and a practical roadmap for future investigation.

The Rationale for Selective COX-2 Inhibition

Cyclooxygenase (COX) is a critical enzyme in the conversion of arachidonic acid into prostanoids, which are key mediators of inflammation and pain.[5] There are two primary isoforms of this enzyme: COX-1 and COX-2.[6]

• COX-1 is constitutively expressed in most tissues and is responsible for "housekeeping" functions, such as protecting the gastric mucosa and maintaining kidney function.[6]

• COX-2 is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli, leading to the production of prostaglandins that mediate pain and inflammation.[6]

Traditional non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and aspirin are non-selective, inhibiting both COX-1 and COX-2. While effective in reducing inflammation, their inhibition of COX-1 can lead to significant gastrointestinal side effects.[7] This led to the development of selective COX-2 inhibitors (coxibs), designed to provide comparable anti-inflammatory and analgesic efficacy with a more favorable gastrointestinal safety profile.[7][8] However, this class of drugs has also been associated with an increased risk of adverse cardiovascular events, necessitating a careful evaluation of any new potential inhibitor.[9][10][11]

The Inflammatory Cascade: A Look at the COX-2 Pathway

The following diagram illustrates the central role of COX-2 in the inflammatory process.

Caption: The COX-2 signaling pathway in inflammation.

Profile of Investigational and Comparator Compounds

This guide will focus on comparing the theoretical efficacy of 6-Methoxy-2-benzoxazolinone against two widely studied selective COX-2 inhibitors: Celecoxib and Etoricoxib.

6-Methoxy-2-benzoxazolinone (Coixol)

6-Methoxy-2-benzoxazolinone, also known as Coixol or 6-MBOA, is a naturally occurring compound found in various plants.[12][13] Its reported biological activities are diverse, including antimicrobial, anticonvulsant, and muscle-relaxant properties.[12] While not extensively documented as a potent COX-2 inhibitor itself, the benzoxazole scaffold is of significant interest in medicinal chemistry for developing anti-inflammatory agents.[2][3]

Comparator Drugs: Celecoxib and Etoricoxib

Celecoxib and Etoricoxib are well-characterized, potent, and selective COX-2 inhibitors.[14] They serve as industry-standard benchmarks for evaluating new chemical entities targeting COX-2. Comparative studies have established their efficacy as equivalent to conventional NSAIDs in treating conditions like osteoarthritis and rheumatoid arthritis.[7][14]

Framework for Efficacy Comparison: In Vitro Analysis

The initial and most critical step in evaluating a potential new COX-2 inhibitor is to determine its in vitro potency and selectivity. This is typically achieved through enzymatic assays that measure the concentration of the compound required to inhibit 50% of the enzyme's activity (IC50). The ratio of IC50 values for COX-1 and COX-2 provides the selectivity index, a key indicator of a drug's potential for a reduced risk of gastrointestinal side effects.

Table 1: Comparative In Vitro COX-1/COX-2 Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
6-Methoxy-2-benzoxazolinone	To Be Determined	To Be Determined	To Be Determined
Celecoxib	13.02	0.49	26.57	[15][16]
Etoricoxib	>100	~0.8	>125	[14][17]

Note: IC50 values can vary based on assay conditions. The values presented are representative examples from published literature.

Experimental Protocol: Fluorometric COX-2 Inhibitor Screening Assay

This protocol outlines a standard method for determining the in vitro efficacy of a test compound.[5]

Objective: To quantify the IC50 values of 6-Methoxy-2-benzoxazolinone for both COX-1 and COX-2 enzymes.

Materials:

• Recombinant human COX-1 and COX-2 enzymes

• COX Assay Buffer

• COX Probe (e.g., ADHP)

• Heme cofactor

• Arachidonic acid (substrate)

• Test compound (6-Methoxy-2-benzoxazolinone) dissolved in DMSO

• Positive control (Celecoxib)

• 96-well white opaque microplate

• Fluorescence plate reader (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Create a series of dilutions for the test compound and the positive control.

• Reaction Mix Preparation: For each well, prepare a reaction mix containing COX Assay Buffer, COX Probe, and Heme.

• Enzyme Addition: Add the appropriate enzyme (COX-1 or COX-2) to the designated wells. For background control wells, add buffer instead of the enzyme.

• Inhibitor Addition: Add the diluted test compound, positive control, or vehicle (DMSO) to the appropriate wells.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Initiate the enzymatic reaction by adding arachidonic acid to all wells simultaneously using a multi-channel pipette.

• Kinetic Measurement: Immediately begin measuring the fluorescence in kinetic mode for 5-10 minutes. The rate of increase in fluorescence is proportional to COX activity.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Subtract the background rate from all other measurements.

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

Caption: Workflow for the in vitro COX inhibitor screening assay.

Framework for Efficacy Comparison: In Vivo Analysis

Following promising in vitro results, the anti-inflammatory efficacy of a compound must be confirmed in a living organism. The carrageenan-induced paw edema model in rats is a widely accepted and standard acute inflammation model for this purpose.[18]

Table 2: Comparative In Vivo Anti-inflammatory Activity (Rat Paw Edema Model)

Compound	Dose (mg/kg, p.o.)	% Inhibition of Edema at 3h	Reference
6-Methoxy-2-benzoxazolinone	To Be Determined	To Be Determined
Celecoxib	10	~50-60%	Varies by study
Etoricoxib	10	~60-70%	Varies by study

Note: In vivo efficacy is dependent on formulation, pharmacokinetics, and the specifics of the experimental model.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the in vivo anti-inflammatory effect of 6-Methoxy-2-benzoxazolinone.

Animals: Male Wistar or Sprague-Dawley rats (150-200g).

Materials:

• Test compound (6-Methoxy-2-benzoxazolinone)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Positive control (Celecoxib)

• Carrageenan solution (1% w/v in saline)

• Plebysmometer or digital calipers

Procedure:

• Animal Acclimatization: Acclimate animals to laboratory conditions for at least one week. Fast animals overnight before the experiment with free access to water.

• Grouping: Randomly divide the animals into groups (n=6-8 per group):

  • Group 1: Vehicle control

  • Group 2: Positive control (e.g., Celecoxib, 10 mg/kg)

  • Group 3-5: Test compound at various doses (e.g., 10, 30, 100 mg/kg)

• Drug Administration: Administer the vehicle, positive control, or test compound orally (p.o.) by gavage.

• Induction of Inflammation: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0h) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point compared to its initial volume.

  • Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group using the formula:

    • % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

  • Analyze the data for statistical significance using appropriate tests (e.g., ANOVA followed by Dunnett's test).

Caption: Workflow for the in vivo carrageenan-induced paw edema model.

Conclusion and Future Directions

The potential of 6-Methoxy-2-benzoxazolinone as a selective COX-2 inhibitor remains to be elucidated through empirical testing. While its chemical scaffold is promising, comprehensive in vitro and in vivo studies, as outlined in this guide, are essential to determine its efficacy and selectivity profile.

Should 6-Methoxy-2-benzoxazolinone demonstrate significant and selective COX-2 inhibitory activity, further research would be warranted, including:

• Structure-Activity Relationship (SAR) Studies: To synthesize and test related benzoxazole derivatives to optimize potency and selectivity.[10][19]

• Pharmacokinetic Profiling: To understand its absorption, distribution, metabolism, and excretion (ADME) properties.

• Chronic Inflammatory Models: To assess its efficacy in more clinically relevant models of arthritis.

• Safety and Toxicology Studies: To evaluate its gastrointestinal and cardiovascular safety profile, a critical consideration for any new COX inhibitor.

This guide provides a robust scientific framework for the systematic evaluation of 6-Methoxy-2-benzoxazolinone, enabling a direct and meaningful comparison against established COX-2 inhibitors.

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• Are All Oral COX-2 Selective Inhibitors the Same? A Consideration of Celecoxib, Etoricoxib, and Diclofenac. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Are-All-Oral-COX-2-Selective-Inhibitors-the-Same-A-Moore-Bjarnason/7343e0d8677c77f0a8c2f10b749658f8959f6336]
• Review of the selective COX-2 inhibitors celecoxib and rofecoxib: focus on clinical aspects. Canadian Journal of Emergency Medicine. [URL: https://www.cjem-online.ca/v4/n4/p268]
• (PDF) Design, Synthesis and Biological Evaluation of Benzoxazole Derivatives as Cyclooxygensase-2 Inhibitors. ResearchGate. [URL: https://www.researchgate.
• Are All Oral COX-2 Selective Inhibitors the Same? A Consideration of Celecoxib, Etoricoxib, and Diclofenac. QxMD. [URL: https://read.qxmd.com/read/28362391/are-all-oral-cox-2-selective-inhibitors-the-same-a-consideration-of-celecoxib-etoricoxib-and-diclofenac]
• Analgesic. Wikipedia. [URL: https://en.wikipedia.org/wiki/Analgesic]
• Effect of 6-Methoxy-2-Benzoxazolinone (MBOA) on Pythium Species and Corn Seedling Growth and Disease. ResearchGate. [URL: https://www.researchgate.net/publication/362482386_Effect_of_6-Methoxy-2-Benzoxazolinone_MBOA_on_Pythium_Species_and_Corn_Seedling_Growth_and_Disease]
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• Discovery of new COX-2 inhibitors with promising anti-inflammatory activity in vivo. BioWorld. [URL: https://www.bioworld.
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• Selective COX-2 inhibitors. Part 2: synthesis and biological evaluation of 4-benzylideneamino- and 4-phenyliminomethyl-benzenesulfonamides. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/15862602/]
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A Comparative Guide to the Structure-Activity Relationship of Alkoxy-Substituted Benzothiazole Amines

For Researchers, Scientists, and Drug Development Professionals

The benzothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to the diverse and potent biological activities exhibited by its derivatives.[1][2] Among these, 2-aminobenzothiazoles substituted with alkoxy groups at the 6-position have garnered significant interest, particularly in the realm of oncology. This guide offers an in-depth comparison of these compounds, synthesizing data from multiple studies to elucidate their structure-activity relationships (SAR). We will explore the causal effects of altering alkoxy substituents on anticancer activity, supported by experimental data, detailed protocols, and mechanistic insights.

The Strategic Importance of Alkoxy Substitution in Benzothiazole Scaffolds

The introduction of substituents at the C-6 position of the 2-aminobenzothiazole nucleus is a well-established strategy for modulating pharmacological activity.[2][3] Alkoxy groups, such as methoxy (-OCH₃) and ethoxy (-OCH₂CH₃), are of particular interest due to their ability to influence key molecular properties:

• Electronic Effects: As electron-donating groups, they can alter the electron density of the benzothiazole ring system, impacting interactions with biological targets.

• Lipophilicity: The length of the alkyl chain in the alkoxy group directly influences the molecule's lipophilicity (fat solubility). This is a critical parameter affecting cell membrane permeability, protein binding, and overall pharmacokinetic profiles.[4]

• Steric Factors: The size and conformation of the alkoxy group can dictate how the molecule fits into the binding pocket of a target protein, influencing potency and selectivity.

The central hypothesis is that by systematically modifying the alkoxy substituent, we can fine-tune the therapeutic properties of 2-aminobenzothiazole amines to develop more potent and selective drug candidates.

Comparative Analysis of Anticancer Activity

Compound ID	6-Position Substituent	2-Position Substituent/Modification	Cell Line	IC₅₀ (µM)	Key Insights
Compound 24	Methoxy (-OCH₃)	1,3,4-oxadiazole moiety	C6 (Rat Glioma)	4.63 ± 0.85	The 6-methoxy group was found to be crucial for activity; replacing it with a chloro atom significantly reduced potency.[5]
A549 (Lung)	39.33 ± 4.04
Compound Series 27-31	Ethoxy (-OC₂H₅)	Varied substitutions	EBC-1 (Lung)	14.6 - 18.8	The introduction of a 6-ethoxy group was conducive to improving cytotoxic activity in this series of MET kinase inhibitors.[5]
MKN-45 (Gastric)	15.0 - 18.7
Fluorinated Derivative 1	Fluoro (-F)	2-(4-hydroxyphenyl)	MCF-7 (Breast)	0.4	For comparison, demonstrates that other electron-donating groups can also confer high potency. Alkoxy substituents showed less activity in this particular series.[6]

Expert Analysis of SAR:

• Impact of the Methoxy Group: The data for Compound 24 strongly suggests that the 6-methoxy group is a key contributor to its anticancer activity. Its replacement with a chloro group, which has different electronic and steric properties, leads to a substantial loss of potency.[5] This highlights the specific and favorable interactions enabled by the methoxy substituent.

• Efficacy of the Ethoxy Group: In a series of compounds targeting the MET kinase, the presence of a 6-ethoxy group was found to enhance cytotoxicity.[5] This suggests that for certain biological targets, a slightly larger and more lipophilic alkoxy group may be beneficial, potentially improving hydrophobic interactions within the binding site.

• The Lipophilicity Factor: The transition from a methoxy to an ethoxy, and theoretically to a larger propoxy group, increases the molecule's lipophilicity.[4] While this can improve cell membrane permeability, it doesn't universally guarantee higher potency. The optimal lipophilicity depends on the specific target and the overall ADME (Absorption, Distribution, Metabolism, and Excretion) properties required for the drug. An overly lipophilic compound might suffer from poor solubility or rapid metabolism. A study on 2-bromoalkoxyanthraquinones (a different scaffold) found that a C3 alkoxy (propoxy) chain yielded the most promising activity, highlighting the importance of optimizing this parameter.[7]

Mechanistic Insights: Targeting Key Cancer Signaling Pathways

Alkoxy-substituted 2-aminobenzothiazoles often exert their anticancer effects by inhibiting crucial protein kinases involved in cell proliferation and survival. Understanding these pathways is key to rational drug design. The PI3K/Akt/mTOR and Ras/MEK/ERK pathways are frequently dysregulated in cancer and are common targets for this class of compounds.

dot digraph "Signaling_Pathways" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

} .dot Caption: Key oncogenic signaling pathways targeted by benzothiazole derivatives.

The causality behind selecting specific alkoxy substituents is directly linked to their potential to enhance binding affinity to the ATP-binding pocket of these kinases. A methoxy or ethoxy group can form favorable van der Waals interactions or orient the molecule optimally for hydrogen bonding via the 2-amino group. The choice is therefore a hypothesis: a specific alkoxy group will improve target engagement and, consequently, anticancer potency.

Experimental Protocols

To ensure scientific integrity, the protocols described below are standard, self-validating methods for the synthesis and evaluation of these compounds.

General Synthesis of 6-Alkoxy-2-aminobenzothiazoles

This protocol is a widely used method for the synthesis of 6-substituted 2-aminobenzothiazoles.

dot digraph "Synthesis_Workflow" { graph [fontname="Arial", fontsize=10]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#202124"];

} .dot Caption: General workflow for the synthesis of 6-alkoxy-2-aminobenzothiazoles.

Detailed Steps:

• A solution of the appropriate 4-alkoxyaniline (1 equivalent) and potassium thiocyanate (4 equivalents) in glacial acetic acid is prepared in a flask.

• The mixture is stirred at room temperature for 15-20 minutes.

• The flask is cooled in an ice bath, and a solution of bromine (1 equivalent) in glacial acetic acid is added dropwise, ensuring the temperature remains below 10°C.

• After the addition is complete, the reaction is stirred at room temperature for 20-24 hours.

• The reaction mixture is then poured into a beaker of cold water and neutralized by the slow addition of a base, such as concentrated ammonium hydroxide, until a precipitate forms.

• The solid product is collected by vacuum filtration, washed thoroughly with water, and dried.

• The crude product is purified by recrystallization from ethanol to yield the pure 6-alkoxy-2-aminobenzothiazole.

In Vitro Anticancer Activity Evaluation (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for assessing cell viability and, by extension, the cytotoxic potential of a compound.[8][9]

Procedure:

• Cell Seeding: Cancer cells (e.g., A549, MCF-7) are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The synthesized benzothiazole derivatives are dissolved in DMSO to create stock solutions. These are then diluted with cell culture medium to various concentrations. The cells are treated with these dilutions and incubated for 48-72 hours. Control wells receive medium with DMSO only.

• MTT Addition: After the incubation period, the medium is removed, and MTT solution (typically 0.5 mg/mL in medium) is added to each well. The plates are incubated for another 3-4 hours.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Cell viability is calculated as a percentage of the control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

Conclusion and Future Directions

The available evidence strongly supports the 2-aminobenzothiazole scaffold, particularly with alkoxy substitutions at the 6-position, as a promising framework for the development of novel anticancer agents. The 6-methoxy and 6-ethoxy derivatives have demonstrated potent cytotoxic activity against a range of cancer cell lines, often through the inhibition of key kinase signaling pathways.[5]

The primary structure-activity relationship insight is that the nature of the 6-alkoxy group is a critical determinant of potency, likely by modulating lipophilicity and steric interactions within the target's binding site. However, a clear, predictive relationship requires more systematic investigation.

Future research should focus on:

• Systematic SAR Studies: Synthesizing and evaluating a homologous series of 6-alkoxy-2-aminobenzothiazoles (e.g., methoxy, ethoxy, propoxy, butoxy) against a panel of cancer cell lines and relevant kinases to establish a clear correlation between alkoxy chain length and biological activity.

• Pharmacokinetic Profiling: Evaluating the ADME properties of the most potent compounds to ensure they possess drug-like characteristics suitable for further development.

• In Vivo Efficacy: Testing lead compounds in animal models of cancer to validate their therapeutic potential in a physiological context.

By pursuing these avenues, the full therapeutic potential of alkoxy-substituted benzothiazole amines can be unlocked, paving the way for the next generation of targeted cancer therapies.

References

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• Discovery of 2-amino-6-carboxamidobenzothiazoles as potent Lck inhibitors. (2008). PubMed.
• Synthesis and biological evaluation of 2- aminobenzothiazole deriv
• Synthesis and Study the Biological Activity of Some New Deriv
• Synthesis of a series of benzothiazole amide derivatives and their biological evaluation as potent hemost
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• Effects of Alkoxy Chain Length and 1-Hydroxy Group on Anticolorectal Cancer Activity of 2-Bromoalkoxyanthraquinones. (2023). PubMed.
• Green synthesis and biological evaluation of 6-substituted-2-(2-hydroxy/methoxy phenyl)benzothiazole derivatives as potential antioxidant, antibacterial and antitumor agents. (2020). PubMed.
• Benzothiazole a privileged scaffold for Cutting-Edges anticancer agents: Exploring drug design, structure-activity relationship, and docking studies. (2024). PubMed.
• A Comparative Guide to the Structure-Activity Relationship of 6-Fluorobenzo[d]thiazol-5-amine and Related Anticancer Agents. (2025). BenchChem.
• A Comparative Analysis of the Biological Activities of Benzothiazole and Benzoxazole Analogs. (2025). BenchChem.

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• 9. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to the Cross-Validation of Analytical Data for 6-Methoxy-2-aminobenzoxazole

Introduction: Beyond Single-Method Analysis

6-Methoxy-2-aminobenzoxazole is a heterocyclic compound belonging to the benzoxazole class, a scaffold of significant interest in medicinal chemistry and drug development due to its presence in various pharmacologically active agents.[1][2] The journey from synthesis to a viable drug candidate is underpinned by rigorous analytical characterization. Regulators and quality assurance systems demand not just data, but a self-validating, coherent analytical narrative that confirms a molecule's identity, purity, and structure beyond any reasonable doubt.[3][4]

High-Performance Liquid Chromatography (HPLC): The Pillar of Purity and Assay

Expertise & Causality: HPLC, particularly Reverse-Phase HPLC (RP-HPLC), is the gold standard for assessing the purity and concentration (assay) of small-molecule drug substances.[8] Its power lies in its ability to separate the target analyte from process-related impurities and degradation products based on differential partitioning between a nonpolar stationary phase and a polar mobile phase. For a molecule like 6-Methoxy-2-aminobenzoxazole, a C18 column is the logical starting point due to its hydrophobicity, providing excellent retention and resolution for aromatic compounds.

Protocol: Quantitative Analysis by RP-HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector is sufficient.[9]

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 60:40 v/v). Scientist's Note: For MS-compatibility, replace any non-volatile buffers like phosphate with volatile alternatives like formic acid or ammonium acetate.[10]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 277 nm, the approximate λmax for similar benzoxazole structures.[9][11]

  • Column Temperature: 30°C.

• Standard Preparation: Prepare a stock solution of 6-Methoxy-2-aminobenzoxazole reference standard (100 µg/mL) in the mobile phase. Create a calibration curve using serial dilutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[9]

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a target concentration of ~25 µg/mL. Filter through a 0.45 µm syringe filter before injection.[9]

• Validation Parameters (per ICH Q2(R2) Guidelines):

  • Specificity: Ensure no interfering peaks from blanks or placebos at the analyte's retention time.[12]

  • Linearity: Achieve a correlation coefficient (r²) of >0.999 for the calibration curve.[9]

  • Accuracy & Precision: Recovery should be within 98-102% and Relative Standard Deviation (%RSD) for replicate injections should be ≤ 2%.[9][12]

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentrations that can be reliably detected and quantified, respectively.[13]

Expected Data & Interpretation

The primary output is a chromatogram. For a high-quality sample, you will observe a single, sharp, symmetrical major peak corresponding to 6-Methoxy-2-aminobenzoxazole. The area of this peak is used to calculate purity (as area percent) and to determine the concentration against the standard calibration curve. Any other peaks are potential impurities and must be reported and identified according to ICH Q3A/B guidelines.[8]

Fig 1: Standard workflow for HPLC purity and assay analysis.

Mass Spectrometry (MS): Unambiguous Molecular Identity

Expertise & Causality: While HPLC provides quantitative data on purity, it does not confirm molecular identity. Mass spectrometry rectifies this by measuring the mass-to-charge ratio (m/z) of the ionized molecule, providing a direct readout of its molecular weight.[14] Coupling HPLC with MS (LC-MS) is a powerful combination, allowing for the mass of the peak eluting from the HPLC to be confirmed in real-time. Electrospray Ionization (ESI) is the preferred technique for this class of molecule as it is a "soft" ionization method that typically keeps the molecule intact, yielding a clear molecular ion peak ([M+H]⁺).

Protocol: Molecular Weight Confirmation by LC-MS

• Instrumentation: An HPLC system coupled to a single quadrupole or more advanced mass spectrometer (e.g., TOF, Orbitrap) with an ESI source.

• LC Method: Use the HPLC method described in Section 1, ensuring the mobile phase is MS-compatible (e.g., using 0.1% formic acid in water and acetonitrile).

• MS Parameters (Positive ESI Mode):

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Scan Range: m/z 50 - 500.

  • Capillary Voltage: ~3.5 kV.

  • Source Temperature: ~120 °C.

  • Desolvation Temperature: ~350 °C.

  • Scientist's Note: These parameters are starting points and must be optimized for the specific instrument to achieve stable spray and maximal signal intensity.

• Sample Preparation: Dilute the sample from the HPLC preparation to approximately 1-5 µg/mL in the mobile phase.

Expected Data & Interpretation

The molecular formula for 6-Methoxy-2-aminobenzoxazole is C₈H₈N₂O₂. Its monoisotopic mass is approximately 164.06 Da. In positive ESI mode, the molecule will accept a proton (H⁺), so the expected primary ion will be the protonated molecule, [M+H]⁺, at m/z ≈ 165.07 . The presence of a dominant peak at this m/z value in the mass spectrum corresponding to the main HPLC peak provides definitive confirmation of the compound's molecular weight and, by extension, its identity.

Fig 2: Workflow for identity confirmation via LC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

Expertise & Causality: NMR is the most powerful technique for unambiguous structural elucidation of organic molecules.[1] It provides atom-level information on the chemical environment and connectivity of every proton (¹H NMR) and carbon (¹³C NMR) in the structure. While MS can confirm the molecular formula, only NMR can definitively distinguish between isomers. For example, NMR can prove that the methoxy group is at the C-6 position and not C-4, C-5, or C-7.

Protocol: ¹H and ¹³C NMR Analysis

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample for ¹H NMR (or 15-30 mg for ¹³C NMR) in ~0.6 mL of a deuterated solvent, such as DMSO-d₆ or CDCl₃.[1][2] Transfer to a 5 mm NMR tube.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. Key parameters include spectral width, number of scans, and relaxation delay.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A greater number of scans is required due to the low natural abundance of ¹³C.[1]

Expected Data & Interpretation

The spectra must be consistent with the proposed structure of 6-Methoxy-2-aminobenzoxazole.

• ¹H NMR Spectrum (in DMSO-d₆):

  • Amine Protons (-NH₂): A broad singlet, typically downfield.

  • Aromatic Protons (3H): Signals in the δ 7.0-7.8 ppm region.[1] The specific splitting pattern (e.g., doublets, doublet of doublets) will confirm the substitution pattern on the benzene ring.

  • Methoxy Protons (-OCH₃): A sharp singlet for the 3 equivalent protons, typically around δ 3.7-3.8 ppm.[15]

• ¹³C NMR Spectrum (in DMSO-d₆):

  • C-2 Carbon: The most downfield signal (δ ~160-168 ppm) due to being bonded to both nitrogen and oxygen.[1]

  • Aromatic Carbons: Multiple signals in the δ 110-160 ppm region.[2] The carbon attached to the methoxy group (C-6) will be significantly affected.

  • Methoxy Carbon (-OCH₃): A signal in the upfield region, typically around δ 55-60 ppm.

Fig 3: General workflow for NMR structural elucidation.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

Expertise & Causality: FTIR is a rapid, non-destructive technique that provides confirmation of the functional groups present in a molecule.[14] Each type of chemical bond vibrates at a characteristic frequency, and by measuring the absorption of infrared light, we can generate a spectrum that acts as a molecular "fingerprint." This method serves as an excellent orthogonal check for the structure determined by NMR. If the NMR suggests an amine and an ether, FTIR should confirm the presence of N-H and C-O bonds.

Protocol: Functional Group Analysis by ATR-FTIR

• Instrumentation: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. No further preparation is needed.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum.

  • The instrument software automatically subtracts the background to produce the final absorbance spectrum.

  • Scan Range: Typically 4000 - 400 cm⁻¹.

Expected Data & Interpretation

The FTIR spectrum should display absorption bands characteristic of the functional groups in 6-Methoxy-2-aminobenzoxazole:

• ~3400-3300 cm⁻¹: N-H stretching vibrations from the primary amine (-NH₂).

• ~3100-3000 cm⁻¹: Aromatic C-H stretching.

• ~1640 cm⁻¹: N-H bending (scissoring) vibration of the amine group.[16]

• ~1600 cm⁻¹: C=N stretching from the imine functionality within the oxazole ring.[17]

• ~1250 cm⁻¹ and ~1050 cm⁻¹: Asymmetric and symmetric C-O-C stretching from the methoxy aryl ether group.[16]

Cross-Validation Summary: The Power of Convergence

The true strength of this analytical approach lies in the convergence of data from these orthogonal techniques. No single method provides the complete picture, but together, they form a self-validating system.[5]

How the Data Interlocks:

• HPLC establishes the purity of the analyte, ensuring that the other spectroscopic techniques are analyzing the compound of interest and not a significant impurity. It provides the "How Much?" .

• MS confirms that the main peak from HPLC has the correct molecular weight for the target compound. It answers "What is its Mass?" .

• NMR provides the definitive atomic map, confirming the precise connectivity and isomeric form of the molecule with that mass. It answers "What is its Structure?" .

• FTIR provides a rapid and independent confirmation that the functional groups required by the NMR-determined structure are indeed present. It answers "What are its Bonds?" .

This multi-pronged confirmation is the essence of modern analytical validation and is critical for ensuring the quality and safety of pharmaceutical products.[8][13]

Comparative Data Summary Table

Analytical Technique	Parameter Measured	Expected Result for 6-Methoxy-2-aminobenzoxazole	Purpose in Validation
RP-HPLC	Purity, Assay	Single major peak; Purity >99.0%; Retention time consistent with standard.	Quantification & Purity
Mass Spectrometry (ESI+)	Molecular Weight	[M+H]⁺ ion at m/z ≈ 165.07.	Identity Confirmation
¹H NMR Spectroscopy	Proton Environment	Characteristic signals for aromatic, amine, and methoxy protons (~7-8, broad, ~3.8 ppm).	Structural Elucidation
¹³C NMR Spectroscopy	Carbon Skeleton	Characteristic signals for C-2 (~160-168 ppm), aromatic, and methoxy carbons.	Structural Confirmation
FTIR Spectroscopy	Functional Groups	Absorption bands for N-H (~3350), C=N (~1600), and C-O (~1250, 1050 cm⁻¹).	Functional Group Verification

References

• Alphalyse. (n.d.). Orthogonal method in pharmaceutical product analysis.
• BenchChem. (2025). Application Note: Structural Elucidation of Benzoxazole Derivatives using ¹H and ¹³C NMR Spectroscopy.
• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
• BenchChem. (2025). An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Benzoxazole Carboxylic Acids.
• ICH. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline.
• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance.
• PharmaGuru. (2025). Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters.

• ICH. (2023). Validation of Analytical Procedures Q2(R2). Retrieved December 30, 2025, from [Link]

• BenchChem. (2025). A Guide to Cross-Validation of Analytical Methods Between Laboratories.

• Ahmed, S., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal. Retrieved December 30, 2025, from [Link]

• CD Formulation. (n.d.). Pharmaceutical Analytical Methods Validation, Verification and Transfer.
• Research and Reviews. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview.
• SIELC Technologies. (2018). 6-Methoxy-2-methylbenzoxazole.
• Pharmuni. (n.d.). Validating Analytical Methods in Pharmaceuticals.
• BenchChem. (2025). A Comparative Guide to Validated HPLC and Other Analytical Methods for the Quantification of 2-Methylbenzoxazole.

• ResearchGate. (n.d.). ATR-FTIR spectra on single beads of 2-aminobenzo[d]oxazole resins. Retrieved December 30, 2025, from [Link]

• WWJMRD. (n.d.). FTIR Spectroscopic Analysis of Various Pharmaceutically Important Organic Dyes.

• Arjunan, V., et al. (2011). Experimental spectroscopic (FTIR, FT-Raman, FT-NMR, UV–Visible) and DFT studies of 2-amino-5-chlorobenzoxazole. Journal of Molecular Structure. Retrieved December 30, 2025, from [Link]

• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 2-Methylbenzoxazole.

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A Comparative Guide to the Synthetic Efficiency of Routes to 2-Aminobenzoxazoles

The 2-aminobenzoxazole scaffold is a privileged motif in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including 5-HT3-receptor antagonists and α7 nicotinic acetylcholine receptor agonists.[1] The development of efficient and versatile synthetic routes to this valuable heterocyclic system is therefore of paramount importance to researchers in drug discovery and development. This guide provides an in-depth comparison of the most common and innovative synthetic strategies for accessing 2-aminobenzoxazoles, with a focus on their synthetic efficiency, substrate scope, and practical applicability. We will delve into the mechanistic rationale behind these methods and provide exemplary experimental protocols to facilitate their implementation in the laboratory.

Cyclization of o-Aminophenols with Cyanating Agents

The condensation of an o-aminophenol with a cyanating agent is a classical and direct approach to the 2-aminobenzoxazole core. The choice of cyanating agent is critical, significantly impacting the safety and efficiency of the synthesis.

The Traditional Approach: Cyanogen Bromide

The reaction of o-aminophenols with cyanogen bromide (BrCN) has been a long-standing method for the synthesis of 2-aminobenzoxazoles.[2][3] However, the extreme toxicity of cyanogen bromide presents a significant drawback, limiting its use in many laboratory settings.[2][3]

A Safer Alternative: N-cyano-N-phenyl-p-toluenesulfonamide (NCTS)

In recent years, N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) has emerged as a safer and more manageable electrophilic cyanating agent.[2][3] The reaction is typically facilitated by a Lewis acid, such as boron trifluoride etherate (BF₃·Et₂O), which activates the cyano group of NCTS towards nucleophilic attack by the amino group of the o-aminophenol.[2][3]

The proposed mechanism involves the initial coordination of the Lewis acid to the cyano group of NCTS, enhancing its electrophilicity. This is followed by a nucleophilic attack from the amino group of the o-aminophenol. Subsequent intramolecular cyclization via attack of the hydroxyl group onto the newly formed imine carbon, followed by elimination, yields the 2-aminobenzoxazole product.[2][3]

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A Senior Application Scientist's Guide to Metal Catalysts for Benzoxazole Synthesis

Introduction: The Enduring Importance of the Benzoxazole Scaffold

The benzoxazole nucleus is a privileged heterocyclic scaffold, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials.[1][2] Its rigid, planar structure and versatile substitution patterns make it a cornerstone in drug discovery, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] The efficient construction of this moiety is, therefore, a paramount objective in synthetic organic chemistry.

Classical methods for benzoxazole synthesis often involve the condensation of 2-aminophenols with carboxylic acids or their derivatives, frequently requiring harsh conditions like high temperatures and strong acids.[5] The advent of transition metal catalysis has revolutionized this field, offering milder reaction conditions, broader substrate scope, and novel mechanistic pathways. This guide provides a comparative analysis of the most prominent metal catalysts—chiefly those based on copper, palladium, and iron—offering researchers a data-driven framework for catalyst selection and experimental design.

The Core Catalytic Strategy: A Mechanistic Overview

Most metal-catalyzed routes to benzoxazoles converge on a common theme: the formation of a C-O and a C-N bond to construct the five-membered oxazole ring fused to the benzene core. The typical starting material is a 2-aminophenol derivative, which reacts with a variety of coupling partners. The generalized process involves an initial condensation or coupling, followed by an intramolecular cyclization and a final dehydration or oxidative aromatization step.

Caption: Generalized metal-catalyzed pathway to 2-substituted benzoxazoles.

Comparative Analysis of Key Metal Catalysts

The choice of metal catalyst is the most critical decision in designing a benzoxazole synthesis. It dictates the reaction mechanism, required conditions, cost, and environmental impact. We will compare the workhorses of this field: Copper, Palladium, and Iron.

Copper Catalysis: The Versatile and Economical Workhorse

Copper is arguably the most widely employed metal for benzoxazole synthesis due to its low cost, high abundance, and exceptional ability to forge C-O bonds. Copper-catalyzed systems are remarkably versatile, enabling synthesis from a wide array of precursors.

• Expertise & Experience: Copper's efficacy stems from its accessible Cu(I)/Cu(III) or Cu(I)/Cu(II) catalytic cycles. It is particularly effective for intramolecular C-O cross-coupling reactions of ortho-haloanilides.[6] This pathway is robust and tolerates a wide range of functional groups. More recent protocols leverage direct C-H functionalization or oxidative coupling, using air or oxygen as a green terminal oxidant, which avoids the need for pre-halogenated substrates.[7]

• Trustworthiness: Copper catalysis is highly reliable. For instance, the cyclization of 2-halophenols with amidines using inexpensive CuCl proceeds without ligands or external oxidants, offering a simple and efficient route.[5] Heterogeneous copper catalysts, such as copper oxide nanoparticles or copper ferrite, further enhance the system's practicality by allowing for easy catalyst recovery and reuse, a significant advantage for industrial applications.[6]

Key Approaches in Copper Catalysis:

• From o-Haloanilides: A classic and reliable domino C-N/C-O coupling method. The reaction rate typically follows the order of the halogen: I > Br > Cl.[6]

• From Phenols: Direct oxidative coupling of phenols with various nitrogen sources (e.g., oxime esters) under mild conditions.[8]

• From 2-Aminophenols and Alkynones: A hydroamination followed by intramolecular cyclization.[9]

Palladium Catalysis: The High-Performance Specialist

Palladium is synonymous with high catalytic activity and is the catalyst of choice for challenging C-H activation and cross-coupling reactions. While its high cost is a significant drawback, its performance is often unparalleled for specific transformations.

• Expertise & Experience: Palladium catalysts excel in direct C-H arylation, allowing for the synthesis of complex benzoxazoles that are difficult to access via other means. For example, palladium can regioselectively functionalize the C7 position of the benzoxazole core, a notoriously difficult position to modify.[10] These reactions often proceed via a concerted metalation-deprotonation (CMD) mechanism or through chelation-assisted C-H activation.

• Trustworthiness: Palladium-catalyzed reactions are known for their high yields and functional group tolerance. One-pot cascade processes, involving isocyanide insertion, have been developed for the efficient synthesis of both benzoxazoles and benzothiazoles, showcasing the catalyst's utility in complex multi-step transformations.[11] However, the potential for palladium contamination in the final product is a critical concern in pharmaceutical synthesis, necessitating rigorous purification.

Iron Catalysis: The Green and Sustainable Champion

Iron stands out as the ideal catalyst for sustainable and green chemistry. It is the most abundant and least expensive transition metal, and it is virtually non-toxic.

• Expertise & Experience: Iron catalysts are highly effective in oxidative coupling and hydrogen transfer reactions. A notable strategy involves the redox condensation of o-nitrophenols with alcohols; the alcohol acts as both a coupling partner and a reductant, while the nitro group serves as an internal oxidant in a cascade process.[12] This "borrowing hydrogen" methodology is atom-economical and avoids the need for external oxidants or reductants.

• Trustworthiness: Iron-catalyzed reactions are robust and often proceed under mild conditions, sometimes even at room temperature.[13][14] The development of nano-iron catalysts further improves efficiency and recyclability.[1] For example, an iron-catalyzed oxidative coupling/cyclization of phenols with benzoyl aldehyde oximes provides an efficient route to benzoxazoles, where the oxime substrate also acts as a ligand to facilitate the transformation.[14]

Data-Driven Performance Comparison

To provide a clear, objective comparison, the following table summarizes representative examples from the literature for each catalyst type. This data highlights the trade-offs between yield, reaction conditions, and catalyst choice.

Catalyst System	Reactants	Conditions	Yield (%)	Key Advantage(s)	Reference
Copper
CuCl (10 mol%)	2-Iodophenol, Benzamidine HCl	K₂CO₃, DMSO, 120 °C, 24 h	73	Ligand-free, inexpensive catalyst	[5]
Cu(OTf)₂ (20 mol%)	Acetanilide	o-xylene, O₂, 140 °C, 28 h	91	Uses O₂ as the terminal oxidant	[7]
Cu(I) / 1,10-Phenanthroline	o-Bromoanilide	Cs₂CO₃, Toluene, 110 °C	95	High yield, broad scope	[6]
Palladium
PdCl₂ (5 mol%)	Benzoxazole, 4-Iodotoluene	PivOK, NMP, 150 °C, 20 h	81	Unique C7-arylation selectivity	[10]
Pd(OAc)₂ (5 mol%)	2-Aminophenol, Aryl Halide, t-BuNC	Dioxane, 100 °C, 12 h	~85	One-pot cascade synthesis	[11]
Iron
FeCl₃ (10 mol%)	Phenol, Benzoyl aldehyde oxime	DCE, Room Temp, 12 h	92	Room temperature, inexpensive	[13][14]
dppf (5 mol%)	2-Nitrophenol, Benzyl alcohol	Toluene, 150 °C, 24 h	82	Atom-economical hydrogen transfer	[12]
Fe/S system	o-Nitrophenol, Arylacetonitrile	NMP, 140 °C, 12 h	70-85	Uses sulfur as cyanide scavenger	[15]

Experimental Protocols: Self-Validating Methodologies

The following protocols are detailed to ensure reproducibility and serve as a self-validating system for researchers.

Protocol 1: Copper-Catalyzed Synthesis of 2-Phenylbenzoxazole from 2-Iodoanilide

This protocol is adapted from a general method for copper-catalyzed cyclization of ortho-haloanilides.[6]

Materials:

• N-(2-iodophenyl)benzamide

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline

• Caesium carbonate (Cs₂CO₃)

• Anhydrous Toluene

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add N-(2-iodophenyl)benzamide (1.0 mmol), Cs₂CO₃ (2.0 mmol), CuI (0.1 mmol, 10 mol%), and 1,10-phenanthroline (0.2 mmol, 20 mol%).

• Add 5 mL of anhydrous toluene via syringe.

• Fit the flask with a reflux condenser and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the mixture to room temperature and dilute with 20 mL of ethyl acetate.

• Filter the mixture through a pad of Celite to remove inorganic salts and the catalyst. Wash the pad with additional ethyl acetate (2 x 10 mL).

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure 2-phenylbenzoxazole.

Caption: Standard experimental workflow for a metal-catalyzed synthesis.

Protocol 2: Iron-Catalyzed Synthesis of 2-Phenylbenzoxazole via Hydrogen Transfer

This protocol is based on the iron-catalyzed reaction between o-nitrophenols and benzylic alcohols.[12]

Materials:

• 2-Nitrophenol

• Benzyl alcohol

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Anhydrous Toluene

• High-pressure reaction vessel (e.g., a sealed tube)

Procedure:

• In a sealable reaction tube, combine 2-nitrophenol (1.0 mmol), benzyl alcohol (1.2 mmol), and dppf (0.05 mmol, 5 mol%).

• Add 3 mL of anhydrous toluene.

• Seal the tube tightly and place it in a preheated oil bath at 150 °C.

• Stir the reaction mixture for 24 hours.

• After 24 hours, remove the tube from the oil bath and allow it to cool to room temperature.

• Carefully open the tube and transfer the contents to a round-bottom flask.

• Remove the solvent under reduced pressure.

• Purify the resulting residue directly by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to obtain pure 2-phenylbenzoxazole.

Catalyst Selection Guide: A Logic-Based Approach

Choosing the right catalyst requires balancing multiple factors. This decision tree is designed to guide researchers based on their primary experimental constraints and goals.

Caption: Decision tree for selecting the optimal metal catalyst.

Conclusion and Future Outlook

The synthesis of benzoxazoles has been profoundly advanced by metal catalysis. Copper remains the versatile and cost-effective choice for a majority of applications, offering a superb balance of reactivity and practicality.[16] Palladium , despite its cost, is indispensable for sophisticated C-H functionalization strategies and achieving high performance with challenging substrates.[3] The most significant recent trend is the rise of iron catalysis, which aligns perfectly with the principles of green and sustainable chemistry by leveraging an inexpensive, abundant, and non-toxic metal.[12][15]

Future research will likely focus on several key areas:

• Expanding Heterogeneous Catalysis: Developing more robust, recyclable, and highly active heterogeneous catalysts (especially for iron and copper) to simplify purification and improve industrial viability.[17][18][19]

• Photocatalysis and Electrocatalysis: Exploring light- and electricity-driven methods to enable reactions under even milder conditions, further reducing the environmental footprint.[20]

• Flow Chemistry: Adapting these catalytic systems to continuous flow processes to enhance safety, scalability, and efficiency.[21]

By understanding the distinct advantages and mechanistic nuances of each metal catalyst, researchers can select the optimal system to efficiently synthesize the benzoxazole derivatives required for their specific applications in medicine and materials science.

References

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• ResearchGate. Recent Advances in Synthesis of Benzoxazole. [Link]

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• International Journal of Pharmacy and Biological Sciences. A Review on Various Synthetic Methods of Benzoxazole Moiety. [Link]

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• ResearchGate. Continuous flow/waste-minimized synthesis of benzoxazoles catalysed by heterogeneous manganese systems. [Link]

• ACS Omega. Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. [Link]

• PMC - NIH. Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. [Link]

• Advanced Journal of Chemistry, Section A. Synthesis of Benzoxazole Derivatives Using Fe3O4@SiO2-SO3H Nanoparticles as a Useful and Reusable Heterogeneous Catalyst Without Using a Solvent. [Link]

• ResearchGate. New and robust magnetically recoverable catalyst for the green synthesis of benzothiazoles and benzoxazoles. [Link]

• RSC Advances. A green approach to the synthesis of a nano catalyst and the role of basicity, calcination, catalytic activity and aging in the green synthesis of 2-aryl bezimidazoles, benzothiazoles and benzoxazoles. [Link]

• Advanced Journal of Chemistry, Section A. Synthesis of Benzoxazole Derivatives Using Fe3O4@SiO2-SO3H Nanoparticles as a Useful and Reusable Heterogeneous Catalyst Without Using a Solvent. [Link]

• RSC Publishing. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. [Link]

• PMC - NIH. General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. [Link]

• ResearchGate. A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. [Link]

• JETIR. “GREEN SYNTHESIS OF BENZOXAZOLE DERIVATIES AND THEIR CHARACTERIZATION”. [Link]

• Science Press. Gold-catalyzed oxazoles synthesis and their relevant antiproliferative activities. [Link]

• PMC - PubMed Central. Biomedical applications of selective metal complexes of indole, benzimidazole, benzothiazole and benzoxazole: A review (From 2015 to 2022). [Link]

• PMC - NIH. Gold-catalyzed synthesis of oxazoles from alkynyl triazenes and dioxazoles. [Link]

• ResearchGate. (PDF) Gold‐Catalyzed Synthesis of 2,5‐Disubstituted Oxazoles from Carboxamides and Propynals. [Link]

• OUCI. Gold Catalysis Opens Up a New Route for the Synthesis of Benzimidazoylquinoxaline Derivatives from Biomass‐Derived Products (Glycerol). [Link]

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Navigating the Preclinical Maze: A Comparative In Vivo Validation Guide for 6-Methoxyl-2-aminobenzoxazol

This guide provides a comprehensive framework for the in vivo validation of 6-Methoxyl-2-aminobenzoxazol, a novel benzoxazole-class compound. While the specific therapeutic applications of 6-Methoxyl-2-aminobenzoxazol are still under active investigation, this document outlines a robust, multi-faceted approach to rigorously assess its therapeutic potential in relevant animal models. We will compare its performance not against a single "gold standard," but against a matrix of relevant benchmarks, including established therapeutics and vehicle controls. This guide is intended for researchers, scientists, and drug development professionals seeking to translate promising in vitro findings into a compelling preclinical data package.

Part 1: Foundational Principles of In Vivo Validation

The transition from in vitro to in vivo is a critical juncture in drug discovery. It is not merely about confirming efficacy, but about understanding a compound's behavior in a complex biological system. Our experimental design is therefore built on three pillars: Pharmacokinetics (PK) , Pharmacodynamics (PD) , and Toxicology (Tox) . A favorable outcome requires a harmonious balance across these three domains.

The Interplay of PK/PD and Toxicology

A successful therapeutic agent must not only reach its target and exert the desired effect but do so with an acceptable safety margin. The diagram below illustrates the essential, iterative nature of preclinical in vivo evaluation.

Caption: Iterative cycle of in vivo PK, PD, and Toxicology assessment.

Part 2: Hypothetical Case Study: Evaluating 6-Methoxyl-2-aminobenzoxazol in a Murine Model of Inflammatory Bowel Disease (IBD)

For the purpose of this guide, we will hypothesize that in vitro studies have suggested 6-Methoxyl-2-aminobenzoxazol has potent anti-inflammatory properties, possibly through the inhibition of the NLRP3 inflammasome. We will therefore select a chemically-induced model of colitis, the dextran sulfate sodium (DSS) model, to assess its in vivo efficacy.

Comparative Agents

A robust comparison is essential for contextualizing the performance of a novel compound. Our study will include:

• Vehicle Control: The formulation used to deliver the test articles, essential for establishing a baseline.

• 6-Methoxyl-2-aminobenzoxazol: The investigational compound.

• Sulfasalazine: A clinically approved drug for IBD, serving as a positive control.

Experimental Workflow

The following diagram outlines the key phases of our DSS-induced colitis study.

Caption: Workflow for the DSS-induced colitis model.

Step-by-Step Experimental Protocol: DSS-Induced Colitis

1. Animal Acclimatization and Housing:

• Species: C57BL/6 mice, female, 8-10 weeks old.
• Housing: Group-housed (4-5 mice/cage) with a 12-hour light/dark cycle. Provide free access to standard chow and water.
• Acclimatization Period: 7 days prior to the start of the experiment.

2. Grouping and Baseline Measurements:

• Randomly assign mice to the experimental groups (n=8 per group):
• Group 1: Healthy Control (no DSS, vehicle treatment)
• Group 2: DSS + Vehicle
• Group 3: DSS + 6-Methoxyl-2-aminobenzoxazol (e.g., 10 mg/kg, oral gavage)
• Group 4: DSS + Sulfasalazine (e.g., 50 mg/kg, oral gavage)
• Record the initial body weight of each mouse.

3. Induction of Colitis:

• Prepare a 2.5% (w/v) solution of DSS (molecular weight 36-50 kDa) in sterile drinking water.
• From Day 0 to Day 5, replace the regular drinking water with the DSS solution for all groups except the Healthy Control group.

4. Treatment Administration:

• Prepare the treatment formulations daily. 6-Methoxyl-2-aminobenzoxazol may be formulated in a vehicle such as 0.5% carboxymethylcellulose (CMC) in water.
• From Day 0 to Day 7, administer the assigned treatments once daily via oral gavage.

5. Daily Monitoring and Disease Activity Index (DAI):

• Record the body weight of each mouse daily.
• Calculate the DAI score daily based on the following parameters (each scored 0-4):
• Weight Loss: (0: <1%; 1: 1-5%; 2: 5-10%; 3: 10-15%; 4: >15%)
• Stool Consistency: (0: Normal; 2: Loose; 4: Diarrhea)
• Rectal Bleeding: (0: None; 2: Visible blood; 4: Gross bleeding)
• The DAI is the sum of these three scores.

6. Endpoint Analysis (Day 8):

• Euthanize the mice according to approved institutional guidelines.
• Measure the length of the colon from the cecum to the anus.
• Collect colon tissue for histological analysis (H&E staining) and for molecular assays (e.g., myeloperoxidase (MPO) activity, cytokine levels via ELISA or qPCR).

Part 3: Data Presentation and Interpretation

All quantitative data should be presented in a clear, tabular format to facilitate comparison between the treatment groups.

Efficacy Endpoints

Parameter	Healthy Control	DSS + Vehicle	DSS + 6-M-2-AB (10 mg/kg)	DSS + Sulfasalazine (50 mg/kg)
Change in Body Weight (Day 8 vs Day 0)	+2.5%	-12.8%	-4.1%	-5.3%
DAI Score (Day 8)	0.1 ± 0.1	9.7 ± 1.2	3.5 ± 0.8	4.2 ± 0.9
Colon Length (cm)	8.9 ± 0.4	5.2 ± 0.6	7.8 ± 0.5	7.1 ± 0.7
MPO Activity (U/g tissue)	1.2 ± 0.3	15.6 ± 2.1	5.4 ± 1.1	7.9 ± 1.5
Histological Score	0.2 ± 0.1	8.9 ± 1.0	2.8 ± 0.7	3.9 ± 0.8

Data are presented as mean ± standard error of the mean (SEM) and are hypothetical.

Interpretation: In this hypothetical dataset, 6-Methoxyl-2-aminobenzoxazol demonstrates robust efficacy in the DSS-induced colitis model, outperforming the standard-of-care drug, Sulfasalazine, across multiple key endpoints. The significant reduction in body weight loss, DAI score, colon shortening, MPO activity, and histological damage suggests a potent anti-inflammatory effect in the colon.

Safety and Tolerability

A preliminary assessment of safety can be gleaned from the in-life observations during the efficacy study.

Parameter	Healthy Control	DSS + Vehicle	DSS + 6-M-2-AB (10 mg/kg)	DSS + Sulfasalazine (50 mg/kg)
Mortality	0%	12.5% (1/8)	0%	0%
Adverse Clinical Signs (e.g., piloerection, lethargy)	None	Severe	Mild to None	Mild

Interpretation: The absence of mortality and severe clinical signs in the 6-Methoxyl-2-aminobenzoxazol group (beyond those attributed to the DSS model itself) suggests good tolerability at the tested dose. A more formal toxicology study would be required for a definitive safety assessment.

Part 4: Mechanistic Insights and Target Validation

To connect the observed in vivo efficacy with the hypothesized mechanism of action (NLRP3 inflammasome inhibition), further molecular analysis of the colon tissue is warranted.

Proposed Signaling Pathway

A Senior Application Scientist's Guide to the Spectroscopic Signatures of Substituted Benzoxazoles

For Researchers, Scientists, and Drug Development Professionals

Welcome to an in-depth exploration of the spectroscopic characteristics of substituted benzoxazoles. As a class of heterocyclic compounds, benzoxazoles are foundational to numerous pharmacologically active agents, demonstrating a wide array of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4][5] A profound understanding of their structural and electronic properties through spectroscopic analysis is paramount for the rational design of novel therapeutic agents and functional materials.[2][3] This guide provides a comparative analysis of the key spectroscopic signatures of substituted benzoxazoles, supported by experimental data and protocols, to empower your research and development endeavors.

The Benzoxazole Scaffold: A Privileged Structure in Medicinal Chemistry

The benzoxazole core, consisting of a benzene ring fused to an oxazole ring, is a versatile scaffold in drug discovery.[3][4] Its unique electronic and structural features, which can be finely tuned through substitution, give rise to a diverse range of photophysical and biological properties.[6][7] Spectroscopic techniques are indispensable tools for elucidating the structure-property relationships that govern the function of these molecules.

UV-Visible Absorption Spectroscopy: Probing Electronic Transitions

UV-Visible spectroscopy provides critical insights into the electronic transitions within benzoxazole derivatives. The position and intensity of absorption bands are highly sensitive to the nature and position of substituents on the benzoxazole ring system.

The Influence of Substituents on Absorption Maxima (λmax)

The parent benzoxazole molecule exhibits absorption in the UV region.[8] Substitution on the benzene or oxazole ring can lead to significant shifts in the absorption maximum (λmax).

• Electron-donating groups (EDGs) , such as methoxy (-OCH₃) and amino (-NH₂), generally cause a bathochromic shift (red shift) in the λmax. This is attributed to the extension of the π-conjugated system and a decrease in the HOMO-LUMO energy gap.

• Electron-withdrawing groups (EWGs) , such as nitro (-NO₂) and cyano (-CN), can lead to either a hypsochromic (blue shift) or bathochromic shift depending on their position and the overall electronic structure of the molecule.

• Extension of Conjugation : Attaching aromatic or other conjugated systems to the benzoxazole core typically results in a significant red shift of the λmax.[6]

Table 1: Comparison of UV-Visible Absorption Maxima for Substituted Benzoxazoles

Substituent	Position	Solvent	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)	Reference
Unsubstituted	-	Gas Phase	338	-	[9]
2-(2'-hydroxyphenyl)	2	Ethanol	336	1.83 x 10⁴	[10][11]
2-(2'-hydroxy-5'-methylphenyl)	2	Ethanol	339	1.69 x 10⁵	[11]
2-(2'-hydroxy-4'-aminophenyl)	2	Ethanol	374	5.30 x 10⁴	[11]
2-phenyl	-	-	-	-	[12]
2-(4'-aminophenyl)	2	-	-	-	[13]
2-(p-dimethylaminostyryl)	2	-	-	-	[12]

Note: The specific values can vary depending on the solvent and other experimental conditions.

Experimental Protocol: UV-Visible Spectroscopy

A standardized protocol is crucial for obtaining reproducible UV-Visible spectra.

Diagram 1: Workflow for UV-Visible Spectroscopic Analysis

Caption: A typical workflow for acquiring and processing UV-Visible spectra of benzoxazole derivatives.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 1-5 mg of the purified benzoxazole derivative.

  • Choose a suitable spectroscopic grade solvent that dissolves the compound and is transparent in the wavelength range of interest (e.g., ethanol, chloroform, DMSO).[10]

  • Prepare a stock solution of a known concentration (e.g., 10⁻³ M).

  • From the stock solution, prepare a series of dilutions to obtain concentrations in the range of 10⁻⁵ to 10⁻⁶ M.

• Spectroscopic Measurement:

  • Turn on and allow the UV-Visible spectrophotometer to warm up and stabilize.[10]

  • Calibrate the instrument according to the manufacturer's instructions.

  • Fill a clean quartz cuvette with the chosen solvent to serve as a blank and record the baseline.

  • Rinse the cuvette with the sample solution before filling it.

  • Record the absorption spectrum of the sample solution over the desired wavelength range (typically 200-800 nm).

• Data Analysis:

  • Identify the wavelength of maximum absorption (λmax).[10]

  • Using the Beer-Lambert law (A = εcl), calculate the molar absorptivity (ε), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette (usually 1 cm).

Fluorescence Spectroscopy: Unveiling Emissive Properties

Many benzoxazole derivatives are highly fluorescent, making them valuable as fluorescent probes, organic light-emitting diodes (OLEDs), and laser dyes.[6][14] Fluorescence spectroscopy provides information about the emission properties of these molecules upon excitation with UV or visible light.

Substituent Effects on Fluorescence Emission

The fluorescence emission wavelength and quantum yield are highly dependent on the molecular structure and the surrounding environment.

• Stokes Shift : Benzoxazoles often exhibit a significant Stokes shift, which is the difference between the λmax of absorption and the λmax of emission.[13] This is often indicative of a change in geometry or electronic configuration in the excited state.

• Intramolecular Proton Transfer (ESIPT) : Certain derivatives, such as 2-(2'-hydroxyphenyl)benzoxazoles, can undergo excited-state intramolecular proton transfer (ESIPT), leading to a large Stokes shift and dual emission in some cases.[10][13]

• Aggregation-Induced Emission (AIE) : Some benzoxazole-imidazole conjugates exhibit aggregation-induced emission, where they are weakly fluorescent in solution but become highly emissive in the aggregated or solid state.[7][15]

Table 2: Comparison of Fluorescence Properties for Substituted Benzoxazoles

Substituent	Solvent	Excitation λ (nm)	Emission λ (nm)	Quantum Yield (Φ)	Reference
2,6-diphenylbenzo[1,2-d;4,5-d']bisoxazole	Ethanol/Dioxane	-	-	High	[6]
2-(4'-aminophenyl)benzoxazole Schiff bases	Various	UV region	Blue-green region	-	[13]
Styrylbenzoxazole with dicyanomethylene	Organic solution	-	Weak	-	[16]
Stilbene-based with benzoxazole	Dichloromethane	~350-370	435-471	-	[17]

Experimental Protocol: Fluorescence Spectroscopy

Diagram 2: Experimental Setup for Fluorescence Spectroscopy

Caption: A simplified schematic of a spectrofluorometer for measuring fluorescence spectra.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare dilute solutions (typically 10⁻⁶ to 10⁻⁷ M) of the benzoxazole derivative in a suitable spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should generally be below 0.1 to avoid inner filter effects.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to stabilize.

  • Select the excitation wavelength (often the λmax from the UV-Vis spectrum).

  • Set the excitation and emission slit widths to control the spectral resolution and signal intensity.

• Measurement:

  • Record the emission spectrum by scanning the emission monochromator over a wavelength range longer than the excitation wavelength.

  • Record the excitation spectrum by scanning the excitation monochromator while monitoring the emission at a fixed wavelength (usually the emission maximum).

• Quantum Yield Determination (Relative Method):

  • Measure the integrated fluorescence intensity of the sample and a standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄).

  • Measure the absorbance of both the sample and the standard at the excitation wavelength.

  • Calculate the quantum yield of the sample using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance, and n is the refractive index of the solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Molecular Structure

NMR spectroscopy is a powerful technique for the unambiguous structural characterization of benzoxazole derivatives.[1][2] ¹H and ¹³C NMR provide detailed information about the chemical environment of each proton and carbon atom in the molecule.

Characteristic ¹H NMR Chemical Shifts

The aromatic protons on the fused benzene ring typically resonate in the downfield region (δ 7.0-8.5 ppm).[1] The exact chemical shifts and coupling patterns are highly dependent on the substitution pattern.

• H-2 Proton : If the C-2 position is unsubstituted, the H-2 proton typically appears as a singlet around δ 8.0-8.2 ppm.[1]

• Benzene Ring Protons (H-4, H-5, H-6, H-7) : These protons appear in the aromatic region (δ 7.0-7.8 ppm).[1] Their multiplicity and coupling constants provide information about their relative positions.

• Substituent Protons : Protons on substituent groups will have characteristic chemical shifts. For example, methyl protons may appear around δ 2.5-2.6 ppm.[1]

Characteristic ¹³C NMR Chemical Shifts

The carbons of the benzoxazole core exhibit a wide range of chemical shifts due to the influence of the nitrogen and oxygen heteroatoms.[1]

• C-2 Carbon : This carbon is significantly deshielded and resonates far downfield, typically in the range of δ 160-168 ppm.[1]

• Bridgehead Carbons (C-3a, C-7a) : These quaternary carbons are also deshielded and are found in the range of δ 140-152 ppm.[1]

• Benzene Ring Carbons (C-4, C-5, C-6, C-7) : These carbons resonate in the aromatic region (δ 110-160 ppm).[2]

Table 3: Typical ¹H and ¹³C NMR Chemical Shifts for the Benzoxazole Core

Atom	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Reference
C-2	8.0 - 8.2 (if H is present)	160 - 168	[1]
C-3a	-	140 - 152	[1]
C-4	7.0 - 7.8	110 - 160	[1][2]
C-5	7.0 - 7.8	110 - 160	[1][2]
C-6	7.0 - 7.8	110 - 160	[1][2]
C-7	7.0 - 7.8	110 - 160	[1][2]
C-7a	-	140 - 152	[1]

Note: Chemical shifts are influenced by the solvent and the electronic nature of substituents.[1]

Experimental Protocol: NMR Spectroscopy

Diagram 3: General Protocol for NMR Sample Preparation and Analysis

Caption: A streamlined process for preparing and analyzing NMR samples of benzoxazole compounds.

Step-by-Step Methodology:

• Sample Preparation:

  • For ¹H NMR, dissolve 1-10 mg of the purified benzoxazole derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1][2]

  • For ¹³C NMR, a higher concentration is generally required (10-50 mg).[1]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Tune and shim the instrument to optimize the magnetic field homogeneity.

  • Set the appropriate acquisition parameters (e.g., number of scans, relaxation delay).

  • Acquire the ¹H and/or ¹³C NMR spectra.

• Data Processing and Analysis:

  • Process the raw data using appropriate software (e.g., Fourier transformation, phase correction, baseline correction).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to elucidate the molecular structure.

Conclusion

The spectroscopic signatures of substituted benzoxazoles provide a wealth of information about their structure, electronic properties, and potential applications. By systematically applying UV-Visible, fluorescence, and NMR spectroscopy, researchers can gain a comprehensive understanding of these versatile molecules. This guide serves as a foundational resource to aid in the interpretation of spectroscopic data and to facilitate the design and development of novel benzoxazole-based compounds for a wide range of scientific and therapeutic purposes.

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• Bremond, E., et al. (2020). Effect of substitution on the solid-state fluorescence properties of styrylbenzoxazole derivatives with terminal dicyanomethylene group. Journal of Photochemistry and Photobiology A: Chemistry, 401, 112857. [Link]

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• Silva, J. F., et al. (2022). A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. Brazilian Journal of Pharmaceutical Sciences, 58. [Link]

• Brown, A. (n.d.). Substituted benzoxadiazoles as fluorogenic probes: a computational study of absorption and fluorescence. University of Alberta. [Link]

• Corrêa, D. S., et al. (2022). A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. Brazilian Journal of Pharmaceutical Sciences, 58. [Link]

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• Reiser, A., et al. (1972). Fluorescence of aromatic benzoxazole derivatives. Journal of the American Chemical Society, 94(8), 2414–2421. [Link]

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• Di Martino, S., & De Rosa, M. (2024). The Benzoxazole Heterocycle: A Comprehensive Review of the Most Recent Medicinal Chemistry Developments of Antiproliferative, Brain-Penetrant, and Anti-inflammatory Agents. Topics in Current Chemistry, 382(4), 33. [Link]

• International Journal of Research and Review. (n.d.). Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. International Journal of Research and Review. [Link]

• Brown, A. (n.d.). Substituted benzoxadiazoles as fluorogenic probes: A computational study of absorption and fluorescence. University of Alberta. [Link]

• MDPI. (2018). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. MDPI. [Link]

• Al-Ostoot, F. H., et al. (2023). Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use. Molecules, 28(14), 5369. [Link]

• Khan, I., et al. (2021). 2-Substituted Benzoxazoles as Potent Anti-Inflammatory Agents: Synthesis, Molecular Docking and In vivo Anti-Ulcerogenic Studies. Inflammation & Allergy - Drug Targets, 20(2), 143-157. [Link]

• MDPI. (2018). Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. MDPI. [Link]

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A Researcher's Guide to Target Identification and Selectivity Profiling of Novel Benzoxazole Derivatives: A Case Study with 6-Methoxyl-2-aminobenzoxazol

The benzoxazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1] Derivatives of this versatile heterocycle have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and analgesic properties.[2][3][4] However, this chemical promiscuity presents a formidable challenge in early-stage drug discovery: for a novel analogue like 6-Methoxyl-2-aminobenzoxazol, the primary biological target is often unknown.[5] This ambiguity is a critical bottleneck, as a deep understanding of a compound's mechanism of action and selectivity is paramount for its progression as a therapeutic candidate.

This guide eschews a rigid template to provide a logical, field-proven framework for researchers navigating this exact challenge. We will use 6-Methoxyl-2-aminobenzoxazol as our central case study. Lacking a well-defined target in public literature, we will hypothesize a plausible interaction with the Voltage-Dependent Anion Channel 1 (VDAC1) —a crucial regulator of mitochondrial function and a key player in apoptosis—to illustrate a comprehensive workflow. This guide will detail the unbiased, proteome-wide methods for initial target discovery, orthogonal validation of target engagement, and a comparative analysis of selectivity against established modulators.

Part 1: The Modern Imperative—From Phenotype to Target

Phenotypic screening, where compounds are tested for their effect on cellular or organismal behavior, has seen a resurgence in drug discovery. This approach can uncover first-in-class mechanisms but leaves the crucial question of "how" unanswered. The process of connecting a compound's observed biological effect to its molecular target(s) is known as target deconvolution. A robust target identification strategy is not merely an academic exercise; it is the foundation of a successful drug development program, enabling structure-activity relationship (SAR) studies, biomarker development, and the anticipation of potential off-target toxicities.

Our workflow begins with the assumption that a phenotypic screen has identified 6-Methoxyl-2-aminobenzoxazol as a hit, perhaps as an inducer of apoptosis in a cancer cell line. The primary scientific imperative is to identify its direct binding partner(s).

Part 2: A Plausible Target—The Mitochondrial Gatekeeper, VDAC1

The Voltage-Dependent Anion Channel 1 (VDAC1) is the most abundant protein in the outer mitochondrial membrane, controlling the flux of ions and metabolites between the mitochondria and the cytosol.[6] It is a central hub for integrating cellular metabolism with apoptosis.[7] VDAC1's overexpression in many cancers and its role in mediating apoptosis make it a compelling therapeutic target.[6] Several small molecules have been developed to modulate its function, either by inhibiting its channel activity or by preventing its oligomerization, a key step in the initiation of mitochondria-mediated apoptosis.[8][9] Given the established role of benzoxazole derivatives in cancer biology, VDAC1 serves as an excellent, illustrative hypothetical target for 6-Methoxyl-2-aminobenzoxazol to guide our experimental strategy.

VDAC1's Role in Apoptosis

dot

Caption: VDAC1's central role in mitochondrial-mediated apoptosis.

Part 3: A Step-by-Step Guide to Target Identification and Validation

To confidently assign VDAC1 as the target of 6-Methoxyl-2-aminobenzoxazol, we need an unbiased, proteome-wide discovery method followed by a direct, orthogonal validation assay.

Workflow 1: Unbiased Target Identification with Thermal Proteome Profiling (TPP)

Thermal Proteome Profiling (TPP) is a powerful technique for identifying drug targets in a native cellular environment without any modification to the compound.[10][11] The principle is that protein-ligand binding increases the thermal stability of the protein. TPP measures these stability shifts across the entire proteome using quantitative mass spectrometry.[[“]][13]

• Cell Culture and Treatment: Culture a relevant cancer cell line (e.g., HeLa or Jurkat) to ~80% confluency. Treat one set of cells with 6-Methoxyl-2-aminobenzoxazol (e.g., at 10x the EC50 of the phenotypic response) and a parallel set with a vehicle control (e.g., DMSO) for 1-2 hours.

• Temperature Gradient: Harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension from both the treated and vehicle groups into 10 separate PCR tubes. Heat each aliquot to a different temperature for 3 minutes (e.g., a gradient from 40°C to 76°C), followed by 3 minutes at room temperature.

• Lysis and Fractionation: Lyse the cells by repeated freeze-thaw cycles. Separate the soluble protein fraction (containing stabilized, non-denatured proteins) from the precipitated, denatured proteins by ultracentrifugation (100,000 x g for 20 minutes).

• Sample Preparation for Mass Spectrometry: Collect the supernatants. Perform protein digestion (e.g., with trypsin) and label the resulting peptides with tandem mass tags (TMT) for multiplexed quantitative analysis.

• LC-MS/MS Analysis: Analyze the pooled, labeled peptide samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: For each identified protein, plot the relative amount of soluble protein as a function of temperature for both the vehicle and drug-treated samples. A shift in the melting curve to a higher temperature in the presence of the drug indicates a direct or indirect interaction. VDAC1 would be identified as a primary target candidate if it shows a significant and reproducible thermal stabilization.

dot

Caption: Workflow for target identification and selectivity profiling.

Workflow 2: Orthogonal Validation with Cellular Thermal Shift Assay (CETSA)

While TPP is excellent for discovery, it is crucial to validate the top candidates using an orthogonal method. The Cellular Thermal Shift Assay (CETSA) is the ideal follow-up, as it uses the same principle of ligand-induced thermal stabilization but typically relies on a different, lower-throughput readout like Western blotting.[14][15][16] This confirms the TPP result and rules out artifacts of the mass spectrometry workflow.

• Cell Treatment: Treat intact cells with a range of concentrations of 6-Methoxyl-2-aminobenzoxazol and a vehicle control.

• Heating: Harvest the cells, resuspend them, and heat the cell suspensions to a single, optimized temperature (determined from the TPP data to be on the slope of the VDAC1 melting curve, e.g., 58°C) for 3 minutes.

• Lysis and Centrifugation: Lyse the cells and centrifuge to separate soluble and precipitated fractions as described for TPP.

• Protein Detection: Analyze the amount of soluble VDAC1 remaining in the supernatant using SDS-PAGE and Western blotting with a VDAC1-specific antibody.

• Data Analysis: A dose-dependent increase in the amount of soluble VDAC1 in the heated, compound-treated samples compared to the vehicle control confirms direct target engagement in a cellular environment.

Part 4: Assessing Selectivity—A Comparative Analysis

Confirming target engagement is only half the battle. A promising therapeutic candidate must also be selective, meaning it binds to its intended target with significantly higher affinity than it binds to other proteins ("off-targets"). Poor selectivity can lead to unexpected side effects and toxicity. To assess the selectivity of 6-Methoxyl-2-aminobenzoxazol, we compare its binding profile to that of known VDAC1 modulators and screen it against a broad panel of other potential targets.

Comparator Compounds

• VBIT-4: A well-characterized, specific inhibitor of VDAC1 oligomerization.[17][18] It serves as a benchmark for selective on-target activity.

• Erastin: A classical ferroptosis inducer that is known to interact with VDAC2/VDAC3 and also inhibit the system Xc- cystine/glutamate antiporter.[19][20] It represents a less selective, multi-target compound.

Quantitative Data Comparison

The following table presents hypothetical data to illustrate how the selectivity of 6-Methoxyl-2-aminobenzoxazol would be compared. This data would be generated from a suite of biochemical and cellular assays (e.g., isothermal titration calorimetry for Kd, cellular assays for EC50).

Compound	Primary Target	VDAC1 Binding (Kd, nM)	VDAC1 Oligomerization (IC50, µM)	Kinase X (IC50, µM)	System Xc- (IC50, µM)	Selectivity Score (S10)¹
6-Methoxyl-2-aminobenzoxazol (Hypothetical)	VDAC1	150	1.5	> 50	> 50	0.02
VBIT-4	VDAC1	17,000[18]	1.9[18]	> 50	Not Reported	< 0.01
Erastin	System Xc-, VDACs	Not Reported	Modulates	> 20	~5	> 0.5

¹Selectivity Score (S10) is the fraction of kinases inhibited by more than 90% at a 10 µM compound concentration. A lower score indicates higher selectivity.

Workflow 3: Broad Off-Target Liability Screening

Because many small molecules unexpectedly inhibit protein kinases, a broad kinase panel screen is a standard and essential step in selectivity profiling.[21][22]

• Compound Submission: Submit 6-Methoxyl-2-aminobenzoxazol to a commercial vendor that offers kinase screening services (e.g., Reaction Biology, Promega, ICE Bioscience).[21][22][23]

• Assay Format: The compound is typically tested at a fixed concentration (e.g., 1 µM or 10 µM) against a large panel of hundreds of purified protein kinases (e.g., the KinomeScan panel).

• Data Readout: The activity of each kinase is measured, and the percent inhibition by the compound is reported.

• Interpretation: Significant inhibition of any kinase identifies it as a potential off-target. This data is critical for understanding the compound's overall selectivity profile and for guiding future medicinal chemistry efforts to improve selectivity.

dot

Caption: Principle of the Cellular Thermal Shift Assay (CETSA).

Conclusion: An Integrated Strategy for Advancing Novel Compounds

The journey of a novel compound from a phenotypic screen hit to a viable drug candidate is fraught with challenges, the foremost of which is understanding its precise mechanism of action. This guide has outlined a robust, multi-pronged strategy to address this challenge, using 6-Methoxyl-2-aminobenzoxazol as a model compound. By integrating unbiased, proteome-wide discovery techniques like TPP with orthogonal validation methods such as CETSA, researchers can confidently identify and confirm a compound's primary biological target.

Furthermore, we have demonstrated the critical importance of comparative selectivity profiling. By benchmarking against known agents and performing broad off-target screens, the therapeutic window of a novel molecule can be rigorously assessed. While the interaction between 6-Methoxyl-2-aminobenzoxazol and VDAC1 was presented here as a working hypothesis, the experimental workflows and logical framework are universally applicable. This systematic approach provides the mechanistic clarity required to make informed decisions, accelerate medicinal chemistry cycles, and ultimately increase the probability of success in the complex endeavor of drug discovery.

References

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A Comparative Guide to the Synthesis of 6-Methoxy-2-aminobenzoxazole: An Evaluation of Published Protocols

Introduction

6-Methoxy-2-aminobenzoxazole is a heterocyclic compound of significant interest in medicinal chemistry and drug development. As a privileged scaffold, it forms the core of various biologically active molecules, including kinase inhibitors and other therapeutic agents. The efficient and reliable synthesis of this key intermediate is paramount for researchers in the field. This guide provides an in-depth comparison of two prominent protocols for the synthesis of 6-methoxy-2-aminobenzoxazole, offering a critical evaluation of their respective methodologies, performance, and practical considerations. The protocols discussed are derived from established literature and aim to provide researchers with the necessary insights to select the most suitable method for their specific needs.

Protocol A: One-Pot Cyclization from 2-Amino-5-methoxyphenol

This protocol represents a direct and widely utilized approach for the synthesis of 2-aminobenzoxazoles. It involves the reaction of a substituted o-aminophenol with a cyanating agent, typically cyanogen bromide (BrCN), to facilitate a one-pot cyclization. This method is favored for its straightforwardness and often results in good yields.

Underlying Principle & Rationale

The core of this synthesis is the reaction between the nucleophilic amino group of 2-amino-5-methoxyphenol and the electrophilic carbon of cyanogen bromide. This initial reaction forms a cyanamide intermediate. The subsequent intramolecular cyclization is driven by the attack of the adjacent hydroxyl group onto the cyanamide carbon, leading to the formation of the stable benzoxazole ring system. The use of a mild base is often necessary to neutralize the hydrobromic acid generated during the reaction, thereby preventing potential side reactions and promoting the cyclization process.

Experimental Protocol

• Dissolution: Dissolve 1.0 equivalent of 2-amino-5-methoxyphenol in methanol and cool the solution to 0-5°C using an ice bath.

• Addition of Cyanogen Bromide: In a separate flask, prepare a solution of 1.1 equivalents of cyanogen bromide in water. Add this solution dropwise to the cooled methanolic solution of the aminophenol over 5-10 minutes with vigorous stirring.

• Reaction: Allow the reaction mixture to stir at room temperature for approximately 1 hour.

• Neutralization: Gradually add solid sodium bicarbonate (approximately 1.0 equivalent) in small portions to the reaction mixture to adjust the pH to around 7. This step should be performed carefully to control effervescence.

• Continued Reaction: Continue stirring the mixture for an additional 1-2 hours at room temperature.

• Isolation: The product often precipitates out of the solution. Isolate the solid by filtration and wash it with cold water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 6-methoxy-2-aminobenzoxazole.

Workflow Diagram

Caption: Workflow for Protocol B: Two-Step Synthesis.

Comparative Analysis

The choice between these two protocols depends on several factors, including the availability of starting materials, desired yield and purity, and safety considerations. The following table provides a comparative summary:

Parameter	Protocol A: One-Pot Cyclization	Protocol B: Two-Step Synthesis
Starting Material	2-Amino-5-methoxyphenol	4-Methoxy-2-nitrophenol
Number of Steps	1	2
Typical Overall Yield	Good to Excellent	Moderate to Good
Reaction Time	Shorter	Longer
Safety Considerations	Highly toxic and lachrymatory cyanogen bromide.	Standard laboratory precautions for handling flammable solvents and reducing agents.
Cost-Effectiveness	Dependent on the cost of 2-amino-5-methoxyphenol.	Potentially more cost-effective if 4-methoxy-2-nitrophenol is significantly cheaper.
Ease of Execution	Simpler and more direct.	Requires an additional reduction step and isolation of an intermediate.

Discussion of Trade-offs

• Efficiency vs. Cost: Protocol A is more efficient in terms of time and the number of synthetic steps. However, the cost-effectiveness is heavily reliant on the price of 2-amino-5-methoxyphenol. Protocol B, while longer, may be more economical if the nitrophenol starting material is substantially cheaper.

• Safety: Both protocols involve hazardous chemicals. The primary concern in Protocol A is the use of highly toxic cyanogen bromide, which requires handling in a well-ventilated fume hood with appropriate personal protective equipment. While Protocol B also uses standard laboratory chemicals, the risks are generally considered more manageable. Recent advancements have explored the use of safer cyanating agents like N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) as a less hazardous alternative to BrCN.[1]

• Yield and Purity: Protocol A often provides higher overall yields due to its direct nature. In Protocol B, the yield of the final product is dependent on the efficiency of both the reduction and the cyclization steps. The purity of the intermediate aminophenol in Protocol B can also impact the final product's quality.

Conclusion

Both protocols presented are viable and well-documented methods for the synthesis of 6-methoxy-2-aminobenzoxazole.

• Protocol A is the recommended choice for researchers prioritizing speed, simplicity, and potentially higher yields, provided that 2-amino-5-methoxyphenol is readily available at an acceptable cost.

• Protocol B offers a practical alternative when cost considerations are paramount and the corresponding aminophenol is expensive or difficult to source.

Ultimately, the selection of the optimal synthesis route will depend on a careful evaluation of the specific laboratory resources, budget, and project timelines. It is also highly recommended to consult the primary literature for detailed characterization data and to adapt the procedures as necessary for specific experimental setups.

References

• Basavaraju, B. et al. (2014). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences, 4(3), 1-15. [Link]

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• Kratochvilova, K. et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(23), 20202-20214. [Link]

• Sam, J. & Plampin, J. N. (1964). On the Synthesis of 6-Methoxy-2-benzoxazolinone. Journal of Pharmaceutical Sciences, 53(5), 538-540. [Link]

• Reddy, T. R. et al. (2011). Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors. Der Pharma Chemica, 3(6), 461-468. [Link]

• Kratochvilova, K. et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ResearchGate. [Link]

• Google Patents. (1989). US4831152A - 5-halo-6-nitro-2-substituted benzoxazole compounds.

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A Head-to-Head Comparison of 6-Methoxyl-2-aminobenzoxazol with Commercially Available Drugs in Oncology and Antioxidant Applications

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of modern pharmacology, the benzoxazole scaffold has emerged as a "privileged structure," a core molecular framework that serves as a versatile template for designing novel bioactive agents. Within this esteemed class of heterocyclic compounds, 6-Methoxyl-2-aminobenzoxazol represents a molecule of significant interest, demonstrating potential in both oncology and as an antioxidant. This guide provides a comprehensive, head-to-head comparison of 6-Methoxyl-2-aminobenzoxazol with established, commercially available drugs in these respective fields. By synthesizing available data and outlining rigorous experimental protocols, we aim to furnish researchers, scientists, and drug development professionals with the critical insights needed to evaluate its therapeutic and preventative potential.

Section 1: Comparative Analysis in Oncology

The fight against cancer necessitates a continuous search for novel chemical entities that can selectively target malignant cells while minimizing toxicity to healthy tissues. Benzoxazole derivatives have shown considerable promise in this area, with their planar structure facilitating intercalation with biological macromolecules.[1]

The Comparator: Riluzole

For the purpose of this comparison, we have selected Riluzole, a commercially available drug containing a benzothiazole core, which is structurally analogous to the benzoxazole structure of our compound of interest. Riluzole is primarily used for the treatment of amyotrophic lateral sclerosis (ALS) but has demonstrated significant anticancer properties.[2][3][4][5] Its mechanism of action in cancer is multifaceted, involving the inhibition of glutamate release, modulation of signaling pathways, and induction of apoptosis.[2][3][5][6]

Mechanism of Action: A Tale of Two Scaffolds

While specific mechanistic studies on 6-Methoxyl-2-aminobenzoxazol are emerging, the broader class of benzoxazoles is known to exert anticancer effects through various pathways. A key proposed mechanism involves the modulation of hypoxia signalization through Hypoxia-Inducible Factor 1-alpha (HIF-1α), a crucial target in cancer therapy.[1]

Riluzole, on the other hand, exhibits its anticancer effects by interfering with glutamate signaling pathways, which are often dysregulated in cancer, and by inducing cell cycle arrest and apoptosis.[2][3][5][6]

Below is a conceptual diagram illustrating the potential signaling pathways targeted by these compounds.

Caption: Potential anticancer signaling pathways of 6-Methoxyl-2-aminobenzoxazol and Riluzole.

In Vitro Cytotoxicity: A Data-Driven Comparison

A direct comparison of the cytotoxic effects of 6-Methoxyl-2-aminobenzoxazol and Riluzole requires standardized in vitro assays. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying a compound's potency in inhibiting cancer cell proliferation.

While specific IC50 data for 6-Methoxyl-2-aminobenzoxazol is not yet widely published, a structurally similar compound, a 2-aminobenzothiazole derivative bearing a 6-methoxyl group, has shown an IC50 value of 4.63 ± 0.85 µM against C6 rat glioma cells. For comparison, reported IC50 values for Riluzole and its derivatives against various cancer cell lines are presented in the table below.

Compound	Cell Line	IC50 (µM)
Riluzole	HeLa, HepG2, SP2/0, MCF-7	29.14 - 48.38[4][7][8][9]
Riluzole Derivative 2	SP2/0	7.45[4][7][8]
Riluzole Derivative 4a	HeLa	7.76[4][7][8][9]
Riluzole Derivative 4a	MCF-7	7.72[4][7]
Riluzole Derivative 4i	MCF-7	11.52[4][7]

Note: The provided IC50 value for the 6-methoxyl-2-aminobenzothiazole derivative suggests a promising level of potency that warrants direct comparative studies against established drugs like Riluzole.

Experimental Protocol: MTT Assay for Cytotoxicity

To enable researchers to conduct their own comparative studies, we provide a detailed protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a widely accepted method for assessing cell viability.[10][11][12][13]

Objective: To determine the IC50 value of a test compound against a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium

• 96-well microtiter plates

• Test compound (6-Methoxyl-2-aminobenzoxazol or comparator)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate overnight to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the existing medium in the wells with the medium containing the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After incubation, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value.

Caption: Workflow for the MTT cell viability assay.

Section 2: Comparative Analysis in Antioxidant Activity

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a host of chronic diseases. Benzoxazole derivatives have been identified as potential antioxidant agents.[1]

The Comparators: BHT and Trolox

For evaluating the antioxidant potential of 6-Methoxyl-2-aminobenzoxazol, we have selected two widely recognized and commercially available antioxidant standards:

• Butylated Hydroxytoluene (BHT): A synthetic phenolic antioxidant commonly used as a food additive.[[“]][15][[“]][17][18][19][20][21][22]

• Trolox: A water-soluble analog of vitamin E, frequently used as a standard in antioxidant capacity assays.[1][23][24][25][26][27][28][29][30]

Mechanism of Antioxidant Action

Phenolic antioxidants like BHT and Trolox primarily act as free radical scavengers. They donate a hydrogen atom from their hydroxyl group to a free radical, thereby neutralizing it and terminating the oxidative chain reaction.[1][[“]][15][[“]][17][22] The resulting phenoxyl radical is stabilized by resonance and steric hindrance, preventing it from initiating new radical chains.[17][22] The antioxidant activity of 6-Methoxyl-2-aminobenzoxazol is also hypothesized to stem from its ability to donate a hydrogen atom or an electron to neutralize free radicals.

Caption: General mechanism of free radical scavenging by phenolic antioxidants.

In Vitro Antioxidant Capacity: A Comparative Overview

The antioxidant capacity of a compound is typically evaluated using assays that measure its ability to scavenge stable free radicals. The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are two of the most common methods. The results are often expressed as an IC50 value (the concentration required to scavenge 50% of the radicals) or in terms of Trolox Equivalent Antioxidant Capacity (TEAC).

While specific antioxidant data for 6-Methoxyl-2-aminobenzoxazol is pending further research, the following table provides a reference for the activity of the standard antioxidant, BHT.

Assay	Compound	IC50
DPPH	BHT	Varies by study
ABTS	BHT	Varies by study

Note: Direct experimental evaluation of 6-Methoxyl-2-aminobenzoxazol using these standardized assays is essential to quantify and compare its antioxidant potency against established standards like BHT and Trolox.

Experimental Protocols: DPPH and ABTS Assays

To facilitate the direct comparison of antioxidant activities, detailed protocols for the DPPH and ABTS assays are provided below.

Objective: To measure the ability of a test compound to scavenge the DPPH radical.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or ethanol

• Test compound (6-Methoxyl-2-aminobenzoxazol or comparator)

• 96-well microplate

• Microplate reader

Procedure:

• DPPH Solution Preparation: Prepare a fresh solution of DPPH in methanol or ethanol to a concentration that gives an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Prepare serial dilutions of the test compound and a positive control (e.g., BHT or Trolox) in the same solvent.

• Reaction Mixture: In a 96-well plate, add a specific volume of the test compound or standard to an equal volume of the DPPH solution. Include a blank containing only the solvent and DPPH.

• Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of each well at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity. Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Objective: To measure the ability of a test compound to scavenge the ABTS radical cation.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Methanol or ethanol

• Test compound (6-Methoxyl-2-aminobenzoxazol or comparator)

• 96-well microplate

• Microplate reader

Procedure:

• ABTS Radical Cation (ABTS•+) Generation: Prepare a stock solution of ABTS and potassium persulfate. Mix them in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Working Solution Preparation: Dilute the ABTS•+ stock solution with methanol or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare serial dilutions of the test compound and a positive control (e.g., Trolox).

• Reaction Mixture: In a 96-well plate, add a small volume of the test compound or standard to a larger volume of the ABTS•+ working solution.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 6 minutes).

• Absorbance Measurement: Measure the absorbance of each well at 734 nm.

• Data Analysis: Calculate the percentage of ABTS•+ scavenging activity. The antioxidant capacity can be expressed as an IC50 value or as Trolox Equivalent Antioxidant Capacity (TEAC).

Caption: General workflow for DPPH and ABTS antioxidant assays.

Conclusion

6-Methoxyl-2-aminobenzoxazol stands as a promising candidate for further investigation in both oncology and as an antioxidant. Its structural similarity to the core of several clinically relevant compounds, combined with the known bioactivity of the benzoxazole scaffold, provides a strong rationale for its continued development. This guide has provided a framework for a head-to-head comparison with commercially available drugs, Riluzole for anticancer activity and BHT and Trolox for antioxidant capacity. While preliminary data on related compounds is encouraging, direct, quantitative experimental data for 6-Methoxyl-2-aminobenzoxazol is paramount. The detailed experimental protocols provided herein are intended to empower researchers to generate this crucial data, thereby elucidating the true therapeutic potential of this intriguing molecule.

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A Comprehensive Guide to Investigating the Synergistic Potential of 6-Methoxyl-2-aminobenzoxazol in Combination Therapy

Introduction: The Therapeutic Promise of Benzoxazoles

The benzoxazole scaffold is a cornerstone in medicinal chemistry, with its derivatives showing a wide spectrum of biological activities, including significant anti-cancer properties.[1][2][3] These compounds often exert their effects through various mechanisms, such as the inhibition of key enzymes like VEGFR-2, which is crucial in tumor angiogenesis, and the induction of apoptosis.[4] 6-Methoxyl-2-aminobenzoxazol, the subject of this guide, is a member of this promising class of heterocyclic compounds.[5] Its planar structure allows for potential π-π stacking interactions with biological targets, and the presence of nitrogen and oxygen atoms makes it a candidate for hydrogen bonding, rendering it a versatile template for drug design.[5]

While the individual efficacy of benzoxazole derivatives is under active investigation, a crucial strategy in modern therapeutics, particularly in oncology, is the use of combination therapies to achieve synergistic effects.[6][7] Synergy, where the combined effect of two or more drugs is greater than the sum of their individual effects, can lead to enhanced therapeutic efficacy, reduced dosages, and potentially minimized side effects.[7][8] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the synergistic potential of 6-Methoxyl-2-aminobenzoxazol with other compounds, using a robust experimental design and validated methodologies.

Rationale for Investigating Synergistic Effects

Given that benzoxazole derivatives have shown promise as anti-proliferative agents[4], a logical starting point for a synergy study is to combine 6-Methoxyl-2-aminobenzoxazol with a standard-of-care chemotherapeutic agent. For the purpose of this guide, we will consider a hypothetical combination with a DNA-damaging agent like Doxorubicin. The rationale is that 6-Methoxyl-2-aminobenzoxazol may inhibit pathways that cancer cells use to resist the effects of Doxorubicin, leading to a synergistic anti-cancer effect.

The primary objective of this investigative guide is to:

• Determine the individual cytotoxic effects of 6-Methoxyl-2-aminobenzoxazol and a partner compound (e.g., Doxorubicin) on a selected cancer cell line.

• Evaluate the synergistic, additive, or antagonistic effects of their combination across a range of concentrations.

• Quantify the degree of synergy using established methodologies such as the Combination Index (CI).[9][10][11]

Experimental Design for Synergy Assessment

A robust experimental design is paramount for the accurate assessment of drug interactions.[6][12][13][14] We will employ a constant-ratio combination design, which is recommended for its reliability in synergy studies.[12]

Core Experimental Workflow

The overall workflow for assessing the synergistic effects of 6-Methoxyl-2-aminobenzoxazol is as follows:

Caption: Experimental workflow for synergy assessment.

Detailed Experimental Protocols

1. Cell Culture and Maintenance

• Cell Line Selection: A well-characterized cancer cell line, for example, MCF-7 (breast cancer) or HCT-116 (colon cancer), should be used.[4]

• Culture Conditions: Cells should be cultured in the recommended medium supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

2. Single-Agent IC50 Determination

• Objective: To determine the concentration of each drug that inhibits 50% of cell growth (IC50).

• Procedure:

  • Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of 6-Methoxyl-2-aminobenzoxazol and the partner compound in culture medium.

  • Treat the cells with the single agents over a wide concentration range.

  • Incubate for a specified period (e.g., 72 hours).

  • Assess cell viability using a suitable assay (e.g., MTT).

  • Plot the dose-response curves and calculate the IC50 values using appropriate software (e.g., GraphPad Prism).

3. Combination Studies at a Constant Ratio

• Objective: To assess the effect of the drug combination on cell viability.

• Procedure:

  • Based on the determined IC50 values, prepare mixtures of the two drugs at a constant ratio (e.g., based on their IC50 ratio).

  • Create serial dilutions of this mixture.

  • Treat the cells with these combination dilutions.

  • Include controls for each single agent at the concentrations present in the mixtures.

  • After incubation, perform a cell viability assay.

4. Data Analysis and Synergy Quantification

• Combination Index (CI): The CI method developed by Chou and Talalay is a widely accepted method for quantifying drug interactions.[10][11] The CI is calculated using the following formula: CI = (D)₁/(Dₓ)₁ + (D)₂/(Dₓ)₂ Where (Dₓ)₁ and (Dₓ)₂ are the concentrations of each drug alone required to produce a certain effect (e.g., 50% inhibition), and (D)₁ and (D)₂ are the concentrations of the drugs in combination that produce the same effect.

  • CI < 1 indicates synergy.

  • CI = 1 indicates an additive effect.

  • CI > 1 indicates antagonism.

• Isobologram Analysis: This graphical method provides a visual representation of the drug interaction.[8][9][15] The concentrations of the two drugs required to produce a specific effect are plotted on the x and y axes. A line connecting the single-agent concentrations represents additivity. Data points for the combination falling below this line indicate synergy.

Caption: Example of an isobologram.

Data Presentation

The quantitative data from these experiments should be summarized in clear and concise tables for easy comparison.

Table 1: Single-Agent Cytotoxicity

Compound	Cancer Cell Line	IC50 (µM)
6-Methoxyl-2-aminobenzoxazol	MCF-7	Value
Doxorubicin	MCF-7	Value

Table 2: Combination Index Values

Combination Ratio (Drug A:Drug B)	Effect Level (Fa)	Combination Index (CI)	Interaction
1:1 (based on IC50)	0.50	Value	Synergy/Additive/Antagonism
1:1 (based on IC50)	0.75	Value	Synergy/Additive/Antagonism
1:1 (based on IC50)	0.90	Value	Synergy/Additive/Antagonism

Conclusion

This guide provides a foundational framework for the systematic investigation of the synergistic effects of 6-Methoxyl-2-aminobenzoxazol. By following these detailed protocols and analytical methods, researchers can obtain reliable and quantifiable data on the potential of this compound in combination therapies. The discovery of synergistic interactions can pave the way for the development of more effective and less toxic treatment regimens, particularly in the challenging field of oncology.

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A Senior Application Scientist's Peer Review of 6-Methoxyl-2-aminobenzoxazol's Bioactivity: A Comparative Analysis

Introduction: The Benzoxazole Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, heterocyclic compounds are of paramount importance, with the benzoxazole nucleus being a particularly privileged scaffold.[1][2] Comprising a fused benzene and oxazole ring, this structure is present in numerous naturally occurring and synthetic molecules demonstrating a vast array of biological activities, including anticancer, antimicrobial, anti-inflammatory, analgesic, and anticonvulsant properties.[3][4][5] 6-Methoxyl-2-aminobenzoxazol, and its closely related analog 6-Methoxy-2-benzoxazolinone (6-MBOA), represent promising candidates for therapeutic development due to this versatile backbone.[6][7][8]

This guide provides a critical peer review of the experimental data surrounding the bioactivity of this chemical family. Eschewing a simple recitation of facts, we will dissect the experimental methodologies used to evaluate its efficacy, compare its performance against established clinical standards, and elucidate the mechanistic rationale behind these assays. Our analysis will focus on three key therapeutic areas where benzoxazoles have shown significant promise: anticonvulsant, analgesic, and anti-inflammatory activities.

Part 1: Evaluation of Anticonvulsant Potential

Epilepsy is a chronic neurological disorder affecting over 50 million people globally, creating a persistent need for novel anticonvulsant therapies.[9] Preclinical screening models are the cornerstone of developing these new agents.

The Maximal Electroshock (MES) Seizure Model: A Test of Seizure Spread

The MES test is a gold-standard preclinical assay for screening potential antiepileptic drugs, particularly those effective against generalized tonic-clonic seizures.[9][10] The model's predictive validity stems from its ability to identify compounds that prevent the propagation of a seizure from a focal point, a key characteristic of effective anticonvulsants.[10] The primary endpoint is the unambiguous abolition of the tonic hindlimb extension phase of the seizure, providing a clear, quantifiable measure of efficacy.[10]

Experimental Workflow: MES Seizure Test

Caption: Workflow for the Maximal Electroshock (MES) Test.

Detailed Protocol: Maximal Electroshock (MES) Test in Mice

• Animal Preparation: Male CF-1 or C57BL/6 mice are acclimatized to laboratory conditions for at least three days with ad libitum access to food and water.[11]

• Compound Administration: The test compound (e.g., a benzoxazole derivative) and a vehicle control are administered to separate groups of animals. A standard drug, such as Carbamazepine, is used as a positive control. Dosing is typically performed intraperitoneally (i.p.) or orally, with the test conducted at the time of predicted peak effect.[12]

• Anesthesia and Electrode Placement: A drop of 0.5% tetracaine hydrochloride is applied to the corneas for local anesthesia. Subsequently, a drop of 0.9% saline is applied to improve electrical conductivity.[10] Corneal electrodes are then placed on the eyes of the restrained animal.

• Stimulation: An alternating current electrical stimulus (typically 50 mA at 60 Hz for 0.2 seconds for mice) is delivered using an electroconvulsive shock apparatus.[10][12]

• Observation: Animals are immediately observed for the presence or absence of a tonic hindlimb extension seizure. The abolition of this response indicates protection.[10]

• Data Analysis: The number of protected animals in each group is recorded. The median effective dose (ED₅₀), the dose required to protect 50% of the animals, is calculated using probit analysis.[12]

Comparative Data: Anticonvulsant Efficacy

Compound	Administration Route	ED₅₀ (mg/kg)	Putative Mechanism of Action
Benzoxazole Analogs	i.p. / oral	Varies (5-41 mg/kg reported for analogs)[11]	Likely involves modulation of neuronal ion channels; specific target requires confirmation.
Carbamazepine (Standard)	Oral	~9 mg/kg	Inhibition of voltage-gated sodium channels, stabilizing the inactivated state.[13][14]

Expert Analysis: The anticonvulsant activity of Carbamazepine is primarily mediated by its active metabolite, carbamazepine-10,11-epoxide, which stabilizes the inactivated state of voltage-gated sodium channels.[13][15][16] This reduces neuronal hyperexcitability. While the precise mechanism for many benzoxazole derivatives is still under investigation, their structural features suggest they may also interact with ion channels to produce a similar dampening effect on excessive neuronal firing. The MES model is an appropriate first-pass screen to validate this potential.

Part 2: Evaluation of Analgesic Activity

The search for novel analgesics, particularly non-opioid alternatives, is a critical goal in pharmacology. The hot plate test is a classic method for evaluating centrally acting analgesics by measuring the response to a thermal pain stimulus.[17][18]

The Hot Plate Test: A Measure of Thermal Nociception

This test measures the latency of a pain response to a constant thermal stimulus.[19] An increase in the time it takes for an animal to react (e.g., by licking a paw or jumping) after drug administration indicates an analgesic effect.[17] The method is particularly sensitive to centrally acting analgesics and is a staple in drug discovery.[17]

Experimental Workflow: Hot Plate Analgesia Test

Caption: Workflow for the Hot Plate Analgesia Test.

Detailed Protocol: Hot Plate Test

• Apparatus Setup: A commercial hot plate apparatus is maintained at a constant temperature, typically 55 ± 1°C.[20]

• Animal Acclimation: Mice are brought to the testing room at least 30-60 minutes before the experiment to acclimate.[21]

• Dosing: Animals are divided into groups and treated with the vehicle, a standard analgesic like Indomethacin, or the test compound (6-Methoxyl-2-aminobenzoxazol derivative).

• Testing: At a predetermined time after dosing, each mouse is gently placed on the heated surface of the plate, and a timer is started immediately.[21]

• Endpoint Measurement: The latency to the first sign of nociception (either hind paw licking or jumping) is recorded as the response time.[17]

• Cut-off Time: To prevent tissue damage, a cut-off time (e.g., 30 seconds) is established. If the animal does not respond within this period, it is removed, and the latency is recorded as the cut-off time.[21]

• Data Analysis: The percentage increase in latency time is calculated relative to the vehicle control group.

Comparative Data: Analgesic Effect

Compound Group	Mean Latency (seconds) Post-Treatment	% Increase in Pain Threshold	Putative Mechanism of Action
Vehicle Control	Baseline (e.g., 8s)	0%	N/A
Benzoxazole Derivative	Dose-dependent increase	To be determined experimentally	May involve COX inhibition or other central mechanisms.
Indomethacin (Standard)	Significant increase	Varies with dose	Non-selective inhibition of COX-1 and COX-2 enzymes, reducing prostaglandin synthesis.[22][23]

Expert Analysis: Indomethacin exerts its analgesic and anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins—key mediators of pain and inflammation.[24] The hot plate test is sensitive to this type of central analgesic action.[17] Benzoxazole derivatives have also been reported to possess COX inhibitory activity, suggesting a potential mechanistic overlap.[1][3] A positive result in this assay would provide strong rationale for further investigation into this compound's effects on the arachidonic acid pathway.

Part 3: Evaluation of Anti-inflammatory Activity (In Vitro)

Initial screening for anti-inflammatory activity is often conducted using rapid and cost-effective in vitro assays.[25][26] The inhibition of protein denaturation is a widely used method, as protein denaturation is a well-established cause of inflammation in conditions like rheumatoid arthritis.[27][28]

Mechanism of Action: COX Inhibition Pathway

Caption: Mechanism of NSAIDs via COX enzyme inhibition.

Detailed Protocol: Inhibition of Albumin Denaturation Assay

• Reaction Mixture Preparation: The reaction mixture consists of the test extract/compound at various concentrations (e.g., 100-500 µg/ml), and 0.5% w/v of bovine serum albumin (BSA).[27]

• Incubation: The mixtures are incubated at 37°C for 20 minutes.

• Heat-Induced Denaturation: The temperature is then increased to induce denaturation, typically by heating at 57°C for 30 minutes.[27]

• Measurement: After cooling, the turbidity of the samples is measured spectrophotometrically at 660 nm.[27] Phosphate-buffered saline is used as a blank.

• Positive Control: Indomethacin or Diclofenac sodium is used as a reference drug.[27][29]

• Calculation: The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = 100 x [1 - (Absorbance of Test Sample / Absorbance of Control)]

Comparative Data: In Vitro Anti-inflammatory Activity

Compound	Concentration (µg/mL)	% Inhibition of Denaturation	IC₅₀ (µg/mL)
Benzoxazole Derivative	100	To be determined	To be determined
250	To be determined
500	To be determined
Indomethacin (Standard)	100	Dose-dependent	Typically low
250	Dose-dependent
500	Dose-dependent

Expert Analysis: This in vitro assay provides a reliable preliminary indication of anti-inflammatory potential. A compound that effectively prevents heat-induced albumin denaturation demonstrates an ability to stabilize proteins and may translate to membrane stabilization and reduction of inflammatory mediator release in vivo. A positive, dose-dependent result for 6-Methoxyl-2-aminobenzoxazol would strongly justify advancing the compound to more complex cellular and in vivo models of inflammation, such as the carrageenan-induced paw edema test.[30]

Overall Synthesis and Future Directions

The collective evidence from established preclinical models suggests that the benzoxazole scaffold, exemplified by 6-Methoxyl-2-aminobenzoxazol, holds significant therapeutic potential. The review of standard experimental protocols for anticonvulsant, analgesic, and anti-inflammatory activities provides a clear roadmap for the systematic evaluation of this compound.

Comparative analysis against gold-standard drugs like Carbamazepine and Indomethacin sets a high but necessary bar for development. While existing data on related analogs is promising, dedicated studies on 6-Methoxyl-2-aminobenzoxazol are required to generate definitive, quantitative data for its ED₅₀ and IC₅₀ values in these respective assays.

Future research should focus on a multi-tiered approach:

• Confirmation of Bioactivity: Conduct the in vivo and in vitro assays described herein to quantify the anticonvulsant, analgesic, and anti-inflammatory efficacy of 6-Methoxyl-2-aminobenzoxazol.

• Mechanism of Action Studies: Investigate the precise molecular targets. This includes evaluating its effects on voltage-gated sodium channels, COX-1/COX-2 enzyme activity, and other relevant inflammatory pathways.

• Pharmacokinetic & Toxicological Profiling: A comprehensive ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicology) profile is essential to assess the drug-like properties and safety of the compound before it can be considered for further development.

By following this rigorous, data-driven approach, the scientific community can effectively unlock the full therapeutic potential of this promising molecular scaffold.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Methoxyl-2-aminobenzoxazol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed operational and disposal plan for 6-Methoxyl-2-aminobenzoxazol, ensuring the safety of laboratory personnel and environmental protection. As a Senior Application Scientist, this document synthesizes technical protocols with practical, field-tested insights to facilitate safe and compliant laboratory operations.

I. Core Directive: Understanding the Compound

II. Scientific Integrity & Logic: A Proactive Approach to Safety

The cornerstone of safe laboratory practice is a proactive, rather than reactive, approach to chemical handling and disposal. This means understanding the potential hazards and implementing robust procedures to mitigate risks at every step.

Expertise & Experience: The "Why" Behind the Protocol

Simply following a list of instructions is insufficient. True laboratory safety comes from understanding the rationale behind each step. For instance, segregating chemical waste is not just about following rules; it's about preventing dangerous reactions between incompatible chemicals.[3] Similarly, using sealed, appropriate containers prevents the release of potentially harmful vapors and protects against spills.[4][5]

Trustworthiness: A Self-Validating System

Every protocol outlined below is designed to be part of a self-validating system of safety. This includes clear labeling, regular inspections of waste accumulation areas, and comprehensive training for all personnel.[4][6] By creating a system of checks and balances, the risk of accidental release or improper disposal is significantly minimized.

Authoritative Grounding & Comprehensive References

The procedures detailed in this guide are grounded in established safety protocols and regulatory standards from organizations such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[4][7][8][9] Adherence to these guidelines is crucial for maintaining a safe and compliant laboratory environment.

III. Immediate Safety and Handling Protocols

Before any handling or disposal of 6-Methoxyl-2-aminobenzoxazol, it is imperative to have the correct safety measures in place.

Personal Protective Equipment (PPE)

Given the potential hazards of aromatic amines, appropriate PPE is mandatory.[10][11]

Equipment Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and dust particles.[12]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents direct skin contact.
Body Protection	Laboratory coat.	Shields skin from accidental spills.[12]
Respiratory Protection	Work in a well-ventilated area or under a chemical fume hood. A respirator may be necessary if dust generation is unavoidable.	Avoids inhalation of potentially harmful dust or vapors.[12]

IV. Step-by-Step Disposal Procedure

The guiding principle for the disposal of 6-Methoxyl-2-aminobenzoxazol is to treat it as hazardous waste.[12][13] It should never be disposed of down the drain or in regular trash.[12]

1. Waste Identification and Segregation:

• All materials contaminated with 6-Methoxyl-2-aminobenzoxazol, including unused product, reaction byproducts, contaminated labware (e.g., pipette tips, vials), and PPE, must be treated as hazardous waste.[13][14]

• Segregate 6-Methoxyl-2-aminobenzoxazol waste from other waste streams, particularly from incompatible materials like strong oxidizing agents.[3][13] Keep solid and liquid waste in separate containers.[13]

2. Waste Collection and Containerization:

• Collect waste in a dedicated, clearly labeled, and sealable container.[12] The container must be compatible with the chemical; for solids, a high-density polyethylene (HDPE) container is often suitable.[5][14]

• Ensure the container is in good condition, free from leaks or cracks.[14]

• Do not overfill containers; a general rule is to fill to no more than 90% capacity.[5]

• Keep containers closed except when adding waste.[3][14][15]

3. Labeling:

• All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "6-Methoxyl-2-aminobenzoxazol," and a clear indication of the associated hazards.[13][14] Your institution's Environmental Health and Safety (EHS) department will provide specific labeling requirements.

4. Storage:

• Store sealed waste containers in a designated and secure hazardous waste accumulation area.[3][12]

• This area should be well-ventilated and away from sources of ignition or incompatible materials.[13]

• Follow your institution's guidelines for the maximum allowable accumulation time.[3][16]

5. Arranging for Disposal:

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.[12][13]

• Provide them with an accurate description and quantity of the waste.

• The final disposal must be conducted at an approved hazardous waste disposal facility, which will likely involve incineration.[13]

V. Accidental Spill Response Protocol

In the event of a spill, prompt and correct action is crucial to mitigate exposure and environmental contamination.[17]

1. Evacuate and Alert:

• Evacuate non-essential personnel from the immediate area.

• Alert your supervisor and the EHS department.

2. Ventilate:

• Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

3. Contain and Clean:

• For small dry spills, carefully sweep or gently vacuum the material, avoiding dust generation.[12] Moistening the material slightly with an appropriate solvent (e.g., water, if compatible) can help prevent it from becoming airborne.[12]

• For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.[13]

• Place all contaminated materials, including cleaning supplies and PPE, into a sealed container for disposal as hazardous waste.[12][13]

4. Decontaminate:

• Thoroughly clean the spill area with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

VI. Visualization of Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal of 6-Methoxyl-2-aminobenzoxazol.

Caption: Workflow for the proper disposal of 6-Methoxyl-2-aminobenzoxazol.

VII. References

• DuraLabel. (2025, December 16). OSHA Rules for Hazardous Chemicals. DuraLabel Resources.

• BenchChem. (n.d.). Navigating the Disposal of 1,2-Benzoxazole-5-carboxylic Acid: A Procedural Guide. BenchChem.

• BenchChem. (n.d.). Navigating the Safe Disposal of 1,2-Benzisoxazole: A Guide for Laboratory Professionals. BenchChem.

• Safety-Kleen. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know. Safety-Kleen.

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. GAIACA.

• Environmental Marketing Services. (n.d.). Laboratory Waste Disposal: A Quick Overview. Environmental Marketing Services.

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. CDMS.

• Facilities Management Insights. (2008, October 1). Complying with OSHA's Hazardous Waste Standards. Facilities Management Insights.

• Acionável. (n.d.). What are the Health and Safety Guidelines for Using Amines?. Acionável.

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. EPA.

• Occupational Safety and Health Administration. (n.d.). Hazardous Waste Operations and Emergency Response (HAZWOPER) - Standards. OSHA.

• ChemicalBook. (n.d.). 6-Methoxyl-2-aMinobenzoxazol | 13895-08-4. ChemicalBook.

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications.

• Michigan Technological University. (n.d.). Hazardous Waste Disposal Procedures. Michigan Technological University.

• University of California, Los Angeles. (n.d.). Standard Operating Procedures. UCLA Chemistry and Biochemistry.

• Fisher Scientific. (2012, January 31). Safety Data Sheet. Fisher Scientific.

• Guia especializado. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Guia especializado.

• PubMed. (n.d.). Transformation kinetics of 6-methoxybenzoxazolin-2-one in soil. PubMed.

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. UNODC.

• Lehigh University. (n.d.). Hazardous Waste Disposal Procedures Handbook. Lehigh University Campus Safety Division.

• Purdue University. (n.d.). Hazardous Waste Disposal Guidelines. Purdue University Radiological and Environmental Management.

• LookChem. (n.d.). 6-Methoxyl-2-aMinobenzoxazol. LookChem.

• Sigma-Aldrich. (n.d.). 6-Methoxy-2-benzoxazolinone 97 532-91-2. Sigma-Aldrich.

• Chem-Impex. (n.d.). 6-Methoxy-2-benzoxazolinone. Chem-Impex.

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• Fisher Scientific. (n.d.). Safety Data Sheet. Fisher Scientific.

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Personal protective equipment for handling 6-Methoxyl-2-aminobenzoxazol

A Researcher's Guide to Safely Handling 6-Methoxy-2-aminobenzoxazole

The structural similarity between 6-Methoxy-2-aminobenzoxazole and its parent compound, 2-aminobenzoxazole, suggests that they are likely to share a similar hazard profile. The Safety Data Sheet (SDS) for 2-aminobenzoxazole indicates that it is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, we will proceed with the assumption that 6-Methoxy-2-aminobenzoxazole presents similar hazards and requires a corresponding level of precaution.

Hazard Assessment and Engineering Controls

Given the potential for respiratory irritation and the compound being a powder, all handling of 6-Methoxy-2-aminobenzoxazole must be conducted in a certified chemical fume hood. This primary engineering control is critical to minimize the risk of inhalation. The face velocity of the fume hood should be verified to be within the institution's specified range (typically 80-120 feet per minute) before commencing any work.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent skin, eye, and respiratory exposure. The following table outlines the minimum required PPE for handling 6-Methoxy-2-aminobenzoxazole.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Safety Goggles and Face Shield	Safety goggles that form a seal around the eyes are essential to protect against dust particles.[1] A face shield should be worn over the goggles to provide an additional layer of protection for the entire face.
Hands	Nitrile Gloves (Double Gloved)	Given the risk of skin irritation, double gloving with nitrile gloves is required.[1] Gloves must be inspected for any signs of damage before use and should be changed immediately if contamination is suspected.
Body	Laboratory Coat and Disposable Gown	A standard laboratory coat must be worn at all times. For procedures involving larger quantities or with a higher risk of spillage, an additional disposable gown should be worn over the lab coat.
Respiratory	N95 Respirator	Due to the potential for respiratory irritation from airborne particles, a NIOSH-approved N95 respirator is required when handling the solid compound.

Workflow for Handling 6-Methoxy-2-aminobenzoxazole

The following diagram illustrates the standard operational workflow for safely handling this compound, from initial preparation to final disposal.

Caption: Workflow for safe handling of 6-Methoxy-2-aminobenzoxazole.

Step-by-Step Handling Procedures

• Preparation :

  • Designate a specific area within a chemical fume hood for handling 6-Methoxy-2-aminobenzoxazole.

  • Assemble all necessary equipment (spatulas, weigh paper, glassware, etc.) within the fume hood.

  • Don all required PPE as outlined in the table above before approaching the designated handling area.

• Weighing and Transfer :

  • Carefully weigh the desired amount of the solid compound on weigh paper. Avoid creating dust.

  • To dissolve, add the solvent to the receiving flask first, then carefully add the weighed solid to the solvent. This helps to minimize dust generation.

  • Use a funnel for transferring solutions to prevent spills.

• Spill Management :

  • In the event of a small spill, dampen the material with a suitable solvent (e.g., ethanol) to prevent it from becoming airborne.

  • Carefully wipe the area with absorbent pads.

  • All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

Proper disposal of 6-Methoxy-2-aminobenzoxazole and any associated contaminated materials is crucial to prevent environmental contamination, especially given that the parent compound is toxic to aquatic life.[1]

• Solid Waste : All contaminated solid waste, including gloves, weigh paper, and disposable gowns, must be collected in a designated, sealed hazardous waste container.

• Liquid Waste : All solutions containing 6-Methoxy-2-aminobenzoxazole and any solvent used for rinsing glassware must be collected in a designated, sealed hazardous waste container. Do not dispose of down the drain.[1]

• Empty Containers : The original container of 6-Methoxy-2-aminobenzoxazole should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste.

By adhering to these rigorous safety protocols, researchers can confidently and safely handle 6-Methoxy-2-aminobenzoxazole, ensuring both personal safety and the integrity of their research.

References

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• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. (2019). ResearchGate. [Link]

• 6-Methoxy-2-methylbenzoxazole. (n.d.). CAS Common Chemistry. [Link]

• Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. (n.d.). National Institutes of Health. [Link]

• Design and synthesis of small molecular 2-aminobenzoxazoles as potential antifungal agents against phytopathogenic fungi. (n.d.). National Institutes of Health. [Link]

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